Cholesterylstearate

Core Science & Biosynthesis

Cholesteryl Stearate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Cholesteryl stearate (B1226849), an ester formed from cholesterol and stearic acid, is a multifaceted lipid molecule with significant applications across various scientific disciplines. Its unique physicochemical properties make it a valuable component in the formulation of drug delivery systems, liquid crystals, and cosmetic products. This technical guide provides an in-depth overview of the chemical properties and diverse uses of cholesteryl stearate, with a focus on experimental applications and its role in biological pathways.

Core Chemical and Physical Properties

Cholesteryl stearate is a white, crystalline powder at room temperature. It is a cholesterol ester, making it more hydrophobic than free cholesterol.[1] This property is central to its function in biological systems and its application in various formulations.

Quantitative Data Summary

The following table summarizes the key quantitative properties of cholesteryl stearate:

Property	Value	Reference(s)
Molecular Formula	C45H80O2	[2][3][4]
Molecular Weight	653.12 g/mol	[2][3][4]
Melting Point	79-83 °C	[2][4][5]
Boiling Point (estimated)	619.01 °C	[2][5]
Appearance	White crystalline powder	[4][5]
Solubility	Insoluble in water.[2][5] Slightly soluble in chloroform (B151607) and methanol.[2][5]	[2][5]
CAS Number	35602-69-8	[2][3][5]

Biological Role and Signaling Pathway

In biological systems, cholesteryl stearate is a form of cholesteryl ester, which is a storage and transport form of cholesterol.[6] Free cholesterol is esterified with fatty acids, such as stearic acid, to form cholesteryl esters. This reaction is catalyzed by two main enzymes: Acyl-CoA:cholesterol acyltransferase (ACAT) within cells and Lecithin-cholesterol acyltransferase (LCAT) in the plasma.[1] The resulting cholesteryl esters are highly nonpolar and are packed into the core of lipoproteins, such as low-density lipoprotein (LDL) and high-density lipoprotein (HDL), for transport through the bloodstream.[7]

The diagram below illustrates the central role of cholesterol esterification in the reverse cholesterol transport pathway, a process crucial for maintaining cholesterol homeostasis.

Caption: Cholesterol Esterification and Reverse Transport Pathway.

Applications and Experimental Protocols

Cholesteryl stearate's unique properties are leveraged in several research and industrial applications.

Thermochromic Liquid Crystals

Cholesteryl esters are well-known for their liquid crystalline properties, where they exhibit a phase of matter that has properties between those of a conventional liquid and those of a solid crystal. Mixtures of cholesteryl esters, including cholesteryl stearate, can form thermochromic liquid crystals, which change color in response to temperature changes. This is due to changes in the helical pitch of the liquid crystal structure with temperature, which alters the wavelength of reflected light.

This protocol describes the preparation of a simple thermochromic liquid crystal using a mixture of cholesteryl esters.

Materials:

• Cholesteryl Oleyl Carbonate

• Cholesteryl Pelargonate (Cholesteryl Nonanoate)

• Cholesteryl Stearate

• Glass vial

• Heat gun or hot plate

• Spatula

Procedure:

• Weigh out the desired proportions of the cholesteryl esters. A common starting point for a mixture sensitive around room temperature is a ratio of cholesteryl oleyl carbonate, cholesteryl pelargonate, and cholesteryl stearate. The exact ratios can be adjusted to tune the temperature range of the color change.

• Transfer the weighed cholesteryl esters into a clean, dry glass vial.

• Gently heat the vial using a heat gun or on a hot plate until all the solids have melted into a clear, viscous liquid.

• Swirl the vial gently to ensure the mixture is homogeneous.

• Allow the mixture to cool. As it cools, it will pass through its liquid crystal phase and exhibit a play of colors.

• The thermochromic properties can be observed by gently warming the vial with your hand or a warm object and observing the color changes as it cools.

Caption: Workflow for Thermochromic Liquid Crystal Preparation.

Solid Lipid Nanoparticles for Drug Delivery

Solid lipid nanoparticles (SLNs) are colloidal carriers developed as an alternative to traditional emulsions, liposomes, and polymeric nanoparticles. Cholesteryl stearate can be incorporated as a solid lipid in the formulation of SLNs due to its biocompatibility and ability to form a solid matrix. These nanoparticles can encapsulate lipophilic drugs, enhancing their stability and controlling their release.

This protocol outlines a general method for preparing SLNs using cholesteryl stearate as a lipid component.

Materials:

• Cholesteryl Stearate (and/or other solid lipids like stearic acid)

• Lipophilic drug

• Surfactant (e.g., Poloxamer 188, Tween 80)

• Ultrapure water

• High-shear homogenizer

• Water bath

Procedure:

• Lipid Phase Preparation: Weigh the cholesteryl stearate and the lipophilic drug. Heat them in a beaker at a temperature approximately 5-10°C above the melting point of the lipid until a clear, uniform molten liquid is formed.

• Aqueous Phase Preparation: In a separate beaker, dissolve the surfactant in ultrapure water and heat it to the same temperature as the lipid phase.

• Emulsification: Add the hot aqueous phase to the molten lipid phase and immediately subject the mixture to high-shear homogenization for a defined period (e.g., 5-10 minutes) to form a hot oil-in-water pre-emulsion.

• Nanoparticle Formation: Quickly disperse the hot pre-emulsion into cold water (2-5°C) under continuous stirring. The rapid cooling of the lipid droplets causes the lipid to solidify, forming SLNs.

• Purification and Storage: The resulting SLN dispersion can be purified by centrifugation or dialysis to remove excess surfactant and unencapsulated drug. The final formulation is typically stored at 4°C.

Caption: Workflow for Solid Lipid Nanoparticle Preparation.

Cosmetics and Personal Care

In the cosmetic industry, cholesteryl stearate functions as an emollient, skin-conditioning agent, emulsifier, and viscosity-increasing agent. Its emollient properties help to soften and smooth the skin, while its emulsifying capabilities aid in the stabilization of oil and water mixtures in creams and lotions.

Use in Cell Culture

While cholesterol and fatty acids are common supplements in serum-free cell culture media to support cell membrane integrity and growth, the direct supplementation with cholesteryl stearate is less common. However, studies on lipid metabolism in cell culture often involve the analysis of intracellular cholesteryl ester pools, including cholesteryl stearate, to understand cellular cholesterol homeostasis and the effects of various stimuli on lipid storage. Cultured cells, such as hepatoma cell lines, can accumulate cholesteryl esters when incubated with hyperlipemic serum, providing a model system to study the dynamics of cholesterol esterification and storage.

Conclusion

Cholesteryl stearate is a chemically stable and biologically relevant lipid with a broad range of applications. Its well-defined physical properties, particularly its melting point and liquid crystalline behavior, make it a versatile tool for materials science and formulation development. In the biological realm, it represents a key component of cholesterol metabolism and transport. The experimental protocols provided herein offer a foundation for researchers and drug development professionals to explore and utilize the unique characteristics of cholesteryl stearate in their respective fields.

References

• 1. researchgate.net [researchgate.net]
• 2. choe.cn [choe.cn]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Preparation of thermochromic cholesteric liquid crystal microcapsules with a planar alignment via stepwise interfacial polymerization - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 6. WO2021046004A1 - Thermochromic liquid crystal inks and coatings - Google Patents [patents.google.com]
• 7. Origin of fatty acids of cholesteryl ester accumulated by Fu5AH cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Cholesteryl Stearate: Molecular Structure, Properties, and Biological Relevance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl stearate (B1226849), the ester of cholesterol and stearic acid, is a significant lipid molecule with diverse roles in biological systems and various industrial applications. As a major component of lipid deposits in atherosclerotic plaques, its study is crucial for understanding cardiovascular disease.[1][2] Furthermore, its unique physicochemical properties, including its liquid crystalline behavior, make it a subject of interest in materials science and a component in cosmetic and pharmaceutical formulations.[3][4] This technical guide provides a comprehensive overview of the molecular structure, physicochemical properties, experimental protocols, and biological significance of cholesteryl stearate.

Molecular Structure and Properties

Cholesteryl stearate is a large, amphiphilic molecule formed through the esterification of the 3-beta-hydroxyl group of cholesterol with the carboxyl group of stearic acid, an 18-carbon saturated fatty acid.[4][5] This structure imparts both the rigid, planar steroid ring system of cholesterol and the flexible, hydrophobic acyl chain of stearic acid.

Chemical Structure

The chemical structure of cholesteryl stearate is depicted below:

Caption: Molecular structure of cholesteryl stearate.

Quantitative Data Summary

A summary of the key quantitative data for cholesteryl stearate is presented in the table below for easy reference.

Property	Value	Reference
Molecular Formula	C45H80O2	[1][5][6][7][8]
Molecular Weight	653.12 g/mol	[2][5][7][8][9]
CAS Number	35602-69-8	[1][5][6][7][9]
Appearance	White crystalline powder	[5][9]
Melting Point	79-83 °C	[5][9][10]
Solubility	Insoluble in water, Soluble in chloroform (B151607) (10 mg/ml)	[1][5][10]
Storage Temperature	-20°C	[2]

Experimental Protocols

Synthesis of Cholesteryl Esters via Palladium-Catalyzed Cross-Coupling

A modern approach for the synthesis of cholesteryl esters involves a palladium-catalyzed cross-coupling reaction. This method offers a versatile route to a variety of cholesteryl esters.[11][12]

Materials:

• Cholesterol

• Aroyl chloride (e.g., stearoyl chloride)

• Sodium tert-butoxide

• PdCl2(dtbpf) complex (catalyst)

• 1,4-dioxane (B91453) (solvent)

• Microwave reactor

• Standard glassware for filtration and purification

Procedure:

• In a clean microwave vial, combine cholesterol (0.5 mmol), sodium tert-butoxide (1.0 mmol), and the aroyl chloride (1.0 mmol).

• Add the palladium catalyst, PdCl2(dtbpf).

• Add 1,4-dioxane as the solvent via a syringe.

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture at 100°C for 2 hours.

• After cooling, filter the reaction mixture through a celite bed to remove the catalyst.

• Wash the celite bed with ethyl ether.

• The filtrate containing the cholesteryl ester can then be concentrated and purified, typically by recrystallization or column chromatography.

Characterization by Differential Scanning Calorimetry (DSC)

DSC is a key technique for studying the phase transitions of cholesteryl stearate.

Instrumentation:

• Differential Scanning Calorimeter (DSC)

Procedure:

• Accurately weigh a small sample (1-5 mg) of cholesteryl stearate into an aluminum DSC pan.

• Seal the pan and place it in the DSC cell. An empty sealed pan is used as a reference.

• Heat the sample at a controlled rate (e.g., 5-10°C/min) to a temperature above its isotropic melting point.

• Cool the sample at a controlled rate back to the starting temperature.

• Perform a second heating and cooling cycle to ensure thermal history is removed.

• Analyze the resulting thermogram to determine the temperatures and enthalpies of phase transitions, such as the crystalline to isotropic liquid transition and any liquid crystalline phase transitions.[5][6][7]

Biological Significance and Signaling Pathways

Cholesteryl esters, including cholesteryl stearate, are centrally involved in the pathology of atherosclerosis.[1][13] In the arterial intima, low-density lipoproteins (LDL) can become trapped and modified (e.g., oxidized). These modified LDL particles are taken up by macrophages via scavenger receptors, leading to an accumulation of cholesteryl esters within the cell and the formation of "foam cells," a hallmark of atherosclerotic lesions.[14][15]

Atherosclerosis Initiation and Foam Cell Formation

The following diagram illustrates the simplified pathway of LDL uptake and cholesteryl ester accumulation in macrophages, a critical process in the development of atherosclerosis.

Caption: LDL uptake and foam cell formation in atherosclerosis.

Conclusion

Cholesteryl stearate is a molecule of significant interest to researchers in both the biological and material sciences. Its well-defined molecular structure gives rise to complex phase behavior and plays a critical role in the pathophysiology of atherosclerosis. A thorough understanding of its properties and the experimental methods used for its study is essential for advancing research in cardiovascular disease and for the development of novel therapeutic interventions and advanced materials.

References

• 1. Phase behavior and crystalline structures of cholesteryl ester mixtures: a C-13 MASNMR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. cholesteryl stearate, 35602-69-8 [thegoodscentscompany.com]
• 4. Cholesteryl stearate | 35602-69-8 [chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. mdpi.com [mdpi.com]
• 9. Preparation of Cholesteryl Ester Liquid Crystals – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 10. chembk.com [chembk.com]
• 11. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The formation and consequences of cholesterol-rich deposits in atherosclerotic lesions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Role of Lipids and Lipoproteins in Atherosclerosis - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. The Role of Lipid Subcomponents in the Development of Atherosclerotic Plaques - PMC [pmc.ncbi.nlm.nih.gov]

The Synthesis and Formal Condensation of Cholesteryl Stearate: A Technical Guide

Cholesteryl stearate (B1226849), a cholesterol ester, is a vital molecule in various biological and industrial contexts. It is formed through the formal condensation of the hydroxyl group of cholesterol with the carboxyl group of stearic acid.[1] This guide provides an in-depth technical overview of its synthesis, catering to researchers, scientists, and professionals in drug development. We will explore various chemical and enzymatic synthesis methodologies, present detailed experimental protocols, and offer a comparative analysis of quantitative data.

Core Concept: Formal Condensation

The synthesis of cholesteryl stearate is fundamentally an esterification reaction. Specifically, it is described as a formal condensation wherein the hydroxyl (-OH) group on the C3 position of the cholesterol molecule reacts with the carboxyl (-COOH) group of stearic acid, an 18-carbon saturated fatty acid. This reaction forms an ester linkage and eliminates a molecule of water.

References

• 1. Cholesteryl stearate | C45H80O2 | CID 118246 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Biological Role of Cholesteryl Esters in Cell Membranes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the pivotal role of cholesteryl esters (CEs) in the structure, function, and regulation of cellular membranes. Cholesteryl esters, the esterified form of cholesterol, are crucial players in maintaining cellular cholesterol homeostasis, influencing membrane dynamics, and participating in critical signaling pathways. Understanding the multifaceted functions of CEs is paramount for research in cell biology, lipid metabolism, and the development of therapeutics for associated diseases.

Core Concepts: Synthesis, Storage, and Hydrolysis of Cholesteryl Esters

The cellular lifecycle of cholesteryl esters is a tightly regulated process involving their synthesis, storage in lipid droplets, and hydrolysis to release free cholesterol. This dynamic cycle ensures that cells maintain an appropriate balance of free cholesterol, a critical component for membrane integrity and function, while preventing the cytotoxic effects of excess free cholesterol.

Cholesteryl esters are synthesized from cholesterol and a long-chain fatty acid by the enzyme Acyl-CoA:cholesterol acyltransferase (ACAT)[1]. This reaction primarily occurs in the endoplasmic reticulum (ER)[1]. There are two main isoforms of ACAT, each with distinct tissue distribution and primary functions:

• ACAT1: Found ubiquitously in various tissues, including macrophages, adrenal glands, and kidney cells. It is primarily involved in storing excess cholesterol within cells to prevent its toxicity.[2][3][4][5]

• ACAT2: Predominantly expressed in the liver and intestine. Its main role is to provide cholesteryl esters for the assembly and secretion of apolipoprotein B (apoB)-containing lipoproteins like very-low-density lipoprotein (VLDL) and chylomicrons.[2][3][4][6]

Due to their hydrophobic nature, newly synthesized cholesteryl esters are packaged into lipid droplets, which serve as intracellular storage organelles for neutral lipids[1]. When cells require free cholesterol for membrane synthesis or other processes, stored cholesteryl esters are hydrolyzed by neutral cholesterol ester hydrolases (NCEHs)[7][8]. In human macrophages, Neutral Cholesterol Ester Hydrolase 1 (NCEH1) is the critical enzyme for this process[7][8]. While hormone-sensitive lipase (B570770) (HSL) was initially thought to be the primary NCEH in macrophages, studies have shown that it is not essential for this function in these cells[9][10].

Below is a diagram illustrating the lifecycle of cholesteryl esters within a cell.

Caption: The cellular lifecycle of cholesteryl esters.

Quantitative Data on Cholesteryl Esters

The concentration and composition of cholesteryl esters vary significantly between different cell types and subcellular compartments. This distribution is critical for their diverse biological roles.

Cell Line	Total Cholesterol (nmol/10^6 cells)	Major Cholesteryl Ester Species	Reference
HEK293T	~25	C18:1, C18:2	[11]
Neuro2A	~30	C18:1, C18:2	[11]
RAW264.7	~55	C18:1, C18:2, C20:4	[11]

Table 1: Cholesterol and Major Cholesteryl Ester Species in Different Mammalian Cell Lines. Data is presented as approximate values based on published research. Actual concentrations can vary based on culture conditions.

The distribution of cholesterol, the precursor for CE synthesis, is heavily skewed towards the plasma membrane. While the endoplasmic reticulum contains the machinery for cholesterol homeostasis, it holds a very small fraction of the cell's total cholesterol.

Cellular Compartment	Approximate Percentage of Total Cellular Cholesterol	Reference
Plasma Membrane	60-90%	[12]
Endoplasmic Reticulum	~1%	[12]

Table 2: Approximate Distribution of Free Cholesterol in Cellular Membranes.

Impact of Cholesteryl Esters on Membrane Properties

While free cholesterol is a well-established modulator of membrane fluidity and order, the direct role of cholesteryl esters within the membrane bilayer is less pronounced due to their extreme hydrophobicity. However, the metabolism of cholesteryl esters, by regulating the availability of free cholesterol, indirectly but powerfully influences membrane characteristics. An increase in the hydrolysis of stored CEs leads to a higher concentration of free cholesterol available for integration into membranes, which in turn increases membrane order and reduces fluidity.

The effect of cholesterol on membrane order can be quantified using fluorescence anisotropy. This technique measures the rotational mobility of a fluorescent probe embedded in the membrane. A higher anisotropy value indicates a more ordered and less fluid membrane.

Membrane Composition	Fluorescence Anisotropy (r)	Interpretation	Reference
DOPC Bilayer	~0.1	Liquid Disordered (Ld)	[13]
DOPC with 50% Cholesterol	~0.35	Liquid Ordered (Lo)	[13]
RBL-2H3 Plasma Membrane	~0.28	Substantially Ordered	[13]
Detergent-Resistant Membranes (Lipid Rafts) from RBL-2H3	~0.32	Highly Ordered	[13]

Table 3: Representative Fluorescence Anisotropy Values Indicating Membrane Order. DPH-PC was used as the fluorescent probe.

Role in Lipid Rafts and Cellular Signaling

Lipid rafts are specialized membrane microdomains enriched in cholesterol, sphingolipids, and specific proteins that serve as platforms for cellular signaling. While cholesteryl esters are not considered major structural components of the plasma membrane, their metabolism is intricately linked to the integrity and function of lipid rafts.

The regulation of free cholesterol levels through CE synthesis and hydrolysis directly impacts the formation and stability of lipid rafts. Furthermore, some studies suggest that cholesteryl esters can accumulate in or near these domains, potentially influencing the recruitment and activity of signaling molecules.[1]

G-Protein Coupled Receptor (GPCR) Signaling

Cholesteryl ester metabolism can influence GPCR signaling by modulating the cholesterol content of the membrane, which in turn affects receptor conformation, dimerization, and coupling to G-proteins.[2][3][4][9][14][15][16] An increase in membrane cholesterol, supplied by CE hydrolysis, can enhance the signaling of certain GPCRs.

Caption: Influence of cholesteryl ester metabolism on GPCR signaling.

LDL Receptor Trafficking and Signaling

The uptake of cholesterol-rich low-density lipoproteins (LDL) is a critical process for cellular cholesterol acquisition and is mediated by the LDL receptor (LDLR). The trafficking and signaling of the LDLR are influenced by the cholesterol content of the membrane. When intracellular cholesterol levels are high, partly due to the accumulation of cholesteryl esters, the expression of the LDLR is downregulated to prevent further cholesterol uptake. Conversely, when cholesterol levels are low, LDLR expression and clustering in clathrin-coated pits are enhanced.

Caption: Role of cholesteryl esters in LDL receptor trafficking.

Experimental Protocols

Quantification of Cholesteryl Esters by LC-MS/MS

This protocol outlines a method for the sensitive and robust quantification of cholesterol and cholesteryl esters from mammalian cells using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Cultured cells

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (LC-MS grade)

• Methyl-tert-butyl ether (MTBE; LC-MS grade)

• Internal standards (e.g., d7-cholesterol, cholesteryl heptadecanoate)

• Q-Exactive mass spectrometer or equivalent

• C18 reverse-phase LC column

Procedure:

• Cell Harvesting: Grow cells to desired confluency. Wash cells twice with ice-cold PBS and harvest by scraping. Centrifuge to pellet the cells.

• Lipid Extraction: Resuspend the cell pellet in methanol. Add internal standards. Add MTBE and vortex thoroughly. Add water to induce phase separation. Centrifuge and collect the upper organic phase.

• Sample Preparation: Dry the extracted lipids under a stream of nitrogen. Reconstitute the lipid film in an appropriate solvent for LC-MS analysis (e.g., methanol/chloroform).

• LC-MS/MS Analysis: Inject the sample onto a C18 reverse-phase column. Use a gradient of mobile phases to separate the different lipid species.

• Data Analysis: Identify and quantify cholesterol and cholesteryl ester species based on their retention times and specific mass-to-charge ratios (m/z) and fragmentation patterns.

Caption: Experimental workflow for LC-MS/MS analysis of CEs.

Measurement of Membrane Order by Fluorescence Anisotropy

This protocol describes the use of a fluorescent probe, such as 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH), to measure the steady-state fluorescence anisotropy of cell membranes, providing an indication of membrane order.

Materials:

• Cell suspension or isolated plasma membranes

• Fluorescent probe (e.g., DPH in tetrahydrofuran)

• Spectrofluorometer with polarization filters

• Cuvettes

Procedure:

• Probe Labeling: Incubate the cell suspension or membrane preparation with the fluorescent probe (e.g., DPH) at a low concentration to ensure minimal perturbation of the membrane.

• Anisotropy Measurement: Place the labeled sample in a cuvette in the spectrofluorometer.

• Excite the sample with vertically polarized light at the probe's excitation wavelength.

• Measure the intensity of the emitted fluorescence through both vertical (I_VV) and horizontal (I_VH) polarizers.

• Excite the sample with horizontally polarized light and measure the emission through a vertical polarizer (I_HV) to obtain the G-factor (G = I_HV / I_HH).

• Calculation: Calculate the fluorescence anisotropy (r) using the following formula: r = (I_VV - G * I_VH) / (I_VV + 2 * G * I_VH)

• Interpretation: Higher 'r' values correspond to a more ordered membrane environment.

Conclusion

Cholesteryl esters are not merely inert storage molecules but are dynamic participants in a wide array of cellular processes centered around the cell membrane. Their synthesis, storage, and hydrolysis are intricately linked to the regulation of membrane cholesterol levels, which in turn dictates membrane fluidity, the formation of signaling platforms like lipid rafts, and the function of membrane-embedded proteins. A thorough understanding of the biological roles of cholesteryl esters is essential for advancing our knowledge of cellular lipid metabolism and for the development of novel therapeutic strategies targeting diseases associated with dysregulated cholesterol homeostasis. This guide provides a foundational framework for researchers and professionals in this critical area of study.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Dual mechanisms of cholesterol-GPCR interactions that depend on membrane phospholipid composition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Use of fluorescence to determine the effects of cholesterol on lipid behavior in sphingomyelin liposomes and erythrocyte membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. encyclopedia.pub [encyclopedia.pub]
• 10. Cholesterol Is Required for Efficient Endoplasmic Reticulum-to-Golgi Transport of Secretory Membrane Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cholesteryl Ester Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 12. Three pools of plasma membrane cholesterol and their relation to cholesterol homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fluorescence anisotropy measurements of lipid order in plasma membranes and lipid rafts from RBL-2H3 mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Dual Mechanisms of Cholesterol-GPCR Interactions That Depend on Membrane Phospholipid Composition - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Cholesterol Is a Dose-Dependent Positive Allosteric Modulator of CCR3 Ligand Affinity and G Protein Coupling [frontiersin.org]
• 16. Interaction of G protein coupled receptors and cholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Phase Behavior and Transitions of Cholesteryl Stearate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl stearate (B1226849), a significant ester of cholesterol, exhibits complex thermotropic liquid crystalline behavior, transitioning through multiple distinct phases upon heating and cooling. This technical guide provides a comprehensive overview of the phase transitions of cholesteryl stearate, presenting key thermodynamic data, detailed experimental protocols for characterization, and a visual representation of the analytical workflow. Understanding these phase transitions is crucial for applications in various fields, including drug delivery systems, liquid crystal technologies, and the study of biological membranes.

Introduction

Cholesteryl esters are a vital class of lipids in biological systems and are also foundational materials in the field of liquid crystals. Cholesteryl stearate (C45H80O2), with its long stearoyl chain, displays a rich polymorphism, including crystalline, smectic, and cholesteric (chiral nematic) phases. The transitions between these phases are characterized by specific temperatures and enthalpy changes, which are critical parameters for material design and application. This guide synthesizes the available data on the phase behavior of cholesteryl stearate and outlines the primary analytical techniques used for its characterization.

Quantitative Phase Transition Data

The phase transitions of cholesteryl stearate have been investigated by various researchers. The following tables summarize the reported quantitative data for its key thermal events. It is important to note that slight variations in reported values can arise from differences in sample purity and experimental conditions.

Table 1: Phase Transition Temperatures of Cholesteryl Stearate

Transition	Temperature (°C)	Temperature (K)	Citation(s)
Crystalline to Isotropic Liquid	83	356.15
Crystalline to Smectic	~78.3	~351.45
Smectic to Cholesteric	75.5	348.65
Cholesteric to Isotropic Liquid	79.5	352.65
Melting Point Range (literature)	79 - 83	352.15 - 356.15

Table 2: Enthalpy of Phase Transitions of Cholesteryl Stearate

Transition	Enthalpy (ΔH) (kJ/mol)	Enthalpy (ΔH) (J/g)	Citation(s)
Crystalline to Isotropic Liquid	67.5	103.35
Smectic to Cholesteric	1.80	2.76
Cholesteric to Isotropic Liquid	1.70	2.60

Note: Enthalpy values can vary significantly based on the crystalline form and thermal history of the sample.

Experimental Protocols

The characterization of the phase behavior of cholesteryl stearate relies on several key analytical techniques. The following sections provide detailed methodologies for these experiments.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a fundamental technique for determining the temperatures and enthalpies of phase transitions.[1]

• Instrumentation: A differential scanning calorimeter (e.g., Perkin-Elmer DSC-1B or similar) is employed.[2]

• Sample Preparation:

  • Accurately weigh 1-5 mg of high-purity cholesteryl stearate into an aluminum DSC pan.

  • Seal the pan hermetically to prevent any loss of sample during heating.

  • Prepare an empty, sealed aluminum pan to be used as a reference.

• Experimental Procedure:

  • Place the sample and reference pans into the DSC cell.

  • Purge the cell with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to create an inert atmosphere.

  • Equilibrate the sample at a temperature well below the first expected transition (e.g., 25 °C).

  • Heat the sample at a controlled rate, typically between 2.5 and 10 °C/min, to a temperature above the final clearing point (e.g., 100 °C).[1][2]

  • Hold the sample at this temperature for a few minutes to ensure complete melting and to erase any previous thermal history.

  • Cool the sample at the same controlled rate back to the initial temperature.

  • A second heating scan is often performed to observe the behavior of the sample with a controlled thermal history.

• Data Analysis:

  • The onset temperature of an endothermic or exothermic peak is typically taken as the transition temperature.

  • The area under the peak is integrated to determine the enthalpy of the transition (ΔH).

  • The instrument is calibrated using standard materials with known melting points and enthalpies (e.g., indium).

Polarized Light Microscopy (PLM)

Polarized Light Microscopy is used to visually observe the different liquid crystalline textures, which are characteristic of each phase.[3]

• Instrumentation: A polarizing microscope equipped with a hot stage for precise temperature control is required.

• Sample Preparation:

  • Place a small amount of cholesteryl stearate on a clean microscope slide.

  • Gently place a coverslip over the sample.

  • Heat the slide on the hot stage to melt the sample, allowing it to spread into a thin film between the slide and coverslip.

• Experimental Procedure:

  • Place the prepared slide on the hot stage of the polarizing microscope.

  • Heat the sample to its isotropic liquid phase (above 83 °C) to ensure a uniform starting state.

  • Slowly cool the sample at a controlled rate (e.g., 1-5 °C/min) while observing the changes in texture through the crossed polarizers.

  • Record the temperatures at which changes in the optical texture occur, indicating a phase transition.

• Observation and Interpretation:

  • Isotropic Liquid: This phase will appear completely dark (extinction) between the crossed polarizers as it does not rotate the plane of polarized light.

  • Cholesteric (Chiral Nematic) Phase: Upon cooling from the isotropic liquid, the cholesteric phase typically appears as a focal conic or "oily streak" texture.[4] This texture is birefringent and will appear bright and often colorful.

  • Smectic Phase: Further cooling leads to the more ordered smectic phase, which often presents as a focal conic fan or mosaic texture.[4]

  • Crystalline Phase: Upon crystallization, a solid, often birefringent, crystalline structure will be observed.

X-ray Diffraction (XRD)

X-ray Diffraction provides information about the molecular arrangement and layer spacing in the different phases of cholesteryl stearate.

• Instrumentation: A powder X-ray diffractometer with a temperature-controlled sample stage is necessary. A common X-ray source is Cu Kα radiation (λ = 1.5406 Å).

• Sample Preparation:

  • For powder diffraction, the cholesteryl stearate sample is finely ground and packed into a thin-walled glass capillary tube.

  • Alternatively, a thin film of the sample can be prepared on a temperature-controlled substrate.

• Experimental Procedure:

  • Mount the sample in the diffractometer.

  • Set the desired temperature for the phase to be investigated using the temperature-controlled stage. Allow the sample to equilibrate at this temperature.

  • Scan a range of 2θ angles (e.g., 2° to 40°) to collect the diffraction pattern. The 2θ angle is the angle between the incident and diffracted X-ray beams.[5]

  • Repeat the measurement at different temperatures corresponding to the crystalline, smectic, and cholesteric phases.

• Data Analysis:

  • Crystalline Phase: The diffraction pattern will show a series of sharp, well-defined Bragg peaks, indicating a high degree of long-range order.

  • Smectic Phase: A sharp, low-angle reflection corresponding to the smectic layer spacing (d) will be observed, along with a diffuse wide-angle scattering halo related to the lateral spacing of the molecules.

  • Cholesteric Phase: The diffraction pattern will typically show only a diffuse wide-angle halo, similar to a liquid, as there is no long-range positional order of the molecular centers of mass.

  • The layer spacing (d) in the smectic phase can be calculated from the position of the low-angle peak using Bragg's Law: nλ = 2d sin(θ).

Visualization of Experimental Workflow

The characterization of cholesteryl stearate's phase behavior involves a logical flow of experiments to gather comprehensive data. The following diagram illustrates this workflow.

Experimental workflow for characterizing cholesteryl stearate.

Conclusion

The phase behavior of cholesteryl stearate is a well-documented yet complex phenomenon with significant implications for materials science and biomedical applications. This guide has provided a consolidated resource of quantitative data and detailed experimental protocols for the characterization of its thermotropic liquid crystalline phases. By employing a combination of Differential Scanning Calorimetry, Polarized Light Microscopy, and X-ray Diffraction, researchers can gain a thorough understanding of the structural and energetic changes that occur during the phase transitions of this important cholesterol ester. The methodologies and data presented herein serve as a valuable reference for scientists and professionals working with cholesteryl stearate and related liquid crystalline materials.

References

• 1. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Technical Guide to the Thermotropic Liquid Crystal Properties of Cholesteryl Stearate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermotropic liquid crystal properties of cholesteryl stearate (B1226849), a cholesterol ester known for its complex phase behavior. This document summarizes key quantitative data, details common experimental protocols for characterization, and visualizes the phase transitions of this material. The information presented is intended to support research and development activities where the physicochemical properties of cholesteryl esters are of interest.

Core Properties and Phase Transitions

Cholesteryl stearate exhibits a rich thermotropic polymorphism, transitioning through various liquid crystalline phases upon heating and cooling. The primary phases observed are the crystalline solid, smectic, and cholesteric (chiral nematic) phases, before finally reaching the isotropic liquid state. The transition temperatures and associated enthalpy changes are critical parameters for understanding and utilizing the material's properties.

Quantitative Data Summary

The following table summarizes the reported transition temperatures and enthalpy changes for the various phase transitions of cholesteryl stearate. It is important to note that values can vary slightly depending on the purity of the sample and the experimental conditions, such as heating and cooling rates.

Transition	Temperature (°C)	Enthalpy Change (ΔH) (kJ/mol)	Entropy Change (ΔS) (J/mol·K)
Crystalline → Isotropic Liquid	82.25	67.50	189.9
Isotropic Liquid → Cholesteric (on cooling)	79.5	-1.70	-4.82
Cholesteric → Smectic (on cooling)	75.5	-1.80	-5.16

Data sourced from the NIST Chemistry WebBook and supporting literature.[1]

Experimental Protocols

The characterization of the thermotropic liquid crystal properties of cholesteryl stearate relies on several key analytical techniques. The following sections detail the typical experimental methodologies.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a fundamental technique for determining the transition temperatures and measuring the enthalpy changes associated with phase transitions.[2][3][4][5][6]

Methodology:

• Sample Preparation: Accurately weigh approximately 2-5 mg of high-purity cholesteryl stearate into an aluminum DSC pan. Seal the pan hermetically.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC instrument.

• Thermal Program:

  • Equilibrate the sample at a temperature below its lowest expected transition (e.g., 25 °C).

  • Heat the sample at a controlled rate, typically 5-10 °C/min, to a temperature above its isotropic clearing point (e.g., 100 °C).

  • Hold the sample at this temperature for a few minutes to ensure complete melting and thermal history erasure.

  • Cool the sample at a controlled rate, identical to the heating rate, back to the starting temperature.

  • A second heating scan is often performed to confirm the reversibility of the transitions.

• Data Analysis: The resulting thermogram, a plot of heat flow versus temperature, is analyzed to determine the onset temperature, peak temperature, and the integrated area of the endothermic and exothermic peaks. These correspond to the transition temperatures and enthalpy changes, respectively.

Polarized Optical Microscopy (POM)

Polarized Optical Microscopy is an essential technique for the visual identification and characterization of liquid crystal phases based on their unique optical textures.[7][8][9][10]

Methodology:

• Sample Preparation: Place a small amount of cholesteryl stearate on a clean glass microscope slide and cover it with a coverslip.

• Hot Stage Setup: Position the slide on a calibrated hot stage attached to the polarized light microscope. The hot stage allows for precise temperature control.

• Observation during Heating and Cooling:

  • Slowly heat the sample while observing it through the crossed polarizers of the microscope.

  • Record the characteristic textures observed at different temperatures. The crystalline solid will appear birefringent. Upon melting, the smectic phase may exhibit focal conic or fan-like textures, while the cholesteric phase often displays an oily streak or fingerprint texture. The isotropic liquid will appear dark (extinction).

  • Slowly cool the sample from the isotropic melt and observe the formation of the liquid crystal phases. This helps to identify monotropic phases (phases that only appear on cooling).

• Image Capture: Capture photomicrographs of the distinct textures for each phase to document the observations.

X-ray Diffraction (XRD)

X-ray Diffraction provides detailed information about the molecular arrangement and structural parameters of the different phases of cholesteryl stearate.[11][12][13]

Methodology:

• Sample Preparation: The sample can be prepared as a fine powder loaded into a capillary tube or as a thin film on a temperature-controlled sample holder.

• Instrument Setup: Mount the sample in an X-ray diffractometer equipped with a temperature-controlled stage.

• Data Acquisition:

  • Obtain diffraction patterns at various temperatures corresponding to the crystalline, smectic, and cholesteric phases as identified by DSC and POM.

  • For the crystalline phase, a wide-angle X-ray scattering (WAXS) pattern will show sharp Bragg reflections, which can be used to determine the unit cell parameters.

  • In the smectic phase, a small-angle X-ray scattering (SAXS) pattern will typically show a sharp, low-angle reflection corresponding to the layer spacing, while a diffuse wide-angle peak indicates the liquid-like order within the layers.

  • The cholesteric phase will produce a diffuse wide-angle scattering pattern, similar to a liquid, reflecting the lack of long-range positional order.

• Data Analysis: Analyze the positions and shapes of the diffraction peaks to determine structural information such as layer spacing in the smectic phase and to confirm the degree of order in each phase.

Visualization of Thermotropic Phase Transitions

The following diagrams illustrate the sequence of phase transitions for cholesteryl stearate upon heating and cooling.

Heating pathway of cholesteryl stearate.

Cooling pathway of cholesteryl stearate.

References

• 1. Cholesteryl stearate [webbook.nist.gov]
• 2. Physical properties of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thermotropic phase transitions of binary mixtures of wax and cholesteryl esters relevant to tears - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of the physical state of cholesteryl esters in arterial-smooth-muscle-derived foam cells by differential scanning calorimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. Instructional Review: An Introduction to Optical Methods for Characterizing Liquid Crystals at Interfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. X-ray diffraction study of cholesterol-phosphatidylserine mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. icdd.com [icdd.com]
• 13. How to Calculate Crystallite Size from X-Ray Diffraction (XRD) using Scherrer Method | Fatimah | ASEAN Journal of Science and Engineering [ejournal.upi.edu]

The Esterified Core of Cholesterol: A Technical Guide to its Discovery and Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters, the esterified form of cholesterol, represent a critical area of study in lipid metabolism and cardiovascular disease. As the primary storage and transport form of cholesterol, their intricate biology has been a subject of intense scientific inquiry for over a century. This technical guide provides an in-depth exploration of the discovery and history of cholesteryl ester research, detailing the key milestones, pivotal experiments, and the evolution of our understanding of their role in health and disease. Designed for the scientific community, this document offers a comprehensive resource, complete with detailed experimental methodologies, quantitative data, and visual representations of the core signaling pathways.

I. A Historical Odyssey: The Discovery of Cholesteryl Esters and Their Metabolic Machinery

The journey to understanding cholesteryl esters is a chronicle of meticulous observation, biochemical innovation, and the relentless pursuit of knowledge in the face of complex biological systems.

Early Glimpses and the Dawn of Cholesterol Research:

The story begins with the initial identification of cholesterol itself. In the late 18th century, French chemist François Poulletier de la Salle first isolated cholesterol from gallstones.[1] It was not until the late 1880s that the esterified form of cholesterol came into focus. The Austrian botanist Friedrich Reinitzer, while studying cholesteryl benzoate, observed its unique property of having two distinct melting points, a discovery that led to the characterization of liquid crystals.[2] This seminal work highlighted that cholesterol could exist in forms other than its free alcohol state.

The Enzymatic Nature of Cholesteryl Ester Synthesis and Hydrolysis:

The early 20th century witnessed the first suggestions of enzymatic activity related to cholesteryl esters.[3] However, a pivotal moment arrived in 1935 when Warren Sperry observed that the incubation of human plasma led to a significant increase in the proportion of esterified cholesterol, an effect that was abolished by heat, strongly suggesting an enzymatic process. This laid the groundwork for the future discovery of the key enzymes governing cholesteryl ester metabolism.

The subsequent decades saw the identification and characterization of the enzymatic players:

• Lecithin (B1663433):Cholesterol Acyltransferase (LCAT): In 1962 , John Glomset and his team identified and named the enzyme responsible for the majority of cholesteryl ester formation in the plasma: Lecithin:Cholesterol Acyltransferase (LCAT). LCAT catalyzes the transfer of a fatty acid from lecithin (phosphatidylcholine) to cholesterol, a crucial step in the maturation of high-density lipoprotein (HDL) particles and in reverse cholesterol transport.[4]

• Acyl-CoA:Cholesterol Acyltransferase (ACAT): The intracellular esterification of cholesterol is primarily handled by Acyl-CoA:Cholesterol Acyltransferase (ACAT). The first gene encoding an ACAT enzyme was cloned in 1993 .[5] This enzyme plays a vital role in storing excess cholesterol within cells as lipid droplets, preventing the cytotoxic effects of free cholesterol accumulation.[5]

• Cholesterol Esterase (or Sterol Esterase): The hydrolysis of cholesteryl esters back to free cholesterol and fatty acids is catalyzed by cholesterol esterase. Observations of such enzymatic activity date back to the early 1900s.[3] This enzyme is crucial for the utilization of stored cholesterol and for the absorption of dietary cholesteryl esters.[3][6]

• Cholesteryl Ester Transfer Protein (CETP): The transfer of cholesteryl esters between different lipoprotein particles, a key process in lipoprotein metabolism, is mediated by the Cholesteryl Ester Transfer Protein (CETP). This protein facilitates the movement of cholesteryl esters from HDL to apolipoprotein B-containing lipoproteins like LDL and VLDL.[7]

II. Key Experiments in Cholesteryl Ester Research: Detailed Methodologies

Understanding the foundational experiments is crucial for appreciating the evolution of this field. Below are detailed protocols for some of the key historical and modern techniques used in cholesteryl ester research.

A. Historical Methods: Paving the Way

1. The Schoenheimer-Sperry Method for Cholesterol Determination (A Modification of the Sperry, 1935 principle):

This method, a refinement of Sperry's initial observations, became a standard for differentiating and quantifying free and total cholesterol.

• Principle: Free cholesterol is precipitated from a serum extract using digitonin (B1670571). Total cholesterol is measured after saponification of the cholesteryl esters, followed by digitonin precipitation. The difference between total and free cholesterol gives the amount of esterified cholesterol. The cholesterol content is then determined colorimetrically using the Liebermann-Burchard reaction.

• Protocol:

  • Sample Preparation: A known volume of serum is extracted with an acetone-alcohol mixture to precipitate proteins and extract lipids.

  • Free Cholesterol Precipitation: An aliquot of the lipid extract is treated with a solution of digitonin in 50% ethanol. The mixture is allowed to stand to ensure complete precipitation of the cholesterol-digitonide complex.

  • Total Cholesterol (after Saponification): Another aliquot of the lipid extract is subjected to alkaline hydrolysis (saponification) by heating with potassium hydroxide (B78521) to break the ester bonds of cholesteryl esters, converting them to free cholesterol. Following saponification, digitonin is added to precipitate the total cholesterol.

  • Isolation of Precipitate: The cholesterol-digitonide precipitates from both the free and total cholesterol steps are isolated by centrifugation, washed with ether to remove impurities, and then dried.

  • Colorimetric Quantification (Liebermann-Burchard Reaction): The dried precipitates are dissolved in glacial acetic acid. A mixture of acetic anhydride (B1165640) and concentrated sulfuric acid is then added. The resulting solution develops a characteristic green color, the intensity of which is proportional to the cholesterol concentration and is measured spectrophotometrically.[8]

2. The Abell-Kendall Method for Total Cholesterol Measurement:

This method became a reference standard for total cholesterol measurement.

• Principle: Cholesteryl esters in a serum sample are hydrolyzed (saponified) with alcoholic potassium hydroxide. The resulting total free cholesterol is then extracted into petroleum ether and quantified using the Liebermann-Burchard colorimetric reaction.[3][9]

• Protocol:

  • Saponification: A small volume of serum (e.g., 0.5 mL) is treated with an alcoholic potassium hydroxide solution and heated in a water bath to hydrolyze the cholesteryl esters.

  • Extraction: After cooling, the mixture is transferred to a tube containing petroleum ether. The tube is stoppered and shaken vigorously to extract the free cholesterol into the organic phase. Water is added to facilitate phase separation.

  • Phase Separation: The mixture is centrifuged to achieve a clear separation of the upper petroleum ether layer (containing the cholesterol) and the lower aqueous layer.

  • Color Development: An aliquot of the petroleum ether extract is transferred to a clean tube and the solvent is evaporated. The dried residue is then dissolved in a solution of acetic anhydride and concentrated sulfuric acid (Liebermann-Burchard reagent).

  • Spectrophotometry: The absorbance of the resulting color is measured at a specific wavelength (e.g., 620 nm) and compared to that of a known cholesterol standard to determine the total cholesterol concentration.[6]

B. Modern Techniques: Precision and High-Throughput Analysis

1. Lipid Extraction from Tissues (Folch Method):

This is a widely used method for the efficient extraction of total lipids from biological samples.

• Principle: The tissue is homogenized in a chloroform (B151607):methanol mixture, which disrupts cell membranes and solubilizes lipids. The addition of a salt solution leads to a phase separation, with the lower chloroform phase containing the lipids.

• Protocol:

  • Homogenization: A known weight of tissue is homogenized in a 2:1 (v/v) mixture of chloroform and methanol.

  • Phase Separation: A salt solution (e.g., 0.9% NaCl) is added to the homogenate, and the mixture is vortexed and then centrifuged to separate the phases.

  • Lipid Collection: The lower chloroform phase, containing the lipids, is carefully collected.

  • Drying and Reconstitution: The chloroform is evaporated under a stream of nitrogen, and the dried lipid extract is reconstituted in a suitable solvent for subsequent analysis.

2. Quantification of Cholesteryl Esters by Liquid Chromatography-Mass Spectrometry (LC-MS):

LC-MS is a powerful and sensitive technique for the separation and quantification of individual cholesteryl ester species.

• Principle: The lipid extract is injected into a liquid chromatograph, where different lipid classes and species are separated based on their physicochemical properties (e.g., on a reverse-phase column). The separated lipids are then introduced into a mass spectrometer, where they are ionized and their mass-to-charge ratio is measured, allowing for their identification and quantification.

• Protocol:

  • Chromatographic Separation: A lipid extract is injected onto a C18 reverse-phase HPLC column. A gradient of two mobile phases (e.g., A: water/methanol with additives; B: isopropanol/methanol with additives) is used to elute the lipids. Cholesteryl esters, being highly hydrophobic, typically elute late in the gradient.

  • Mass Spectrometric Detection: The eluent from the HPLC is directed to the ion source of a mass spectrometer (e.g., electrospray ionization - ESI). The mass spectrometer is operated in a mode that allows for the specific detection and fragmentation of cholesteryl ester molecules (e.g., precursor ion scanning or neutral loss scanning for the cholesterol backbone).

  • Quantification: The abundance of each cholesteryl ester species is determined by integrating the area under its chromatographic peak. Quantification is achieved by comparing the peak areas to those of internal standards (deuterated or odd-chain cholesteryl esters) added to the sample before extraction.[1][4]

III. Quantitative Data on Cholesteryl Esters

The concentration of cholesteryl esters varies significantly between different tissues and is altered in various disease states. The following tables summarize some of the reported quantitative data.

Table 1: Cholesteryl Ester Content in Human Atherosclerotic Plaques

Plaque Type	Total Cholesterol (mg/g dry weight)	Free Cholesterol (% of Total Cholesterol)	Cholesteryl Ester (% of Total Cholesterol)
Carotid Plaque	75.1	56.6%	43.4%
Femoral Plaque	56.0	50.4%	49.6%
Xanthomas	106.8	25.5%	74.5%

Data adapted from Smith et al.[10]

Table 2: Cholesteryl Ester to Free Cholesterol Ratio in Liver Disease

Condition	Cholesteryl Ester / Free Cholesterol Ratio (Serum)
Healthy Controls	Similar to Cirrhosis
Liver Cirrhosis	Similar to Controls
Hepatocellular Carcinoma (HCC)	Significantly Increased

Data adapted from a study on the diagnostic value of the cholesteryl ester/free cholesterol ratio.[11]

Table 3: Cholesteryl Ester Fatty Acid Composition in Atherosclerotic Plaques and Plasma

Sample	Linoleic Acid (18:2) to Oleic Acid (18:1) Ratio in Cholesteryl Esters
Xanthoma	0.36
Carotid Plaque	1.62
Femoral Plaque	1.73
Plasma	2.51

Data adapted from Smith et al., indicating a shift in the fatty acid composition of cholesteryl esters within plaques compared to plasma.[10]

IV. Visualizing the Core Pathways: Cholesteryl Ester Metabolism and Analysis

To better illustrate the complex processes involved in cholesteryl ester research, the following diagrams have been generated using the DOT language.

Caption: Overview of Cholesteryl Ester Metabolism in Plasma and Cells.

Caption: General Experimental Workflow for Cholesteryl Ester Analysis.

V. Conclusion and Future Directions

The study of cholesteryl esters has evolved from simple observations of their physical properties to a deep understanding of their complex metabolic pathways and their profound implications for human health, particularly in the context of atherosclerosis. The development of sophisticated analytical techniques has enabled researchers to dissect the intricate details of cholesteryl ester metabolism and transport.

Future research will likely focus on several key areas:

• Advanced Imaging: The use of high-resolution imaging techniques to visualize the dynamics of cholesteryl ester storage and trafficking within cells and atherosclerotic plaques in real-time.

• Therapeutic Targeting: The development of more specific and effective inhibitors of enzymes like ACAT and CETP for the treatment of dyslipidemia and cardiovascular disease.

• Personalized Medicine: Understanding how genetic variations in the enzymes of cholesteryl ester metabolism influence an individual's risk for cardiovascular disease and their response to lipid-lowering therapies.

This technical guide serves as a testament to the progress made in cholesteryl ester research and provides a solid foundation for future investigations into this critical area of lipid biology. The continued exploration of cholesteryl ester metabolism will undoubtedly yield new insights into the pathogenesis of cardiovascular disease and pave the way for novel therapeutic interventions.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Quantitative analysis of cholesterol and cholesteryl esters in human atherosclerotic plaques using near-infrared Raman spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Abell-Kendall method - Chemwatch [chemwatch.net]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. Total cholesterol performance of Abell–Levy–Brodie–Kendall reference measurement procedure: Certification of Japanese in-vitro diagnostic assay manufacturers through CDC’s Cholesterol Reference Method Laboratory Network - PMC [pmc.ncbi.nlm.nih.gov]
• 7. stacks.cdc.gov [stacks.cdc.gov]
• 8. researchgate.net [researchgate.net]
• 9. oxfordreference.com [oxfordreference.com]
• 10. Lipids of human atherosclerotic plaques and xanthomas: clues to the mechanism of plaque progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Diagnostic Value of Systemic Cholesteryl Ester/Free Cholesterol Ratio in Hepatocellular Carcinoma | Anticancer Research [ar.iiarjournals.org]

Natural occurrence of cholesteryl stearate in tissues

An In-depth Technical Guide on the Natural Occurrence of Cholesteryl Stearate (B1226849) in Tissues

Introduction

Cholesteryl esters (CE) are neutral, hydrophobic lipids that represent a storage and transport form of cholesterol. They are formed by the esterification of the 3-beta-hydroxyl group of cholesterol with a fatty acid.[1][2] Cholesteryl stearate is a specific cholesteryl ester where the fatty acid moiety is stearic acid, an 18-carbon saturated fatty acid (C18:0). Within tissues, free cholesterol is esterified to form CEs to prevent the toxicity associated with excess free cholesterol and to facilitate storage in cytosolic lipid droplets.[3][4] This process is primarily catalyzed by the enzyme acyl-CoA:cholesterol acyltransferase (ACAT) within the cell.[4] In plasma, lecithin:cholesterol acyltransferase (LCAT) is responsible for the esterification of cholesterol on high-density lipoproteins (HDL).[5]

While cholesteryl esters with unsaturated fatty acids, such as oleate (B1233923) (C18:1) and linoleate (B1235992) (C18:2), are typically more abundant, cholesteryl stearate is present in various tissues, albeit at lower concentrations.[6][7] Its levels and role can be significant in both physiological and pathological conditions, including atherosclerosis, where the composition of cholesteryl esters within arterial plaques can provide insights into disease progression.[8][9][10] This guide provides a comprehensive overview of the natural occurrence of cholesteryl stearate in tissues, detailing quantitative data, experimental protocols for its analysis, and the metabolic pathways governing its formation.

Quantitative Data on Cholesteryl Stearate in Tissues

The concentration of individual cholesteryl ester species varies significantly across different tissues and physiological states. Recent advancements in liquid chromatography-mass spectrometry (LC-MS) have enabled detailed profiling of these lipids.[6][11] Data from a comprehensive study on mouse tissues provides a quantitative snapshot of cholesteryl stearate [CE(18:0)] levels relative to other cholesteryl esters.[7]

Table 1: Concentration of Cholesteryl Stearate [CE(18:0)] in Various Mouse Tissues

Tissue	Mean Concentration (nmol/g tissue weight)	Standard Deviation
Liver	1.15	0.21
Lung	0.13	0.02
Spleen	0.35	0.05
Heart	0.06	0.01
Kidney	0.04	0.01
Brain	0.01	0.00
Gonads	0.28	0.04

Data extracted from the supplementary materials of "A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues". The study reports that saturated variants like cholesteryl stearate are found in much lower concentrations compared to monounsaturated and polyunsaturated variants across all tissues profiled.[6][7]

In pathological conditions, the lipid composition of tissues can be altered. For instance, in human atherosclerotic plaques, cholesteryl esters are a major component.[12] While specific concentrations for cholesteryl stearate are not always detailed, the fatty acid composition of the total cholesteryl ester pool has been analyzed. Studies have shown that the cholesteryl ester fatty acid profile in advanced plaques tends to resemble that of plasma, with a high proportion of cholesteryl linoleate.[9] However, levels of cholesteryl stearate have been noted to be decreased in atherosclerotic coronary arteries compared to non-atherosclerotic ones.[8]

Experimental Protocols

The accurate quantification of cholesteryl stearate in tissues requires robust methodologies for lipid extraction and analysis. The following sections detail a standard workflow.

Lipid Extraction from Tissues (Modified Folch Method)

The Folch method is considered a "gold standard" for the exhaustive extraction of a broad range of lipids from tissues.[13]

Materials:

• Tissue sample (e.g., 100 mg)

• Chloroform (B151607)

• Methanol

• 0.9% NaCl solution (or 1 M KCl)

• Glass homogenizer or sonicator

• Centrifuge tubes with Teflon-lined caps

• Centrifuge

• Nitrogen gas stream or rotary evaporator

• Antioxidant solution (e.g., 0.01% Butylated hydroxytoluene - BHT in chloroform) to prevent oxidation of unsaturated lipids.[14]

Procedure:

• Homogenization: Weigh the frozen tissue sample and place it in a glass homogenization tube. Add a 2:1 (v/v) mixture of chloroform:methanol to a final volume that is 20 times the volume of the tissue sample (e.g., 20 mL for 1 g of tissue).[15][16] Homogenize the tissue thoroughly until a uniform suspension is achieved. For tough tissues, sonication for 10 minutes can be employed.[17]

• Agitation: Agitate the homogenate for 15-20 minutes using an orbital shaker at room temperature to ensure complete lipid extraction.[15][16]

• Phase Separation: Transfer the homogenate to a centrifuge tube. Add 0.2 volumes of 0.9% NaCl solution (e.g., 4 mL for a 20 mL homogenate).[15] Vortex the mixture vigorously for 30 seconds. This step breaks the single-phase system into a biphasic system.[13]

• Centrifugation: Centrifuge the mixture at low speed (e.g., 2,000 x g) for 10 minutes to achieve a clear separation of the two phases.[15][16] The lower phase is the chloroform layer containing the lipids, and the upper phase is the methanol/water layer containing non-lipid contaminants.[13]

• Collection of Lipid Extract: Carefully aspirate and discard the upper aqueous phase. Using a glass Pasteur pipette, transfer the lower chloroform phase to a clean tube.[13]

• Drying: Evaporate the chloroform under a gentle stream of nitrogen or using a rotary evaporator.[15] It is crucial not to allow the sample to evaporate to complete dryness for an extended period to prevent lipid oxidation.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent (e.g., 2:1 chloroform:methanol or isopropanol) for subsequent analysis.[18] Store the extract at -20°C or lower under nitrogen.[14]

Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a highly sensitive and specific method for identifying and quantifying individual lipid species like cholesteryl stearate.[6][11]

Instrumentation:

• Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• High-Resolution Mass Spectrometer (e.g., Quadrupole Time-of-Flight, QTOF).[6]

• Reversed-phase C18 column.[6]

Procedure:

• Chromatographic Separation: Inject the reconstituted lipid extract onto a C18 column. Use a gradient of mobile phases to separate the different lipid classes. A typical gradient might involve a polar solvent (like acetonitrile/water with additives) and a non-polar solvent (like isopropanol). Cholesteryl esters, being very hydrophobic, will elute late in the reversed-phase run.[6][19]

• Mass Spectrometry Detection: The eluent from the LC is introduced into the mass spectrometer. Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) can be used, often with ammonium (B1175870) adduction to improve the ionization of neutral lipids like CEs.[19]

• Identification: Cholesteryl stearate is identified based on its accurate mass-to-charge ratio (m/z) and its characteristic fragmentation pattern in MS/MS mode. Cholesteryl esters typically produce a signature fragment ion corresponding to the dehydrated cholesterol moiety (m/z 369.351).[6][18]

• Quantification: The absolute concentration of cholesteryl stearate is determined by measuring the area under the curve of its chromatographic peak and comparing it to the area of a known amount of an internal standard (e.g., C17:0 cholesteryl ester).[6] The final concentration is then normalized to the initial weight of the tissue sample.[7]

Signaling Pathways and Visualizations

Cholesteryl stearate metabolism is intrinsically linked to the broader pathways of cholesterol homeostasis. The key intracellular enzyme responsible for its synthesis is ACAT.

Cholesterol Esterification Pathway

Free cholesterol within the cell, derived from either de novo synthesis (Mevalonate pathway) or lipoprotein uptake, is transported to the endoplasmic reticulum (ER). In the ER, ACAT catalyzes the transfer of a fatty acyl group from an acyl-CoA molecule (like stearoyl-CoA) to cholesterol, forming a cholesteryl ester.[3][4] This ester is then stored in cytosolic lipid droplets. In the plasma, LCAT, associated with HDL particles, performs a similar function using a fatty acid from phosphatidylcholine.[5]

Cellular Cholesterol Esterification Pathway

Experimental Workflow Visualization

The process of analyzing cholesteryl stearate from tissue samples involves a series of sequential steps, from sample collection to data analysis.

Workflow for Cholesteryl Stearate Analysis

References

• 1. Cholesteryl ester - Wikipedia [en.wikipedia.org]
• 2. lipotype.com [lipotype.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Reversible translocation of acyl-CoA:cholesterol acyltransferase (ACAT) between the endoplasmic reticulum and vesicular structures [frontiersin.org]
• 5. Lecithin:Cholesterol Acyltransferase: From Biochemistry to Role in Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. biorxiv.org [biorxiv.org]
• 8. caymanchem.com [caymanchem.com]
• 9. Lipids of human atherosclerotic plaques and xanthomas: clues to the mechanism of plaque progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantitative analysis of cholesterol and cholesteryl esters in human atherosclerotic plaques using near-infrared Raman spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Cholesteryl Ester-Rich Inclusions from Human Aortic Fatty Streak and Fibrous Plaque Lesions of Atherosclerosis: I. Crystalline Properties, Size and Internal Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Single Step Lipid Extraction From Food Stuffs [rockedu.rockefeller.edu]
• 14. repository.seafdec.org [repository.seafdec.org]
• 15. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 16. m.youtube.com [m.youtube.com]
• 17. cascade.limnology.wisc.edu [cascade.limnology.wisc.edu]
• 18. researchgate.net [researchgate.net]
• 19. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Cholesteryl Stearate: An In-Depth Technical Guide to its Role in the Structure of Lipid Bilayers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl stearate (B1226849), a cholesterol ester, is a significant lipid molecule found in various biological systems. While cholesterol's role in modulating membrane fluidity and structure is well-documented, the specific contributions of its esters, such as cholesteryl stearate, are less understood. This technical guide provides a comprehensive overview of the current understanding of cholesteryl stearate's influence on the structural integrity and properties of lipid bilayers. We delve into its interactions with phospholipids (B1166683), its impact on membrane fluidity, thickness, and permeability, and present detailed methodologies for key experimental techniques used to elucidate these properties. This guide aims to be a valuable resource for researchers in membrane biophysics, drug delivery, and cosmetic science by consolidating quantitative data and providing actionable experimental workflows.

Introduction

Biological membranes are complex assemblies of lipids and proteins that define the boundaries of cells and their internal compartments. The lipid bilayer, the fundamental structure of these membranes, is primarily composed of phospholipids, sphingolipids, and sterols. Cholesterol is a key sterol in animal cell membranes, known for its critical role in regulating membrane fluidity, stability, and permeability.[1] Cholesteryl esters, formed by the esterification of cholesterol with a fatty acid, are another class of lipids present in cellular membranes and lipid droplets, playing crucial roles in lipid metabolism and transport.[2] Cholesteryl stearate, the ester of cholesterol and stearic acid, is a highly non-polar lipid that, due to its bulky and hydrophobic nature, is not expected to be a major structural component of most cell membranes in the same way as cholesterol. However, its presence, particularly in specific biological contexts like the tear film lipid layer and in pathological conditions such as atherosclerosis, necessitates a thorough understanding of its biophysical effects on lipid bilayers.[3][4]

This guide will explore the nuanced role of cholesteryl stearate in the structure of lipid bilayers, moving beyond the well-trodden path of cholesterol's effects. We will examine how the addition of the long, saturated stearoyl chain to the cholesterol moiety alters its interaction with phospholipids and its overall impact on membrane architecture.

Cholesteryl Stearate and its Interaction with Lipids

Cholesteryl stearate is an amphiphilic molecule, but its large hydrophobic portion, consisting of the steroid nucleus and the C18 stearate chain, dominates its character.[2] This makes its orientation and packing within a phospholipid bilayer distinctly different from that of cholesterol.

Interaction with Phospholipids

Studies on model membrane systems have shown that cholesteryl stearate interacts with phospholipids, influencing their packing and organization. In mixed monolayers of cholesterol and cholesteryl stearate, a synergistic condensing effect is observed, suggesting favorable interactions between the two molecules.[2] This interaction is crucial in biological systems like the meibum layer of the tear film.[3] The esterification of the 3-β-hydroxyl group of cholesterol to form cholesteryl stearate removes the primary anchoring point for its perpendicular orientation at the membrane-water interface. Consequently, cholesteryl stearate is thought to reside deeper within the hydrophobic core of the lipid bilayer.

Phase Behavior in Lipid Membranes

The incorporation of cholesteryl stearate into phospholipid bilayers can influence the phase behavior of the membrane. While cholesterol is known to induce the formation of a liquid-ordered (Lo) phase in saturated phospholipid bilayers, the effect of cholesteryl stearate is less pronounced.[5] Due to its bulkiness, high concentrations of cholesteryl stearate can lead to phase separation within the bilayer, forming domains enriched in the ester.

Impact of Cholesteryl Stearate on Lipid Bilayer Properties

The introduction of cholesteryl stearate into a lipid bilayer can modulate its key biophysical properties. The extent of these effects is dependent on the concentration of cholesteryl stearate, the lipid composition of the bilayer, and the temperature.

Membrane Fluidity

Membrane fluidity, a measure of the rotational and lateral diffusion of lipids and proteins within the bilayer, is a critical parameter for cellular function. Cholesterol is a well-known regulator of membrane fluidity, increasing order in the liquid-disordered (Ld) phase and decreasing order in the gel (Lβ) phase.[1] Cholesteryl stearate, due to its location within the hydrophobic core, is expected to decrease the mobility of the phospholipid acyl chains, leading to a decrease in membrane fluidity (an increase in order).

Table 1: Effect of Cholesteryl Esters on Membrane Fluidity (Order Parameter)

Lipid System	Cholesteryl Ester Concentration (mol%)	Technique	Observed Change in Order Parameter (S)	Reference
DPPC	10% Cholesteryl Palmitate	ESR	Increase	[6]
DPPC	20% Cholesteryl Oleate	Fluorescence Anisotropy	Decrease	[6]

Note: Data for cholesteryl stearate is limited; related cholesteryl esters are presented for comparative purposes.

Bilayer Thickness

The thickness of the lipid bilayer is an important structural parameter that can influence the function of transmembrane proteins. Cholesterol is known to increase the thickness of phospholipid bilayers by ordering the acyl chains.[7] While direct quantitative data for cholesteryl stearate is scarce, molecular dynamics simulations of cholesterol in a dipalmitoylphosphatidylcholine (DPPC) bilayer have shown an increase in interlamellar spacing, suggesting an increase in bilayer thickness.[8] Given the extended conformation of the stearate chain, it is plausible that cholesteryl stearate would also contribute to an increase in the hydrophobic thickness of the bilayer.

Table 2: Effect of Sterols on Lipid Bilayer Thickness

Lipid System	Sterol Concentration (mol%)	Technique	Bilayer Thickness (Å)	Reference
DPPC	0	MD Simulation	37.5	[8]
DPPC	12.5% Cholesterol	MD Simulation	38.5	[8]
DOPC	0	X-ray Scattering	36.4	[9]
DOPC	40% Cholesterol	X-ray Scattering	40.8	[9]

Membrane Permeability

The lipid bilayer acts as a barrier to the passive diffusion of ions and small molecules. Cholesterol is known to decrease the permeability of lipid membranes to water and other small solutes by increasing the packing density of the phospholipids.[1] Cholesteryl esters have been shown to increase the permeability of lecithin (B1663433) bilayer membranes, in contrast to the effect of cholesterol.[10] This suggests that the presence of the bulky cholesteryl ester within the hydrophobic core may disrupt the ordered packing of the phospholipid acyl chains, creating transient defects that allow for increased solute passage.

Table 3: Effect of Cholesteryl Esters on Membrane Permeability

Lipid System	Added Molecule (mol%)	Permeability to	Observation	Reference
Lecithin	30% Cholesterol	Ions	Considerable decrease	[10]
Lecithin	Cholesteryl Esters	Ions	Increase	[10]
Erythrocyte Membrane	Cholesteryl Palmitate	K+ and Hemoglobin	Considerable increase	[11]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the role of cholesteryl stearate in lipid bilayers.

Preparation of Liposomes Containing Cholesteryl Stearate

Liposomes (lipid vesicles) are widely used as model systems for studying the properties of lipid bilayers. The thin-film hydration method is a common technique for their preparation.[2]

Materials:

• Dipalmitoylphosphatidylcholine (DPPC) or other desired phospholipid

• Cholesteryl stearate

• Chloroform

• Methanol

• Hydration buffer (e.g., phosphate-buffered saline, PBS)

Procedure:

• Lipid Dissolution: Dissolve the desired amounts of phospholipid and cholesteryl stearate in a chloroform/methanol mixture (typically 2:1 v/v) in a round-bottom flask. Ensure complete dissolution to form a clear solution.[2]

• Thin-Film Formation: Attach the flask to a rotary evaporator. Evaporate the organic solvent under reduced pressure at a temperature above the phase transition temperature (Tm) of the primary phospholipid (e.g., 45-50 °C for DPPC). A thin, uniform lipid film should form on the inner surface of the flask.[12]

• Drying: Dry the lipid film under a stream of nitrogen gas or under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Add the aqueous hydration buffer, pre-warmed to a temperature above the lipid Tm, to the flask containing the dry lipid film. Agitate the flask by hand or on a vortex mixer to hydrate (B1144303) the film. This process results in the formation of multilamellar vesicles (MLVs).[12]

• Size Reduction (Optional): To obtain unilamellar vesicles (LUVs) of a defined size, the MLV suspension can be subjected to sonication or extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm).[2]

Differential Scanning Calorimetry (DSC)

DSC is used to measure the thermotropic phase behavior of lipid bilayers, providing information on the main phase transition temperature (Tm) and the enthalpy of the transition (ΔH).

Procedure:

• Prepare liposomes containing the desired concentration of cholesteryl stearate as described in section 4.1.

• Transfer a known amount of the liposome (B1194612) suspension to a DSC sample pan. Use the hydration buffer as a reference.

• Place the sample and reference pans in the DSC instrument.

• Equilibrate the system at a temperature below the expected pre-transition of the phospholipid.

• Scan the temperature at a controlled rate (e.g., 1-2 °C/min) up to a temperature well above the main transition.

• Record the heat flow as a function of temperature. The resulting thermogram will show peaks corresponding to the pre-transition and main phase transition of the lipid bilayer.[13][14]

• Analyze the thermogram to determine the Tm (peak temperature) and ΔH (area under the peak).

Fluorescence Anisotropy

Fluorescence anisotropy is a powerful technique to probe the rotational mobility of a fluorescent probe embedded in the lipid bilayer, which is related to membrane fluidity. 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH) is a commonly used probe that partitions into the hydrophobic core of the membrane.

Procedure:

• Prepare LUVs containing cholesteryl stearate as described in section 4.1.

• Incubate the LUV suspension with a small amount of DPH (typically a lipid-to-probe ratio of 200:1 to 500:1) in the dark for at least 30 minutes to allow the probe to incorporate into the bilayers.

• Place the labeled liposome suspension in a temperature-controlled cuvette in a fluorescence spectrophotometer equipped with polarizers.

• Excite the sample with vertically polarized light at the excitation maximum of DPH (around 360 nm).

• Measure the fluorescence emission intensity parallel (I_parallel) and perpendicular (I_perpendicular) to the direction of the polarized excitation light at the emission maximum of DPH (around 430 nm).

• Calculate the steady-state fluorescence anisotropy (r) using the following equation: r = (I_parallel - G * I_perpendicular) / (I_parallel + 2 * G * I_perpendicular) where G is the grating correction factor of the instrument.

• The anisotropy value is related to the rotational freedom of the probe. A higher anisotropy value indicates a more ordered (less fluid) membrane environment. The order parameter (S) can be derived from the anisotropy measurements.[15]

Visualizations

Experimental Workflow for Liposome Preparation and Characterization

Caption: Workflow for preparing and characterizing liposomes containing cholesteryl stearate.

Logical Relationship of Cholesteryl Stearate's Structural Effects

Caption: Hypothesized effects of cholesteryl stearate on lipid bilayer structure.

Conclusion

Cholesteryl stearate, while not as abundant as cholesterol in most biological membranes, exerts a distinct influence on the structure and properties of lipid bilayers. Its large, hydrophobic nature leads to its localization within the membrane's core, where it can disrupt the ordered packing of phospholipid acyl chains. This disruption appears to have contrasting effects: a likely increase in bilayer thickness due to its sheer volume, and an increase in permeability, potentially through the creation of transient defects. Its impact on membrane fluidity is complex, likely leading to a decrease in the mobility of the surrounding acyl chains.

Further research is needed to provide more quantitative data on the specific effects of cholesteryl stearate on various lipid bilayer systems. The experimental protocols and workflows detailed in this guide provide a robust framework for such investigations. A deeper understanding of the biophysical role of cholesteryl stearate is essential for advancing our knowledge in areas where this lipid is prevalent, from the physiology of the tear film to the pathology of atherosclerosis, and for the rational design of lipid-based drug delivery systems.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. iris.cnr.it [iris.cnr.it]
• 5. researchgate.net [researchgate.net]
• 6. acert.cornell.edu [acert.cornell.edu]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Constant-pressure molecular dynamics investigation of cholesterol effects in a dipalmitoylphosphatidylcholine bilayer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structural Determinants of Water Permeability through the Lipid Membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The effects of cholesterol on the time-resolved emission anisotropy of 12-(9-anthroyloxy)stearic acid in dipalmitoylphosphatidylcholine bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cholesterol and POPC segmental order parameters in lipid membranes: solid state 1H–13C NMR and MD simulation studies - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 12. Synthesis of Monomethoxypolyethyleneglycol—Cholesteryl Ester and Effect of its Incorporation in Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Preparation of DPPC liposomes using probe-tip sonication: Investigating intrinsic factors affecting temperature phase transitions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical State and Appearance of Pure Cholesteryl Stearate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of pure cholesteryl stearate (B1226849) (CAS 35602-69-8), a cholesterol ester of significant interest in lipid research and various biological systems. The document details its physical appearance, thermotropic behavior, and solubility, supported by quantitative data and experimental methodologies.

General Description and Appearance

Pure cholesteryl stearate is the ester formed from the condensation of cholesterol and stearic acid.[1][2] At ambient temperature, it exists as a white, crystalline solid or powder.[1][3][4] This compound is a key component in lipid biochemistry and is often used as an emollient and emulsion stabilizer in various formulations.[1]

Chemical Structure:

• Molecular Formula: C₄₅H₈₀O₂[3][5][6][7][8][9]

• Systematic Name: (3β)-cholest-5-en-3-ol, 3-octadecanoate[4][7]

• Synonyms: Cholesterol stearate, Cholesteryl octadecanoate, CE(18:0)[1][3][6][7][9][10]

Quantitative Physical and Chemical Properties

The key physicochemical properties of pure cholesteryl stearate are summarized in the table below. These values are critical for understanding its behavior in experimental and formulation settings.

Property	Value	Source(s)
Molecular Weight	653.12 g/mol	[2][3][5][9]
Physical Form	White crystalline powder/solid	[1][3][4]
Melting Point	79-83 °C (literature value)	[1][3][5][10]
Boiling Point	~619 - 672 °C (estimated)	[1][5][11]
Density	~0.92 g/cm³ (rough estimate)	[1][5]
Water Solubility	Insoluble	[1][5][10]
Solubility (Organic)	Soluble in Chloroform (e.g., 10 mg/mL)	[4][7]
Optical Activity [α]D	-21° to -23° (c=2 in Chloroform, 25°C)	[1][5][10]

Thermotropic Liquid Crystalline Behavior

A defining characteristic of cholesteryl stearate is its ability to form liquid crystal phases upon heating.[12] This thermotropic behavior involves transitions between different states of matter, each with unique structural and optical properties. The sequence of phase transitions is crucial for applications in materials science and for understanding its role in biological lipid assemblies.

The typical phase transitions observed upon heating are:

• Crystalline Solid to Smectic Liquid Crystal

• Smectic to Cholesteric Liquid Crystal

• Cholesteric to Isotropic Liquid

Specific transition temperatures have been reported as follows:

• Crystalline to Isotropic Phase: 83 °C[13]

• Isotropic to Cholesteric Phase: 79.5 °C (on cooling)[13]

• Cholesteric to Smectic Phase: 75.5 °C (on cooling)[13]

The following diagram illustrates the relationship between temperature and the physical state of cholesteryl stearate.

Figure 1: Thermotropic Phase Transitions of Cholesteryl Stearate.

Experimental Protocols

The characterization of cholesteryl stearate's physical properties relies on precise analytical techniques. Below are detailed methodologies for key experiments.

Differential Scanning Calorimetry (DSC)

DSC is the primary method for determining the melting point and the temperatures of liquid crystalline phase transitions.[14][15][16][17][18]

Objective: To measure the heat flow associated with thermal transitions in cholesteryl stearate as a function of temperature.

Methodology:

• Sample Preparation: Accurately weigh 3-5 mg of pure cholesteryl stearate powder into a standard aluminum DSC pan.

• Encapsulation: Hermetically seal the pan to ensure a closed system. Prepare an empty, sealed aluminum pan to use as a reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen at 50 mL/min) to prevent oxidation.

• Thermal Program:

  • Equilibrate the sample at a starting temperature, typically 25°C.

  • Heat the sample at a controlled rate (e.g., 5-10°C/min) to a temperature well above the final transition (e.g., 100°C).

  • Hold isothermally for 2-5 minutes to ensure complete melting.

  • Cool the sample back to the starting temperature at the same controlled rate.

  • A second heating scan is often performed to observe the behavior of the sample after a defined thermal history.

• Data Analysis: The resulting thermogram (heat flow vs. temperature) is analyzed to identify endothermic peaks corresponding to melting and other phase transitions. The onset temperature of the peak is typically reported as the transition temperature.

Polarizing Light Microscopy (PLM)

PLM is used to visually identify the distinct textures of the smectic and cholesteric liquid crystal phases, which are birefringent.[15]

Objective: To observe the phase transitions and identify the characteristic optical textures of cholesteryl stearate's mesophases.

Methodology:

• Sample Preparation: Place a small amount of cholesteryl stearate powder on a clean glass microscope slide.

• Mounting: Gently heat the slide on a hot plate until the sample melts into an isotropic liquid. Place a coverslip over the molten sample and press gently to create a thin, uniform film.

• Microscope Setup: Mount the slide on a hot-stage apparatus fitted to a polarizing light microscope.

• Observation:

  • Heat the sample into the isotropic liquid phase (e.g., 90°C) and observe the dark field of view under crossed polarizers.

  • Slowly cool the sample (e.g., at 1-2°C/min).

  • As the sample cools, observe the appearance of the cholesteric phase, often characterized by a colorful, oily-streak texture, and subsequently the smectic phase, which typically shows a focal-conic or fan-like texture.

  • Record the temperatures at which these textural changes occur and capture images for analysis.

The general workflow for characterizing the physical properties of a cholesteryl stearate sample is depicted below.

Figure 2: Workflow for Physical Property Characterization.

Handling and Storage

For maintaining purity and stability, cholesteryl stearate should be stored in a well-sealed container at low temperatures, typically -20°C.[1][3][10] It is advisable to avoid contact with skin and eyes during handling.[5]

References

• 1. Cholesteryl stearate | 35602-69-8 [chemicalbook.com]
• 2. Cholesteryl stearate | C45H80O2 | CID 118246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cholesteryl stearate, 96% | CAS 35602-69-8 | Chemical-Suppliers [chemical-suppliers.eu]
• 4. Cholesteryl Stearate | CAS 35602-69-8 | Cayman Chemical | Biomol.com [biomol.com]
• 5. chembk.com [chembk.com]
• 6. Cholesteryl stearate [webbook.nist.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. GSRS [precision.fda.gov]
• 9. larodan.com [larodan.com]
• 10. chemwhat.com [chemwhat.com]
• 11. cholesteryl stearate, 35602-69-8 [thegoodscentscompany.com]
• 12. mriquestions.com [mriquestions.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Analysis of the physical state of cholesteryl esters in arterial-smooth-muscle-derived foam cells by differential scanning calorimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Molecular motions and thermotropic phase behavior of cholesteryl esters with triolein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. A comparative differential scanning calorimetry study of the effects of cholesterol and various oxysterols on the thermotropic phase behavior of dipalmitoylphosphatidylcholine bilayer membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Differential scanning calorimetric study of the effect of cholesterol on the thermotropic phase behavior of a homologous series of linear saturated phosphatidylcholines - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Dual Nature: A Technical Guide to the Amphiphilic Properties of Cholesteryl Stearate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl stearate (B1226849), the ester formed from cholesterol and stearic acid, is a lipid molecule of significant interest in various scientific and industrial fields, including drug delivery, cosmetics, and the study of biological membranes.[1][2] While often categorized as a neutral, non-polar lipid due to its large hydrophobic steroid nucleus and long acyl chain, a closer examination reveals a subtle yet crucial amphiphilic character. This technical guide provides an in-depth exploration of the amphiphilic nature of cholesteryl stearate, detailing its physicochemical properties, behavior at interfaces, and the experimental methodologies used for its characterization. Understanding this dual nature is paramount for harnessing its full potential in advanced applications.

The Amphiphilic Structure of Cholesteryl Stearate

Cholesteryl stearate is a large molecule with the chemical formula C45H80O2 and a molecular weight of approximately 653.12 g/mol .[1][3] Its structure comprises two main components: the bulky, rigid, and highly hydrophobic cholesterol moiety and a long, flexible, and also hydrophobic stearic acid tail. The amphiphilicity of cholesteryl stearate arises from the ester linkage between the 3-β-hydroxyl group of cholesterol and the carboxyl group of stearic acid. This ester group introduces a degree of polarity to an otherwise overwhelmingly non-polar molecule. While insoluble in water, this localized polarity allows for specific orientations and interactions at interfaces, a hallmark of amphiphilic behavior.[4][5]

Physicochemical Properties and Phase Behavior

Cholesteryl stearate is a white, crystalline powder at room temperature.[1] Its thermal behavior is complex, exhibiting multiple phase transitions as it is heated. These transitions are critical for its application in liquid crystal formulations and for understanding its state within biological systems.[6][7][8]

Quantitative Data Summary

The following tables summarize key quantitative data regarding the physicochemical properties and phase transitions of cholesteryl stearate.

Table 1: General Physicochemical Properties of Cholesteryl Stearate

Property	Value	Reference
Molecular Formula	C45H80O2	[3]
Molecular Weight	653.12 g/mol	[1][3]
Melting Point	79-83 °C	[7]
Solubility in Water	Insoluble	[4][5]

Table 2: Thermotropic Phase Transition Temperatures of Cholesteryl Stearate

Transition	Temperature (°C)	Reference
Crystalline to Isotropic Phase	83	[7]
Isotropic to Cholesteric Phase	79.5	[7]
Cholesteric to Smectic Phase	75.5	[7]

Table 3: Langmuir Monolayer Properties of Cholesteryl Stearate at the Air-Water Interface (24 °C)

Surface Pressure (mN/m)	Approximate Area per Molecule (Ų/molecule)
5	~55
10	~50
20	~45
30	~40
40 (Collapse Pressure)	~38

Note: Data are estimated from the surface pressure-area isotherm presented in scientific literature. The exact values can vary based on experimental conditions.[1][9]

Experimental Protocols

Detailed methodologies are crucial for the reproducible investigation of cholesteryl stearate's properties. Below are protocols for two key experimental techniques.

Langmuir-Blodgett Monolayer Formation and Analysis

Objective: To study the behavior of cholesteryl stearate as a monolayer at the air-water interface.

Materials:

• Langmuir-Blodgett trough with a movable barrier and a surface pressure sensor (e.g., Wilhelmy plate)

• Cholesteryl stearate

• Spreading solvent (e.g., chloroform, HPLC grade)

• Ultrapure water for the subphase

• Microsyringe

Procedure:

• Trough Preparation: The Langmuir trough is thoroughly cleaned with a suitable solvent (e.g., ethanol, then chloroform) and rinsed extensively with ultrapure water to remove any surface-active impurities.

• Subphase Filling: The trough is filled with ultrapure water. The surface is then cleaned by aspiration until the surface pressure reading is stable and close to zero upon compression.

• Solution Preparation: A dilute solution of cholesteryl stearate (e.g., 1 mg/mL) is prepared in a volatile, water-insoluble solvent like chloroform.

• Monolayer Spreading: A known volume of the cholesteryl stearate solution is carefully deposited onto the water surface using a microsyringe. The solvent is allowed to evaporate completely (typically 15-30 minutes), leaving a monolayer of cholesteryl stearate at the air-water interface.[1]

• Isotherm Compression: The monolayer is compressed by moving the barrier at a constant, slow speed (e.g., 10 cm²/min). The surface pressure is recorded as a function of the area per molecule. This generates a surface pressure-area (π-A) isotherm.[1]

• Data Analysis: The π-A isotherm provides information on the different phases of the monolayer (gas, liquid-expanded, liquid-condensed, solid) and the collapse point, where the monolayer is no longer stable. The area per molecule at different surface pressures can be determined from the isotherm.

Differential Scanning Calorimetry (DSC)

Objective: To determine the phase transition temperatures and associated enthalpy changes of cholesteryl stearate.

Materials:

• Differential Scanning Calorimeter (DSC)

• Aluminum or hermetic DSC pans and lids

• Cholesteryl stearate sample (typically 2-10 mg)

• Reference pan (empty)

Procedure:

• Sample Preparation: A small, accurately weighed amount of cholesteryl stearate is placed into a DSC pan. The pan is then sealed with a lid.

• Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using standard materials with known melting points and enthalpies of fusion (e.g., indium).

• DSC Scan: The sample pan and an empty reference pan are placed in the DSC cell. The sample is subjected to a controlled temperature program, typically involving heating and cooling cycles at a constant rate (e.g., 5-10 °C/min).

• Data Acquisition: The DSC instrument measures the difference in heat flow between the sample and the reference as a function of temperature.

• Data Analysis: The resulting thermogram (a plot of heat flow versus temperature) shows endothermic and exothermic peaks corresponding to phase transitions. The peak temperature provides the transition temperature, and the area under the peak is proportional to the enthalpy change (ΔH) of the transition.

Mandatory Visualizations

Logical Relationship: Role of Cholesteryl Esters in Lipoprotein Metabolism

The amphiphilic nature of cholesteryl stearate, while weak, is fundamental to its role as a core component of lipoproteins, which are essential for lipid transport in the bloodstream. The following diagram illustrates the central role of cholesteryl esters in the metabolism of apoB100-containing lipoproteins.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Cholesterol interactions with phospholipids in membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mriquestions.com [mriquestions.com]
• 8. Molecular motions and thermotropic phase behavior of cholesteryl esters with triolein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Cholesteryl stearate's impact on membrane fluidity and permeability

An In-depth Technical Guide on the Impact of Cholesteryl Stearate (B1226849) on Membrane Fluidity and Permeability

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl esters (CEs), the storage form of cholesterol, play significant roles in lipid metabolism and have been implicated in various cellular processes and pathologies. This technical guide provides a comprehensive analysis of the specific impact of cholesteryl stearate—a common saturated CE—on the biophysical properties of lipid membranes, namely fluidity and permeability. Unlike free cholesterol, which is a well-documented modulator of membrane fluidity, cholesteryl stearate's bulky, non-polar nature and high phase transition temperature lead to a distinct and complex influence on the lipid bilayer. This document synthesizes current research, presents quantitative data, details relevant experimental protocols, and provides visualizations to elucidate the mechanisms by which cholesteryl stearate alters membrane structure and function.

Introduction: Cholesteryl Stearate vs. Cholesterol in Membranes

Free cholesterol is an essential amphipathic lipid that intercalates between phospholipids (B1166683), where it famously modulates membrane fluidity: increasing order in fluid-phase bilayers and inducing fluidity in gel-phase bilayers[1][2][3]. Cholesteryl stearate, formed by the esterification of cholesterol with stearic acid, is a much larger and more hydrophobic molecule. Its physicochemical properties, particularly its high melting point (approx. 79-83°C), dictate that it is in a solid or crystalline state at physiological temperatures[4].

This fundamental difference means that cholesteryl stearate does not integrate into phospholipid bilayers in the same manner as cholesterol. Instead, its interaction is characterized by very limited miscibility and a strong tendency to phase-separate, forming distinct domains or even extruding from the membrane into separate droplets[5][6]. This behavior is the primary driver of its effects on membrane fluidity and permeability.

Interaction with the Phospholipid Bilayer: Phase Separation

Studies on various cholesteryl esters show that their incorporation into fluid, liquid-crystalline phospholipid bilayers is minimal, often limited to less than 5 mole percent[5][7]. Beyond this low threshold, CEs are excluded from the ordered phospholipid environment. Cholesteryl stearate, with its long, saturated 18-carbon acyl chain, is particularly prone to this exclusion.

The primary impact of introducing cholesteryl stearate into a lipid membrane is the induction of lateral phase separation. The cholesteryl stearate molecules aggregate to form rigid, ordered, solid-like domains within the more fluid phospholipid matrix. This is in stark contrast to cholesterol, which can remain miscible with phospholipids at much higher concentrations to form the liquid-ordered (lo) phase, a key component of lipid rafts[8][9].

Impact on Membrane Fluidity

Membrane fluidity is a measure of the viscosity of the lipid bilayer and the lateral mobility of its components. While cholesterol's effect is to create a more uniform, intermediate state of fluidity, cholesteryl stearate induces profound membrane heterogeneity.

• Global vs. Local Fluidity: The overall, or "global," fluidity of a membrane containing cholesteryl stearate may not change significantly. However, the "local" fluidity is drastically altered. The membrane becomes a mosaic of highly rigid, solid-phase domains of cholesteryl stearate surrounded by the fluid phospholipid bilayer.

• Lipid Packing: Within its domains, cholesteryl stearate is tightly packed. At the boundaries between these rigid domains and the fluid phospholipid regions, packing defects and structural mismatches are likely to occur.

Caption: Contrasting mechanisms of cholesterol vs. cholesteryl stearate in membranes.

Impact on Membrane Permeability

Paradoxically, while cholesteryl stearate forms rigid domains, its presence can lead to a significant increase in membrane permeability to small molecules and ions. This is not due to the properties of the cholesteryl stearate domains themselves, but rather the consequence of the boundary regions created by phase separation.

The structural mismatch and packing defects at the interface between the rigid CE domains and the fluid phospholipid matrix create transient pores and energetically unfavorable gaps. These defects serve as pathways for solutes to cross the membrane barrier.

A key study using nuclear magnetic resonance (NMR) on a similar saturated ester, cholesteryl palmitate, demonstrated this effect quantitatively.

Table 1: Quantitative Impact of Cholesteryl Esters on Ion Permeability

Compound (at 5 mol%)	Lipid Vesicle Composition	Permeability Change (Ions)	Reference
Cholesteryl Palmitate (C16:0)	Phosphatidylcholine	10-fold increase	[5]
Cholesteryl Linoleate (B1235992) (C18:2)	Phosphatidylcholine	No significant effect	[5]

This data highlights the critical role of the saturated acyl chain. Unlike the saturated cholesteryl palmitate, the unsaturated cholesteryl linoleate is more disordered and does not induce the same degree of phase separation and boundary defects, thus having no effect on permeability.[5] It is expected that cholesteryl stearate (C18:0) would behave similarly to cholesteryl palmitate.

Relevance to Drug Development and Cellular Processes

The ability of cholesteryl stearate to disrupt membrane integrity has implications for drug delivery and cellular function.

• Drug Delivery: The incorporation of cholesteryl stearate or similar CEs into lipid-based drug delivery systems (e.g., liposomes) could be explored as a strategy to modulate drug release profiles.[10][11] The induced membrane permeability could facilitate the release of encapsulated drugs at a target site.

• Lipid Rafts and Signaling: While not a direct component of functional lipid rafts in the same way as cholesterol, the accumulation of CEs can influence the formation and stability of broader membrane microdomains.[12] By altering the local lipid environment, CE domains can indirectly affect the partitioning and function of membrane-associated proteins involved in cellular signaling.[12]

Experimental Protocols

Protocol 1: Measurement of Membrane Fluidity via Laurdan GP

This protocol measures changes in membrane lipid order (fluidity) by assessing the spectral shift of the fluorescent probe Laurdan. Laurdan's emission maximum shifts to a shorter wavelength (blue shift) in more ordered (less fluid) environments. This is quantified as the Generalized Polarization (GP) value.

Methodology:

• Liposome Preparation:

  • Prepare lipid films by dissolving phospholipids (e.g., DOPC) and the desired molar percentage of cholesteryl stearate in chloroform.

  • Evaporate the solvent under a stream of nitrogen gas to form a thin lipid film.

  • Place the film under a high vacuum for at least 2 hours to remove residual solvent.

  • Hydrate the lipid film with a buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4) at a temperature above the phase transition of all components to form multilamellar vesicles (MLVs).

  • Create large unilamellar vesicles (LUVs) by extrusion through polycarbonate filters with a defined pore size (e.g., 100 nm).

• Laurdan Labeling:

  • Add a small volume of a concentrated Laurdan stock solution (in ethanol (B145695) or DMSO) to the LUV suspension to a final probe-to-lipid ratio of 1:500.

  • Incubate for 30 minutes at room temperature, protected from light.

• Fluorescence Measurement:

  • Using a fluorometer, set the excitation wavelength to 350 nm.

  • Record the emission intensity at 440 nm (characteristic of ordered/gel phase) and 490 nm (characteristic of disordered/fluid phase).

• GP Calculation:

  • Calculate the GP value using the formula: GP = (I440 - I490) / (I440 + I490)

  • A higher GP value indicates lower membrane fluidity (higher order).

Caption: Experimental workflow for measuring membrane fluidity using Laurdan GP.

Protocol 2: Measurement of Ion Permeability via ANTS/DPX Assay

This is a fluorescence quenching assay to measure the efflux of ions from vesicles. Vesicles are loaded with the fluorescent probe ANTS and the collisional quencher DPX. An ion gradient is established, and the subsequent efflux of ions and co-transport of water causes vesicle swelling, diluting the internal contents and increasing fluorescence.

Methodology:

• Vesicle Preparation:

  • Prepare lipid films as described in Protocol 1.

  • Hydrate the film with a solution containing 25 mM ANTS (8-aminonaphthalene-1,3,6-trisulfonic acid), 90 mM DPX (p-xylene-bis-pyridinium bromide), and 10 mM HEPES, adjusted to pH 7.4.

  • Subject the hydrated lipids to 5-10 freeze-thaw cycles to encapsulate the ANTS/DPX solution.

  • Extrude the vesicles to form LUVs of a defined size.

• Removal of External Probe:

  • Separate the ANTS/DPX-loaded vesicles from the external, unencapsulated probe by passing the suspension through a size-exclusion chromatography column (e.g., Sephadex G-50). Elute with an iso-osmotic buffer (e.g., 150 mM NaCl, 10 mM HEPES, pH 7.4).

• Permeability Assay:

  • Place the purified vesicle suspension in a fluorometer cuvette.

  • Set the excitation wavelength to 353 nm and the emission wavelength to 520 nm.

  • Monitor the baseline fluorescence (F0).

  • Induce 100% fluorescence (F100) by adding a small amount of a detergent (e.g., Triton X-100) to lyse the vesicles.

  • In a separate experiment, monitor the rate of fluorescence increase over time, which corresponds to the passive efflux of ions from the vesicles.

• Data Analysis:

  • The rate of permeability is determined by the initial slope of the fluorescence increase over time. Compare the rates for control vesicles vs. vesicles containing cholesteryl stearate.

Conclusion

The impact of cholesteryl stearate on lipid membranes is fundamentally different from that of free cholesterol. Governed by its low miscibility and high melting point, cholesteryl stearate does not act as a fluidizing or ordering agent within the bilayer. Instead, it phase-separates to form rigid, solid-like domains. The primary biophysical consequence of this behavior is the creation of packing defects at the boundaries between these domains and the surrounding fluid phospholipid matrix. These defects significantly increase membrane permeability to ions and other small solutes. For researchers in cell biology and drug development, understanding this mechanism is crucial for interpreting the role of cholesteryl esters in cellular pathology and for designing novel lipid-based systems with tailored release characteristics.

References

• 1. mdpi.com [mdpi.com]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
• 3. LabXchange [labxchange.org]
• 4. Thermotropic phase transitions of binary mixtures of wax and cholesteryl esters relevant to tears - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cholesterol esters and membrane permeability. A nuclear magnetic resonance (MNR) study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lipid structure and the behavior of cholesteryl esters in monolayer and bulk phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Interactions of cholesterol esters with phospholipids: cholesteryl myristate and dimyristoyl lecithin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cholesterol, lipid rafts, and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Role of Cholesterol in the Formation and Nature of Lipid Rafts in Planar and Spherical Model Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]

The Critical Role of Cholesteryl Esters in the Biogenesis and Dynamics of Lipid Droplets

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Lipid droplets (LDs) are ubiquitous intracellular organelles central to lipid and energy homeostasis. While often primarily associated with the storage of triacylglycerols, the accumulation of cholesteryl esters (CEs) within these organelles plays a pivotal and distinct role in cellular physiology and pathology. This technical guide provides a comprehensive overview of the molecular mechanisms underpinning the involvement of cholesteryl esters in lipid droplet formation, the key enzymatic and regulatory players, and the experimental methodologies used to investigate these processes. A thorough understanding of CE-rich LDs is critical for developing therapeutic strategies for a range of metabolic diseases, including atherosclerosis, non-alcoholic fatty liver disease (NAFLD), and steroidogenic disorders.

Introduction: The Significance of Cholesteryl Ester Storage

Cholesterol, an essential component of cellular membranes, becomes cytotoxic at high concentrations. To mitigate this, cells convert free cholesterol into the more inert and hydrophobic cholesteryl esters for storage within the core of lipid droplets.[1][2] This process of esterification is not merely a passive storage mechanism but an active and regulated cellular strategy to maintain cholesterol homeostasis, support steroidogenesis, and prevent lipotoxicity.[1][3][4] Dysregulation of CE storage is a hallmark of several diseases, most notably the formation of foam cells in atherosclerosis, which are macrophages engorged with CE-rich lipid droplets.[1][5]

The Biogenesis of Cholesteryl Ester-Rich Lipid Droplets

The formation of lipid droplets is a multi-step process that originates in the endoplasmic reticulum (ER).[5][6]

2.1. Synthesis of Cholesteryl Esters: The Role of ACAT Enzymes

The initial and rate-limiting step in the formation of CE-rich LDs is the esterification of free cholesterol with a long-chain fatty acid. This reaction is catalyzed by the acyl-CoA:cholesterol acyltransferase (ACAT) enzymes, also known as sterol O-acyltransferases (SOATs).[5][6][7] In mammals, there are two isoforms of ACAT:

• ACAT1: Ubiquitously expressed and responsible for cholesterol esterification in a variety of tissues, including macrophages and steroidogenic cells.[1][7][8]

• ACAT2: Primarily found in the liver and intestines, playing a key role in dietary cholesterol absorption and the assembly of lipoproteins.[1][7][8]

The synthesized CEs are highly hydrophobic and partition into the lipid bilayer of the ER.[9]

2.2. Lens Formation and Budding

As CEs accumulate between the leaflets of the ER membrane, they coalesce to form a lens-like structure.[5] This growing core of neutral lipids then buds off from the ER, enrobed in a phospholipid monolayer derived from the cytosolic leaflet of the ER membrane.[5][10] This process gives rise to a nascent lipid droplet in the cytoplasm.

Key Proteins in Cholesteryl Ester Lipid Droplet Formation and Dynamics

Several key proteins are critically involved in the formation, stability, and turnover of CE-rich lipid droplets.

3.1. Perilipins (PLINs)

The surface of lipid droplets is coated with a specific set of proteins, the most prominent being the perilipin (PLIN) family.[11][12] Different PLIN proteins exhibit preferential binding to lipid droplets with distinct neutral lipid compositions.[11][12] Studies have shown that certain PLINs preferentially associate with either triacylglycerol (TAG)-rich or CE-rich LDs, suggesting specialized functions in regulating the storage and mobilization of different neutral lipids.[10][11][12][13] For instance, some studies suggest that PLIN1c and PLIN4 are associated with CE-rich LDs.[3][10] The absence of specific PLINs can lead to altered lipid storage and metabolic dysfunction.[14][15][16]

3.2. Seipin

Seipin is an ER-resident protein that plays a crucial role in the proper formation and maturation of lipid droplets.[17][18] Mutations in the seipin gene are associated with congenital generalized lipodystrophy. While its role in TAG-rich LD formation is well-established, recent evidence demonstrates that seipin is also important for the biogenesis of CE-rich LDs.[17][18][19] Seipin is thought to facilitate the initial budding of the nascent lipid droplet from the ER.[18][20][21]

Regulatory Pathways Controlling Cholesteryl Ester Synthesis and Lipid Droplet Formation

The synthesis of cholesteryl esters and the formation of lipid droplets are tightly regulated by complex signaling pathways that sense cellular lipid levels.

4.1. The SREBP Pathway

The Sterol Regulatory Element-Binding Proteins (SREBPs) are a family of transcription factors that are master regulators of lipid homeostasis.[22][23][24] The SREBP pathway controls the expression of genes involved in both cholesterol and fatty acid synthesis.

• SREBP-2: This isoform is the primary regulator of cholesterol synthesis. When cellular cholesterol levels are low, SREBP-2 is activated and translocates to the nucleus, where it induces the expression of genes encoding enzymes for cholesterol biosynthesis and the LDL receptor for cholesterol uptake.[22][24][25]

• SREBP-1c: This isoform preferentially activates the transcription of genes involved in fatty acid synthesis.[22][24][25] The fatty acids produced can then be used for the esterification of cholesterol by ACAT.

The interplay between SREBP-2 and SREBP-1c ensures a coordinated regulation of both cholesterol and fatty acid availability for CE synthesis.

Data Presentation

Table 1: Key Proteins Involved in Cholesteryl Ester Lipid Droplet Formation

Protein Family	Specific Protein(s)	Primary Location	Key Function in CE-LD Formation
Acyl-CoA:Cholesterol Acyltransferases (ACAT/SOAT)	ACAT1, ACAT2	Endoplasmic Reticulum	Catalyzes the esterification of free cholesterol to form cholesteryl esters.[1][5][6][7]
Perilipins (PLIN)	PLIN1c, PLIN4 (suggested)	Lipid Droplet Surface	Stabilize CE-rich lipid droplets and regulate access of lipases for CE hydrolysis.[3][10][11][12]
Seipin	Seipin	Endoplasmic Reticulum	Essential for the proper biogenesis and budding of lipid droplets from the ER.[17][18][19][20][21]

Table 2: Impact of Key Protein Knockdown/Inhibition on Cholesteryl Ester Storage

Target Protein	Experimental System	Observed Effect on CE/LDs	Reference
ACAT1/2 (Inhibition)	3T3-L1 Adipocytes	Reduced intracellular cholesteryl ester levels.	[26]
Seipin (Knockdown)	Adrenal, Testis, Ovary (Mouse model)	Marked reduction in lipid droplet and cholesteryl ester accumulation.	[17]
Plin2 (Deletion)	Adrenal Cortex (Mouse model)	Increased size and number of CE-rich lipid droplets.	[15][16]

Experimental Protocols

6.1. Isolation of Lipid Droplets from Cultured Cells by Density Gradient Centrifugation

This protocol is adapted from established methods for isolating lipid droplets based on their low buoyant density.[27][28][29][30][31]

Materials:

• Cultured cells grown to confluency

• Phosphate-buffered saline (PBS), ice-cold

• Homogenization buffer (e.g., 250 mM sucrose (B13894), 1 mM EDTA, 20 mM Tris-HCl, pH 7.4)

• Protease inhibitor cocktail

• Dounce homogenizer

• Sucrose solutions (e.g., 60% and 20% w/v in homogenization buffer)

• Ultracentrifuge and swinging bucket rotor (e.g., SW41Ti or equivalent)

• Tube slicer or syringe with a long needle

Procedure:

• Cell Harvest: Wash cell monolayers twice with ice-cold PBS. Scrape cells into PBS and pellet by centrifugation at 500 x g for 5 minutes at 4°C.

• Homogenization: Resuspend the cell pellet in ice-cold homogenization buffer containing protease inhibitors. Homogenize the cells using a Dounce homogenizer with 10-20 strokes of a tight-fitting pestle on ice.

• Post-Nuclear Supernatant Preparation: Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to pellet nuclei and unbroken cells. Carefully collect the supernatant.

• Density Gradient Preparation: In an ultracentrifuge tube, carefully layer the post-nuclear supernatant. Below this, underlay a 20% sucrose solution, and at the bottom, a 60% sucrose solution.

• Ultracentrifugation: Centrifuge at 100,000 x g for 1 hour at 4°C. The lipid droplets will float to the top of the gradient.

• Lipid Droplet Collection: Carefully collect the white, fatty layer at the top of the gradient using a tube slicer or by aspiration with a syringe.

• Washing (Optional but Recommended): To increase purity, the collected lipid droplet fraction can be washed by resuspending in homogenization buffer and repeating the ultracentrifugation step.

6.2. Fluorescence Microscopy of Neutral Lipids

Materials:

• Cells grown on coverslips

• PBS

• 4% Paraformaldehyde (PFA) in PBS

• Nile Red or BODIPY 493/503 staining solution

• Mounting medium with DAPI (optional, for nuclear counterstaining)

• Fluorescence microscope

Procedure:

• Cell Fixation: Wash cells on coverslips with PBS. Fix with 4% PFA for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Staining: Incubate the cells with Nile Red (e.g., 1 µg/mL in PBS) or BODIPY 493/503 (e.g., 1 µg/mL in PBS) for 10-15 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS.

• Mounting: Mount the coverslips onto microscope slides using mounting medium.

• Imaging: Visualize the lipid droplets using a fluorescence microscope with appropriate filter sets (e.g., green channel for BODIPY 493/503, yellow/gold channel for Nile Red to specifically visualize neutral lipids).

Mandatory Visualizations

Caption: SREBP pathway regulating cholesteryl ester synthesis.

Caption: Experimental workflow for lipid droplet isolation.

Conclusion and Future Directions

The formation of cholesteryl ester-rich lipid droplets is a fundamental cellular process with profound implications for health and disease. The intricate interplay between enzymes like ACAT, structural proteins such as perilipins and seipin, and regulatory networks like the SREBP pathway highlights the complexity of cellular lipid management. A deeper understanding of the distinct mechanisms governing CE-rich versus TAG-rich LD biogenesis and turnover will be crucial for the development of targeted therapies for metabolic disorders. Future research should focus on elucidating the specific roles of different PLIN isoforms in CE metabolism, the precise molecular function of seipin in CE-LD budding, and the potential for pharmacological modulation of ACAT activity for therapeutic benefit. The experimental protocols and conceptual frameworks presented in this guide provide a solid foundation for researchers and drug development professionals to advance our knowledge in this critical area of cell biology.

References

• 1. How Sterol Esterification Affects Lipid Droplet Formation and Cellular Lipid Metabolism - Creative Proteomics [creative-proteomics.com]
• 2. lipotype.com [lipotype.com]
• 3. researchgate.net [researchgate.net]
• 4. Regulation of lipid droplets and cholesterol metabolism in adrenal cortical cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dynamics and functions of lipid droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 7. Roles of acyl-coenzyme A:cholesterol acyltransferase-1 and -2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro exploration of ACAT contributions to lipid droplet formation during adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Acyl-CoA:cholesterol acyltransferases (ACATs/SOATs): enzymes with multiple sterols as substrates and as activators - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cholesterol Ester Droplets and Steroidogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Perilipin family members preferentially sequester to either triacylglycerol-specific or cholesteryl-ester-specific intracellular lipid storage droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.biologists.com [journals.biologists.com]
• 13. [PDF] Perilipin family members preferentially sequester to either triacylglycerol-specific or cholesteryl-ester-specific intracellular lipid storage droplets | Semantic Scholar [semanticscholar.org]
• 14. Perilipins: Lipid Droplet Coat Proteins Adapted for Tissue-Specific Energy Storage and Utilization, and Lipid Cytoprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Plin2 deletion increases cholesteryl ester lipid droplet content and disturbs cholesterol balance in adrenal cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Mice deficient in ER protein seipin have reduced adrenal cholesteryl ester lipid droplet formation and utilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Seipin concentrates distinct neutral lipids via interactions with their acyl chain carboxyl esters - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Seipin—still a mysterious protein? - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Seipin accumulates and traps diacylglycerols and triglycerides in its ring-like structure - PMC [pmc.ncbi.nlm.nih.gov]
• 21. molbiolcell.org [molbiolcell.org]
• 22. SREBPs: activators of the complete program of cholesterol and fatty acid synthesis in the liver - PMC [pmc.ncbi.nlm.nih.gov]
• 23. SREBPs in Lipid Metabolism, Insulin Signaling, and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 24. journals.biologists.com [journals.biologists.com]
• 25. Maintaining cholesterol homeostasis: Sterol regulatory element-binding proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 26. "In Vitro Exploration of ACAT Contributions to Lipid Droplet Formation " by Yuyan Zhu, Chih-Yu Chen et al. [docs.lib.purdue.edu]
• 27. Research Portal [scholarship.libraries.rutgers.edu]
• 28. Video: Rapid Lipid Droplet Isolation Protocol Using a Well-established Organelle Isolation Kit [jove.com]
• 29. Proteomic Study and Marker Protein Identification of Caenorhabditis elegans Lipid Droplets [hep-frontiers-journals-public-prod.oss-cn-beijing.aliyuncs.com]
• 30. Isolation of Lipid Droplets from Cells by Density Gradient Centrifugation - PMC [pmc.ncbi.nlm.nih.gov]
• 31. Isolation of Cellular Lipid Droplets: Two Purification Techniques Starting from Yeast Cells and Human Placentas - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of Cholesteryl Stearate in Biological Matrices using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters, the storage form of cholesterol in cells and lipoproteins, play a pivotal role in lipid metabolism and are implicated in various physiological and pathological processes, including atherosclerosis and other metabolic diseases.[1][2] Cholesteryl stearate (B1226849), a specific cholesteryl ester, is formed through the esterification of cholesterol with stearic acid.[3] Accurate quantification of cholesteryl stearate in biological samples is crucial for understanding its role in disease and for the development of novel therapeutics. This application note provides a detailed protocol for the quantification of cholesteryl stearate using Liquid Chromatography-Mass Spectrometry (LC-MS), a sensitive and robust analytical technique.[4][5]

While traditional methods for cholesterol and cholesteryl ester analysis exist, such as gas chromatography-mass spectrometry (GC-MS) and colorimetric assays, they often involve cumbersome sample preparation, chemical derivatization, or lack the specificity to distinguish between different cholesteryl ester species.[4][6] The LC-MS method detailed here overcomes these limitations by offering a high-throughput, sensitive, and specific approach for the direct quantification of cholesteryl stearate without the need for derivatization.[4][5]

Experimental Workflow

The overall experimental workflow for the quantification of cholesteryl stearate using LC-MS is depicted below.

Caption: Experimental workflow for cholesteryl stearate quantification.

Protocol

Sample Preparation (Lipid Extraction)

This protocol is adapted from standard lipid extraction procedures and is suitable for various biological matrices.[7]

Materials:

• Biological sample (e.g., 100 µL plasma, 10-20 mg tissue homogenate)

• Internal Standard (IS) solution (e.g., Cholesteryl-d7-palmitate or Cholesteryl heptadecanoate in methanol)[8][9]

• Chloroform (B151607)

• Methanol

• Deionized Water

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• To a 2 mL microcentrifuge tube, add the biological sample.

• Add a known amount of the internal standard solution.

• Add 750 µL of chloroform:methanol (1:2, v/v) and vortex for 1 minute.

• Add 250 µL of chloroform and vortex for 1 minute.

• Add 250 µL of deionized water and vortex for 1 minute.

• Centrifuge at 2000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase containing the lipids into a clean tube.

• Dry the organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable volume (e.g., 200 µL) of the initial mobile phase (e.g., 80:20 (v/v) IPA:MeOH with 0.1% formic acid and 10 mM ammonium (B1175870) formate).[4]

Liquid Chromatography (LC)

This reverse-phase LC method is designed to separate cholesteryl stearate from other lipid species.[4][5]

Parameter	Condition
Column	C18 reverse-phase column (e.g., Gemini 5 µm C18, 50 x 4.6 mm)[4][5]
Mobile Phase A	50:50 (v/v) H₂O:MeOH + 0.1% formic acid + 10 mM ammonium formate[4][5]
Mobile Phase B	80:20 (v/v) IPA:MeOH + 0.1% formic acid + 10 mM ammonium formate[4][5]
Flow Rate	0.5 mL/min[4][5]
Column Temperature	40°C[4][5]
Injection Volume	5-10 µL
Gradient	Time (min)

Mass Spectrometry (MS)

The mass spectrometer should be operated in positive ion mode. Either Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) can be used, with APCI often providing better sensitivity for neutral lipids like cholesteryl esters.[8][10][11]

Parameter	Condition
Ionization Mode	Positive ESI or APCI[4][8]
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	~3 kV (ESI)[4]
Source Temperature	~250°C (ESI)[4]
Collision Energy	Optimized for the specific instrument, typically low energy (e.g., 5 eV) is sufficient for the characteristic fragmentation of cholesteryl esters.[4][6]

MRM Transitions:

Cholesteryl esters typically fragment to produce a characteristic product ion corresponding to the dehydrated cholesterol moiety at m/z 369.35.[8][10][11][12]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Cholesteryl Stearate	653.6 [M+H]⁺	369.35
Internal Standard	Dependent on IS	369.35 or other specific fragment

Note: The precursor ion for cholesteryl stearate may also be observed as an ammonium adduct [M+NH₄]⁺ at m/z 670.6.[5]

Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards by spiking a blank matrix with known concentrations of cholesteryl stearate and a fixed concentration of the internal standard. Process these standards alongside the unknown samples. Plot the peak area ratio of the analyte to the internal standard against the concentration of the analyte to generate a calibration curve.

• Quantification: Integrate the peak areas for cholesteryl stearate and the internal standard in the unknown samples. Use the calibration curve to determine the concentration of cholesteryl stearate in the samples.

Quantitative Data Summary

Analyte	Calibration Range (ng/mL)	R²	LLOQ (ng/mL)	Precision (%CV)	Accuracy (%)
Cholesteryl Stearate	1 - 1000	>0.99	1	<15%	85-115%

Note: The values in this table are representative and must be determined experimentally during method validation.

Cholesterol Metabolism Pathway

The synthesis and breakdown of cholesteryl esters are key processes in cellular cholesterol homeostasis. The following diagram illustrates a simplified pathway.

Caption: Simplified pathway of cholesteryl ester metabolism.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantification of cholesteryl stearate in biological samples using LC-MS/MS. The method is sensitive, specific, and high-throughput, making it an invaluable tool for researchers and professionals in the fields of lipidomics, drug development, and clinical research. The provided workflow, protocols, and data presentation guidelines offer a solid foundation for the successful implementation of this analytical technique.

References

• 1. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 2. Cholesterol Metabolism [utmb.edu]
• 3. Cholesteryl stearate | C45H80O2 | CID 118246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of adrenal cholesteryl esters by reversed phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. Cholesterol Ester Analysis Service - Creative Proteomics [creative-proteomics.com]
• 12. Cholesteryl esters as a depot for very long chain fatty acids in human meibum - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Cholesteryl Stearate by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantitative analysis of cholesteryl stearate (B1226849) in biological samples using Gas Chromatography-Mass Spectrometry (GC-MS). Cholesteryl esters, such as cholesteryl stearate, are key lipids involved in cholesterol transport and storage, and their accurate quantification is crucial in various fields of research, including cardiovascular disease and metabolic disorders. The described methodology encompasses sample preparation, including lipid extraction and derivatization, followed by GC-MS analysis. The use of an internal standard ensures accuracy and reproducibility. All quantitative data and experimental parameters are presented in structured tables for ease of use.

Introduction

Cholesteryl stearate is a cholesterol ester formed from the condensation of cholesterol and stearic acid. It serves as a major transport and storage form of cholesterol in the body. Aberrant levels of cholesteryl stearate and other cholesteryl esters have been implicated in the pathology of atherosclerosis.[1] Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds, making it well-suited for the analysis of lipids like cholesteryl stearate, often after a derivatization step to increase volatility.[2][3] This protocol details a robust method for the analysis of cholesteryl stearate, adaptable for various biological matrices.

Experimental Protocols

Sample Preparation: Lipid Extraction

A common and effective method for extracting lipids from biological samples is the Bligh and Dyer method.[4][5][6]

Materials:

• Chloroform (B151607)

• Methanol

• Deionized Water

• Vortex mixer

• Centrifuge

Procedure:

• To a known amount of sample (e.g., tissue homogenate or plasma), add a chloroform:methanol mixture (1:2, v/v).

• Vortex the mixture vigorously for 2 minutes.

• Add one volume of chloroform and vortex for another 2 minutes.

• Add one volume of deionized water and vortex for 2 minutes.

• Centrifuge the sample at 1500 x g for 10 minutes to induce phase separation.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids into a clean tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

Saponification (Optional: For Total Cholesterol Analysis)

To analyze the total cholesterol content, cholesteryl esters can be hydrolyzed to free cholesterol through saponification.[7]

Procedure:

• To the dried lipid extract, add 1 mL of 1 M KOH in 90% ethanol.

• Incubate the mixture at 60°C for 1 hour.

• After cooling, proceed with extraction as described in the derivatization step.

Derivatization

To enhance volatility for GC analysis, the hydroxyl group of cholesterol (and free cholesterol after saponification) is derivatized, typically by silylation to form a trimethylsilyl (B98337) (TMS) ether.[7][8] Cholesteryl esters like cholesteryl stearate do not possess a hydroxyl group and are therefore not directly derivatized by this method.[9]

Materials:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine

• Heating block or oven

Procedure:

• To the dried lipid extract, add 50 µL of BSTFA + 1% TMCS and 50 µL of pyridine.[7]

• Seal the vial tightly and heat at 70°C for 30 minutes.[7]

• After cooling, the sample is ready for GC-MS injection.

Internal Standard

For accurate quantification, it is essential to use an internal standard (IS). A deuterated analog, such as d6-cholesteryl stearate, is an ideal choice.[9] Alternatively, a structurally similar compound not present in the sample, like cholesteryl acetate, can be used.[7] The internal standard should be added to the sample before the extraction process to account for any sample loss during preparation.

GC-MS Analysis

The following table outlines the recommended GC-MS parameters for the analysis of cholesteryl stearate.

Parameter	Value
Gas Chromatograph
Column	High-temperature capillary column (e.g., MXT-1)[9]
Injection Mode	Splitless
Injector Temperature	275°C
Carrier Gas	Helium
Flow Rate	1 mL/min
Oven Program
Initial Temperature	260°C, hold for 3 min[9]
Ramp 1	10°C/min to 320°C[9]
Ramp 2	2°C/min to 330°C, hold for 8 min[9]
Ramp 3	30°C/min to 380°C, hold for 3 min[9]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan

Data Presentation

The following tables summarize key quantitative data for cholesteryl stearate.

Table 1: Mass Spectrometric Data for Cholesteryl Stearate

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Mass Fragments (m/z)
Cholesteryl Stearate	C₄₅H₈₀O₂	653.12	369, 106, 105, 95, 118[10][11]

Table 2: Method Performance (Example)

Parameter	Value
Limit of Quantification (LOQ)	0.2 - 10.0 µg/mL*[9]
Linearity (r²)	> 0.99[9]
Precision (% CV)	1.1 - 9.8%[9]
Accuracy (% Bias)	75.9 - 125.1%[9]

*Note: LOQ values are for a panel of cholesteryl esters and may vary depending on the specific instrument and matrix.

Workflow Diagram

Caption: Workflow for cholesteryl stearate analysis by GC-MS.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of cholesteryl stearate by GC-MS. The methodology, including sample preparation, derivatization, and instrumental analysis, is robust and can be adapted for various research applications. The use of an internal standard and clearly defined GC-MS parameters ensures the generation of accurate and reproducible data, which is critical for advancing our understanding of the roles of cholesteryl esters in health and disease.

References

• 1. caymanchem.com [caymanchem.com]
• 2. scienceopen.com [scienceopen.com]
• 3. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 5. Research Portal [scholarship.miami.edu]
• 6. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. High-temperature GC-MS-based serum cholesterol signatures may reveal sex differences in vasospastic angina - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cholesteryl stearate | C45H80O2 | CID 118246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Cholesteryl stearate [webbook.nist.gov]

Application Notes and Protocols for the Quantification of Cholesteryl Esters Using Cholesteryl Stearate as an Internal Standard in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of lipidomics, the precise and accurate quantification of lipid species is paramount for understanding disease mechanisms, identifying biomarkers, and developing novel therapeutics. Cholesteryl esters (CEs), the storage and transport form of cholesterol, are key players in cellular cholesterol homeostasis and have been implicated in the pathophysiology of numerous diseases, most notably atherosclerosis.[1] Their hydrophobic nature allows them to be packed into the core of lipoproteins and intracellular lipid droplets.[2] Dysregulation of CE metabolism can lead to the accumulation of lipid-laden plaques in arterial walls, a hallmark of cardiovascular disease.[1]

Quantitative analysis of CEs is typically performed using liquid chromatography-mass spectrometry (LC-MS). A major challenge in LC-MS-based quantification is the variability introduced during sample preparation and analysis, including extraction efficiency, matrix effects, and instrument response. To correct for these variations, the use of an appropriate internal standard (IS) is crucial.[3] An ideal internal standard should be a compound that is chemically and physically similar to the analyte of interest but can be distinguished by the mass spectrometer.

While various cholesteryl esters can be used as internal standards, this document focuses on the application of isotopically labeled cholesteryl stearate (B1226849) (e.g., [¹³C₁₈]-Cholesteryl Stearate or Cholesteryl Stearate-d₃₅) for the accurate quantification of endogenous cholesteryl esters. The use of a stable isotope-labeled (SIL) internal standard is considered the gold standard in quantitative mass spectrometry as it co-elutes with the analyte and exhibits nearly identical ionization and fragmentation behavior, providing the most accurate correction for experimental variability. Odd-chain cholesteryl esters, such as cholesteryl heptadecanoate (C17:0), which are not naturally abundant in most biological systems, also serve as excellent internal standards.

These application notes provide a detailed protocol for the extraction, detection, and quantification of cholesteryl esters from biological matrices using an isotopically labeled cholesteryl stearate internal standard and LC-MS/MS.

Experimental Protocols

Materials and Reagents

• Solvents: Chloroform, Methanol, Isopropanol, Acetonitrile, Water (LC-MS grade)

• Internal Standard: [¹³C₁₈]-Cholesteryl Stearate or other stable isotope-labeled cholesteryl stearate

• Biological Sample: Plasma, serum, tissue homogenate, or cell lysate

• Extraction Solvent:

  • Folch Method: Chloroform:Methanol (2:1, v/v)[3]

  • MTBE Method: Methyl-tert-butyl ether (MTBE) and Methanol[3]

• Reconstitution Solvent: Acetonitrile:Isopropanol (1:1, v/v) or other solvent compatible with LC-MS analysis.

• Other: Nitrogen gas for drying, centrifuge, vortex mixer, autosampler vials.

Sample Preparation and Lipid Extraction (Folch Method)

The following protocol is a modification of the classic Folch method for lipid extraction.[3]

• Sample Aliquoting: Thaw the biological sample (e.g., 50 µL of plasma) on ice.

• Internal Standard Spiking: Add a known amount of the isotopically labeled cholesteryl stearate internal standard solution (e.g., 10 µL of a 10 µg/mL solution in methanol) to the sample. This step is critical and should be done at the very beginning of the sample preparation to account for any lipid loss during extraction.

• Solvent Addition: Add 1 mL of ice-cold Chloroform:Methanol (2:1, v/v).

• Homogenization/Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation. For tissue samples, homogenization is required prior to this step.

• Phase Separation: Add 200 µL of water to induce phase separation. Vortex for another 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. This will result in two distinct phases: an upper aqueous phase and a lower organic phase containing the lipids.

• Lipid Collection: Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a clean tube. Be cautious not to disturb the protein interface.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of reconstitution solvent. Vortex briefly and transfer to an autosampler vial for LC-MS analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters for the analysis of cholesteryl esters. These may need to be optimized for your specific instrument and application.

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: Acetonitrile:Water (60:40, v/v) with 10 mM ammonium (B1175870) formate

• Mobile Phase B: Isopropanol:Acetonitrile (90:10, v/v) with 10 mM ammonium formate

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Linear gradient to 100% B

  • 12-15 min: Hold at 100% B

  • 15.1-18 min: Return to 30% B for re-equilibration

• Flow Rate: 0.3 mL/min

• Column Temperature: 50°C

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM): Cholesteryl esters typically form an [M+NH₄]⁺ adduct and produce a characteristic product ion at m/z 369.35 upon collision-induced dissociation, which corresponds to the dehydrated cholesterol backbone. The precursor ion will be the m/z of the [M+NH₄]⁺ adduct of each specific cholesteryl ester.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Endogenous Cholesteryl Stearate (C18:0)	670.6	369.4
[¹³C₁₈]-Cholesteryl Stearate (IS)	688.6	369.4
Cholesteryl Oleate (C18:1)	668.6	369.4
Cholesteryl Linoleate (C18:2)	666.6	369.4
Cholesteryl Palmitate (C16:0)	642.6	369.4

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas for each endogenous cholesteryl ester and the isotopically labeled cholesteryl stearate internal standard.

• Calibration Curve: Prepare a series of calibration standards with known concentrations of a non-endogenous cholesteryl ester standard (e.g., cholesteryl heptadecanoate) and a fixed concentration of the isotopically labeled cholesteryl stearate internal standard. Plot the peak area ratio of the calibration standard to the internal standard against the concentration of the calibration standard. Perform a linear regression to obtain the equation of the line.

• Quantification: Calculate the concentration of each endogenous cholesteryl ester in the sample using the following formula: Concentration of Analyte = (Peak Area of Analyte / Peak Area of IS) * (1 / Slope of Calibration Curve) * Concentration of IS

Data Presentation

The quantitative data for the major cholesteryl esters identified in a human plasma sample are summarized in the table below. Concentrations are reported in µg/mL.

Cholesteryl Ester Species	Abbreviation	Concentration (µg/mL)	Relative Standard Deviation (%)
Cholesteryl Palmitate	CE(16:0)	25.8	4.2
Cholesteryl Oleate	CE(18:1)	45.3	3.8
Cholesteryl Linoleate	CE(18:2)	89.1	3.5
Cholesteryl Stearate	CE(18:0)	8.2	5.1
Cholesteryl Arachidonate	CE(20:4)	12.5	4.8

This table is a representative example and the absolute concentrations can vary depending on the sample and experimental conditions.

Visualizations

Experimental Workflow

Caption: A typical workflow for quantitative lipidomics analysis of cholesteryl esters.

Cholesterol Esterification and Transport Pathway

References

• 1. From Inert Storage to Biological Activity—In Search of Identity for Oxidized Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Functions of cholesterol ester transfer protein and relationship to coronary artery disease risk - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for ¹H and ¹³C NMR Spectroscopy of Cholesteryl Stearate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl stearate (B1226849), an ester of cholesterol and stearic acid, is a significant lipid molecule found in various biological systems and is a key component of lipid nanoparticles used in drug delivery. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation and characterization of cholesteryl stearate. This document provides detailed application notes and protocols for acquiring and interpreting ¹H and ¹³C NMR spectra of cholesteryl stearate, crucial for identity confirmation, purity assessment, and formulation analysis.

¹H and ¹³C NMR Spectral Data

The chemical structure of cholesteryl stearate presents a complex NMR spectrum due to the large number of overlapping signals, particularly in the aliphatic region. The assignments provided below are based on data from the Biological Magnetic Resonance Bank (BMRB) and other spectroscopic databases.

Data Presentation

Table 1: ¹H NMR Chemical Shift Assignments for Cholesteryl Stearate in CDCl₃

Atom Number(s)	Chemical Shift (ppm)	Multiplicity
6	5.37	m
3	4.60	m
Stearate Chain (various)	0.86 - 2.33	m
21	0.91	d
26, 27	0.86	d
19	1.02	s
18	0.68	s

Table 2: ¹³C NMR Chemical Shift Assignments for Cholesteryl Stearate in CDCl₃

Atom Number(s)	Chemical Shift (ppm)
C=O (Stearate)	173.4
5	139.6
6	122.7
3	73.5
10	56.8
9	56.2
14	50.1
13	42.3
4	39.8
12	39.5
24	38.1
1	37.0
8	36.6
22	36.2
20	35.8
7	31.9
2	31.9
25	28.2
16	28.0
23	27.8
15	24.3
11	22.8
26	22.6
27	21.0
19	19.3
21	18.7
18	11.9
Stearate Chain (various)	14.1 - 34.2

Note: Chemical shifts can vary slightly depending on the solvent, concentration, and instrument.

Experimental Protocols

A meticulously prepared sample is paramount for obtaining high-quality NMR spectra.

Sample Preparation

• Materials and Equipment:

  • Cholesteryl stearate

  • Deuterated chloroform (B151607) (CDCl₃), ≥99.8% isotopic purity

  • High-quality 5 mm NMR tubes

  • Analytical balance

  • Vortex mixer

  • Pasteur pipettes and filter plug material (e.g., glass wool or a cotton swab)

• Procedure:

  • Weighing the Sample: Accurately weigh the cholesteryl stearate. For a standard ¹H NMR spectrum, 5-25 mg is typically sufficient.[1][2] For the less sensitive ¹³C NMR, a higher concentration is recommended, in the range of 50-100 mg.[2]

  • Dissolution: Transfer the weighed solid into a clean, dry vial. Add approximately 0.6 mL of CDCl₃.[1][3] Vortex the vial until the cholesteryl stearate is fully dissolved.[1]

  • Filtration: To remove any particulate matter which can degrade spectral quality, filter the solution.[4] This can be done by passing the solution through a Pasteur pipette containing a small, tightly packed plug of glass wool or cotton directly into the NMR tube.[1][4]

  • Volume Adjustment: The final volume in the NMR tube should be sufficient to cover the NMR coil, which is typically a height of 4-5 cm (approximately 0.6-0.8 mL for a 5 mm tube).[1]

  • Capping and Labeling: Securely cap the NMR tube and label it clearly.

NMR Data Acquisition

• Instrumentation:

  • NMR Spectrometer (e.g., 400 MHz or higher for better resolution)

• ¹H NMR Acquisition Parameters (Example):

  • Solvent: CDCl₃

  • Temperature: 298 K

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30')

  • Number of Scans: 16-64 (depending on concentration)

  • Relaxation Delay: 1.0 s

  • Acquisition Time: ~4 s

  • Spectral Width: ~16 ppm

• ¹³C NMR Acquisition Parameters (Example):

  • Solvent: CDCl₃

  • Temperature: 298 K

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30')

  • Number of Scans: 1024 or more (due to the low natural abundance of ¹³C)

  • Relaxation Delay: 2.0 s

  • Acquisition Time: ~1-2 s

  • Spectral Width: ~240 ppm

Workflow and Data Analysis

The overall process from sample preparation to data analysis is a systematic workflow to ensure accurate and reproducible results.

Caption: Experimental workflow for NMR analysis of cholesteryl stearate.

Conclusion

The protocols and data presented in this application note serve as a comprehensive guide for the ¹H and ¹³C NMR analysis of cholesteryl stearate. Adherence to these methodologies will facilitate accurate structural verification and purity assessment, which are critical in research, quality control, and the development of lipid-based pharmaceutical formulations. For more complex analyses, such as the characterization of cholesteryl stearate within a mixture or a nanoparticle formulation, advanced 2D NMR techniques like COSY and HSQC may be necessary to resolve overlapping signals and confirm structural integrity.

References

• 1. benchchem.com [benchchem.com]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. Sample Preparation | Department of Chemistry | University of Liverpool [liverpool.ac.uk]
• 4. sites.bu.edu [sites.bu.edu]

Application Notes and Protocols for the Analysis of Cholesteryl Esters by High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the separation and quantification of cholesteryl esters (CEs) using high-performance liquid chromatography (HPLC). Cholesteryl esters, the esterified form of cholesterol, are crucial lipids in various biological processes and are implicated in numerous diseases, including atherosclerosis. Accurate and robust analytical methods are therefore essential for their study.

These notes cover both reversed-phase (RP) and normal-phase (NP) HPLC methods, offering flexibility for different research needs. The protocols are based on established methodologies and provide a starting point for the development and validation of specific assays.

Principles of Cholesteryl Ester Analysis by HPLC

High-performance liquid chromatography is a powerful technique for separating complex mixtures of lipids. The choice between reversed-phase and normal-phase chromatography depends on the specific goals of the analysis.

• Reversed-Phase (RP) HPLC: In RP-HPLC, a nonpolar stationary phase (e.g., C18) is used with a polar mobile phase. This method is highly effective for separating individual cholesteryl ester species based on their fatty acid chain length and degree of unsaturation. Longer, more saturated fatty acid chains result in longer retention times.

• Normal-Phase (NP) HPLC: NP-HPLC employs a polar stationary phase (e.g., silica) and a nonpolar mobile phase. This technique is well-suited for the class separation of lipids, effectively separating cholesteryl esters from other lipid classes like triglycerides and free fatty acids.

Experimental Workflow for HPLC Analysis of Cholesteryl Esters

The following diagram outlines the general workflow for the analysis of cholesteryl esters from biological samples using HPLC.

Caption: General workflow for the analysis of cholesteryl esters by HPLC.

Quantitative Data Summary

The following tables summarize typical quantitative data for the analysis of cholesteryl esters using different HPLC methods. Note that specific values can vary depending on the exact experimental conditions, instrumentation, and sample matrix.

Table 1: Reversed-Phase HPLC Methods for Cholesteryl Ester Analysis

Parameter	Method 1	Method 2	Method 3
Column	Zorbax ODS (C18)	µBondapak C18	Ultrasphere ODS
Mobile Phase	Acetonitrile/Isopropanol (B130326) (50:50, v/v)	Isopropanol/Acetonitrile (50:50, v/v)	Acetonitrile/Isopropanol
Flow Rate	1.0 mL/min	-	1.0 mL/min
Detection	UV (210 nm)	UV (200 nm)	UV
Run Time	25 min	-	-
Internal Standard	Cholesteryl heptadecanoate	-	Cholesteryl heptadecanoate
Recovery	>95%	-	-
Intra-assay CV	<4%	-	-
Inter-assay CV	<4%	-	-
Reference	[1]	[2]	[3]

Table 2: Normal-Phase HPLC Methods for Cholesteryl Ester Analysis

Parameter	Method 1	Method 2
Column	Silica (B1680970)	Silica
Mobile Phase	Hexane/Methyl-tert-butyl ether/Acetic acid (100:5:0.02, v/v/v)	Hexane/n-butyl chloride/Acetonitrile/Acetic acid (90:10:1.5:0.01, v/v/v/v)
Flow Rate	-	-
Detection	UV (206 nm)	Low wavelength UV
Run Time	<10 min	-
Recovery of Cholesteryl Oleate	100%	>95%
Reference	[4][5]	[6]

Detailed Experimental Protocols

Protocol 1: Reversed-Phase HPLC for the Separation of Individual Cholesteryl Esters

This protocol is suitable for the detailed profiling of cholesteryl ester species in a sample.

1. Sample Preparation (from Plasma)

• To 100 µL of plasma, add an appropriate amount of internal standard (e.g., cholesteryl heptadecanoate).

• Add 250 µL of isopropanol and vortex for 2 minutes to precipitate proteins and extract lipids.[2]

• Centrifuge at 3,000 rpm for 4 minutes.[2]

• Collect the supernatant and filter it through a 0.45 µm syringe filter.

• The sample is now ready for injection.

2. HPLC Conditions

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and UV detector.

• Column: Zorbax ODS (C18), 5 µm, 4.6 x 250 mm.

• Mobile Phase: Isocratic elution with Acetonitrile/Isopropanol (50:50, v/v).[1]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• Detection: UV at 210 nm.[2][7]

3. Data Analysis

• Identify cholesteryl ester peaks based on the retention times of known standards.

• Integrate the peak areas for each cholesteryl ester and the internal standard.

• Calculate the concentration of each cholesteryl ester relative to the internal standard.

Protocol 2: Normal-Phase HPLC for the Class Separation of Cholesteryl Esters

This protocol is designed to separate cholesteryl esters from other neutral lipid classes.

1. Sample Preparation

• Extract total lipids from the sample using a standard procedure such as the Folch or Bligh-Dyer method.

• For samples containing high amounts of triglycerides, an optional saponification step can be performed to hydrolyze them, though this will also hydrolyze the cholesteryl esters.[8]

• Alternatively, a solid-phase extraction (SPE) step using a silica cartridge can be employed to separate lipid classes prior to HPLC analysis.[6][9] Elute cholesteryl esters with a nonpolar solvent like hexane.[9]

• Redissolve the dried lipid extract in the mobile phase.

2. HPLC Conditions

• HPLC System: A standard HPLC system with a pump, autosampler, and a suitable detector (e.g., UV or Evaporative Light Scattering Detector - ELSD).

• Column: Silica, 5 µm, 4.6 x 250 mm.

• Mobile Phase: Isocratic elution with Hexane/Methyl-tert-butyl ether/Acetic acid (100:5:0.02, v/v/v).[4][5]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection: UV at 206 nm.[5]

3. Data Analysis

• Identify the cholesteryl ester peak based on its retention time compared to a standard.

• Integrate the peak area for quantification.

Advanced Method: UPLC-MS/MS for High-Sensitivity Analysis

For enhanced sensitivity and specificity, Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) is the method of choice. This technique allows for the identification and quantification of a wide range of cholesteryl ester species, even at low concentrations.[10]

Key Features of UPLC-MS/MS for Cholesteryl Ester Analysis:

• High Sensitivity and Specificity: Enables the detection of low-abundance cholesteryl esters.[11]

• Detailed Molecular Species Information: Provides information on the specific fatty acid composition of each cholesteryl ester.

• Absolute Quantification: Achieved through the use of deuterated internal standards.[10]

The development of a UPLC-MS/MS method typically involves optimization of the liquid chromatography separation, electrospray ionization (ESI) conditions, and mass spectrometer parameters (e.g., precursor and product ion selection for multiple reaction monitoring - MRM).

Cholesterol Metabolism and the Role of Cholesteryl Esters

The following diagram illustrates the central role of cholesterol and cholesteryl esters in cellular metabolism.

Caption: Simplified overview of cholesterol metabolism.

This simplified pathway highlights the esterification of cholesterol to cholesteryl esters by the enzyme ACAT for storage in lipid droplets, and the reverse reaction catalyzed by cholesteryl ester hydrolase (CEH). The transport of cholesterol and cholesteryl esters in lipoproteins like LDL and HDL is also depicted.

Conclusion

The choice of an HPLC method for cholesteryl ester analysis depends on the specific research question. Reversed-phase HPLC is ideal for detailed profiling of individual CE species, while normal-phase HPLC is effective for class separation. For the highest sensitivity and specificity, UPLC-MS/MS is the recommended technique. The protocols and data presented here provide a solid foundation for researchers to establish robust and reliable methods for the analysis of these important lipids.

References

• 1. Quantitation of plasma free cholesterol and cholesteryl esters by high performance liquid chromatography. Study of a normal population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. Separation of neutral lipid, free fatty acid and phospholipid classes by normal phase HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Separation of neutral lipid, free fatty acid and phospholipid classes by normal phase HPLC | Semantic Scholar [semanticscholar.org]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Determination of Cholesterol Content in Butter by HPLC: Up-to-Date Optimization, and In-House Validation Using Reference Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lipidmaps.org [lipidmaps.org]
• 10. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cholesteryl Ester Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

Formulation of Cholesteric Liquid Crystal Mixtures: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteric liquid crystals (CLCs), also known as chiral nematic liquid crystals, are a unique class of materials that exhibit a helical structure, leading to selective reflection of light.[1][2] This property results in vibrant color displays that are highly sensitive to external stimuli such as temperature, pressure, and the presence of chemical analytes.[3][4][5] This sensitivity makes them invaluable for a wide range of applications, including thermochromic sensors, smart textiles, anti-counterfeiting labels, and innovative drug delivery systems.[6][7][8]

These application notes provide a comprehensive overview of the formulation of cholesteric liquid crystal mixtures. They are intended to guide researchers, scientists, and drug development professionals in the preparation and characterization of CLC mixtures with tailored optical and physical properties.

Core Concepts

Cholesteric liquid crystals are typically formed in one of two ways:

• From Chiral Molecules: Certain molecules, often derivatives of cholesterol, are inherently chiral and will self-assemble into a cholesteric phase.[1]

• By Doping Nematic Liquid Crystals: Introducing a chiral dopant into an achiral nematic liquid crystal can induce a helical twist, resulting in a cholesteric phase.[9][10]

The key characteristic of a CLC is its pitch (p) , which is the distance over which the liquid crystal director rotates by 360°. The wavelength of light reflected by the CLC is directly proportional to the pitch.

Applications in Research and Drug Development

The unique properties of CLCs make them attractive for various applications:

• Biosensors: CLCs can be used to detect biological molecules. Interactions at the liquid crystal interface can disrupt the helical structure, leading to a detectable color change.[10][11][12][13][14] This has potential for rapid, label-free diagnostics.

• Drug Delivery: Lipid-based lyotropic liquid crystals can be formulated into nanoparticles for drug delivery.[15][16] These systems can enhance drug bioavailability, provide sustained release, and offer targeted delivery.[15]

• Temperature Sensing: Thermochromic CLCs change color in response to temperature variations.[3][4][6][17] This property is useful for temperature mapping and creating "smart" materials that respond to thermal cues.

Data Presentation: Cholesteric Liquid Crystal Mixture Compositions

The following tables summarize quantitative data for common cholesteric liquid crystal mixtures, highlighting the components and their resulting thermochromic properties.

Table 1: Thermochromic Mixtures Based on Cholesteryl Esters

Cholesteryl Oleyl Carbonate (wt%)	Cholesteryl Pelargonate (wt%)	Cholesteryl Benzoate (B1203000) (wt%)	Transition Temperature Range (°C)	Reference
65	25	10	17-23	[3]
70	10	20	20-25	[3]
45	45	10	32-37	[3]
38	38	25 (Cholesteryl Chloride)	Pressure Sensitive	[3]

Table 2: Nematic Liquid Crystal and Chiral Dopant Mixtures

Nematic Liquid Crystal	Chiral Dopant	Dopant Concentration (wt%)	Resulting Phase	Reference
DLC-111	4′-(1,3-dimethyl-3-chloro)propoxy-4-cyanobiphenyl (NYCL)	15	Cholesteric	[9]
5OCB	FCD	Not specified	Cholesteric	[18]
LC242 (diacrylate)	(R)-C6P / CA-iso	37.0 / 4.6	Cholesteric	[19]

Experimental Protocols

Protocol 1: Preparation of a Temperature-Sensitive Cholesteric Liquid Crystal Mixture

This protocol describes the preparation of a thermochromic CLC mixture using cholesteryl esters.

Materials:

• Cholesteryl oleyl carbonate

• Cholesteryl pelargonate

• Cholesteryl benzoate

• Glass vial

• Heat gun or hot plate

• Spatula

• Balance

Procedure:

• Weighing the Components: Accurately weigh the desired amounts of cholesteryl oleyl carbonate, cholesteryl pelargonate, and cholesteryl benzoate and place them in a clean glass vial. Refer to Table 1 for example compositions.

• Melting and Mixing: Gently heat the vial using a heat gun or on a hot plate until all the solids have melted.[3][20]

• Homogenization: Swirl the vial gently to ensure the components are thoroughly mixed and the solution is homogeneous.[6]

• Cooling and Observation: Allow the mixture to cool to room temperature. As it cools, it will pass through the cholesteric phase and exhibit a play of colors.[20] The specific colors and the temperatures at which they appear depend on the composition of the mixture.

• Application: The resulting liquid crystal mixture can be painted onto a black surface to observe the color changes more vividly.[2] For protection, the film can be encapsulated.[3]

Safety Precautions:

• Handle cholesteryl esters with care, avoiding inhalation of dust and contact with skin and eyes.

• Use a fume hood when heating the mixture.

• Wear appropriate personal protective equipment (PPE), including safety glasses and gloves.

Protocol 2: Preparation of a Cholesteric Liquid Crystal Mixture by Doping a Nematic Liquid Crystal

This protocol outlines the preparation of a CLC by introducing a chiral dopant into a nematic liquid crystal.

Materials:

• Nematic liquid crystal (e.g., DLC-111)

• Chiral dopant (e.g., NYCL)

• Glass vial

• Thermal shaker or vortex mixer

• Oven or hot plate

Procedure:

• Component Measurement: Weigh the appropriate amounts of the nematic liquid crystal and the chiral dopant and place them in a glass vial.

• Mixing: Mix the components thoroughly. For some mixtures, this can be achieved by gentle shaking or vortexing at room temperature.[18] For others, heating may be required to ensure a homogeneous solution. For example, a mixture of DLC-111 and NYCL can be heated in a thermal shaker at 80°C.[9]

• Solvent Evaporation (if applicable): If a solvent was used to aid mixing, it must be removed. This can be done by heating the mixture in an oven or under vacuum.[18]

• Characterization: The resulting cholesteric liquid crystal can then be characterized to determine its pitch and other optical properties.

Mandatory Visualizations

Caption: Experimental workflow for the formulation and application of cholesteric liquid crystal mixtures.

Caption: Logical relationships between components and properties of cholesteric liquid crystal mixtures.

References

• 1. Cholesteric liquid crystal - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. chymist.com [chymist.com]
• 4. thepopupworkshop.wordpress.com [thepopupworkshop.wordpress.com]
• 5. Thermal control of transmission property by phase transition in cholesteric liquid crystals - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Preparation of thermochromic cholesteric liquid crystal microcapsules with a planar alignment via stepwise interfacial polymerization - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 8. m.youtube.com [m.youtube.com]
• 9. Fabrication of Polymer/Cholesteric Liquid Crystal Films and Fibers Using the Nonsolvent and Phase Separation Method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Applications of liquid crystals in biosensing - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 12. Liquid Crystal Biosensors: Principles, Structure and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Optical triglycerides biosensor on the base of cholesteric liquid crystals | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 14. Cholesteric liquid crystal biosensor platform with image analysis for rapid detection of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Liquid crystal nanoparticle formulation as an oral drug delivery system for liver-specific distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 16. m.youtube.com [m.youtube.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. m.youtube.com [m.youtube.com]
• 19. Cholesteric Liquid Crystal Polymer Network Patterns with a Golden Structural Color | MDPI [mdpi.com]
• 20. education.mrsec.wisc.edu [education.mrsec.wisc.edu]

Application of Cholesteryl Stearate in Cosmetic Formulations: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl stearate (B1226849), the ester of cholesterol and stearic acid, is a multifunctional lipid ingredient utilized in a diverse range of cosmetic and personal care products.[1][2][3][4] Its biocompatibility, owing to its structural similarity to lipids found naturally in the skin's stratum corneum, makes it a valuable component in formulations aimed at enhancing skin barrier function and aesthetic appeal.[5] This document provides detailed application notes, experimental protocols, and performance data for the use of cholesteryl stearate in cosmetic formulations.

Physicochemical Properties

A fundamental understanding of cholesteryl stearate's properties is crucial for its effective incorporation into cosmetic formulations.

Table 1: Physicochemical Properties of Cholesteryl Stearate

Property	Value	Reference(s)
INCI Name	Cholesteryl Stearate	[1]
CAS Number	35602-69-8	[6]
Molecular Formula	C45H80O2	[6]
Molecular Weight	653.1 g/mol	[6]
Appearance	White to off-white powder	-
Solubility	Insoluble in water, soluble in oils	[5]
Melting Point	79-83 °C	-

Applications in Cosmetic Formulations

Cholesteryl stearate serves several key functions in cosmetic products, ranging from skincare to color cosmetics.[1][3][4]

Table 2: Functions of Cholesteryl Stearate in Cosmetics

Function	Description	Reference(s)
Emollient	Softens and smoothens the skin, improving its texture and feel.	[1][3]
Skin-Conditioning Agent	Helps to maintain the skin in good condition by reinforcing the skin's natural barrier and reducing transepidermal water loss (TEWL).	[1][3]
Emulsifier/Emulsion Stabilizer	As a co-emulsifier, it promotes the formation and stability of oil-in-water (O/W) and water-in-oil (W/O) emulsions.	[1][3]
Viscosity Controlling Agent	Increases or decreases the viscosity of cosmetic formulations, contributing to the desired texture and consistency.	[1][4]
Liquid Crystal Former	In combination with other cholesteryl esters, it can form liquid crystalline structures that enhance product texture, provide unique visual effects, and improve skin barrier function.	[7][8]

Skincare Formulations

In skincare, cholesteryl stearate is primarily valued for its ability to support the skin's barrier function. By mimicking the natural lipids in the stratum corneum, it helps to prevent moisture loss and protect the skin from environmental aggressors.[3] Its emollient properties also contribute to a soft and smooth skin feel.[1]

Color Cosmetics

Cholesteryl stearate is utilized in color cosmetics such as lipsticks and foundations.[3] In lipsticks, it can improve the application's smoothness and contribute to the product's structure and wear.[3] In foundations, it can act as a thickener and an emollient.[3]

Liquid Crystal Formulations

A significant application of cholesteryl stearate is in the formation of cholesteric liquid crystals.[7][8] These structures can create a unique iridescent appearance in cosmetic products.[8] Functionally, these liquid crystal systems can form a protective film on the skin, locking in moisture and aiding in the penetration of other active ingredients.[7] These formulations often use a combination of cholesteryl esters, such as cholesteryl nonanoate (B1231133) and cholesteryl chloride, to achieve the desired liquid crystal properties over a wide range of temperatures.[7][8]

Experimental Protocols

The following protocols provide detailed methodologies for the preparation and evaluation of cosmetic formulations containing cholesteryl stearate.

Protocol 1: Preparation of an Oil-in-Water (O/W) Moisturizing Cream

This protocol outlines the preparation of a basic O/W moisturizing cream to evaluate the effects of cholesteryl stearate.

Table 3: Formulation of a Basic O/W Moisturizing Cream

Phase	Ingredient	Function	Concentration (% w/w)
A (Oil Phase)	Cholesteryl Stearate	Emollient, Emulsion Stabilizer, Viscosity Modifier	1.0 - 5.0
Cetearyl Alcohol	Thickener, Emollient	3.0
Glyceryl Stearate	Emulsifier	2.0
Caprylic/Capric Triglyceride	Emollient	8.0
B (Aqueous Phase)	Deionized Water	Solvent	q.s. to 100
Glycerin	Humectant	4.0
Xanthan Gum	Thickener	0.3
C (Cool-Down Phase)	Phenoxyethanol (and) Ethylhexylglycerin	Preservative	1.0

Procedure:

• Aqueous Phase Preparation: In a suitable vessel, disperse the xanthan gum in glycerin and then add the deionized water. Heat the mixture to 75-80°C with gentle stirring until the xanthan gum is fully hydrated.

• Oil Phase Preparation: In a separate vessel, combine cholesteryl stearate, cetearyl alcohol, glyceryl stearate, and caprylic/capric triglyceride. Heat the oil phase to 75-80°C with stirring until all components are melted and the mixture is homogeneous.[5]

• Emulsification: Slowly add the hot oil phase to the hot aqueous phase while homogenizing at a moderate speed (e.g., 5,000-10,000 rpm) for 3-5 minutes to form a fine emulsion.[5]

• Cooling: Begin cooling the emulsion while stirring with a propeller mixer at a gentle speed.

• Addition of Preservative: When the emulsion has cooled to below 40°C, add the preservative system and continue to stir until the cream is smooth and uniform.

• Final Adjustments: Check the pH of the final formulation and adjust if necessary to the desired range (typically 5.5-6.5 for skin products).

Workflow for O/W Moisturizing Cream Preparation:

Caption: Workflow for the preparation of an O/W moisturizing cream.

Protocol 2: Evaluation of Emulsion Stability

The physical stability of the prepared cream can be assessed using the following methods.

Methodology:

• Accelerated Stability Testing (Centrifugation):

  • Place 10 g of the cream into a centrifuge tube.

  • Centrifuge at 3000 rpm for 30 minutes.

  • Observe for any signs of phase separation, creaming, or sedimentation. A stable emulsion will show no visible changes.

• Freeze-Thaw Cycling:

  • Place a sample of the cream in a container and store it at -10°C for 24 hours.

  • Allow the sample to thaw at room temperature for 24 hours. This completes one cycle.

  • Repeat for a minimum of three cycles.

  • Observe for any changes in color, odor, pH, viscosity, and phase separation.

• Elevated Temperature Stability:

  • Store samples of the cream at various temperatures (e.g., room temperature, 40°C, and 50°C) for a period of 1, 2, and 3 months.

  • At each time point, evaluate the samples for changes in physical properties as mentioned above.

Workflow for Emulsion Stability Evaluation:

Caption: Workflow for evaluating the stability of the cosmetic emulsion.

Protocol 3: Assessment of Skin Hydration

The efficacy of the moisturizing cream in improving skin hydration can be quantified using a Corneometer®.

Methodology:

• Subject Selection: Recruit a panel of subjects with normal to dry skin.

• Acclimatization: Allow subjects to acclimatize to a controlled environment (e.g., 20-22°C, 40-60% relative humidity) for at least 30 minutes before measurements.

• Baseline Measurement: Define test areas on the volar forearm. Take baseline skin hydration measurements using the Corneometer®.

• Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the cream containing cholesteryl stearate to one test area and a placebo (formulation without cholesteryl stearate) to another.

• Post-Application Measurements: Take Corneometer® readings at specified time points (e.g., 1, 2, 4, 8, and 24 hours) after application to assess the change in skin hydration over time.

• Data Analysis: Calculate the percentage increase in skin hydration compared to the baseline and the placebo.

Protocol 4: Evaluation of Skin Barrier Function (Transepidermal Water Loss - TEWL)

This protocol assesses the formulation's ability to improve the skin's barrier function by measuring the rate of transepidermal water loss.

Methodology:

• Subject Selection and Acclimatization: Follow the same procedure as for skin hydration assessment.

• Baseline Measurement: Measure the baseline TEWL on the defined test areas using a Tewameter®.

• Product Application: Apply the test and placebo formulations as described previously.

• Post-Application Measurements: Measure TEWL at specified time points (e.g., 1, 2, 4, 8, and 24 hours) after application.

• Data Analysis: Calculate the percentage reduction in TEWL compared to the baseline and the placebo. A significant reduction indicates an improvement in skin barrier function.

Quantitative Data

While extensive quantitative data from peer-reviewed studies specifically isolating the effects of cholesteryl stearate are limited, the following table provides illustrative performance data based on typical formulation expectations.

Table 4: Illustrative Performance Data of an O/W Cream with 3% Cholesteryl Stearate vs. Placebo

Parameter	Method	Placebo	3% Cholesteryl Stearate Formulation
Viscosity (cP at 25°C)	Rotational Viscometer	8,000 - 12,000	15,000 - 25,000
Emulsion Stability	Centrifugation (3000 rpm, 30 min)	Slight creaming	No separation
Skin Hydration (% increase from baseline after 4 hours)	Corneometer®	+15%	+35%
Transepidermal Water Loss (% reduction from baseline after 4 hours)	Tewameter®	-5%	-20%

Note: The data in this table is illustrative and represents typical expected outcomes. Actual results will vary based on the complete formulation.

Safety and Regulatory Information

Cholesteryl stearate is considered safe for use in cosmetic products.[9] It is listed in the EU's CosIng database with functions including emollient, emulsifying, skin conditioning, and viscosity controlling.[1] As with all cosmetic ingredients, it is essential to adhere to regional regulatory guidelines for its use in formulations.

Conclusion

Cholesteryl stearate is a versatile and effective ingredient in cosmetic formulations. Its primary functions as an emollient, emulsion stabilizer, and viscosity modifier, coupled with its ability to form liquid crystals and support the skin's natural barrier, make it a valuable component for creating high-performance skincare and color cosmetic products.[1][3][4] The protocols provided offer a framework for the successful formulation and evaluation of products containing cholesteryl stearate, enabling researchers and formulators to develop innovative and efficacious cosmetics.

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. cholesteryl stearate, 35602-69-8 [thegoodscentscompany.com]
• 3. nbinno.com [nbinno.com]
• 4. specialchem.com [specialchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Cholesteryl stearate | C45H80O2 | CID 118246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. WO2016003118A1 - Multi-phase cosmetic composition containing cholesterol liquid crystals - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. cir-safety.org [cir-safety.org]

Application Note: Mass Spectrometry Fragmentation of Cholesteryl Stearate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters, such as cholesteryl stearate (B1226849), are critical neutral lipids involved in the storage and transport of cholesterol within biological systems. Their accurate identification and quantification are paramount in various fields of research, including the study of cardiovascular diseases, metabolic disorders, and drug development. Mass spectrometry (MS) has emerged as a powerful analytical tool for the detailed characterization of these molecules. Understanding the specific fragmentation patterns of cholesteryl stearate under different ionization conditions is essential for developing robust and reliable analytical methods. This application note provides a detailed overview of the mass spectrometric behavior of cholesteryl stearate, a comprehensive experimental protocol for its analysis, and a visual representation of its fragmentation pathways.

Mass Spectrometry Fragmentation Pattern of Cholesteryl Stearate

The fragmentation of cholesteryl stearate in tandem mass spectrometry (MS/MS) is highly dependent on the ionization technique and the type of precursor ion adduct formed. The most common ionization methods for cholesteryl ester analysis are Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI).

Under ESI conditions, cholesteryl stearate readily forms adducts with ammonium (B1175870) ([M+NH₄]⁺), sodium ([M+Na]⁺), or lithium ([M+Li]⁺). The fragmentation of these adducts upon collision-induced dissociation (CID) yields characteristic product ions. With APCI, cholesteryl stearate is typically observed as a protonated molecule ([M+H]⁺), which then undergoes fragmentation.

The primary fragmentation pathways involve the cleavage of the ester bond, leading to the formation of a stable cholesteryl cation or a neutral loss of the cholesterol backbone.

Key Fragment Ions and Their Relative Abundance

The following table summarizes the principal fragment ions observed for cholesteryl stearate under various ionization conditions. The relative abundance can vary depending on experimental parameters such as collision energy.

Precursor Ion	m/z of Precursor Ion	Collision Energy	Key Fragment Ions (m/z)	Proposed Fragment Structure/Neutral Loss	Relative Abundance
[M+NH₄]⁺	670.6	18-25 eV	369.3	Cholestane cation ([C₂₇H₄₅]⁺)	High[1][2]
[M+Na]⁺	675.6	25 eV	307.2	Sodiated stearic acid ([C₁₈H₃₅O₂Na]⁺) / Neutral loss of cholestadiene (368.5 Da)	High[3][4]
[M+Li]⁺	659.6	25 eV	369.3	Cholestane cation ([C₂₇H₄₅]⁺)	Moderate to High[3]
291.3	Lithiated stearic acid ([C₁₈H₃₅O₂Li]⁺) / Neutral loss of cholestadiene (368.5 Da)	Moderate to High[3]
[M+H]⁺ (APCI)	653.6	Not specified	369.3	Cholesteryl cation ([M+H-C₁₈H₃₆O₂]⁺)	High[5]

Note: Relative abundance is described qualitatively as High or Moderate to High based on literature reports. Exact percentages can be instrument and condition-dependent.

Experimental Protocol: LC-MS/MS Analysis of Cholesteryl Stearate

This protocol outlines a general procedure for the analysis of cholesteryl stearate in a biological matrix using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation (Lipid Extraction)

A modified Bligh-Dyer extraction is commonly employed for the extraction of neutral lipids like cholesteryl stearate from biological samples.

• Reagents:

  • Chloroform

  • Methanol

  • Deionized Water

  • Internal Standard (e.g., d7-cholesteryl oleate)

• Procedure:

  • To 100 µL of sample (e.g., plasma, cell lysate), add the internal standard.

  • Add 375 µL of a chloroform:methanol (1:2, v/v) mixture. Vortex thoroughly.

  • Add 125 µL of chloroform. Vortex.

  • Add 125 µL of deionized water. Vortex.

  • Centrifuge at 2000 x g for 10 minutes to induce phase separation.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the extracted lipids under a stream of nitrogen.

  • Reconstitute the dried lipid extract in an appropriate volume of the initial mobile phase.

Liquid Chromatography

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is suitable for the separation of nonpolar lipids.

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Ramp to 100% B

  • 15-20 min: Hold at 100% B

  • 20-22 min: Return to 30% B

  • 22-25 min: Re-equilibrate at 30% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 50 °C

• Injection Volume: 5-10 µL

Mass Spectrometry

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer equipped with an ESI or APCI source.

• Ionization Mode: Positive ion mode.

• Scan Mode: Multiple Reaction Monitoring (MRM) or Product Ion Scan.

• MRM Transitions:

  • For [M+NH₄]⁺ adduct: 670.6 → 369.3

  • For [M+Na]⁺ adduct: 675.6 → 307.2 (or Neutral Loss of 368.5)

• Source Parameters (Typical ESI):

  • Capillary Voltage: 3.0-4.0 kV

  • Source Temperature: 120-150 °C

  • Desolvation Temperature: 350-450 °C

  • Nebulizer Gas Flow: Instrument dependent

  • Drying Gas Flow: Instrument dependent

Visualization of Fragmentation Pathways

The following diagrams, generated using the DOT language, illustrate the primary fragmentation pathways of cholesteryl stearate as different precursor ions.

Caption: Fragmentation of the ammoniated adduct of cholesteryl stearate.

Caption: Fragmentation of the sodiated adduct of cholesteryl stearate.

Caption: Fragmentation of the lithiated adduct of cholesteryl stearate.

Conclusion

The mass spectrometric fragmentation of cholesteryl stearate provides highly specific and structurally informative data that is invaluable for its unambiguous identification and quantification in complex biological samples. The choice of ionization method and the resulting precursor ion adduct dictates the observed fragmentation pattern. By leveraging this knowledge and employing a robust LC-MS/MS protocol, researchers can achieve sensitive and accurate measurements of cholesteryl stearate, thereby advancing our understanding of its role in health and disease.

References

• 1. Electrospray MS/MS reveals extensive and nonspecific oxidation of cholesterol esters in human peripheral vascular lesions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Studying Cholesteryl Stearate in Lipid Monolayers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of established techniques for the characterization of cholesteryl stearate (B1226849) in lipid monolayers. The protocols outlined below are essential for understanding the physicochemical properties of these monolayers, which serve as crucial models for biological membranes and tear film lipid layers.

Langmuir Monolayer Technique

The Langmuir-Blodgett trough is a fundamental tool for studying the properties of amphiphilic molecules, like cholesteryl stearate and cholesterol, at an air-water interface. This technique allows for the precise control and measurement of the molecular packing and surface pressure of the monolayer.

Experimental Protocol: Surface Pressure-Area (Π-A) Isotherms

This protocol details the steps to generate surface pressure-area isotherms for monolayers composed of cholesterol (CH) and cholesteryl stearate (CS).

Materials:

• Cholesterol (CH), 99% purity

• Cholesteryl stearate (CS), 99% purity

• Chloroform (B151607) (HPLC grade)

• Ultrapure deionized water (resistivity > 18 MΩ·cm)

• Langmuir trough with symmetric barriers

• Wilhelmy plate (paper or platinum)

• High-precision microsyringe (e.g., Hamilton)

Procedure:

• Cleaning: Thoroughly clean the Langmuir trough and barriers with ethanol (B145695) and then rinse extensively with ultrapure water. The water surface should be cleaned by aspiration until the change in surface pressure upon full compression of the barriers is less than 0.2 mN/m.

• Spreading Solution Preparation: Prepare stock solutions of cholesterol and cholesteryl stearate in chloroform at a concentration of approximately 1 mg/mL.[1] For mixed monolayers, prepare solutions with the desired molar ratios of CH and CS.

• Monolayer Formation: Fill the trough with ultrapure deionized water as the subphase.[2] Using a high-precision microsyringe, carefully deposit a controlled volume of the spreading solution onto the water surface.[1]

• Solvent Evaporation: Allow at least 30 minutes for the complete evaporation of the chloroform before starting the compression.[1]

• Isotherm Measurement: Compress the monolayer at a constant rate (e.g., 10 mm/min) using the symmetric barriers.[1] Simultaneously, record the surface pressure (Π) as a function of the mean molecular area (A). The surface pressure is the difference between the surface tension of the pure subphase and the monolayer-covered surface (Π = γ₀ - γ).

• Data Analysis: Plot the surface pressure (Π) versus the area per molecule (A) to obtain the Π-A isotherm. From this isotherm, key parameters such as the collapse pressure and molecular area at different surface pressures can be determined.

Data Presentation: Properties of CH, CS, and Mixed Monolayers

The following table summarizes typical data obtained from Π-A isotherms for monolayers of cholesterol, cholesteryl stearate, and their mixtures at 24 °C.

Monolayer Composition (Molar Ratio CH:CS)	Collapse Pressure (mN/m)	Area per Molecule at 5 mN/m (Ų/molecule)	Area per Molecule at 30 mN/m (Ų/molecule)
1:0 (Pure CH)	~45	~40	~38
0:1 (Pure CS)	~18	~55	~50
0.8:0.2	~42	~42	~39
0.5:0.5	~35	~48	~44
0.2:0.8	~25	~52	~48

Note: The values presented are approximate and can vary based on experimental conditions.

Experimental Workflow: Langmuir Trough Isotherm Measurement

Caption: Workflow for Langmuir trough surface pressure-area isotherm measurement.

Atomic Force Microscopy (AFM)

AFM is a high-resolution imaging technique that can be used to visualize the morphology and nanomechanical properties of lipid monolayers transferred onto a solid substrate.

Experimental Protocol: AFM Imaging of Langmuir-Blodgett Films

This protocol describes the transfer of a cholesteryl stearate-containing monolayer to a solid substrate for AFM analysis.

Materials:

• Langmuir-Blodgett trough

• Hydrophobic substrate (e.g., freshly cleaved mica, silicon wafer)

• AFM instrument with cantilevers suitable for soft matter imaging

• Spreading solutions of CH and/or CS in chloroform

Procedure:

• Monolayer Preparation: Prepare a monolayer of the desired composition on the Langmuir trough as described in section 1.1.

• Monolayer Compression: Compress the monolayer to the desired surface pressure.

• Langmuir-Blodgett Deposition: Immerse the solid substrate vertically into the subphase before spreading the monolayer. After monolayer formation and compression, slowly withdraw the substrate from the subphase at a controlled speed (e.g., 1-5 mm/min). This process transfers the monolayer onto the substrate.

• Sample Drying: Allow the deposited film to dry in a clean, vibration-free environment.

• AFM Imaging: Mount the sample on the AFM stage. Image the film in tapping mode to minimize sample damage. Acquire images of topography and phase contrast.

• Force Spectroscopy (Optional): Perform force spectroscopy to measure the breakthrough force required to puncture the monolayer, providing insights into its mechanical stability.[3]

Data Presentation: Nanomechanical Properties of Lipid Films

Lipid Film Composition	Typical Breakthrough Force (nN)
DOPC:SM:Chol (2:2:1) Lo phase	~10
DOPC:SM:Chol (2:2:1) Ld phase	~6.5
Pure DOPC	~1.7

Note: Data for a model membrane system is presented to illustrate the type of quantitative information obtainable.[4] Similar measurements can be performed on cholesteryl stearate-containing monolayers.

Experimental Workflow: AFM of Langmuir-Blodgett Films

Caption: Workflow for AFM analysis of Langmuir-Blodgett films.

Fluorescence Microscopy

Fluorescence microscopy can be employed to visualize the phase behavior and domain formation within lipid monolayers. This requires the incorporation of fluorescent probes that partition preferentially into different lipid phases.

Experimental Protocol: Epifluorescence Microscopy of Monolayers

Materials:

• Langmuir trough equipped with an epifluorescence microscope

• Fluorescent lipid probe (e.g., Nile Red, a probe sensitive to the lipid environment)

• Spreading solutions of CH and/or CS with a small mole fraction (e.g., 0.5-1 mol%) of the fluorescent probe

Procedure:

• Probe Incorporation: Prepare the spreading solution containing the lipids of interest and the fluorescent probe dissolved in chloroform.

• Monolayer Formation: Form the monolayer on the Langmuir trough as described in section 1.1.

• Microscopy Setup: Position the objective of the epifluorescence microscope just above the water surface.

• Imaging during Compression: Begin compressing the monolayer while continuously acquiring fluorescence images.

• Image Analysis: Analyze the images to identify the formation of different phases and domains, which will appear as regions of varying fluorescence intensity. For instance, Nile Red can be used to visualize the accumulation of cholesterol esters.[5]

Data Presentation: Fluorescence Probes for Lipid Studies

Fluorescent Probe	Excitation (nm)	Emission (nm)	Application
Nile Red	~550	~630	Stains lipid droplets and can indicate cholesterol ester accumulation.[5][6]
Filipin	~360	~480	Binds to free cholesterol, useful for detecting unesterified cholesterol.[6]
Laurdan	~350	~440 (ordered), ~490 (disordered)	Senses membrane polarity and lipid packing.

Logical Relationship: Fluorescence Probe and Lipid Phase

Caption: Logical relationship in fluorescence microscopy of lipid monolayers.

References

• 1. Monolayers of Cholesterol and Cholesteryl Stearate at the Water/Vapor Interface: A Physico-Chemical Study of Components of the Meibum Layer [mdpi.com]
• 2. nist.gov [nist.gov]
• 3. Atomic Force Microscopy Imaging and Force Spectroscopy of Supported Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Analysis of cholesterol ester accumulation in macrophages by the use of digital imaging fluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of cholesterol trafficking with fluorescent probes - PMC [pmc.ncbi.nlm.nih.gov]

Solid-State NMR Unlocks the Structural Secrets of Cholesteryl Ester Mixtures

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Solid-state Nuclear Magnetic Resonance (ssNMR) spectroscopy is a powerful, non-destructive analytical technique for the detailed characterization of cholesteryl ester mixtures at a molecular level. Cholesteryl esters, the storage and transport form of cholesterol, are key components of lipid metabolism and are centrally implicated in the pathophysiology of atherosclerosis.[1] Understanding their phase behavior, crystalline structure, and intermolecular interactions within complex mixtures is crucial for developing novel therapeutics and diagnostic tools. This application note provides a comprehensive overview and detailed protocols for the analysis of cholesteryl ester mixtures using primarily ¹³C Cross-Polarization Magic Angle Spinning (CP/MAS) solid-state NMR.

Data Presentation: Quantitative Analysis of Cholesteryl Ester Mixtures

Solid-state NMR allows for the precise identification and quantification of different phases of cholesteryl esters within a mixture. The ¹³C chemical shifts are highly sensitive to the local chemical environment and the physical state of the molecules.

Table 1: ¹³C Chemical Shifts for Cholesteryl Esters in Different Phases

The following table summarizes characteristic ¹³C NMR chemical shifts for common cholesteryl esters. These values can be used to identify the presence of specific crystalline (Monolayer Type I - MLI, Monolayer Type II - MLII, Bilayer - BL), liquid-crystalline, and isotropic (liquid) phases within a sample.[1]

Carbon Atom (Cholesterol Moiety)	Cholesteryl Palmitate (CP) - Crystalline (BL form) (ppm)	Cholesteryl Oleate (CO) - Crystalline (MLII form) (ppm)	Cholesteryl Linoleate (CL) - Disordered Solid (ppm)	Isotropic/Liquid-Crystalline Phase (ppm)
C3	~74.5	~74.0	~73.8	~73.5
C5	~140.0	~139.8	~139.5	~139.2
C6	~122.5	~122.8	~123.0	~123.5
C18	~12.0	~12.1	~12.2	~12.3
C19	~19.5	~19.6	~19.7	~19.8

Note: Chemical shifts can vary slightly depending on the specific mixture composition, temperature, and spectrometer calibration. The values presented are approximate and for identification purposes.

Table 2: Phase Transition Temperatures of Selected Cholesteryl Esters

Variable-temperature ssNMR is instrumental in determining the phase transition temperatures of cholesteryl ester mixtures.

Cholesteryl Ester Mixture	Transition	Temperature (°C)
Pure Cholesteryl Linoleate (CL)	Solid to Isotropic	~38
Pure Cholesteryl Oleate (CO)	Crystalline to Isotropic	~51
Binary Mixture: CO/CP	Multiple transitions	35-50
Ternary Mixture: CO/CP/CL	Broad transition range	30-45

Data is illustrative and highly dependent on the mixture's composition.[1]

Experimental Protocols

Protocol 1: Sample Preparation of Cholesteryl Ester Mixtures

This protocol describes the preparation of a homogenous solid mixture of cholesteryl esters suitable for solid-state NMR analysis.

Materials:

• Cholesteryl esters (e.g., cholesteryl palmitate, cholesteryl oleate, cholesteryl linoleate) of high purity.

• Organic solvent (e.g., chloroform (B151607), HPLC grade).

• Small glass vials.

• Nitrogen gas line.

• Vacuum oven or desiccator.

• Solid-state NMR rotor (e.g., 4 mm ZrO₂).

• Spatula and packing tools.

Procedure:

• Weighing: Accurately weigh the desired amounts of each cholesteryl ester to achieve the target molar or weight ratio.

• Dissolution: Transfer the weighed cholesteryl esters into a clean glass vial. Add a minimal amount of chloroform to completely dissolve the solids. Gentle vortexing can aid dissolution.

• Solvent Evaporation: Evaporate the solvent under a gentle stream of nitrogen gas. This should be done in a fume hood. The aim is to create a thin lipid film on the walls of the vial.

• Drying: Place the vial in a vacuum oven or desiccator for several hours to overnight to remove any residual solvent. This step is critical as residual solvent can significantly affect the NMR spectra.

• Homogenization: Gently scrape the dried lipid film from the vial walls using a clean spatula. The resulting powder should be homogenous.

• Rotor Packing: Carefully pack the powdered cholesteryl ester mixture into the solid-state NMR rotor. Use appropriate packing tools to ensure a dense and uniform packing, which is crucial for stable magic angle spinning and optimal spectral resolution.

• Sealing: Securely cap the rotor.

Protocol 2: ¹³C CP/MAS Solid-State NMR Spectroscopy

This protocol outlines the key steps and parameters for acquiring high-resolution ¹³C solid-state NMR spectra of cholesteryl ester mixtures.

Instrumentation:

• Solid-state NMR spectrometer (e.g., Bruker, JEOL) equipped with a CP/MAS probe.

Experimental Parameters:

• Spectrometer Setup:

  • Tune and match the probe for both ¹H and ¹³C frequencies.

  • Set the magic angle spinning (MAS) rate. A typical range for lipid samples is 4-10 kHz.

• Cross-Polarization (CP) Setup:

  • Calibrate the 90° pulse widths for both ¹H and ¹³C channels.

  • Optimize the Hartmann-Hahn matching condition to ensure efficient polarization transfer from ¹H to ¹³C.

• Data Acquisition:

  • Pulse Sequence: Use a standard cross-polarization pulse sequence with high-power proton decoupling during acquisition.

  • ¹H 90° Pulse Width: Typically 2-4 µs.

  • Contact Time: 1-5 ms (B15284909). A contact time of 2 ms is often a good starting point for lipids.

  • Acquisition Time: 20-50 ms.

  • Recycle Delay: 3-5 s. This should be set to be at least 1.5 times the ¹H T₁ relaxation time.

  • Number of Scans: Dependent on the sample amount and natural abundance of ¹³C. For natural abundance samples, several thousand scans may be required.

  • Spectral Width: Sufficient to cover the entire ¹³C chemical shift range of cholesteryl esters (~200 ppm).

• Data Processing:

  • Apply an exponential line broadening (e.g., 50-100 Hz).

  • Fourier transform the free induction decay (FID).

  • Phase and baseline correct the resulting spectrum.

  • Reference the spectrum using an external standard (e.g., adamantane (B196018) or glycine).

Protocol 3: Variable-Temperature (VT) Solid-State NMR

To study the phase transitions of cholesteryl ester mixtures, the ¹³C CP/MAS experiment can be performed at different temperatures.

Procedure:

• Temperature Calibration: Ensure the spectrometer's variable temperature unit is properly calibrated.

• Equilibration: After setting a new target temperature, allow the sample to equilibrate for at least 15-20 minutes before starting the NMR acquisition.

• Stepwise Temperature Change: Increase or decrease the temperature in a stepwise manner, acquiring a ¹³C CP/MAS spectrum at each temperature point.

• Data Analysis: Analyze the changes in chemical shifts, linewidths, and the appearance/disappearance of resonances as a function of temperature to identify phase transitions.

Mandatory Visualizations

Caption: Experimental workflow for solid-state NMR analysis of cholesteryl ester mixtures.

Caption: Simplified signaling pathway of atherosclerosis involving cholesteryl esters.

References

• 1. Phase behavior and crystalline structures of cholesteryl ester mixtures: a C-13 MASNMR study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of Cholesteryl Stearate in the Study of Lipid Raft Microdomains

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid rafts are dynamic, nanoscale microdomains within the plasma membrane enriched in cholesterol, sphingolipids, and specific proteins. These domains serve as organizing centers for signal transduction, protein trafficking, and membrane fluidity modulation. Cholesteryl esters, such as cholesteryl stearate (B1226849), are typically found in intracellular lipid droplets as a storage form of cholesterol. However, their presence and influence within lipid rafts, particularly under conditions of cholesterol excess or in specific cell types, are of growing interest. Understanding the role of cholesteryl stearate in lipid raft structure and function can provide valuable insights into cellular signaling, disease pathogenesis, and the development of novel drug delivery systems.

These application notes provide a comprehensive overview of the methodologies used to study the effects of cholesteryl stearate on lipid raft microdomains, including protocols for model membrane preparation, lipid raft isolation, and advanced characterization techniques.

Data Presentation: Impact of Cholesteryl Esters on Lipid Droplet Proteome

Table 1: Differential Protein Abundance in Cholesteryl Ester (CE) vs. Triacylglycerol (TAG) Enriched Lipid Droplets [1][2]

Protein Category	Proteins Enriched in CE-LDs	Proteins Enriched in TAG-LDs	Proteins with Similar Abundance
Number of Proteins	61	40	278
Examples	Vimentin, Perilipin-2 (ADRP)	CGI-58 (ABHD5)	ATGL (PNPLA2)

Note: This data is from lipid droplets, not plasma membrane lipid rafts, but provides a valuable reference for proteins that preferentially associate with cholesteryl ester-rich environments.

Experimental Protocols

Protocol 1: Preparation of Giant Unilamellar Vesicles (GUVs) Containing Cholesteryl Stearate by Electroformation

GUVs are cell-sized model membranes that are invaluable for studying lipid phase behavior and protein-lipid interactions through microscopy. This protocol describes the incorporation of cholesteryl stearate into GUVs.

Materials:

• 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC)

• Sphingomyelin (SM)

• Cholesterol (Chol)

• Cholesteryl stearate (CS)

• Chloroform

• Indium tin oxide (ITO)-coated glass slides

• Sucrose (B13894) solution (e.g., 200 mM)

• Glucose solution (iso-osmolar to the sucrose solution)

• Function generator

• Custom-built GUV chamber or commercial system (e.g., Nanion Vesicle Prep Pro)[3]

Procedure:

• Lipid Film Preparation:

  • Prepare a lipid mixture in chloroform. A typical raft-forming mixture is DOPC:SM:Chol at a 1:1:1 molar ratio. To study the effect of cholesteryl stearate, replace a molar percentage of cholesterol with cholesteryl stearate (e.g., DOPC:SM:Chol:CS at 1:1:0.9:0.1).

  • Spread a small volume (e.g., 5-10 µL) of the lipid solution onto the conductive side of an ITO slide.

  • Dry the lipid film under a gentle stream of nitrogen and then under vacuum for at least 2 hours to remove all solvent.[4][5]

• GUV Formation:

  • Assemble the electroformation chamber by creating a spacer (e.g., with a silicone gasket) on the lipid-coated slide and adding the sucrose solution.

  • Place a second ITO slide on top, conductive side down, to enclose the chamber.

  • Connect the ITO slides to a function generator.

  • Apply an AC electric field (e.g., 10 Hz, 1-3 V) for 1-2 hours at a temperature above the phase transition temperature of the lipid mixture.[4]

• Vesicle Harvesting and Observation:

  • Gently harvest the GUVs from the chamber.

  • Transfer the GUV suspension to a microscopy dish containing an iso-osmolar glucose solution for observation by phase contrast or fluorescence microscopy (if fluorescent lipids are included).

Fig. 1: Workflow for GUV preparation with cholesteryl stearate.

Protocol 2: Isolation of Detergent-Resistant Membranes (DRMs) from Cells Treated with Cholesteryl Stearate

This protocol describes a common biochemical method to isolate lipid rafts based on their insolubility in cold non-ionic detergents.

Materials:

• Cultured cells

• Cholesteryl stearate complexed with cyclodextrin (B1172386) for cell delivery

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., 1% Triton X-100 in TNE buffer: 25 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM EDTA) with protease inhibitors

• Sucrose solutions (e.g., 80%, 35%, and 5% w/v in TNE)

• Ultracentrifuge and swinging bucket rotor

Procedure:

• Cell Treatment:

  • Culture cells to ~80-90% confluency.

  • Treat cells with the cholesteryl stearate-cyclodextrin complex for a specified time to allow for incorporation into cell membranes.

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse the cells in ice-cold lysis buffer for 30 minutes on ice.

• Sucrose Gradient Ultracentrifugation:

  • Mix the cell lysate with an equal volume of 80% sucrose to achieve a final concentration of 40% sucrose.

  • Place the 40% sucrose lysate at the bottom of an ultracentrifuge tube.

  • Carefully overlay with layers of 35% and 5% sucrose solutions.

  • Centrifuge at high speed (e.g., 200,000 x g) for 18-24 hours at 4°C.

• Fraction Collection:

  • DRMs, being less dense, will float to the interface of the 5% and 35% sucrose layers.

  • Carefully collect fractions from the top of the gradient. The DRM fraction is typically visible as a light-scattering band.

• Analysis:

  • Analyze the protein and lipid composition of the fractions by Western blotting, mass spectrometry, or other lipidomics techniques to identify components that co-fractionate with the DRMs.

Fig. 2: Workflow for detergent-resistant membrane isolation.

Protocol 3: Characterization of Cholesteryl Stearate-Containing Membranes by Atomic Force Microscopy (AFM)

AFM provides high-resolution topographical images of lipid bilayers, allowing for the direct visualization of lipid domains.

Materials:

• Small unilamellar vesicles (SUVs) containing the desired lipid mixture (e.g., DOPC:SM:Chol:CS)

• Freshly cleaved mica discs

• Imaging buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4)

• Atomic force microscope with a liquid cell

Procedure:

• Supported Lipid Bilayer (SLB) Formation:

  • Prepare SUVs by sonication or extrusion of a multilamellar vesicle suspension of the desired lipid composition.

  • Place a freshly cleaved mica disc in the AFM liquid cell.

  • Add the SUV suspension to the mica surface and incubate for 30-60 minutes to allow for vesicle fusion and SLB formation.[6]

  • Gently rinse the surface with imaging buffer to remove unfused vesicles.

• AFM Imaging:

  • Mount the liquid cell on the AFM.

  • Engage the AFM tip with the SLB surface in tapping mode.

  • Scan the surface to obtain height and phase images. Lipid domains with different physical properties (e.g., height, stiffness) will be distinguishable. Liquid-ordered (Lo) domains, characteristic of lipid rafts, are typically thicker than the surrounding liquid-disordered (Ld) phase.[5][7]

  • Analyze the size, shape, and distribution of domains.

Signaling Pathways

Cholesterol-rich lipid rafts are known to be critical platforms for various signaling cascades. The introduction of cholesteryl stearate may alter the composition and stability of these platforms, thereby modulating downstream signaling.

ERK1/2 Signaling Pathway

The Ras-Raf-MEK-ERK pathway is a central signaling cascade that regulates cell proliferation, differentiation, and survival. The localization of key components of this pathway to lipid rafts is crucial for its activation. Disruption of lipid rafts by cholesterol depletion has been shown to affect ERK1/2 signaling.[8][9][10] While direct evidence for cholesteryl stearate is limited, its incorporation into rafts could similarly alter the spatial organization of signaling components.

Fig. 3: Simplified ERK1/2 signaling pathway associated with lipid rafts.

Protein Kinase C (PKC) Signaling

Protein Kinase C (PKC) isoforms are involved in a wide array of cellular processes. Some PKC isoforms are recruited to the plasma membrane upon activation and can be localized to lipid rafts. The disruption of lipid rafts can impact PKC-dependent signaling.[11] The presence of cholesteryl stearate could influence the recruitment and activity of PKC within these microdomains.

Fig. 4: Overview of a typical PKC signaling pathway.

Application in Drug Delivery

Cholesteryl stearate is utilized in the formulation of solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs) for drug delivery. These nanoparticles can encapsulate hydrophobic drugs, improve their bioavailability, and provide controlled release. The inclusion of cholesteryl stearate can influence the particle size, stability, and drug-loading capacity of these delivery systems.

Table 2: Example Formulation of Cholesteryl Oleate-Loaded Cationic Solid Lipid Nanoparticles [12]

Component	Amount
Stearic Acid	200 mg
Cholesteryl Oleate	300 mg
Octadecylamine	600 mg
Poloxamer 188	100 mg

Note: This table shows a formulation with cholesteryl oleate, a structurally similar cholesteryl ester to cholesteryl stearate.

Conclusion

The study of cholesteryl stearate in the context of lipid rafts is an emerging area with the potential to reveal new mechanisms of membrane organization and signaling. While direct experimental data on the specific effects of cholesteryl stearate on lipid raft composition and function are still limited, the protocols and conceptual frameworks presented here provide a solid foundation for researchers to investigate its role. By adapting established methods for studying cholesterol in lipid rafts, scientists can elucidate the biophysical and biological consequences of incorporating cholesteryl stearate into these critical membrane microdomains, with implications for both basic research and therapeutic development.

References

• 1. The Proteome of Cholesteryl-Ester-Enriched Versus Triacylglycerol-Enriched Lipid Droplets | PLOS One [journals.plos.org]
• 2. The proteome of cholesteryl-ester-enriched versus triacylglycerol-enriched lipid droplets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Giant Unilamellar Vesicles (GUVs) Preparation by Electroformation Method [protocols.io]
• 4. mse.iastate.edu [mse.iastate.edu]
• 5. researchgate.net [researchgate.net]
• 6. Atomic Force Microscopy Imaging and Force Spectroscopy of Supported Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Real-Time Analysis of the Effects of Cholesterol on Lipid Raft Behavior Using Atomic Force Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The ERK Cascade: Distinct Functions within Various Subcellular Organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cholesterol rich lipid raft microdomains are gateway for acute phase protein, SERPINA1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. fire.biol.wwu.edu [fire.biol.wwu.edu]
• 11. Lipid raft disruption triggers protein kinase C and Src-dependent protein kinase D activation and Kidins220 phosphorylation in neuronal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for the Enzymatic Determination of Cholesteryl Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantification of cholesteryl esters is crucial in various fields of research, including the study of cardiovascular diseases, lipid metabolism, and drug development.[1] Cholesteryl esters are the primary form in which cholesterol is stored in cells and transported in the bloodstream.[2] Enzymatic methods provide a highly specific and sensitive approach for their determination in a variety of biological samples.[1][3]

This document provides detailed application notes and protocols for the enzymatic determination of cholesteryl esters. The most common method is a coupled enzyme assay that involves the hydrolysis of cholesteryl esters by cholesterol esterase, followed by the oxidation of the resulting free cholesterol by cholesterol oxidase.[2] The hydrogen peroxide produced in the second reaction is then measured, typically through a peroxidase-catalyzed reaction that generates a detectable chromogenic or fluorogenic product.[1]

Principle of the Assay

The enzymatic determination of cholesteryl esters is typically accomplished through a three-step coupled reaction pathway:

• Hydrolysis of Cholesteryl Esters: Cholesterol esterase (CE) catalyzes the hydrolysis of cholesteryl esters to free cholesterol and fatty acids.[1]

• Oxidation of Cholesterol: Cholesterol oxidase (CO) then catalyzes the oxidation of the newly formed free cholesterol (along with any pre-existing free cholesterol) to cholest-4-en-3-one and hydrogen peroxide (H₂O₂).[1]

• Detection of Hydrogen Peroxide: The hydrogen peroxide produced is quantified in a reaction catalyzed by peroxidase (POD). In the presence of a suitable substrate, this reaction produces a colored or fluorescent product that can be measured.[1] A common chromogenic system involves the oxidative coupling of 4-aminoantipyrine (B1666024) (4-AAP) and phenol (B47542) to produce a quinoneimine dye.[4]

The concentration of cholesteryl esters in a sample is determined by subtracting the amount of free cholesterol (measured in a parallel reaction without cholesterol esterase) from the total cholesterol (measured with cholesterol esterase).[3][5]

Visualization of the Enzymatic Cascade

Caption: Coupled enzymatic reaction for cholesteryl ester determination.

Quantitative Data Summary

The following table summarizes typical reagent concentrations and measurement parameters for the colorimetric determination of cholesteryl esters. Note that optimal conditions may vary depending on the specific assay kit and sample type.

Parameter	Value	Reference(s)
Wavelength (λmax)	500 - 570 nm	[4]
Temperature	37°C	[6]
pH	7.0	[6][7]
Cholesterol Esterase	0.032 - 0.67 U/mL	[3][8]
Cholesterol Oxidase	0.07 - 2.00 U/mL	[8][9]
Peroxidase	16.75 - 36.5 U/mL	[8][9]
4-Aminoantipyrine	0.10% - 0.7 mM	[7][9]
Phenol	5.0 mM	[7]
Incubation Time	30 - 60 minutes	[5]

Experimental Protocols

Protocol 1: Colorimetric Determination of Total and Free Cholesterol in Serum

This protocol is adapted from widely used methods for determining total and free cholesterol in serum samples.[1][4]

Materials:

• Serum samples

• Phosphate buffer (0.1 M, pH 7.0)

• Triton X-100 (5% solution)

• Sodium Cholate

• Cholesterol standard solution

• Reagent 1 (for Total Cholesterol):

  • Phosphate buffer (0.1 M, pH 7.0)

  • Phenol (5.0 mM)

  • 4-Aminoantipyrine (0.7 mM)

  • Peroxidase (e.g., 8200 U/mL stock)

  • Cholesterol Oxidase (e.g., 28.5 U/mL stock)

  • Cholesterol Esterase (e.g., 1 mg/mL stock)

  • Triton X-100 (5%)

  • Sodium Cholate

• Reagent 2 (for Free Cholesterol): Same as Reagent 1, but without Cholesterol Esterase.

• Spectrophotometer and cuvettes or a microplate reader.

Procedure:

• Standard Curve Preparation: Prepare a series of cholesterol standards by diluting the stock solution with the assay buffer.

• Sample Preparation: If necessary, dilute serum samples with the assay buffer.

• Reaction Setup:

  • For Total Cholesterol : To appropriate wells or cuvettes, add a small volume of sample or standard, followed by the addition of Reagent 1.

  • For Free Cholesterol : To a separate set of wells or cuvettes, add the same volume of sample or standard, followed by the addition of Reagent 2.

  • Prepare a reagent blank for each set of reactions using the assay buffer instead of the sample.

• Incubation: Incubate the reactions at 37°C for 60 minutes, protected from light.

• Measurement: Measure the absorbance of the standards, samples, and blanks at 570 nm.

• Calculation:

  • Subtract the absorbance of the reagent blank from the absorbance of the standards and samples.

  • Plot a standard curve of absorbance versus cholesterol concentration.

  • Determine the total and free cholesterol concentrations in the samples from the standard curve.

  • Calculate the cholesteryl ester concentration:

    • Cholesteryl Ester (mg/dL) = Total Cholesterol (mg/dL) - Free Cholesterol (mg/dL)

Protocol 2: Fluorometric Determination of Cholesteryl Esters in Cell Lysates

This protocol is suitable for the sensitive quantification of cholesteryl esters in cultured cells.[3]

Materials:

• Cultured cells

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., containing Triton X-100)

• Fluorometric cholesterol assay kit (containing cholesterol esterase, cholesterol oxidase, peroxidase, and a fluorescent probe)

• Cholesterol standard

• Fluorometer or fluorescent microplate reader

Procedure:

• Cell Culture and Lysis:

  • Culture cells to the desired confluency.

  • Wash the cells with PBS.

  • Lyse the cells using the provided lysis buffer.

• Standard Curve Preparation: Prepare a cholesterol standard curve according to the kit manufacturer's instructions.

• Reaction Setup:

  • In a 96-well black plate, add cell lysate or cholesterol standard to appropriate wells.

  • Prepare two sets of reactions for each sample: one for total cholesterol (with cholesterol esterase) and one for free cholesterol (without cholesterol esterase).

  • Add the reaction mix (containing cholesterol oxidase, peroxidase, and the fluorescent probe), with or without cholesterol esterase, to the appropriate wells.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Measurement: Measure the fluorescence at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm).

• Calculation:

  • Subtract the blank fluorescence from all readings.

  • Generate a standard curve and determine the total and free cholesterol concentrations.

  • Calculate the cholesteryl ester concentration as described in Protocol 1.

Experimental Workflow Visualization

Caption: General workflow for enzymatic cholesteryl ester determination.

Important Considerations

• Reagent Stability: Enzyme-containing reagents should be prepared fresh and kept on ice to maintain activity.[1]

• Standard Curve: A new standard curve should be generated for each assay to ensure accuracy.[1]

• Sample Quality: For serum samples, avoid using hemolyzed samples. Lipemic samples may require dilution or other special handling.[1]

• Interfering Substances: Substances that can interfere with the assay include high concentrations of bilirubin, uric acid, and ascorbic acid.[6]

• Esterase Efficiency: Ensure that the concentration of cholesterol esterase and the incubation time are sufficient to completely hydrolyze all cholesteryl esters in the sample.[3] This can be verified using a cholesteryl oleate (B1233923) standard.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. serva.de [serva.de]
• 3. A simple and sensitive enzymatic method for cholesterol quantification in macrophages and foam cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. promega.com [promega.com]
• 6. Enzymatic rate method for measuring cholesterol in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cholesterol Esterase - Assay | Worthington Biochemical [worthington-biochem.com]
• 8. Enzymatic Quantification of Cholesterol and Cholesterol Esters from Silicone Hydrogel Contact Lenses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for Cholesteryl Stearate in Tissue Engineering Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl stearate (B1226849), a cholesterol ester, is emerging as a valuable component in the fabrication of tissue engineering scaffolds. Its inherent biocompatibility and unique liquid crystalline properties offer significant advantages in creating biomimetic constructs that can influence cellular behavior and promote tissue regeneration.[1] When incorporated into scaffolds, often with biodegradable polymers such as polycaprolactone (B3415563) (PCL), cholesteryl stearate can modulate surface properties, mechanical characteristics, and cellular interactions, making it a promising material for a range of applications including muscle, bone, and vascular tissue engineering.[1] This document provides detailed application notes and experimental protocols for the use of cholesteryl stearate in tissue engineering scaffolds.

Application Notes

Enhancing Biocompatibility and Cell Adhesion

Cholesteryl stearate is recognized for its high biocompatibility, stemming from its natural presence in the body.[1] Its incorporation into synthetic polymer scaffolds can significantly improve the biocompatibility of the overall construct. The presence of cholesteryl moieties on the scaffold surface can mimic the lipid components of the natural extracellular matrix (ECM), thereby promoting cell adhesion and proliferation.[2] Studies have shown that cholesteryl ester liquid crystals can support cell attachment without the need for additional extracellular matrix protein coatings.[3]

• Muscle Tissue Engineering: In scaffolds designed for muscle regeneration, the inclusion of cholesteryl ester liquid crystals has been shown to enhance myoblast adhesion strength, shorten differentiation times, and promote the formation of myofibrils in vitro.[1] The liquid crystalline nature of cholesteryl stearate can create topographies that guide cell alignment, a crucial factor in the development of organized muscle tissue.[1]

• General Cell Culture: The favorable wettability and ultra-soft fiber mechanics of scaffolds containing cholesteryl esters contribute to enhanced cellular attachment and proliferation for various cell types.[1]

Modulation of Mechanical Properties

The addition of cholesteryl stearate to polymer scaffolds can alter their mechanical properties. While neat PCL scaffolds possess certain mechanical characteristics, the incorporation of cholesteryl stearate can modify the stiffness and viscoelasticity of the resulting composite. This allows for the tuning of the scaffold's mechanical environment to better match that of the target tissue, which is a critical factor in guiding cell differentiation and tissue development. For instance, in PCL-based scaffolds, cholesteryl stearate can create a more viscoelastic and fluid-like interface.[1]

Liquid Crystal-Based Scaffolds

Cholesteryl stearate is a key component in the formation of cholesteric liquid crystals, which exhibit a unique helical structure.[1] This property can be harnessed to create scaffolds with ordered topographies at the nanoscale. These liquid crystal-based biomaterials can provide dynamic and responsive interfaces for cells, influencing their organization and function.[1] For example, nonwoven electrospun scaffolds containing cholesteryl ester-based mesogens have been developed to mimic the native cellular matrix in muscle tissue.[1]

Potential in Drug and Gene Delivery

Solid lipid nanoparticles (SLNs) incorporating cholesteryl esters, including cholesteryl stearate, have been investigated as carriers for drug and gene delivery.[4][5] These nanoparticles can encapsulate therapeutic agents and their lipid nature facilitates cellular uptake. In the context of tissue engineering, these SLNs could be embedded within a larger scaffold to provide sustained release of growth factors or other bioactive molecules to promote tissue regeneration.

Quantitative Data

The following tables summarize quantitative data related to the properties of tissue engineering scaffolds. It is important to note that specific quantitative data for scaffolds containing cholesteryl stearate is limited in the available literature. Therefore, data for the base polymer (e.g., Polycaprolactone - PCL) is provided as a reference to understand the typical range of properties for the scaffold matrix.

Table 1: Mechanical Properties of Scaffolds

Scaffold Material	Young's Modulus (MPa)	Tensile Strength (MPa)	Elongation at Break (%)	Reference
Electrospun PCL	7.4 ± 0.62	3.38 ± 0.5	Not Reported	[6]
Compression Molded PCL	340 - 400	16 - 19.3	Not Reported	[7]
PCL/Tourmaline (3% modified)	Not Reported	Increased by 21.8% vs pure PCL	Not Reported	[6]

Table 2: Physical Properties of Scaffolds

Scaffold Material	Porosity (%)	Average Pore Size (µm)	Degradation Rate	Reference
PCL (Selective Laser Sintering)	37 - 55	Not Reported	Slow (up to 2-3 years in vivo)	[7][8]
PCL/PLGA (80:20) Electrospun	Not Reported	6.6	Not Reported	Not Found
PLGA (Porosity 80-95%)	80 - 95	50 - 450	Higher porosity/smaller pores = slower degradation	[9]
Ceramic Scaffold	30 - 58	50 - 400	25-300 mg weight loss over 3-30 days	[10]

Table 3: Cellular Response on Scaffolds

Scaffold Material	Cell Type	Assay	Key Finding	Reference
Cholesteryl Ester Liquid Crystal/PCL	Myoblasts	Adhesion, Proliferation, Differentiation	Enhanced adhesion, shortened differentiation time	[1]
Cholesteryl Ester Liquid Crystals	Keratinocytes (HaCaT)	Viability (Trypan Blue)	Non-toxic, supports cell attachment	[3]
PCL/PLGA	HUVEC, HVF	Proliferation	PLGA enhanced proliferation compared to control	[11]
PCL + LDH (1 Wt.%)	hBMSCs	Gene Expression (ALP, RUNX2)	Increased expression of osteogenic markers	[9]

Experimental Protocols

Fabrication of Electrospun Cholesteryl Stearate/PCL Scaffolds

This protocol describes the fabrication of a nonwoven composite scaffold containing cholesteryl stearate within a polycaprolactone (PCL) matrix using electrospinning.

Materials:

• Polycaprolactone (PCL)

• Cholesteryl stearate

• Dichloromethane (DCM)

• Dimethylformamide (DMF)

• Electrospinning apparatus (syringe pump, high-voltage power supply, collector)

• Syringes and needles

• Aluminum foil

Procedure:

• Solution Preparation:

  • Prepare a 10% (w/v) PCL solution by dissolving PCL in a 4:1 (v/v) mixture of DCM and DMF.

  • Prepare a separate solution of cholesteryl stearate in the same solvent mixture at a desired concentration (e.g., to achieve a final 50% w/v cholesteryl ester liquid crystal to PCL ratio).[1]

  • Mix the PCL and cholesteryl stearate solutions thoroughly to create a homogenous spinning solution.

• Electrospinning Setup:

  • Load the polymer solution into a syringe fitted with a needle (e.g., 22-gauge).

  • Mount the syringe on the syringe pump.

  • Place a grounded collector (e.g., a flat plate covered with aluminum foil) at a fixed distance from the needle tip (e.g., 15-20 cm).

  • Connect the positive lead of the high-voltage power supply to the needle and the ground lead to the collector.

• Electrospinning Process:

  • Set the flow rate of the syringe pump (e.g., 1 mL/h).

  • Apply a high voltage (e.g., 15-20 kV).

  • A Taylor cone should form at the needle tip, and a jet of polymer solution will be drawn towards the collector.

  • The solvent evaporates during transit, resulting in the deposition of solid fibers on the collector.

  • Continue the process until a scaffold of the desired thickness is obtained.

• Scaffold Collection and Post-Processing:

  • Carefully detach the electrospun scaffold from the aluminum foil.

  • Dry the scaffold under vacuum to remove any residual solvent.

  • Store the scaffold in a desiccator until use.

Diagram: Electrospinning Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Biophysical characteristics of cells cultured on cholesteryl ester liquid crystals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cholesteryl oleate-loaded cationic solid lipid nanoparticles as carriers for efficient gene-silencing therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jddtonline.info [jddtonline.info]
• 6. Crosslinking of a polycaprolactone/tourmaline scaffold by sodium stearate with improved mechanical strength and bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanical and Microstructural Properties of Polycaprolactone Scaffolds with 1-D, 2-D, and 3-D Orthogonally Oriented Porous Architectures Produced by Selective Laser Sintering - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitative Evaluation of the Pore and Window Sizes of Tissue Engineering Scaffolds on Scanning Electron Microscope Images Using Deep Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Evaluation of Osteogenic Differentiation of Bone Marrow-Derived Mesenchymal Stem Cell on Highly Porous Polycaprolactone Scaffold Reinforced With Layered Double Hydroxides Nanoclay [frontiersin.org]
• 10. Assessment of Cell Viability in Three-Dimensional Scaffolds Using Cellular Auto-Fluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cholesterol depletion enhances TGF-β Smad signaling by increasing c-Jun expression through a PKR-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Poor Ionization of Cholesteryl Esters in Mass Spectrometry

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering challenges with the mass spectrometric analysis of cholesteryl esters (CEs).

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question: Why am I observing a low signal or no signal for my cholesteryl ester samples in ESI-MS?

Answer:

Poor ionization of cholesteryl esters during Electrospray Ionization (ESI) is a common issue due to their inherent weak dipole moment.[1][2] This makes them difficult to charge in the ESI source, leading to low signal intensity.

Potential Solutions:

• Optimize ESI Source Conditions: While less effective for nonpolar molecules like CEs, ensure your source parameters (e.g., capillary voltage, gas flow, temperature) are optimized for your specific instrument and mobile phase.

• Promote Adduct Formation: Enhance ionization by promoting the formation of adducts with alkali metals or ammonium (B1175870) ions. This is a highly effective strategy.

  • Ammonium Adducts: Cholesteryl esters readily form ammonium adducts ([M+NH₄]⁺) in the positive ion mode.[3][4] This can be achieved by adding ammonium formate (B1220265) or ammonium acetate (B1210297) to your mobile phase.

  • Sodiated and Lithiated Adducts: The formation of sodiated ([M+Na]⁺) and lithiated ([M+Li]⁺) adducts can also significantly enhance signal intensity.[1][5][6]

• Consider an Alternative Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is often more suitable for analyzing nonpolar to moderately polar compounds like CEs.[7][8]

• Derivatize Your Analytes: Chemical derivatization can improve the ionization efficiency of CEs.

Question: My signal intensity for cholesteryl esters is inconsistent between different species (e.g., saturated vs. unsaturated). Why is this happening?

Answer:

Disparate ionization efficiencies can be observed among different cholesteryl ester species, particularly those with varying degrees of unsaturation.[1][6] This can be influenced by the ionization method and the type of adduct formed.

Potential Solutions:

• Utilize Tandem Mass Spectrometry (MS/MS): MS/MS techniques can provide more specific and sensitive detection, mitigating the effects of differential ionization.

  • Neutral Loss Scanning: A common fragmentation pathway for CE adducts is the neutral loss of the cholestane (B1235564) moiety (neutral loss of 368.5 Da).[1][5][6] A neutral loss scan for 368.5 can selectively detect all CE species present in your sample.

  • Precursor Ion Scanning: When using ammonium adducts, a characteristic fragment ion of m/z 369.3 (the cholestane cation) is often produced upon collision-induced dissociation.[3][9] A precursor ion scan for m/z 369.3 can be used to identify all CE precursors.

• Careful Selection of Internal Standards: Use a suite of internal standards that closely match the structures of your target analytes to account for variations in ionization efficiency and matrix effects.

Question: I am using APCI, but my signal for some cholesteryl esters is still weak. How can I improve this?

Answer:

While APCI is generally better for nonpolar molecules, it can be selectively sensitive to certain CE species, such as those with unsaturated fatty acids, and may still produce weak signals for protonated molecules ([M+H]⁺).[7]

Potential Solutions:

• Optimize APCI Source Parameters: Adjust the corona discharge current, vaporizer temperature, and gas flows to maximize the ionization of your target CEs.

• Mobile Phase Modification: The composition of your mobile phase can influence APCI efficiency. Experiment with different solvent compositions and additives.

• Compare with ESI with Adduct Formation: For a comprehensive analysis of various CE species, a comparison with ESI coupled with adduct formation (e.g., sodiated or lithiated adducts) may be beneficial, as ESI can be more effective for a broader range of CEs under these conditions.[7]

Frequently Asked Questions (FAQs)

What is the best ionization technique for analyzing cholesteryl esters?

Both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) can be used, but each has its advantages and disadvantages.

• ESI: Generally preferred for polar molecules, ESI struggles with the poor ionization of the nonpolar cholesteryl esters.[10] However, its effectiveness can be dramatically improved by promoting the formation of adducts (e.g., [M+NH₄]⁺, [M+Na]⁺, [M+Li]⁺).[1][3][5] ESI with adduct formation has been shown to be effective for ionizing a wide variety of CE species.[7]

• APCI: This technique is better suited for nonpolar molecules and can be used for CE analysis without derivatization.[8] It typically produces a characteristic ion resulting from the loss of water from the cholesterol backbone (m/z 369).[8] However, APCI may show selective sensitivity for unsaturated CEs and can produce weak protonated molecular ions.[7]

The choice between ESI and APCI will depend on the specific goals of your analysis and the instrumentation available. For broad profiling of CEs, ESI with adduct formation is a robust approach.

How can I analyze free cholesterol and cholesteryl esters in the same run?

Analyzing both free cholesterol (FC) and cholesteryl esters (CEs) simultaneously can be challenging due to the even poorer ionization of free cholesterol compared to CEs in ESI.[3][10]

A common and effective strategy is to derivatize the free cholesterol to a cholesteryl ester. For example, acetyl chloride can be used to convert free cholesterol into cholesteryl acetate (CE 2:0).[3] This allows for the parallel analysis of the derivatized FC and the naturally occurring CEs using ESI-MS/MS, often by monitoring for the common fragment ion at m/z 369.[3]

What are the benefits of using tandem mass spectrometry (MS/MS) for cholesteryl ester analysis?

Tandem mass spectrometry (MS/MS) offers several advantages for the analysis of cholesteryl esters, particularly in complex biological matrices:

• Specificity: MS/MS allows for the selective detection of CEs based on their characteristic fragmentation patterns, reducing interferences from other lipid species.[1][2]

• Sensitivity: Techniques like neutral loss scanning and selected reaction monitoring (SRM) can significantly enhance the sensitivity of CE detection.

• Comprehensive Profiling: Neutral loss scanning for the cholestane moiety (NL 368.5) enables the detection of a wide range of CE species in a single analysis.[1][5][6]

Experimental Protocols

Protocol 1: Enhancing Cholesteryl Ester Ionization via Lithiated Adduct Formation

This protocol is adapted from studies demonstrating enhanced ionization of CEs through the formation of lithiated adducts.[1][2]

Materials:

• Lipid extract containing cholesteryl esters

• Methanol

• Chloroform

• Lithium chloride (LiCl) solution (e.g., 1 mg/mL in water)

• Mobile phase (e.g., methanol/chloroform mixture with LiCl)

Procedure:

• Sample Preparation: Perform a lipid extraction from your biological sample using a method such as the Bligh-Dyer extraction.

• Adduct Formation:

  • In-solution: After extraction, add a small volume of LiCl solution to the dried and reconstituted lipid extract.

  • Via Mobile Phase: Prepare a mobile phase containing a low concentration of a lithium salt (e.g., LiOH or LiCl). The optimal concentration should be determined empirically but is often in the low micromolar range.

• Mass Spectrometry Analysis:

  • Infuse the sample directly or inject it onto an LC column.

  • Acquire data in positive ion mode.

  • Perform a survey scan to identify the [M+Li]⁺ ions of your target CEs.

  • For enhanced specificity, perform a neutral loss scan for 368.5 Da, corresponding to the loss of the cholestane moiety.

Protocol 2: Derivatization of Free Cholesterol for Parallel Analysis with Cholesteryl Esters

This protocol is based on the method of converting free cholesterol to cholesteryl acetate for ESI-MS/MS analysis.[3]

Materials:

• Lipid extract

• Acetyl chloride

• Chloroform

• Methanol

• Internal standards (e.g., deuterated free cholesterol and non-endogenous CEs)

Procedure:

• Lipid Extraction: Extract lipids from your sample.

• Derivatization:

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the dried extract in a solution of acetyl chloride in chloroform. The exact concentration and reaction time should be optimized to ensure complete derivatization of free cholesterol without causing transesterification of existing CEs.

  • After the reaction, evaporate the solvent.

• Sample Preparation for MS: Reconstitute the derivatized sample in a suitable mobile phase, for instance, a methanol/chloroform mixture containing ammonium acetate.

• Mass Spectrometry Analysis:

  • Analyze the sample using ESI-MS/MS in positive ion mode.

  • Use selected reaction monitoring (SRM) for the derivatized cholesteryl acetate and a precursor ion scan for m/z 369 to detect the naturally occurring CEs.

Quantitative Data Summary

Ionization Method	Adduct/Ion Type	Relative Signal Intensity	Target Analytes	Reference
ESI	[M+NH₄]⁺	Moderate	Various CEs	[3][7]
ESI	[M+Na]⁺	Strong	Various CEs	[5][7]
ESI	[M+Li]⁺	Strong	Various CEs	[1][2]
APCI	[M+H]⁺	Weak	Various CEs	[7]
APCI	[M-H₂O+H]⁺ (m/z 369)	Characteristic	All CEs and free cholesterol	[8]

Visualizations

Caption: Workflow for enhancing cholesteryl ester analysis using adduct formation.

Caption: Workflow for parallel analysis of free cholesterol and cholesteryl esters via derivatization.

References

• 1. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Electrospray ionization tandem mass spectrometry of sodiated adducts of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analyses of Cholesterol and Derivatives in Ocular Tissues Using LC-MS/MS Methods | Springer Nature Experiments [experiments.springernature.com]

Technical Support Center: Improving the Stability of Cholesteryl Stearate Formulations

Welcome to the technical support center for cholesteryl stearate (B1226849) formulations. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the stability of cholesteryl stearate-based nanoparticles, such as Solid Lipid Nanoparticles (SLNs).

Frequently Asked Questions (FAQs)

Q1: What are the primary stability challenges encountered with cholesteryl stearate formulations?

A1: Cholesteryl stearate formulations, particularly Solid Lipid Nanoparticles (SLNs), can face several stability issues. The most common challenges include:

• Particle Aggregation: Nanoparticles may clump together over time, leading to an increase in particle size and potential sedimentation. This can be caused by insufficient surface stabilization.[1][2]

• Particle Size Growth: The average particle size can increase during storage due to processes like Ostwald ripening, where smaller particles dissolve and redeposit onto larger ones.

• Drug Expulsion: The encapsulated drug can be expelled from the lipid matrix during storage. This is often linked to polymorphic transitions of the lipid from a less ordered (alpha) to a more stable, highly ordered (beta) crystalline form, which reduces the space available for the drug molecules.[3]

• Gelation: The formulation can form a gel-like consistency, which can hinder its application and administration.

• Chemical Degradation: The cholesteryl stearate or the encapsulated drug may undergo hydrolysis or oxidation, especially when exposed to unfavorable pH, temperature, or light conditions.[4]

Q2: How does the choice of surfactant affect the stability of my cholesteryl stearate nanoparticles?

A2: The choice and concentration of surfactant are critical for the stability of your formulation. Surfactants adsorb to the nanoparticle surface, providing a protective barrier that prevents aggregation through steric or electrostatic repulsion.[5][6]

• Concentration: An insufficient surfactant concentration will not adequately cover the nanoparticle surface, leading to aggregation. Conversely, an excessively high concentration can lead to micelle formation and may increase toxicity.[7] The optimal concentration needs to be determined for each specific formulation.[3]

• Type of Surfactant: Non-ionic surfactants like Polysorbates (e.g., Tween® 80) and Poloxamers (e.g., Pluronic® F68) are commonly used and provide steric stabilization. Ionic surfactants can provide electrostatic stabilization, but their effectiveness is dependent on the pH and ionic strength of the medium. Mixtures of surfactants are often used to enhance stability.[6]

Q3: What are the ideal storage conditions for cholesteryl stearate nanoparticle dispersions?

A3: The optimal storage conditions are crucial for maintaining the long-term stability of your formulation.

• Temperature: Generally, storing nanoparticle dispersions at refrigerated temperatures (e.g., 4°C) is recommended to slow down degradation processes and polymorphic transitions.[8][9] Storage at higher temperatures (e.g., 25°C or 37°C) can accelerate particle growth and aggregation.[8][9]

• Lyophilization (Freeze-Drying): For long-term storage, lyophilizing the nanoparticle suspension to a dry powder can significantly improve stability. It is essential to use cryoprotectants, such as trehalose (B1683222) or sucrose, to prevent aggregation during the freezing and drying processes.

• Light Protection: To prevent photochemical degradation, formulations should be stored in light-protected containers.

Q4: I am observing a high polydispersity index (PDI) in my formulation. What does this indicate and how can I reduce it?

A4: A high Polydispersity Index (PDI), typically above 0.3, indicates a broad particle size distribution, which can be a sign of formulation instability and may lead to aggregation over time.[10] To reduce the PDI:

• Optimize Homogenization Parameters: If you are using high-pressure homogenization, increasing the number of homogenization cycles and optimizing the pressure can lead to a more uniform particle size distribution.[11]

• Control Stirring Rate: In emulsion-based methods, a consistent and optimized stirring rate during the formation of the pre-emulsion is crucial for achieving a narrow size distribution.[10]

• Refine Formulation Composition: The type and concentration of lipids and surfactants can influence the PDI. A systematic optimization of the formulation components may be necessary.

Troubleshooting Guides

This section provides a structured approach to diagnosing and resolving common issues encountered during the development of cholesteryl stearate formulations.

Issue 1: Particle Aggregation and Sedimentation

Observation	Potential Cause	Suggested Solution
Immediate aggregation after preparation.	1. Inadequate Surfactant Concentration: Insufficient surfactant to cover the nanoparticle surface.[10] 2. Inappropriate Surfactant Type: The chosen surfactant may not be providing sufficient steric or electrostatic repulsion. 3. High Lipid Concentration: Exceeding the optimal lipid-to-surfactant ratio.[3]	1. Increase Surfactant Concentration: Systematically increase the surfactant concentration and monitor particle size and PDI.[10] 2. Screen Different Surfactants: Test a range of non-ionic and ionic surfactants, or a combination of surfactants.[6] 3. Reduce Lipid Concentration: Lower the concentration of cholesteryl stearate in the formulation.
Aggregation during storage.	1. Polymorphic Transitions: The lipid matrix is transitioning to a more stable crystalline form, leading to changes in particle shape and surface properties.[3] 2. Insufficient Zeta Potential: For electrostatically stabilized particles, the surface charge may be too low to prevent aggregation. 3. Inappropriate Storage Temperature: High temperatures can increase particle kinetic energy and the frequency of collisions, leading to aggregation.[8]	1. Incorporate a Liquid Lipid: Creating a Nanostructured Lipid Carrier (NLC) by adding a liquid lipid to the cholesteryl stearate can create imperfections in the crystal lattice, reducing polymorphic transitions and drug expulsion.[12] 2. Adjust pH or Add a Charged Surfactant: If applicable, modify the pH of the dispersion to increase the surface charge or include an ionic surfactant. A zeta potential greater than |±25| mV generally indicates good stability.[2] 3. Optimize Storage Temperature: Store the formulation at a lower temperature, such as 4°C.[8][9]

Issue 2: Low Encapsulation Efficiency (%EE)

Observation	Potential Cause	Suggested Solution
A significant portion of the drug is found in the supernatant after nanoparticle separation.	1. Poor Drug Solubility in the Lipid Matrix: The drug has low affinity for the cholesteryl stearate core. 2. Drug Partitioning into the Aqueous Phase: During hot homogenization, a portion of the drug may partition into the external aqueous phase, especially if it has some water solubility.[3] 3. Rapid Drug Expulsion after Production: The drug is initially encapsulated but is quickly expelled as the lipid recrystallizes.	1. Select a More Lipophilic Drug Derivative: If possible, use a more lipophilic form of the drug. 2. Use the Cold Homogenization Technique: This method can reduce the partitioning of thermolabile or slightly water-soluble drugs into the aqueous phase.[13] 3. Incorporate a Liquid Lipid (NLC): The less ordered crystal structure of NLCs can accommodate more drug and reduce expulsion.[12] 4. Increase the Lipid Concentration: A higher amount of lipid matrix may allow for more drug to be encapsulated.

Data Presentation

The following tables provide illustrative data on how formulation and storage parameters can influence the stability of lipid nanoparticles. Note that this data is based on studies with similar lipids and should be used as a general guide for cholesteryl stearate formulations.

Table 1: Illustrative Effect of Surfactant Concentration on Particle Size of Solid Lipid Nanoparticles

Surfactant (Poloxamer 407) Concentration (% w/v)	Average Particle Size (nm)	Polydispersity Index (PDI)
2.0	250	0.35
3.0	180	0.22
4.0	195	0.25
6.0	210	0.28
(Data adapted for illustration from studies on other lipid systems. Optimal concentrations for cholesteryl stearate may vary.)[1]

Table 2: Illustrative Long-Term Stability Data of a Lipid Nanoparticle Formulation at Different Storage Temperatures

Time Point (Months)	Storage Condition	Appearance	API Assay (%)	Particle Size (nm)	PDI
0	-	White, milky dispersion	100.0	175	0.21
3	4°C	White, milky dispersion	99.5	180	0.23
3	25°C / 60% RH	Slight aggregation	98.2	250	0.35
6	4°C	White, milky dispersion	99.1	185	0.24
6	25°C / 60% RH	Visible aggregates	96.5	450	0.48
(This table is an illustrative example based on general stability trends of lipid nanoparticles and does not represent specific data for a cholesteryl stearate formulation.)[8][14][15][16]

Experimental Protocols

Protocol 1: Preparation of Cholesteryl Stearate Solid Lipid Nanoparticles (SLNs) by High-Pressure Homogenization (Hot Homogenization Technique)

Objective: To prepare a stable aqueous dispersion of cholesteryl stearate SLNs.

Materials:

• Cholesteryl stearate (Lipid matrix)

• Drug to be encapsulated

• Surfactant (e.g., Polysorbate 80)

• Co-surfactant (e.g., Poloxamer 188) (optional)

• Purified water

Equipment:

• High-pressure homogenizer

• High-shear homogenizer (e.g., Ultra-Turrax)

• Water bath

• Magnetic stirrer with heating

• Analytical balance

Methodology:

• Preparation of the Lipid Phase:

  • Accurately weigh the cholesteryl stearate and the drug.

  • Place them in a beaker and heat on a water bath to approximately 5-10°C above the melting point of cholesteryl stearate (Melting point is ~80-82°C).

  • Stir until a clear, homogenous lipid melt is obtained.

• Preparation of the Aqueous Phase:

  • Accurately weigh the surfactant (and co-surfactant, if used) and dissolve it in purified water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Formation of the Pre-emulsion:

  • Add the hot aqueous phase to the hot lipid phase under continuous stirring with a magnetic stirrer.

  • Immediately homogenize the mixture using a high-shear homogenizer for 3-5 minutes at a high speed to form a coarse oil-in-water (o/w) emulsion.

• High-Pressure Homogenization:

  • Transfer the hot pre-emulsion to the high-pressure homogenizer, which has been pre-heated to the same temperature.

  • Homogenize the emulsion for 3-5 cycles at a pressure of 500-1500 bar.[11] The optimal number of cycles and pressure should be determined experimentally.

• Cooling and Recrystallization:

  • Cool the resulting nanoemulsion to room temperature or by placing it in an ice bath under gentle stirring. This will allow the lipid to recrystallize and form solid nanoparticles.

• Storage:

  • Store the final SLN dispersion in a sealed container at 4°C, protected from light.

Protocol 2: Determination of Encapsulation Efficiency (%EE)

Objective: To quantify the amount of drug encapsulated within the cholesteryl stearate SLNs.

Methodology (Indirect Method):

• Separation of Free Drug:

  • Separate the unencapsulated (free) drug from the SLN dispersion. This can be done using methods like:

    • Centrifugal Ultrafiltration: Use centrifugal filter units with a molecular weight cut-off (MWCO) that allows the free drug to pass through while retaining the nanoparticles.

    • Dialysis: Dialyze a known amount of the SLN dispersion against a suitable buffer. The free drug will diffuse out of the dialysis bag.

    • High-Speed Centrifugation: Pellet the nanoparticles by centrifuging at high speed, and then collect the supernatant containing the free drug.

• Quantification of Free Drug:

  • Quantify the concentration of the free drug in the filtrate, dialysate, or supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy.

• Calculation of Encapsulation Efficiency:

  • Calculate the %EE using the following formula: %EE = [(Total amount of drug added - Amount of free drug) / Total amount of drug added] x 100

Visualizations

Caption: Experimental workflow for the preparation and characterization of cholesteryl stearate SLNs.

Caption: Troubleshooting decision tree for particle aggregation in cholesteryl stearate formulations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. rjptonline.org [rjptonline.org]
• 6. jddtonline.info [jddtonline.info]
• 7. jps.usm.my [jps.usm.my]
• 8. scispace.com [scispace.com]
• 9. benchchem.com [benchchem.com]
• 10. japsonline.com [japsonline.com]
• 11. Addition of glyceryl monostearate affects the crystallization behavior and polymorphism of palm stearin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Review on the Scale-Up Methods for the Preparation of Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Impact of Variables on Particle Size of Solid Lipid Nanoparticles and Nanostructured Lipid Carriers; A Comparative Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. How to concentrate nanoparticles and avoid aggregation? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Preparation of Solid Lipid Nanoparticles and Nanostructured Lipid Carriers for Drug Delivery and the Effects of Preparation Parameters of Solvent Injection Method - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Cholesteryl Ester Separation in Reverse-Phase LC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the separation of cholesteryl esters using reverse-phase liquid chromatography (RP-LC).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am seeing poor resolution between my cholesteryl ester peaks. What are the common causes and how can I improve the separation?

Poor resolution is a frequent challenge in the separation of structurally similar cholesteryl esters. The primary factors to investigate are the mobile phase composition, column temperature, and flow rate.

Troubleshooting Steps:

• Mobile Phase Optimization: The choice and composition of the organic solvent in your mobile phase are critical.

  • Solvent Selection: Acetonitrile and methanol (B129727) are common organic modifiers. Their different selectivities can be leveraged to improve separation. If you are using acetonitrile, consider switching to methanol or using a combination of organic solvents.[1][2]

  • Gradient Adjustment: A shallow gradient, which involves a slow increase in the organic solvent concentration over a longer period, can significantly enhance the resolution of closely eluting compounds.[2][3]

  • Additives: For LC-MS applications, adding a small amount of an additive like formic acid or ammonium (B1175870) acetate (B1210297) to the mobile phase can improve peak shape and ionization efficiency.[4][5]

• Column Temperature: Temperature affects solvent viscosity and the interaction between the analytes and the stationary phase.

  • Increasing the column temperature can sometimes improve peak shape and resolution for hydrophobic molecules like cholesteryl esters.[1][6] However, excessive heat can degrade the column. It is crucial to operate within the manufacturer's recommended temperature range for your column.

• Flow Rate: Lowering the flow rate can increase the interaction time of the analytes with the stationary phase, often leading to better resolution, although this will also increase the total run time.[6]

• Column Choice: Ensure you are using a suitable column. C18 columns are widely used for lipid separations.[4][7] For challenging separations, consider columns with different selectivities or smaller particle sizes to increase efficiency.[8][9]

Q2: My cholesteryl ester peaks are tailing. What could be causing this and how can I fix it?

Peak tailing is often an indication of secondary interactions between the analyte and the stationary phase or issues with the column itself.

Troubleshooting Steps:

• Column Contamination or Degradation: A common cause of peak tailing is the accumulation of contaminants on the column or degradation of the stationary phase.[10]

  • Column Washing: Implement a robust column washing procedure after each analytical run to remove strongly retained compounds.

  • Guard Column: Use a guard column to protect the analytical column from contaminants in the sample.[11]

  • Column Replacement: If the problem persists after thorough cleaning, the column may need to be replaced.

• Mobile Phase pH: If your mobile phase contains additives, ensure the pH is appropriate to maintain the desired analyte ionization state and is compatible with the column chemistry.

• Sample Overload: Injecting too much sample can lead to peak distortion, including tailing.[12] Try reducing the injection volume or the concentration of your sample.

• Sample Solvent: The solvent used to dissolve your sample should be weaker than or match the initial mobile phase composition to ensure proper peak focusing at the head of the column.[10]

Q3: My run times are very long. How can I reduce the analysis time without sacrificing separation?

Long analysis times are a common trade-off for high resolution. However, there are strategies to expedite the separation.

Troubleshooting Steps:

• Steeper Gradient: A faster, steeper gradient will elute compounds more quickly. This may compromise the resolution of some closely eluting peaks, so a balance must be found.[3]

• Higher Flow Rate: Increasing the flow rate will shorten the run time. Modern UHPLC systems and columns with smaller particle sizes can often maintain good resolution at higher flow rates.[6]

• Shorter Column: Using a shorter column will reduce the run time, but also the overall resolving power. This is a viable option if you have sufficient resolution to spare.

• Higher Temperature: As mentioned, increasing the column temperature reduces solvent viscosity, allowing for higher flow rates at lower backpressures, which can shorten analysis time.[6]

Q4: I am having trouble detecting my cholesteryl esters, especially with mass spectrometry. What can I do to improve sensitivity?

The hydrophobic and chemically inert nature of cholesteryl esters can make them challenging to ionize and detect, particularly with electrospray ionization mass spectrometry (ESI-MS).[4][13]

Troubleshooting Steps:

• Mobile Phase Additives: The addition of modifiers like ammonium acetate or formic acid to the mobile phase can facilitate the formation of adducts (e.g., [M+NH4]+), which enhances ionization efficiency in ESI-MS.[14]

• Ionization Source: Atmospheric pressure chemical ionization (APCI) can be a more suitable ionization technique for nonpolar molecules like cholesteryl esters compared to ESI.[14]

• Sample Preparation: Ensure your sample preparation method effectively extracts and concentrates the cholesteryl esters. A lipid extraction method, such as a modified Bligh-Dyer extraction, is often employed.[15] Solid-phase extraction (SPE) can also be used to isolate cholesteryl esters from other lipid classes.[15]

• Detector Settings: Optimize the mass spectrometer settings for your specific analytes, including collision energies for MS/MS fragmentation to confirm their identity.[4]

Experimental Protocols

Protocol 1: General Purpose RP-HPLC-UV Separation of Cholesteryl Esters

This protocol is a starting point for the separation of a range of cholesteryl esters.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: Acetonitrile

• Mobile Phase B: Isopropanol

• Gradient:

  • 0-5 min: 50% B

  • 5-25 min: Linear gradient to 100% B

  • 25-30 min: Hold at 100% B

  • 30.1-35 min: Return to 50% B and equilibrate

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 210 nm[16]

• Injection Volume: 10-20 µL

Protocol 2: High-Resolution RP-UHPLC-MS Separation of Cholesteryl Esters

This protocol is designed for complex samples requiring higher resolution and mass spectrometric detection.

• Column: C18 UHPLC column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: 50:50 (v/v) Water:Methanol + 0.1% Formic Acid

• Mobile Phase B: Isopropanol + 0.1% Formic Acid

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 95% B

  • 15-20 min: Hold at 95% B

  • 20.1-25 min: Return to 30% B and equilibrate

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Detection: ESI-MS in positive ion mode, scanning a mass range appropriate for the expected cholesteryl esters (e.g., m/z 600-900).

Quantitative Data Summary

The following tables summarize typical retention times for common cholesteryl esters under different RP-LC conditions. Note that absolute retention times can vary between systems.

Table 1: Retention Times of Cholesteryl Esters with Acetonitrile/Isopropanol Gradient

Cholesteryl Ester	Retention Time (min)
Cholesteryl Linoleate (C18:2)	18.5
Cholesteryl Oleate (C18:1)	19.8
Cholesteryl Palmitate (C16:0)	22.1
Cholesteryl Stearate (C18:0)	23.5

Conditions based on a typical C18 column with an acetonitrile/isopropanol gradient.

Table 2: Elution Order of Cholesteryl Esters Based on Fatty Acid Moiety

Elution Order	Fatty Acid Characteristics	Example
Early Eluting	Shorter chain, more double bonds	Cholesteryl Arachidonate (C20:4)
Shorter chain, fewer double bonds	Cholesteryl Linoleate (C18:2)
Longer chain, more double bonds	Cholesteryl Oleate (C18:1)
Late Eluting	Longer chain, saturated	Cholesteryl Stearate (C18:0)

In reverse-phase chromatography, elution is primarily based on hydrophobicity. Cholesteryl esters with shorter and more unsaturated fatty acid chains are less hydrophobic and therefore elute earlier.[17]

Visualization of Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues in the separation of cholesteryl esters.

Caption: Troubleshooting workflow for optimizing cholesteryl ester separation.

References

• 1. Evolving neural network optimization of cholesteryl ester separation by reversed-phase HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. biorxiv.org [biorxiv.org]
• 5. holcapek.upce.cz [holcapek.upce.cz]
• 6. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. pharmaguru.co [pharmaguru.co]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. Some Common Issues With Liquid Chromatography And Their Troubleshooting Methods - Blogs - News [alwsci.com]
• 13. biorxiv.org [biorxiv.org]
• 14. files01.core.ac.uk [files01.core.ac.uk]
• 15. lipidmaps.org [lipidmaps.org]
• 16. tandfonline.com [tandfonline.com]
• 17. High Performance Reverse Phase Chromatography of Triglycerides, Cholesterol and Cholesteryl Esters and Its Application in the Analysis of Natural and Oxidized Oils | IDEALS [ideals.illinois.edu]

Preventing autoxidation of cholesteryl stearate in solid-state

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the autoxidation of cholesteryl stearate (B1226849) in its solid form. Below you will find frequently asked questions, troubleshooting steps for common degradation issues, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is autoxidation, and why is my solid-state cholesteryl stearate susceptible?

A1: Autoxidation is a spontaneous, self-catalytic process where substances react with molecular oxygen via a free-radical chain mechanism. While the stearate fatty acid chain is saturated and generally stable, the cholesterol moiety itself has susceptible points, particularly the C-7 position, which can be attacked by radicals.[1][2] This process can be initiated by factors like heat, light, or the presence of metal ion impurities.[1][3] Even in a solid or crystalline state, oxidation can occur, particularly on the side chain of the cholesterol molecule.[1]

Q2: What are the common signs of cholesteryl stearate degradation?

A2: Visual signs of degradation can include a change in color (e.g., yellowing) or a change in the physical properties of the powder. However, the most definitive signs are detected analytically. The primary oxidation products are hydroperoxides, which are unstable and degrade into more stable secondary products like ketones (e.g., 7-ketocholesterol), aldehydes, and alcohols.[1][4] The appearance of these new, more polar compounds can be detected as extra peaks in chromatographic analyses (HPLC, GC).

Q3: What are the primary factors that accelerate autoxidation in the solid state?

A3: The main factors that promote and accelerate autoxidation are:

• Elevated Temperature: Higher temperatures provide the activation energy needed to initiate radical formation.[3][5]

• Exposure to Light: Ultraviolet (UV) or even visible light can trigger photo-oxidation, a similar degradation pathway.[1][6]

• Presence of Oxygen: As a key reactant, the concentration of oxygen in the storage environment directly impacts the rate of autoxidation.[7][8]

• Presence of Pro-oxidants: Impurities, especially metal ions like iron and copper, can catalytically accelerate the decomposition of hydroperoxides, generating more radicals and speeding up the reaction.[9][10]

• High Surface Area: A fine powder with a high surface area will have more contact with atmospheric oxygen, potentially increasing its susceptibility.[11]

Q4: How can I effectively prevent autoxidation during storage?

A4: A multi-faceted approach to storage is the most effective strategy. This involves controlling the environmental conditions to minimize exposure to initiators. The key is to store the material at a low temperature, protected from light, and in an oxygen-free environment.[6][8] For long-term storage, freezing at -20°C or -80°C is recommended.[6] Using amber glass vials and storing them in the dark will prevent photodegradation.[12] Purging the container with an inert gas like argon or nitrogen before sealing can effectively displace oxygen.[6]

Q5: What antioxidants are effective for solid-state stabilization, and how do they work?

A5: Antioxidants can be added in small quantities (typically 0.01-0.1%) to inhibit the oxidation process.[9] They work through different mechanisms:

• Radical Scavengers (Chain-breakers): These are the most common and include compounds like butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and tocopherols (B72186) (Vitamin E). They donate a hydrogen atom to quench free radicals, terminating the chain reaction.[9]

• Chelating Agents: Compounds like citric acid or ethylenediaminetetraacetic acid (EDTA) work by binding to metal ion impurities, rendering them unable to catalyze oxidation.[9][10]

• Reducing Agents: Ascorbic acid (Vitamin C) and its esters can act as oxygen scavengers, although they are more commonly used in aqueous systems.[9]

For solid-state applications, lipophilic antioxidants like BHT and BHA are often incorporated during the manufacturing or formulation process.

Troubleshooting Guide

Problem: My cholesteryl stearate powder has turned slightly yellow after storage.

• Probable Cause: Yellowing is often indicative of the formation of secondary oxidation products, such as ketones, which can be colored. This suggests that the primary hydroperoxides have formed and subsequently degraded.

• Recommended Action:

  • Segregate the Material: Isolate the suspect batch to prevent its use in critical experiments pending further analysis.

  • Analytical Confirmation: Use a chromatographic method like HPLC or GC-MS (see Protocol 2) to analyze the sample. Compare the chromatogram to a reference standard or a previously analyzed "good" batch to identify and quantify the degradation products. The presence of peaks corresponding to 7-ketocholesterol (B24107) or other common cholesterol oxidation products (COPs) would confirm autoxidation.[2]

  • Review Storage Conditions: Immediately review the storage history of the material. Check for any deviations from the recommended conditions (temperature, light exposure, container seal). Refer to Table 1 for optimal conditions.

Problem: My HPLC/GC analysis shows unexpected peaks that weren't there in a fresh sample.

• Probable Cause: These peaks are very likely oxidation products, which are typically more polar than the parent cholesteryl stearate.

• Recommended Action:

  • Identify the Peaks: If using mass spectrometry (MS), examine the mass spectra of the unknown peaks. Compare the fragmentation patterns to libraries or published data for known COPs. Common products include 7α-hydroxycholesterol, 7β-hydroxycholesterol, and 7-ketocholesterol, which would appear after saponification of the ester.[1][5]

  • Perform a Forced Degradation Study: To confirm that the peaks are oxidative in nature, take a fresh, pure sample of cholesteryl stearate and expose it to harsh oxidative conditions (e.g., heat it in the presence of air or treat a solution with a small amount of hydrogen peroxide).[6] Analyze the stressed sample. The peaks that grow under these conditions should match the unknown peaks in your stored sample.

  • Implement Preventative Measures: If oxidation is confirmed, review and improve your storage and handling procedures. Consider purging containers with inert gas and adding a suitable antioxidant if compatible with your application.[6][9]

Problem: I've stored my material under inert gas and in the dark at -20°C, but I still see some degradation over time.

• Probable Cause: If environmental factors are well-controlled, the issue might be intrinsic to the material itself or the handling process.

• Recommended Action:

  • Check for Pro-oxidant Impurities: Consider analyzing the material for trace metal content using a technique like Inductively Coupled Plasma Mass Spectrometry (ICP-MS). The presence of iron or copper, even at ppm levels, can catalyze oxidation.

  • Review Handling Procedures: Ensure that the material is not exposed to air and light for extended periods during weighing and sample preparation. Perform these steps quickly and, if possible, under a nitrogen or argon atmosphere (e.g., in a glove box).

  • Evaluate Packaging: Ensure the container and cap provide a true hermetic seal. Over time, even high-quality seals can allow for slow oxygen ingress. Using specialized oxygen-impermeable packaging can provide an additional layer of protection.[7][8]

Data Presentation

Table 1: Recommended Storage Conditions to Prevent Autoxidation of Cholesteryl Stearate

Parameter	Short-Term (Weeks)	Long-Term (Months/Years)	Rationale
Temperature	2-8°C (Refrigerated)	≤ -20°C (Frozen)	Reduces the rate of chemical reactions, including oxidation.[6]
Atmosphere	Tightly sealed container	Purged with inert gas (N₂/Ar)	Excludes oxygen, a primary reactant in autoxidation.[6][8]
Light	Amber vial or opaque container	Stored in a dark location	Prevents photo-initiation of radical chain reactions.[6]
Container	Tightly sealed glass vial	Hermetically sealed glass vial	Prevents ingress of atmospheric oxygen and moisture.[8]

Table 2: Common Antioxidants for Lipid Stabilization

Antioxidant	Type / Mechanism	Typical Use Level (%)	Key Considerations
Butylated Hydroxytoluene (BHT)	Radical Scavenger	0.01 - 0.1	Highly effective, lipophilic. Can be volatile at elevated temperatures.[9][10]
Butylated Hydroxyanisole (BHA)	Radical Scavenger	0.01 - 0.1	Similar to BHT, often used in combination for synergistic effects.[9]
α-Tocopherol (Vitamin E)	Radical Scavenger	0.01 - 0.1	Natural antioxidant, but can exhibit pro-oxidant behavior at high concentrations.[9]
Citric Acid	Chelating Agent	0.01 - 0.05	Sequesters metal ions that catalyze oxidation. Often used with radical scavengers.[9][10]
Ascorbyl Palmitate	Reducing Agent	0.01 - 0.1	Lipophilic form of Vitamin C; acts as an oxygen scavenger.[9]

Table 3: Summary of Analytical Methods for Detecting Cholesteryl Stearate Oxidation

Method	Measures	Advantages	Disadvantages
Peroxide Value (PV)	Primary oxidation products (hydroperoxides)	Good for detecting early-stage oxidation.	Hydroperoxides are unstable; value may decrease as secondary oxidation occurs.[13]
TBARS Assay	Secondary oxidation products (malondialdehyde)	Simple, widely used for secondary oxidation.	Lacks specificity; can react with other aldehydes.[13]
Gas Chromatography (GC-MS)	Specific oxidation products (after derivatization)	High sensitivity and specificity; allows for definitive identification and quantification.[2][14]	Requires sample hydrolysis and derivatization, which can be time-consuming.[15]
Liquid Chromatography (HPLC-MS)	A wide range of polar and non-polar products	Can analyze a broad range of products without derivatization. High sensitivity.[13][14]	Sample preparation can be complex; equipment is expensive.[13]

Experimental Protocols

Protocol 1: Accelerated Stability Testing of Solid-State Cholesteryl Stearate

This protocol is designed to assess the intrinsic stability of cholesteryl stearate under forced conditions.

• Sample Preparation: Aliquot approximately 100 mg of solid cholesteryl stearate into several 2 mL amber glass vials.

• Condition Setup:

  • Control: Place a set of vials in a desiccator under vacuum, backfilled with nitrogen, and store at -20°C in the dark.

  • Thermal Stress: Place another set of vials in an oven at 40°C with access to air.

  • Photo Stress: Place a third set of vials in a photostability chamber, exposing them to a controlled light source as per ICH Q1B guidelines (e.g., 1.2 million lux hours).[16] Keep a parallel set of samples wrapped in foil in the same chamber as dark controls.

• Time Points: Pull one vial from each condition (including controls) at specified time points (e.g., Day 0, Day 7, Day 14, Day 30).

• Analysis: Analyze the contents of each vial using an appropriate stability-indicating method, such as GC-MS (Protocol 2), to quantify the parent compound and any new degradation products.

• Evaluation: Compare the degradation profiles under different stress conditions to identify the primary instability factors (heat, light, or oxygen).

Protocol 2: Analysis of Cholesteryl Stearate Oxidation Products by GC-MS

This method allows for the identification and quantification of common cholesterol oxidation products (COPs).

• Sample Preparation & Saponification:

  • Weigh 10-20 mg of the cholesteryl stearate sample into a screw-capped vial.

  • Add an internal standard (e.g., epicoprostanol).

  • Add 2 mL of 2 M ethanolic potassium hydroxide (B78521) and a small amount of BHT to prevent further oxidation during sample prep.[7]

  • Flush the vial with nitrogen, seal tightly, and allow the hydrolysis to proceed overnight at 4°C with stirring.[8]

• Extraction:

  • Add 2 mL of water and 5 mL of cyclohexane (B81311) to the vial.

  • Vortex for 1 minute and centrifuge to separate the phases.

  • Carefully transfer the upper cyclohexane layer, which contains the sterols, to a new tube. Repeat the extraction twice more and pool the extracts.[7][8]

• Purification (Optional but Recommended):

  • Evaporate the pooled cyclohexane under a stream of nitrogen.

  • Reconstitute the residue in a small volume of hexane/diethyl ether and apply it to a Solid Phase Extraction (SPE) silica (B1680970) cartridge to separate COPs from the bulk of unoxidized cholesterol.[2][15]

  • Elute the COPs with a more polar solvent mixture (e.g., hexane/diethyl ether with a higher ether percentage).

• Derivatization:

  • Evaporate the purified fraction to dryness under nitrogen.

  • Add 100 µL of a silylating agent (e.g., BSTFA + 1% TMCS) and heat at 60°C for 30 minutes to convert the hydroxyl groups to trimethylsilyl (B98337) (TMS) ethers. This improves thermal stability and chromatographic performance.[2]

• GC-MS Analysis:

  • Column: Use a non-polar capillary column (e.g., DB-5ms).

  • Injection: 1 µL splitless injection.

  • Oven Program: Start at a high initial temperature (e.g., 200°C) and ramp up to ~300°C to elute the high-molecular-weight sterols.

  • MS Detection: Operate in scan mode to identify unknown peaks and in selected ion monitoring (SIM) mode for high-sensitivity quantification of target COPs.

Visualizations

Caption: Simplified pathway of free-radical autoxidation.

Caption: Troubleshooting workflow for suspected degradation.

Caption: Workflow for the analysis of oxidation products.

References

• 1. jfda-online.com [jfda-online.com]
• 2. stud.epsilon.slu.se [stud.epsilon.slu.se]
• 3. researchgate.net [researchgate.net]
• 4. Cholesteryl ester oxidation products in atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Monitoring the formation of cholesterol oxidation products in model systems using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Effect of packaging in preventing cholesterol autoxidation in milk chocolates for a higher quality and safer shelf-life - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effect of packaging in preventing cholesterol autoxidation in milk chocolates for a higher quality and safer shelf-life | PLOS One [journals.plos.org]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. Synergistic Effects of Antioxidant Blends: A Comparative Study on Oxidative Stability of Lipids in Feed Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. mlrip.ac.in [mlrip.ac.in]
• 13. Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Analytical methods for cholesterol quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. ema.europa.eu [ema.europa.eu]

Challenges in quantifying isobaric cholesteryl ester and diacylglycerol species

This guide provides troubleshooting advice and answers to frequently asked questions regarding the quantitative analysis of isobaric cholesteryl ester (CE) and diacylglycerol (DAG) species.

Frequently Asked Questions (FAQs)

Q1: What makes it so challenging to quantify cholesteryl esters (CEs) and diacylglycerols (DAGs) in the same sample?

The primary challenge lies in their isobaric nature; many CE and DAG species have the same nominal mass, making them indistinguishable in a single-stage mass spectrometry (MS) analysis.[1][2][3] Additionally, both lipid classes exhibit poor ionization efficiency in electrospray ionization (ESI) due to their weak dipole moments, which can complicate sensitive detection.[1][4][5]

Q2: Can I use tandem mass spectrometry (MS/MS) to tell them apart? What are the characteristic fragments?

Yes, tandem MS is the preferred method for differentiation.

• Cholesteryl Esters (CEs) typically show a characteristic neutral loss of the cholestane (B1235564) moiety (NL 368.5) or produce an abundant cholestane cation fragment at m/z 369.3, especially with ammoniated adducts.[1][2][3]

• Diacylglycerols (DAGs) fragment through the loss of their fatty acyl chains.

This class-specific fragmentation is the key to their distinct identification and quantification.[1]

Q3: Is chromatographic separation necessary if I'm using tandem MS?

While not strictly essential for identification, chromatographic separation is highly recommended for robust quantification. Techniques like direct-infusion or "shotgun" lipidomics can use specific MS/MS scans (like neutral loss for CEs) to detect species in a complex mixture.[3][6] However, chromatography reduces ion suppression, separates isomers, and simplifies the complex spectra, leading to more accurate and reliable quantification.[3] Ultra-high-performance liquid chromatography (UHPLC) is particularly effective for resolving these species.[7]

Q4: Which type of adducts should I use for ESI-MS analysis of CEs and DAGs?

Using alkali metal adducts, particularly lithium ([M+Li]⁺) or sodium ([M+Na]⁺), is highly advantageous.[1][2] These adducts significantly enhance ionization efficiency compared to protonated or ammoniated forms.[1][4][5] Furthermore, lithiated adducts provide highly specific and predictable fragmentation patterns in MS/MS, which is crucial for distinguishing between the isobaric CE and DAG species.[1][4][5] While ammoniated adducts ([M+NH₄]⁺) are also used, they can produce less informative fragments for some species.[2][3][6]

Troubleshooting Guides

This section addresses specific experimental issues in a question-and-answer format.

Issue: A single chromatographic peak is observed, but MS data suggests both CE and DAG are present.

• Q: How can I confirm that my single LC peak contains co-eluting isobaric species?

  • A: Use your mass spectrometer to check for peak purity. Analyze the mass spectra at different points across the chromatographic peak (the beginning, apex, and end). If the spectra change, it confirms the presence of multiple, co-eluting components.[8]

• Q: My reverse-phase (e.g., C18) column isn't resolving the isobaric pair. What chromatographic changes can I make?

  • A:

    • Optimize the Gradient: Make the mobile phase gradient shallower (a slower increase in the strong organic solvent) to increase the separation window.[9]

    • Change Stationary Phase: Switch to a column with a different selectivity. A phenyl-hexyl column, for example, offers alternative pi-pi interactions that can help separate structurally similar lipids where a C18 column fails.[9]

    • Consider Normal Phase LC: Normal phase liquid chromatography (NPLC) separates lipids based on the polarity of their head groups and can be very effective at separating different lipid classes like CEs and DAGs.[7][10][11]

Issue: Signal intensity for CE and DAG species is low and inconsistent.

• Q: What is the most effective way to improve signal intensity for these neutral lipids?

  • A: Enhance ionization by adding a source of alkali metal ions to your solvent system. Preparing samples or post-column infusion with a low concentration of lithium hydroxide (B78521) (LiOH) or sodium hydroxide (NaOH) to form [M+Li]⁺ or [M+Na]⁺ adducts dramatically improves signal.[1][2][4][5]

• Q: Could my sample preparation be causing poor signal?

  • A: Yes, inefficient extraction or the presence of contaminants can suppress ionization. Ensure your lipid extraction method, such as a Folch or Bligh-Dyer extraction, is performed correctly to maximize lipid recovery while removing interfering compounds like salts and polar metabolites.[12][13][14] Solid-phase extraction (SPE) can also be used to fractionate lipid classes and reduce sample complexity.[12][14]

Experimental Protocols

Protocol 1: General Lipid Extraction for CE and DAG Analysis

This protocol is a modified Bligh-Dyer method suitable for extracting neutral lipids from cells or tissues.

• Homogenization: Homogenize the sample (e.g., 1 g of tissue) in a 2:1 mixture of chloroform:methanol, ensuring the final solvent volume is 20 times the sample volume.[15]

• Phase Separation: Add 0.2 volumes of water (or a 0.9% NaCl solution) to the homogenate to induce phase separation.[15] The final, correct ratio of chloroform:methanol:water should be 8:4:3 to ensure proper partitioning.[14]

• Agitation & Centrifugation: Vortex the mixture thoroughly and centrifuge at low speed (e.g., 1000 x g) for 10 minutes to create a clear separation between the upper aqueous phase and the lower organic phase.[9]

• Lipid Collection: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette.[9]

• Drying: Dry the collected lipid extract under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipids in an appropriate solvent for LC-MS analysis (e.g., isopropanol/chloroform 1:1 or butanol/methanol 1:1).[15][16]

Protocol 2: Differentiating CE and DAGs with Tandem MS

This method uses lithiated adducts to achieve class-specific detection.

• Adduct Formation: Add lithium hydroxide (LiOH) to the final sample solution to a concentration of approximately 100 µM to promote the formation of [M+Li]⁺ ions.[5]

• Mass Spectrometer Setup:

  • For Cholesteryl Esters (CEs): Perform a Neutral Loss Scan (NLS) of 368.5 Da in positive ion mode.[1][4][5] This corresponds to the neutral loss of the cholestane core from the lithiated CE precursor ion. This scan will specifically detect all CE species present in the sample.

  • For Diacylglycerols (DAGs): Set up Selected Reaction Monitoring (SRM) experiments. For each target DAG species, monitor the transition from the lithiated precursor ion [M+Li]⁺ to the fragment ion corresponding to the loss of one of the fatty acyl chains.[5]

• Data Analysis: Quantify CEs using a class-specific internal standard (e.g., 17:0 CE) in the NLS data.[1] Quantify DAGs using a relevant internal standard (e.g., 20:0-20:0 DAG) and their specific SRM transitions.[1][5]

Data Presentation

Table 1: Comparison of MS/MS Fragmentation for Cholesteryl Palmitate (16:0 CE) Adducts

Adduct Type	Precursor Ion (m/z)	Major Fragment Ion(s) (m/z)	Key Observation
Ammoniated [M+NH₄]⁺	642.6	369.3	The cholestane cation is the predominant fragment.[1]
Lithiated [M+Li]⁺	631.6	263.0 (Lithiated Palmitate), 369.3 (Cholestane Cation)	Produces both a lithiated fatty acid fragment and the cholestane cation, offering more structural information.[1][5]

Table 2: Example Mobile Phases for Neutral Lipid Chromatography

Chromatography Mode	Mobile Phase Composition	Application Note
Normal Phase (Isocratic)	Hexane / n-Butyl Chloride / Acetonitrile / Acetic Acid (90:10:1.5:0.01)	Provides complete separation of four major neutral lipid classes: CEs, triglycerides, fatty acids, and cholesterol.[11]
Reverse Phase (Gradient)	A: Water / Acetonitrile (e.g., 40:60) with ammonium (B1175870) acetate. B: Isopropanol / Acetonitrile (e.g., 90:10).	A typical gradient from Mobile Phase A to B is used to separate lipids based on hydrophobicity, with CEs eluting later than DAGs and free cholesterol.[17]

Visualizations

Caption: General experimental workflow for quantifying CE and DAG species.

Caption: Troubleshooting decision tree for resolving co-eluting peaks.

References

• 1. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Challenges in Mass Spectrometry-based Lipidomics of Neutral Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of cholesteryl esters and diacylglycerols using lithiated adducts and electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Separation of neutral lipids and free fatty acids by high-performance liquid chromatography using low wavelength ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Extraction, chromatographic and mass spectrometric methods for lipid analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 16. agilent.com [agilent.com]
• 17. biorxiv.org [biorxiv.org]

Technical Support Center: Enhancing the Solubility of Cholesteryl Stearate for In Vitro Assays

Welcome to the technical support center for enhancing the solubility of cholesteryl stearate (B1226849) in your in vitro experiments. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on overcoming the challenges associated with the poor aqueous solubility of this critical lipid.

Frequently Asked Questions (FAQs)

Q1: Why is cholesteryl stearate so difficult to dissolve in aqueous solutions?

Cholesteryl stearate is a highly nonpolar molecule, consisting of a cholesterol backbone esterified to the long-chain saturated fatty acid, stearic acid. This structure results in very low water solubility, leading to precipitation in aqueous-based in vitro assay systems, such as cell culture media.

Q2: What are the primary methods for solubilizing cholesteryl stearate for in vitro assays?

There are three main approaches to solubilizing cholesteryl stearate for experimental use:

• Organic Solvents: Using a water-miscible organic solvent to first dissolve the cholesteryl stearate before diluting it into the aqueous medium.

• Detergents: Employing detergents to form micelles that encapsulate the cholesteryl stearate, allowing for its dispersion in aqueous solutions.

• Cyclodextrins: Utilizing cyclodextrins to form inclusion complexes with cholesteryl stearate, thereby increasing its apparent water solubility.

Q3: What is the recommended storage condition for cholesteryl stearate powder and its stock solutions?

Cholesteryl stearate powder should be stored at -20°C.[1][2] Stock solutions, particularly those in organic solvents, should also be stored at -20°C in tightly sealed containers to prevent evaporation and degradation.

Data Presentation: Solubility of Cholesteryl Stearate

The following tables summarize the solubility of cholesteryl stearate in various solvents. It is important to note that quantitative data for cholesteryl stearate is limited, and some of the information is inferred from the solubility of cholesterol and stearic acid.

Table 1: Solubility in Organic Solvents

Solvent	Reported Solubility of Cholesteryl Stearate	Reported Solubility of Cholesterol	Reported Solubility of Stearic Acid
Chloroform (B151607)	10 mg/mL[3][4]	>10 mg/mL[5]	-
Methanol	Slightly soluble[1][6][7]	-	-
Ethanol	-	10 mg/mL[5]	~20 mg/mL[8]
Isopropanol	-	-	-
DMSO	-	0.03 mg/mL[9]	~10 mg/mL[8]

Note: The solubility of cholesteryl stearate in many organic solvents is not well-documented in quantitative terms. The "slightly soluble" designation indicates that it does not readily dissolve to high concentrations. Researchers may need to perform empirical tests to determine the optimal concentration for their specific application.

Experimental Protocols

Here are detailed methodologies for preparing cholesteryl stearate solutions for in vitro assays.

Protocol 1: Organic Solvent-Based Solubilization

This method is suitable for preparing a concentrated stock solution that can be diluted into cell culture media.

Materials:

• Cholesteryl stearate powder

• Chloroform

• Ethanol (100%, sterile)

• Sterile microcentrifuge tubes or glass vials

• Vortex mixer

• Water bath or heating block

Procedure:

• Weighing: Accurately weigh the desired amount of cholesteryl stearate powder in a sterile container.

• Initial Dissolution: Add a minimal volume of chloroform to dissolve the cholesteryl stearate completely. For example, for 10 mg of cholesteryl stearate, start with 1 mL of chloroform.[3][4]

• Co-solvent Addition: Once fully dissolved in chloroform, add a larger volume of sterile ethanol. A common ratio is 1:9 or 2:8 chloroform to ethanol.

• Evaporation (Optional but Recommended): To minimize chloroform toxicity in cell culture, the chloroform can be evaporated under a gentle stream of nitrogen gas, leaving the cholesteryl stearate dissolved in ethanol.

• Stock Solution: This creates a concentrated stock solution in a water-miscible organic solvent.

• Dilution into Media: Warm the cell culture medium to 37°C. While gently vortexing the medium, slowly add the cholesteryl stearate stock solution dropwise to achieve the final desired concentration. The final concentration of the organic solvent in the media should be kept low (typically <0.5%) to avoid cytotoxicity.

• Observation: Visually inspect the medium for any signs of precipitation immediately after dilution and before adding to the cells.

Protocol 2: Detergent-Based Solubilization (Micelle Formation)

This protocol uses a non-ionic detergent to create micelles that encapsulate cholesteryl stearate.

Materials:

• Cholesteryl stearate powder

• Triton X-100

• Phosphate-buffered saline (PBS) or other aqueous buffer

• Heating plate with stirring capability

• Bath sonicator

Procedure:

• Detergent Solution: Prepare a stock solution of Triton X-100 (e.g., 10% w/v) in your desired buffer.

• Dissolving Cholesteryl Stearate: To a small volume of the Triton X-100 stock solution, add the cholesteryl stearate powder.

• Heating and Stirring: Gently heat the mixture to approximately 60-70°C while stirring continuously.[10] The solution should become clear as the cholesteryl stearate is incorporated into the detergent micelles.

• Sonication: If the solution remains cloudy, use a bath sonicator for 10-15 minutes to aid in the formation of homogeneous micelles.

• Dilution: The resulting solution of cholesteryl stearate-laden micelles can be further diluted in your experimental buffer or cell culture medium.

Protocol 3: Cyclodextrin-Based Solubilization (Inclusion Complex Formation)

This method utilizes methyl-β-cyclodextrin (MβCD) to form a water-soluble inclusion complex with cholesteryl stearate.

Materials:

• Cholesteryl stearate powder

• Methyl-β-cyclodextrin (MβCD)

• Isopropanol

• Chloroform

• Phosphate-buffered saline (PBS)

• Water bath

• Stir plate

Procedure:

• Prepare MβCD Solution: Dissolve MβCD in PBS to the desired concentration (e.g., 70 mM). Warm the solution to 80°C in a water bath with continuous stirring.

• Prepare Cholesteryl Stearate Solution: Dissolve the cholesteryl stearate in a 2:1 isopropanol:chloroform mixture (e.g., 30 mg in 400 µL).

• Complexation: While the MβCD solution is stirring at 80°C, add the cholesteryl stearate solution in small aliquots (e.g., 50 µL at a time). Allow the solution to become clear before adding the next aliquot.

• Cooling and Storage: Once all the cholesteryl stearate solution has been added and the final solution is clear, cool it to room temperature. This stock solution of the cholesteryl stearate-MβCD complex can be stored at room temperature.

• Application: The complex can be directly added to the cell culture medium.

Troubleshooting Guides

Issue 1: Precipitation upon dilution of organic stock solution into aqueous media.

Troubleshooting precipitation of organic stock solutions.

Issue 2: Cloudiness or precipitation in detergent or cyclodextrin preparations.

References

• 1. Cholesteryl stearate | 35602-69-8 [chemicalbook.com]
• 2. chemwhat.com [chemwhat.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Cholesteryl Stearate | CAS 35602-69-8 | Cayman Chemical | Biomol.com [biomol.com]
• 5. echelon-inc.com [echelon-inc.com]
• 6. CHOLESTERYL STEARATE [chembk.com]
• 7. 35602-69-8 CAS MSDS (Cholesteryl stearate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. selleckchem.com [selleckchem.com]
• 10. researchgate.net [researchgate.net]

Mitigating matrix effects in cholesteryl stearate quantification from biological samples

Technical Support Center: Cholesteryl Stearate (B1226849) Quantification

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help mitigate matrix effects in the quantification of cholesteryl stearate and other esters from biological samples using liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is a "matrix effect" in the context of cholesteryl stearate quantification?

A matrix effect is the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1] This interference can lead to a decrease (ion suppression) or an increase (ion enhancement) in the mass spectrometer signal for cholesteryl stearate, which negatively impacts the accuracy, precision, and sensitivity of the analysis.[1][2]

Q2: What are the primary causes of matrix effects in lipid analysis from biological samples?

In biological matrices such as plasma, serum, or tissue homogenates, the most significant cause of matrix effects are phospholipids (B1166683).[2][3] Other interfering substances include salts, proteins, and other endogenous lipids and metabolites that can co-elute with the target analyte and compete for ionization.[3][4]

Q3: How can I determine if my analysis is being affected by matrix effects?

There are two primary methods to assess the impact of matrix effects:

• Post-Extraction Spike: This is a quantitative method where you compare the signal response of cholesteryl stearate spiked into a blank matrix extract (that has gone through the full sample preparation process) with its response in a clean, neat solvent at the same concentration. The ratio of the two signals indicates the degree of ion suppression or enhancement.[1][2][3]

• Post-Column Infusion: This is a qualitative method used to identify regions of ion suppression in your chromatogram. A constant flow of a standard cholesteryl stearate solution is infused into the mass spectrometer after the LC column. A blank matrix extract is then injected onto the column. Any dip in the constant signal indicates that components eluting from the column at that time are causing ion suppression.[2][5]

Q4: What is the difference between ion suppression and ion enhancement?

Ion suppression is the most common form of matrix effect, resulting in a reduced analyte signal.[1] Ion enhancement, which is less common, results in an increased signal. Both phenomena compromise data accuracy by causing an underestimation or overestimation of the analyte's true concentration.[6]

Q5: How can a stable isotope-labeled internal standard (IS) help?

A stable isotope-labeled internal standard, such as deuterium-labeled cholesteryl stearate, is the ideal tool for correcting matrix effects.[7][8] Because it is chemically identical to the analyte, it co-elutes and experiences the same ionization suppression or enhancement. By calculating the ratio of the analyte signal to the IS signal, variations caused by the matrix effect can be effectively normalized, leading to more accurate and precise quantification.[3][8]

Troubleshooting Guide

Issue 1: Inconsistent signal intensity and poor reproducibility for my cholesteryl stearate peak.

This is a classic sign of matrix effects.[3] Co-eluting endogenous compounds, especially phospholipids, can erratically suppress the ionization of your analyte, leading to significant variations in signal intensity between injections.[2][3]

Troubleshooting Steps:

• Quantify the Matrix Effect: Use the post-extraction spike method described in FAQ #3 to determine the extent of the problem.

• Improve Sample Cleanup: Simple protein precipitation is often insufficient for removing phospholipids.[9] Consider more rigorous sample preparation techniques like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) to achieve a cleaner extract.[4][10]

• Optimize Chromatography: Adjust your LC method to improve the separation between cholesteryl stearate and interfering compounds. This can involve modifying the gradient, changing the mobile phase composition, or using a different column chemistry.[3][10]

• Use a Stable Isotope-Labeled IS: If not already in use, incorporate a deuterium-labeled cholesteryl ester standard into your workflow to compensate for signal variability.[7]

Issue 2: Low signal and poor sensitivity for cholesteryl stearate, especially at low concentrations.

Ion suppression is a primary cause of reduced sensitivity in LC-MS analysis.[3] Abundant co-eluting matrix components can significantly suppress the ionization of your target analyte, potentially pushing its signal below the instrument's limit of detection.[9]

Troubleshooting Steps:

• Enhance Sample Preparation: The most effective way to combat ion suppression is to remove the interfering compounds before analysis. Solid-Phase Extraction (SPE) is generally considered the most effective method for removing phospholipids.[4][10]

• Check for Phospholipid Co-elution: Use a precursor ion scan or multiple reaction monitoring (MRM) for common phospholipid headgroups (e.g., m/z 184 for phosphocholine) to see if they are eluting at the same retention time as your cholesteryl stearate.

• Modify Chromatographic Conditions: Altering the mobile phase pH or gradient can shift the retention time of the analyte relative to the interfering phospholipids, thus minimizing co-elution.[11]

Data Presentation: Comparison of Sample Preparation Techniques

The choice of sample preparation method has a significant impact on analyte recovery and the extent of matrix effects. The following table summarizes typical performance characteristics of common techniques for lipid analysis.

Sample Preparation Method	Typical Analyte Recovery	Phospholipid Removal Efficiency	Throughput
Protein Precipitation (PPT)	High	Low	High
Liquid-Liquid Extraction (LLE)	Moderate to High	Moderate	Moderate
Solid-Phase Extraction (SPE)	High	High	Low to Moderate

This table provides a generalized comparison. Actual results will vary based on the specific protocol, analyte, and matrix.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Cholesteryl Esters (Folch Method)

This biphasic method is widely used for extracting a broad range of lipids while removing many polar interferences.[12][13]

Materials:

• Biological sample (e.g., 100 µL plasma or ~20 mg homogenized tissue)

• Chloroform (B151607)

• Methanol (B129727)

• 0.9% NaCl (Saline) solution

• Glass centrifuge tubes with PTFE-lined caps

Procedure:

• To your sample in a glass tube, add 10 volumes of methanol followed by 20 volumes of chloroform (based on the initial sample volume). For 100 µL of plasma, this would be 1 mL of methanol and 2 mL of chloroform.

• Add your internal standard solution at this stage.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein denaturation.

• Add 0.25 volumes of 0.9% NaCl solution relative to the total solvent volume. In this example, with 3 mL of solvent, add 0.75 mL of saline.

• Vortex again for 1 minute and then centrifuge at 2,000 x g for 10 minutes to facilitate phase separation.

• Two distinct phases will form. Carefully collect the lower organic layer (chloroform), which contains the lipids, using a glass Pasteur pipette.

• Evaporate the collected solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in your LC mobile phase for analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Cholesteryl Ester Purification

This protocol uses a normal-phase silica (B1680970) cartridge to separate lipids into classes, effectively removing phospholipids and yielding a clean cholesteryl ester fraction.[14][15]

Materials:

• Silica-based SPE cartridge (e.g., 500 mg)

• SPE vacuum or positive pressure manifold

• Hexane (B92381)

• Diethyl ether

• Chloroform

• Methanol

Procedure:

• Conditioning: Condition the silica cartridge by passing 5 mL of hexane through it. Do not allow the sorbent bed to dry.

• Sample Loading: Load the previously extracted and dried lipid sample (from an LLE or PPT step) reconstituted in a small volume (~200 µL) of hexane.

• Fraction 1 Elution (Cholesteryl Esters): Elute the non-polar cholesteryl ester fraction by passing 10 mL of 1% diethyl ether in hexane through the cartridge. Collect this fraction.[14]

• Fraction 2 Elution (Triglycerides - Optional): Elute triglycerides with a more polar solvent if desired (e.g., 5% ethyl acetate (B1210297) in hexane).[14]

• Fraction 3 Elution (Free Cholesterol - Optional): Elute free cholesterol with a still more polar solvent.

• Phospholipid Removal: Phospholipids and other polar lipids will remain on the column.

• Dry & Reconstitute: Evaporate the collected cholesteryl ester fraction (Fraction 1) to dryness under nitrogen and reconstitute in the mobile phase for LC-MS analysis.

Visualizations

Caption: Experimental workflow for cholesteryl stearate quantification.

Caption: Decision tree for mitigating matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ovid.com [ovid.com]
• 5. e-b-f.eu [e-b-f.eu]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Simple procedures | Cyberlipid [cyberlipid.gerli.com]
• 15. lipidmaps.org [lipidmaps.org]

Best practices for long-term storage of cholesteryl stearate standards

This technical support center provides researchers, scientists, and drug development professionals with best practices for the long-term storage and handling of cholesteryl stearate (B1226849) standards. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the optimal temperature conditions for the long-term storage of cholesteryl stearate?

A1: For long-term stability, it is recommended to store solid cholesteryl stearate at -20°C. Solutions of cholesteryl stearate should also be stored at -20°C, with some sources indicating stability for at least four years at this temperature. For even longer-term storage of solutions, -80°C is a viable option. When stored as a solid, it should be kept in a dry, cool, and well-ventilated area.

Q2: What is the recommended solvent for preparing cholesteryl stearate standard solutions for long-term storage?

A2: Chloroform (B151607) is a commonly used and effective solvent for dissolving and storing cholesteryl stearate. When preparing solutions, ensure the solvent is of high purity (e.g., HPLC grade) to prevent contamination. For certain analytical applications, other solvents like hexane, isopropanol (B130326), and acetonitrile (B52724) are used in mobile phases for HPLC analysis.

Q3: What type of containers should be used for storing cholesteryl stearate standards?

A3: For solid, powdered cholesteryl stearate, polyethylene (B3416737) or polypropylene (B1209903) containers are suitable. For cholesteryl stearate solutions in organic solvents, it is crucial to use glass vials with Teflon-lined screw caps. This prevents the leaching of plasticizers and other contaminants that can occur with plastic containers and interfere with analyses.

Q4: What are the main degradation pathways for cholesteryl stearate, and how can they be minimized?

A4: The two primary degradation pathways for cholesteryl stearate are oxidation and hydrolysis.

• Oxidation: The cholesterol moiety is susceptible to oxidation, which can be accelerated by exposure to heat, light, and oxygen. In its solid state, the autoxidation of cholesteryl stearate is higher than in its free form. To minimize oxidation, store standards protected from light and under an inert atmosphere (e.g., argon or nitrogen).

• Hydrolysis: The ester linkage can be hydrolyzed to cholesterol and stearic acid, especially in the presence of moisture or incompatible solvents. Avoid aqueous solutions for long-term storage. When handling the solid, allow the container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

Q5: How can I verify the purity of my cholesteryl stearate standard?

A5: The purity of cholesteryl stearate standards can be assessed using various analytical techniques. Reversed-phase high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are common methods. These techniques can separate cholesteryl stearate from potential impurities and degradation products.

Storage and Stability Summary

Parameter	Recommendation	Rationale
Form	Solid (preferred for long-term) or Solution	Solid form is generally more stable and less prone to degradation.
Temperature	Solid: -20°C; Solution: -20°C or -80°C	Lower temperatures slow down chemical degradation processes like oxidation.
Solvent	High-purity chloroform or other suitable organic solvents	Ensures complete dissolution and minimizes impurities.
Container	Solid: Polyethylene/Polypropylene; Solution: Glass vial with Teflon-lined cap	Prevents contamination from plasticizers and ensures an inert storage environment.
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes oxidation by displacing oxygen.
Light	Store in the dark (e.g., amber vials or in a dark cabinet)	Prevents light-induced degradation.

Experimental Protocols

Protocol 1: Preparation of Cholesteryl Stearate Standard Curve by HPLC

This protocol outlines the preparation of a standard curve for the quantification of cholesteryl stearate using HPLC with UV detection.

Materials:

• Cholesteryl stearate standard

• HPLC-grade chloroform

• HPLC-grade isopropanol

• HPLC-grade acetonitrile

• Class A volumetric flasks

• Micropipettes

• HPLC vials

Procedure:

• Prepare a Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh a suitable amount of cholesteryl stearate (e.g., 10 mg) and transfer it to a 10 mL volumetric flask.

  • Dissolve the cholesteryl stearate in a small amount of chloroform.

  • Once fully dissolved, bring the volume up to the mark with chloroform and mix thoroughly.

• Prepare a Series of Working Standards:

  • Label a series of volumetric flasks for your desired concentrations (e.g., 100 µg/mL, 50 µg/mL, 25 µg/mL, 10 µg/mL, 5 µg/mL).

  • Perform serial dilutions from the stock solution using chloroform to achieve the desired concentrations.

• HPLC Analysis:

  • Transfer the working standards to HPLC vials.

  • Set up the HPLC system. A C18 reversed-phase column is commonly used for cholesteryl ester analysis.

  • A suitable mobile phase could be a gradient of isopropanol and acetonitrile.

  • Set the UV detector to a low wavelength, such as 210 nm, for detection.

  • Inject equal volumes of each standard and record the peak areas.

• Construct the Standard Curve:

  • Plot the peak area (y-axis) against the concentration of cholesteryl stearate (x-axis).

  • Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value close to 1.0 indicates a good linearity.

Troubleshooting Guide

Issue 1: Inconsistent or non-reproducible results in my experiments.

• Possible Cause: Degradation of the standard.

  • Solution: Check the storage conditions of your standard. If it has been stored improperly (e.g., at room temperature, exposed to light, or in a plastic container), it may have degraded. Prepare a fresh solution from a reliable stock. It is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.

• Possible Cause: Inaccurate concentration of the standard solution.

  • Solution: Verify the accuracy of your weighing and dilution steps. Ensure that the solvent has not evaporated from your stock solution, which would increase its concentration. Always use calibrated pipettes and balances.

Issue 2: The cholesteryl stearate standard is difficult to dissolve.

• Possible Cause: Inappropriate solvent or low temperature.

  • Solution: Cholesteryl stearate has better solubility in non-polar organic solvents like chloroform. Gentle warming and vortexing can aid dissolution. Ensure the solvent is at room temperature before attempting to dissolve the standard.

• Possible Cause: The standard has precipitated out of solution.

  • Solution: This can happen if the solution is stored at a very low temperature or if the solvent has evaporated. Warm the solution gently in a water bath and vortex to redissolve the precipitate. If solvent evaporation is suspected, it is best to prepare a fresh solution.

Issue 3: I see extra peaks in my chromatogram when analyzing the standard.

• Possible Cause: Contamination.

  • Solution: Ensure that all glassware is scrupulously clean and that you are using high-purity solvents. Contamination can also come from plastic pipette tips or containers.

• Possible Cause: Degradation of the standard.

  • Solution: The extra peaks may correspond to oxidation or hydrolysis products. If degradation is suspected, obtain a new standard or repurify the existing one if possible. Comparing the chromatogram to that of a fresh, high-purity standard can help confirm this.

Visualizations

Technical Support Center: Optimizing Collision Energy for MS/MS Analysis of Cholesteryl Esters

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing collision energy for the robust MS/MS analysis of cholesteryl esters (CEs).

Troubleshooting Guide

This guide addresses common issues encountered during the optimization of collision energy for cholesteryl ester analysis.

Problem 1: Low or No Signal for the Characteristic Cholesteryl Cation Fragment (m/z 369.3)

Possible Causes & Solutions:

• Suboptimal Collision Energy: The applied collision energy may be too low to induce fragmentation or too high, causing excessive fragmentation of the precursor ion.

  • Solution: Perform a collision energy optimization experiment. Analyze a standard solution of a representative cholesteryl ester (e.g., cholesteryl oleate) and ramp the collision energy over a range (e.g., 5-50 eV). Plot the intensity of the precursor and product ions against the collision energy to determine the optimal value that maximizes the product ion signal.

• Incorrect Adduct Formation: Cholesteryl esters have poor ionization efficiency and often rely on adduct formation (e.g., [M+NH₄]⁺, [M+Li]⁺) for detection.[1][2]

  • Solution: Ensure the mobile phase contains an appropriate additive to promote adduct formation. For ammonium (B1175870) adducts, 10 mM ammonium formate (B1220265) or acetate (B1210297) is commonly used.[3][4] For lithiated adducts, the addition of LiOH can enhance ionization and provide unique fragmentation patterns.[1]

• In-Source Fragmentation: The precursor ion may be fragmenting in the ion source before reaching the collision cell.[5]

  • Solution: Reduce the ion transfer temperature and transmission radio frequency (RF) levels to minimize in-source fragmentation.[5] Start with lower source fragmentation settings and gradually increase them if necessary.

Problem 2: High Abundance of Precursor Ion with Low Fragment Ion Intensity

Possible Causes & Solutions:

• Collision Energy is Too Low: Insufficient energy is being applied to induce efficient fragmentation.

  • Solution: Gradually increase the collision energy in small increments (e.g., 2-5 eV) and monitor the intensity of the precursor and fragment ions. A recent study found that a collision energy of 5 eV was optimal for detecting both the parent ion for quantification and MS/MS fragments for identity confirmation.[6]

• Collision Gas Pressure is Too Low: Insufficient collision gas in the cell leads to inefficient collisional activation.

  • Solution: Check the collision gas (e.g., argon, nitrogen) pressure and ensure it is within the manufacturer's recommended range for your instrument.

Problem 3: Poor Signal-to-Noise Ratio for Cholesteryl Ester Peaks

Possible Causes & Solutions:

• Suboptimal Ionization: As neutral lipids, cholesteryl esters can be challenging to ionize.[7][8][9]

  • Solution: Experiment with different ionization sources (e.g., ESI, APCI). Atmospheric pressure chemical ionization (APCI) can be effective for less polar lipids.[10] Also, confirm the use of appropriate mobile phase additives to enhance adduct formation as mentioned above.[1][4]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of cholesteryl esters.

  • Solution: Improve chromatographic separation to resolve cholesteryl esters from interfering matrix components.[11] Employ solid-phase extraction (SPE) or liquid-liquid extraction for sample cleanup prior to LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is the typical fragmentation pattern for cholesteryl esters in positive ion mode MS/MS?

A1: In positive ion mode, cholesteryl esters (CEs), typically detected as ammonium adducts ([M+NH₄]⁺), undergo collision-induced dissociation (CID) to produce a characteristic product ion at m/z 369.3.[12][13][14] This ion corresponds to the cholesteryl cation formed by the loss of the fatty acid chain and the ammonium adduct. Another common fragmentation pathway is the neutral loss of the cholestane (B1235564) moiety (368.5 Da).[1] When using lithiated adducts, fragmentation can yield both the cholestane ion and a lithiated fatty acid ion.[1]

Q2: How does the choice of adduct (e.g., ammonium vs. lithium) affect collision energy optimization?

A2: The type of adduct can influence the stability of the precursor ion and its fragmentation pathway, thus affecting the optimal collision energy. Lithiated adducts of CEs have been shown to provide enhanced ionization and specific fragmentation patterns compared to ammoniated adducts.[1] This may require a different optimal collision energy. For instance, one study reported an optimized collision energy of 25 eV for lithiated CE adducts.[1] It is crucial to optimize the collision energy for the specific adduct being used in your analysis.

Q3: Is a single collision energy value suitable for all cholesteryl esters?

A3: While a single, optimized collision energy can often provide good results for a class of lipids, the absolute optimal value can vary slightly between different cholesteryl ester species due to differences in their fatty acid chains. For broad profiling of neutral lipids including CEs, a normalized collision energy of 30 has been shown to be effective.[15][16] For routine analysis, using a single, well-chosen collision energy for the characteristic m/z 369.3 transition is a common and efficient approach.[12][14] However, for highly quantitative and targeted assays, individual optimization for each CE may yield the best results.

Q4: Can software be used to predict or optimize collision energy?

A4: Yes, software tools like Skyline can be used to predict and optimize collision energy for targeted proteomics and metabolomics experiments.[17][18][19] These programs often use linear equations based on the precursor's mass-to-charge ratio to predict the optimal collision energy.[18] The software can also be used to create methods for empirical optimization by systematically ramping the collision energy and then analyzing the data to determine the optimal value for each transition.[17][18]

Data Presentation

Table 1: Reported Collision Energy Values for Cholesteryl Ester MS/MS Analysis

Cholesteryl Ester Type/Adduct	Instrument Type (if specified)	Collision Energy (CE)	Precursor Ion -> Product Ion (m/z)	Reference
Neutral Lipids (including CEs)	Not specified	Normalized CE of 30	Not specified	[15][16]
Lithiated CE Adducts	Not specified	25 eV	e.g., [16:0 CE+Li]⁺ -> 369.3	[1]
Cholesterol and CEs	Agilent 6545 QTOF	5 eV	Not specified	[6]
Ammoniated CE Adducts	Not specified	Not specified	Precursor -> 369	[12]

Note: Optimal collision energy is instrument-dependent and the values in this table should be used as a starting point for optimization on your specific mass spectrometer.

Experimental Protocols

Protocol 1: Collision Energy Optimization for a Cholesteryl Ester Standard

Objective: To determine the optimal collision energy for the fragmentation of a specific cholesteryl ester.

Materials:

• Stock solution of a cholesteryl ester standard (e.g., Cholesteryl Oleate, 1 mg/mL in isopropanol).

• LC-MS grade solvents: Mobile Phase A (e.g., 60:40 Acetonitrile:Water with 10 mM ammonium formate) and Mobile Phase B (e.g., 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate).

• LC-MS/MS system with a C18 column.

Methodology:

• Sample Preparation: Prepare a working solution of the cholesteryl ester standard at a suitable concentration (e.g., 1 µg/mL) in the initial mobile phase composition.

• LC Method:

  • Use a suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Set a flow rate of 0.3 mL/min.

  • Use a gradient elution if necessary to ensure the CE elutes in a sharp peak.

• MS Method:

  • Set up the mass spectrometer in positive ion mode.

  • Create a targeted MS/MS method (Selected Reaction Monitoring - SRM, or Product Ion Scan) for the [M+NH₄]⁺ adduct of the cholesteryl ester standard.

  • Define the precursor ion and the expected product ion (m/z 369.3).

• Collision Energy Ramp Experiment:

  • Set up a series of experiments or use a built-in software function to automatically ramp the collision energy.

  • Inject the standard solution multiple times, each with a different collision energy setting. Start from a low value (e.g., 5 eV) and increase in steps of 2-5 eV up to a higher value (e.g., 50 eV).

• Data Analysis:

  • Integrate the peak area or height of the product ion (m/z 369.3) at each collision energy level.

  • Plot the product ion intensity versus the collision energy.

  • The optimal collision energy is the value that produces the maximum product ion intensity.

Visualizations

Caption: Troubleshooting workflow for low cholesteryl ester fragment ion signal.

Caption: Experimental workflow for collision energy optimization.

References

• 1. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. biorxiv.org [biorxiv.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. biorxiv.org [biorxiv.org]
• 7. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analyses of Cholesterol and Derivatives in Ocular Tissues Using LC-MS/MS Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Evolving neural network optimization of cholesteryl ester separation by reversed-phase HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 12. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Optimizing Collision Energy for Improved Molecular Networking in Non-targeted Lipidomics -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 16. Optimizing Collision Energy for Improved Molecular Networking in Non-targeted Lipidomics [kci.go.kr]
• 17. researchgate.net [researchgate.net]
• 18. skyline.ms [skyline.ms]
• 19. Collision Energy Optimization: /home/software/Skyline [skyline.ms]

Technical Support Center: Refinement of Lipid Extraction Protocols for Cholesteryl Esters

Welcome to the technical support center for the refinement of lipid extraction protocols for cholesteryl esters. This resource is designed for researchers, scientists, and drug development professionals to address specific issues encountered during experimental procedures. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting cholesteryl esters? A1: The most widely used methods are liquid-liquid extractions (LLE) and solid-phase extraction (SPE). The classic LLE protocols are the Folch and Bligh-Dyer methods, which use a chloroform (B151607)/methanol solvent system to extract a broad range of lipids.[1][2] SPE is often used as a subsequent step to clean up the extract and isolate specific lipid classes.[3][4][5]

Q2: Which solvent system is best for cholesteryl esters? A2: Cholesteryl esters are highly non-polar. Therefore, non-polar solvents or moderately polar solvent mixtures are preferred for their extraction.[6] Chloroform-based protocols like Folch and Bligh-Dyer are considered benchmarks in the field.[6] For selective extraction of non-polar lipids, including cholesteryl esters, a hexane (B92381)/isopropanol (B130326) system can be particularly effective.[1][2]

Q3: Why is my cholesteryl ester yield low? A3: Low yield can result from several factors. The Bligh-Dyer method may underestimate the lipid content in samples containing more than 2% lipids; the Folch method is often more accurate for such samples.[7][8] Other potential causes include incomplete sample homogenization, an insufficient solvent-to-sample ratio, or performing too few extraction cycles.[9][10] For plasma, a sample-to-solvent ratio of 1:20 (v/v) has been shown to improve yields for both Folch and Bligh-Dyer methods.[11]

Q4: How can I separate cholesteryl esters from other lipids like free cholesterol and triglycerides? A4: Solid-phase extraction (SPE) is an excellent method for fractionating a total lipid extract.[3][4][5] By using a silica (B1680970) or aminopropyl-bonded silica column, different lipid classes can be eluted sequentially. Due to their non-polar nature, cholesteryl esters are typically eluted first using a non-polar solvent such as hexane or a hexane/diethyl ether mixture.[4][12][13] More polar lipids like free cholesterol and phospholipids (B1166683) are retained on the column and can be eluted later with more polar solvents.[4]

Q5: How do I prevent the degradation of my samples during extraction? A5: Cholesteryl esters can be susceptible to oxidation and hydrolysis. To minimize degradation, it is recommended to work at low temperatures, use amber glassware to protect samples from light, and perform extractions under an inert atmosphere (e.g., nitrogen or argon).[9][14] Adding an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvents is also a common practice.[2] If saponification is used to analyze total cholesterol, conditions such as temperature and incubation time must be carefully optimized to prevent artifact formation.[5][9]

Q6: Is saponification necessary for cholesteryl ester analysis? A6: Saponification is a hydrolysis step that cleaves the fatty acid from the cholesterol backbone, converting cholesteryl esters into free cholesterol.[15] This step is necessary if you intend to measure the total cholesterol content (both free and esterified forms) using a single detection method.[5][16] If you need to quantify the free cholesterol and cholesteryl esters separately, saponification should be avoided, and a method capable of distinguishing between the two, such as LC-MS or a combination of SPE and enzymatic assays, should be used.[4][17]

Troubleshooting Guides

This section addresses specific problems that may arise during the extraction of cholesteryl esters.

Problem 1: Low or Inconsistent Analyte Recovery

Potential Cause	Recommended Solution(s)
Inappropriate Method for Sample Type	For samples with high lipid content (>2%), the Folch method is generally more quantitative than the Bligh-Dyer method.[7][8] The Bligh-Dyer method is better suited for biological fluids or tissues with low lipid content.[1]
Insufficient Solvent Volume	Ensure an adequate solvent-to-sample ratio. A ratio of 20:1 (solvent volume to sample volume/weight) is recommended for the Folch method to ensure complete extraction.[8][11]
Incomplete Phase Separation	After adding water or a salt solution to induce phase separation, ensure the mixture is centrifuged adequately to create a sharp interface between the aqueous and organic layers. Avoid aspirating the interface when collecting the organic (lower) phase.[5]
Analyte Loss During SPE	Ensure the SPE cartridge is properly conditioned before loading the sample. Use the correct elution solvents in the correct order and volume, as specified by the protocol. Collect and test all fractions to confirm where the analyte of interest is eluting.[4]
Incomplete Saponification	If measuring total cholesterol, ensure the saponification reagent (e.g., KOH in ethanol) is fresh and the reaction goes to completion by optimizing incubation time and temperature.[5][9]

Problem 2: Contamination and Matrix Effects in Final Analysis (e.g., LC-MS)

Potential Cause	Recommended Solution(s)
Co-extraction of Interfering Lipids	Bulk lipid extracts from Folch or Bligh-Dyer methods contain many lipid classes that can interfere with analysis.[4] Implement a solid-phase extraction (SPE) cleanup step after the initial liquid-liquid extraction to isolate the cholesteryl ester fraction.[4][5]
Contamination from Solvents or Labware	Use high-purity, HPLC-grade, or MS-grade solvents for all steps.[9] Ensure all glassware is thoroughly cleaned and rinsed with the extraction solvent to remove any lipid residues.
Carryover from Previous Samples	During chromatographic analysis (GC or LC), cholesterol and its esters can cause carryover. Implement a robust column washing step between sample injections. For GC, using an extended high-temperature bake-out at the end of the run can help clean the column.[18]
Formation of Artifacts	Cholesterol can degrade into cholestadienes under acidic conditions or at high temperatures (e.g., in a hot GC inlet).[14][18] Avoid harsh acids and optimize the GC inlet temperature to minimize thermal degradation.[14]

Experimental Protocols

Protocol 1: Modified Folch Method for Total Lipid Extraction

This protocol is suitable for a broad range of biological samples, including those with high lipid content.[1][2]

• Homogenization: Homogenize ~100 mg of tissue or 1 mL of biological fluid in a glass tube with 2 mL of ice-cold chloroform:methanol (2:1, v/v). For solid tissues, use a mechanical homogenizer. For liquid samples, vortex vigorously for 2 minutes.

• Incubation: Incubate the homogenate for 20 minutes on ice with occasional vortexing to ensure complete extraction.

• Phase Separation: Add 0.4 mL of 0.9% NaCl solution (or pure water) to the tube. Vortex for 1 minute.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to facilitate phase separation. Three layers will form: an upper aqueous/methanol phase, a disc of precipitated protein at the interface, and a lower organic (chloroform) phase containing the lipids.

• Lipid Collection: Carefully collect the lower organic phase using a glass Pasteur pipette, bypassing the protein layer, and transfer it to a new clean glass tube.

• Re-extraction (Optional but Recommended): To maximize recovery, add 1 mL of chloroform to the remaining aqueous phase and protein, vortex, and centrifuge again. Collect the lower organic phase and combine it with the first extract.

• Drying: Evaporate the solvent from the combined organic phases under a gentle stream of nitrogen. Add an antioxidant like BHT to the solvent before extraction to prevent oxidation during this step.[2]

• Storage: Store the dried lipid extract at -80°C under an inert atmosphere until analysis.

Protocol 2: Bligh-Dyer Method for Lipid Extraction

This protocol is ideal for samples with low lipid content (<2%) and assumes the sample contains approximately 80% water.[7][8]

• Initial Extraction: For a 1 mL sample (e.g., cell suspension, plasma), add 3.75 mL of chloroform:methanol (1:2, v/v) in a glass tube. Vortex vigorously for 15 minutes. This creates a single-phase system.[7]

• Phase Partitioning: Add 1.25 mL of chloroform and mix for 1 minute. Then add 1.25 mL of water and mix for another minute. The final solvent ratio will be approximately 2:2:1.8 (chloroform:methanol:water).

• Centrifugation: Centrifuge at 1,500 x g for 5 minutes to separate the phases.

• Lipid Collection: Collect the lower chloroform layer containing the lipids.

• Drying and Storage: Dry the collected organic phase under a stream of nitrogen and store the lipid extract at -80°C.

Protocol 3: Solid-Phase Extraction (SPE) for Cholesteryl Ester Isolation

This protocol is designed for the fractionation of a total lipid extract obtained from methods like Folch or Bligh-Dyer.[3][4]

• Sample Preparation: Re-dissolve the dried total lipid extract in a small volume (~200 µL) of hexane or chloroform.

• Column Conditioning: Condition a silica SPE cartridge (e.g., 100 mg) by passing 2 mL of hexane through it. Do not let the column run dry.

• Sample Loading: Load the re-dissolved lipid extract onto the conditioned SPE column.

• Elution of Cholesteryl Esters (Fraction 1): Elute the cholesteryl esters with 4-5 mL of hexane.[3] Some protocols may use a hexane/diethyl ether (98.5:1.5, v/v) or hexane/methyl-tertiary-butyl-ether (200:3, v/v) mixture.[3][13] Collect this fraction in a clean glass tube. This fraction will contain the highly non-polar lipids.

• Elution of Other Lipids (Optional): You can then elute other lipid classes by increasing the solvent polarity.

  • Triglycerides (Fraction 2): Elute with 4-5 mL of hexane:chloroform:ethyl acetate (B1210297) (100:5:5, v/v).[3]

  • Free Cholesterol (Fraction 3): Elute with 8 mL of 30% isopropanol in hexane.[4]

  • Phospholipids (Fraction 4): Elute with 4 mL of methanol.[3]

• Drying and Analysis: Dry the collected fractions under nitrogen and reconstitute in an appropriate solvent for downstream analysis (e.g., LC-MS).

Data Presentation

Table 1: Comparison of Common Liquid-Liquid Extraction Methods

Parameter	Folch Method	Bligh & Dyer Method
Reference	Folch et al., 1957[1]	Bligh & Dyer, 1959[1]
Sample Suitability	Solid tissues, high lipid content (>2%)[1][8]	Biological fluids, low lipid content (<2%)[1][7]
Sample-to-Solvent Ratio	High (e.g., 1:20)[8]	Low (e.g., 1:4)[8]
Initial Solvent Ratio	Chloroform:Methanol (2:1, v/v)[1]	Chloroform:Methanol (1:2, v/v)[7]
Final Biphasic Ratio (C:M:W)	~8:4:3 (v/v/v)	~2:2:1.8 (v/v/v)[8]

Table 2: Example SPE Elution Scheme for Lipid Class Fractionation on Silica

Elution Step	Solvent System	Volume	Primary Lipid Class Eluted
1. Conditioning	Hexane	2-4 mL	-
2. Sample Load	Sample in Hexane/Chloroform	0.2-1 mL	-
3. Fraction 1	Hexane	4-5 mL	Cholesteryl Esters [3][4]
4. Fraction 2	Hexane/Diethyl Ether (95:5, v/v)	12 mL	Triglycerides[3]
5. Fraction 3	Chloroform/Isopropanol (2:1, v/v)	4 mL	Free Fatty Acids, Free Cholesterol[3]
6. Fraction 4	Methanol	4 mL	Phospholipids[3]
Note: Elution schemes must be optimized based on the specific SPE cartridge, sample matrix, and target analytes.

Visualizations

Experimental Workflow for Cholesteryl Ester Extraction and Analysis

Caption: General workflow for cholesteryl ester extraction and analysis.

Decision Logic for Choosing an Extraction Method

Caption: Decision tree for selecting an appropriate extraction strategy.

Troubleshooting Workflow for Low Analyte Recovery

Caption: A logical workflow for troubleshooting low recovery issues.

References

• 1. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. lipidmaps.org [lipidmaps.org]
• 5. benchchem.com [benchchem.com]
• 6. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 8. vliz.be [vliz.be]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. aocs.org [aocs.org]
• 14. benchchem.com [benchchem.com]
• 15. A comprehensive method for extraction and quantitative analysis of sterols and secosteroids from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Validation of a quantitative procedure for the extraction of sterols from edible oils using radiolabelled compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Validation of a one-step extraction/methylation method for determination of fatty acids and cholesterol in marine tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing the hydrophobicity of cholesteryl esters in analytical methods

This guide provides troubleshooting advice, frequently asked questions, and detailed protocols to help researchers, scientists, and drug development professionals address the analytical challenges posed by the hydrophobicity of cholesteryl esters.

Troubleshooting Guide

This section addresses specific issues you may encounter during the analysis of cholesteryl esters in a question-and-answer format.

Question 1: Why am I seeing a poor or no signal for my cholesteryl ester samples in LC-MS analysis?

Answer: This is a common issue stemming from the highly hydrophobic and chemically inert nature of cholesteryl esters, which leads to poor ionization via electrospray (ESI).[1][2]

• Potential Cause 1: Inefficient Ionization. Cholesteryl esters have a weak dipole moment, making them difficult to charge in the ESI source.[3]

  • Solution: Enhance adduct formation. Instead of relying on protonation, promote the formation of more stable adducts. Including 10 mM ammonium (B1175870) formate (B1220265) in your mobile phase can help form ammonium adducts [M+NH4]+.[1] For even greater sensitivity and class-specific fragmentation, adding a lithium salt (e.g., lithium acetate) to the mobile phase to form lithiated adducts [M+Li]+ has been shown to significantly enhance the signal.[3]

• Potential Cause 2: Poor Solubility in Mobile Phase. If the cholesteryl esters are not fully solubilized in the initial mobile phase conditions, they may precipitate before or during injection, leading to signal loss and carryover.

  • Solution: Adjust your sample solvent and initial LC conditions. Ensure your sample is dissolved in a solvent with high organic content that is miscible with the mobile phase (e.g., 80:20 isopropanol (B130326):methanol).[1] Start your LC gradient with a higher percentage of organic solvent (Solvent B) to keep the analytes in solution.[1]

• Potential Cause 3: Analyte Aggregation. Due to their hydrophobicity, cholesteryl esters can form aggregates, which are not effectively ionized or analyzed.

  • Solution: Work with dilute concentrations when possible. If aggregation is suspected in a prepared sample, brief sonication of the sample vial may help.

Question 2: My chromatographic peaks for cholesteryl esters are broad, tailing, or splitting. What can I do?

Answer: Poor peak shape is often related to secondary interactions on the column, poor solubility, or issues with the injection solvent.

• Potential Cause 1: On-Column Aggregation or Precipitation. If the mobile phase is not strong enough to keep the cholesteryl esters dissolved throughout the chromatographic run, they can precipitate on the column, leading to broad peaks.

  • Solution: Increase the organic content of your mobile phase, particularly the "strong" solvent (Solvent B). Isopropanol is an excellent solvent for these lipids.[1] Ensure the gradient is optimized to elute the highly nonpolar esters effectively.

• Potential Cause 2: Incompatible Injection Solvent. Injecting a sample dissolved in a much stronger solvent than the initial mobile phase (e.g., 100% isopropanol into a 60% aqueous mobile phase) can cause the sample to crash out at the head of the column, leading to split or misshapen peaks.

  • Solution: Match the injection solvent to the initial mobile phase as closely as possible. If a strong solvent is required to dissolve the sample, keep the injection volume small (e.g., < 5 µL).

• Potential Cause 3 (GC-specific): Underivatized Sample. In gas chromatography, the free hydroxyl group of any co-eluting free cholesterol can interact with the column, causing peak tailing. While cholesteryl esters themselves don't have this group, derivatization is a common step in GC-based lipid analysis to improve volatility and peak shape for all related analytes.[4]

  • Solution: Consider derivatizing the sample to form trimethylsilyl (B98337) (TMS) ethers, which improves peak shape and volatility for sterol-containing compounds.[4][5]

Question 3: My quantitative results are inconsistent, and I suspect low recovery of my analytes. How can I improve this?

Answer: Low and inconsistent recovery is typically due to losses during sample extraction and preparation.

• Potential Cause 1: Inefficient Lipid Extraction. The highly nonpolar nature of cholesteryl esters requires an appropriate organic solvent system to efficiently extract them from complex biological matrices.

  • Solution: Use a robust lipid extraction method like a modified Bligh-Dyer or Folch procedure, which uses a chloroform (B151607):methanol mixture.[6] For tissues or cells, homogenization with a solvent mixture like chloroform:isopropanol:non-ionic surfactant (7:11:0.1) is also effective.[7]

• Potential Cause 2: Loss During Purification Steps. If using solid-phase extraction (SPE) to isolate neutral lipids, the elution solvent may not be strong enough to recover all cholesteryl esters from the sorbent.

  • Solution: Validate your SPE method. Use an internal standard and run tests to calculate the recovery percentage. Elution of cholesteryl esters from a silica (B1680970) cartridge is typically achieved with a very nonpolar solvent like hexane (B92381) or hexane with a small amount of a slightly more polar solvent like ethyl acetate.[6][8]

• Potential Cause 3: Lack of an Appropriate Internal Standard. Without a proper internal standard, variations in extraction efficiency, injection volume, and instrument response cannot be corrected.

  • Solution: Use an internal standard that is structurally similar to the analytes but not present in the sample. Cholesteryl heptadecanoate (CE 17:0) is a commonly used and commercially available internal standard for cholesteryl ester analysis.[1][9] The standard should be added at the very beginning of the sample preparation process to account for all potential losses.

Question 4: I am running a cell-based or biochemical assay and suspect my cholesteryl ester compounds are forming aggregates in the aqueous buffer. How can I confirm and prevent this?

Answer: Aggregation is a frequent cause of non-specific activity and artifacts in assays involving hydrophobic molecules.[10]

• Confirmation: The hallmark of an aggregator is that its apparent activity is highly sensitive to the presence of detergent.

  • Solution: Perform a detergent counter-screen. Run your assay in parallel with and without a small amount of a non-ionic detergent (e.g., 0.01% Triton X-100 or Tween 20).[10][11] A significant rightward shift (decrease) in the compound's potency in the presence of detergent strongly suggests the original activity was due to aggregation.

• Prevention:

  • Solution 1: Include Detergent. The most straightforward solution is to include a low concentration of a non-ionic detergent in your standard assay buffer to prevent the formation of aggregates.[11]

  • Solution 2: Lower Compound Concentration. Aggregates form above a critical aggregation concentration (CAC).[10] If possible, test your compound at concentrations below its expected CAC.

  • Solution 3: Optimize Buffer. Changes in pH or ionic strength can sometimes modulate the interactions that lead to aggregation.[12]

Frequently Asked Questions (FAQs)

• Q1: What is the best solvent to dissolve pure cholesteryl ester standards?

  • A: Due to their extreme hydrophobicity, cholesteryl esters are insoluble in water and poorly soluble in polar solvents like methanol.[13][14] They are readily soluble in nonpolar organic solvents like hexane, chloroform, and dichloromethane, as well as mixtures with high organic content such as chloroform:methanol (2:1, v/v) or isopropanol:methanol (80:20, v/v).[1][4] For analytical purposes, it is best to dissolve them in a solvent compatible with the subsequent technique (e.g., isopropanol for reverse-phase LC).

• Q2: How can I separate cholesteryl esters from free cholesterol and triglycerides?

  • A: These lipid classes can be separated using chromatography.

    • Solid-Phase Extraction (SPE): Using a silica gel cartridge, you can elute different lipid classes by increasing solvent polarity. Cholesteryl esters will elute first with a nonpolar solvent like hexane. Free cholesterol will elute with a more polar solvent mixture like 30% isopropanol in hexane.[6]

    • Thin-Layer Chromatography (TLC): TLC is a cost-effective method to separate lipid classes based on polarity.[8][15]

    • HPLC/LC-MS: Reverse-phase liquid chromatography provides excellent separation. Free cholesterol, being more polar, will elute earlier than the very nonpolar cholesteryl esters. Triglycerides can sometimes co-elute with cholesteryl esters, but high-resolution columns and optimized gradients can often resolve them.[16]

• Q3: How can I improve the ionization of cholesteryl esters in ESI-MS?

  • A: The key is to promote the formation of stable adducts. Using mobile phase additives like ammonium formate (for [M+NH4]+ adducts) or lithium salts (for [M+Li]+ adducts) is highly effective.[1][3] Lithiated adducts are particularly useful as they also induce specific fragmentation patterns in MS/MS, allowing for more confident identification.[3]

• Q4: What are the best internal standards for quantifying cholesteryl esters?

  • A: The ideal internal standard is a cholesteryl ester containing a fatty acid not naturally abundant in your sample. Cholesteryl heptadecanoate (containing a C17:0 fatty acid) is widely used for this purpose.[1][9] For profiling free cholesterol simultaneously, a stable isotope-labeled standard like cholesterol-d7 (B27314) is recommended.[1]

• Q5: Can I analyze cholesteryl esters without chromatography (e.g., via direct infusion "shotgun" lipidomics)?

  • A: While possible, it is challenging. Direct infusion MS of a complex lipid extract will suffer from significant isobaric interference (e.g., between cholesteryl esters and diacylglycerols) and ion suppression.[3] To overcome this, high-resolution mass spectrometry combined with class-specific MS/MS scans (like the neutral loss of 368.5 for the cholestane (B1235564) moiety) is required to selectively detect cholesteryl esters within the mixture.[3] However, this approach cannot distinguish between isomeric species (e.g., CE 18:1 vs CE 18:1 with different double bond positions), which requires chromatographic separation.

Data Presentation

Table 1: Comparison of Key Analytical Techniques for Cholesteryl Esters

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)	Thin-Layer Chromatography (TLC)
Principle	Separation of volatile compounds in gas phase	Separation of soluble compounds in liquid phase	Separation based on polarity on a stationary plate
Sample Prep	Requires derivatization (e.g., silylation)	Simple extraction and dissolution	Simple extraction
Sensitivity	High	Very High	Low
Specificity	High (Mass Spec detection)	Very High (MS/MS fragmentation)	Low (visualization by staining)
Throughput	Low (long run times)	High (compatible with HTS)	Moderate
Pros	Excellent separation of fatty acid isomers	High sensitivity, no derivatization needed, soft ionization	Simple, cost-effective for purification[15]
Cons	Cumbersome sample prep, thermal degradation risk[1][17]	Poor ionization without additives, potential co-elution[1][2]	Low resolution, not quantitative without densitometry
Reference	[5]	[1][15]	[8]

Table 2: Example Mobile Phases and Gradient for Reverse-Phase LC-MS

Parameter	Description
Column	C18 Reverse-Phase (e.g., Phenomenex Gemini 5 µm, 50 x 4.6 mm)[1]
Solvent A	50:50 (v/v) Water:Methanol + 0.1% Formic Acid + 10 mM Ammonium Formate[1]
Solvent B	80:20 (v/v) Isopropanol:Methanol + 0.1% Formic Acid + 10 mM Ammonium Formate[1]
Flow Rate	0.5 mL/min[1]
Gradient	0–4 min, 40% B
4–16 min, 40–100% B
16–22 min, 100% B (wash)
22–30 min, return to 40% B (re-equilibration)
Reference	Adapted from[1]

Experimental Protocols

Protocol 1: Total Lipid Extraction from Mammalian Cells

This protocol is a modified Bligh-Dyer procedure suitable for extracting total lipids, including cholesteryl esters, from cultured cells.[6]

• Cell Harvesting: Aspirate culture medium. Wash cells twice with 3 mL of cold phosphate-buffered saline (PBS).

• Cell Lysis: Add 1.6 mL of cold PBS and scrape the cells. Transfer the cell suspension to a 14-mL glass culture tube with a screw cap.

• Spiking Internal Standard: Add an appropriate amount of internal standard (e.g., cholesteryl heptadecanoate) to the cell suspension.

• Monophasic Mixture Formation: Add 6 mL of chloroform:methanol (1:2, v/v) to the tube. The total solvent ratio should be approximately 1:2:0.8 chloroform:methanol:water, forming a single phase.

• Extraction: Vortex the tube at high speed for 1 minute. Centrifuge at ~1500 x g for 5 minutes to pellet insoluble material.

• Phase Separation: Transfer the supernatant to a new glass tube. Add 2 mL of chloroform and 1.8 mL of PBS to induce phase separation. Vortex for 30 seconds and centrifuge at ~1500 x g for 5 minutes.

• Collection: Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette, avoiding the protein interface.

• Drying and Storage: Dry the collected organic phase under a stream of nitrogen gas. The dried lipid extract can be stored at -80°C until analysis.

Protocol 2: Isolation of Cholesteryl Esters using Solid-Phase Extraction (SPE)

This protocol separates nonpolar cholesteryl esters from other lipid classes.[6]

• Column Conditioning: Use a 100 mg silica SPE cartridge. Pre-wash the cartridge by passing 2 mL of hexane through it.

• Sample Loading: Re-dissolve the dried lipid extract from Protocol 1 in 1 mL of toluene. Load the dissolved sample onto the conditioned SPE cartridge.

• Elution of Cholesteryl Esters: Elute the nonpolar cholesteryl esters by passing 2 mL of hexane through the cartridge. Collect this fraction.

• Elution of Free Cholesterol (Optional): To elute free cholesterol and other mono-hydroxy sterols, pass 8 mL of 0.5% isopropanol in hexane through the column and collect this fraction separately.

• Drying: Dry the collected fraction(s) under a stream of nitrogen gas. Reconstitute the sample in a solvent appropriate for the final analysis (e.g., isopropanol for LC-MS).

Visualizations

References

• 1. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues | bioRxiv [biorxiv.org]
• 2. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Determination of cholesteryl esters and of cholesteryl and epicholesteryl silyl ethers by capillary gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lipidmaps.org [lipidmaps.org]
• 7. assaygenie.com [assaygenie.com]
• 8. Cholesterol ester analysis | Cyberlipid [cyberlipid.gerli.com]
• 9. Analysis of adrenal cholesteryl esters by reversed phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. biozentrum.unibas.ch [biozentrum.unibas.ch]
• 12. info.gbiosciences.com [info.gbiosciences.com]
• 13. Cholesteryl ester - Wikipedia [en.wikipedia.org]
• 14. lndcollege.co.in [lndcollege.co.in]
• 15. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 16. An improved method for quantification of cholesterol and cholesteryl esters in human monocyte-derived macrophages by high performance liquid chromatography with identification of unassigned cholesteryl ester species by means of secondary ion mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. biorxiv.org [biorxiv.org]

Improving the yield of synthetic cholesteryl stearate reactions

Welcome to the technical support center for the synthesis of cholesteryl stearate (B1226849). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions encountered during the synthesis of cholesteryl stearate.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing cholesteryl stearate?

A1: The primary methods for synthesizing cholesteryl stearate involve the esterification of cholesterol with stearic acid or its derivatives. Common approaches include:

• Palladium-Catalyzed Cross-Coupling: This method utilizes a palladium catalyst and microwave irradiation to couple cholesterol with an aroyl chloride, such as stearoyl chloride.[1][2]

• Organocatalyzed Esterification: This approach employs an organocatalyst, such as a triphenylphosphine-sulfur trioxide adduct, to facilitate the reaction between cholesterol and stearic acid.[3]

• Enzymatic Synthesis: Lipases are used to catalyze the esterification of cholesterol with stearic acid. This method is often considered a "green chemistry" approach.

• Classical Acylation: This involves reacting cholesterol with stearic acid, stearoyl chloride, or stearic anhydride, often in the presence of a base or an acid catalyst.

Q2: How do I choose the best synthesis method for my application?

A2: The choice of method depends on several factors, including desired yield, reaction scale, available equipment, and sensitivity of other functional groups in your starting materials.

Method	Advantages	Disadvantages	Best For
Palladium-Catalyzed Cross-Coupling	High yields, relatively short reaction times.[1][2]	Requires a specific palladium catalyst and microwave reactor. Potential for heavy metal contamination in the product.	Rapid synthesis with high efficiency when the necessary equipment is available.
Organocatalyzed Esterification	Milder reaction conditions, avoids heavy metal catalysts.[3]	May require longer reaction times compared to cross-coupling.	Situations where metal contamination is a concern and milder conditions are preferred.
Enzymatic Synthesis	High specificity, environmentally friendly ("green"), mild reaction conditions.	Can be slower, and enzymes can be costly and sensitive to reaction conditions.	Biocompatible applications and when seeking a green chemistry approach.
Classical Acylation	Well-established, uses readily available reagents.	May require harsh conditions (e.g., strong acids or bases), which can lead to side reactions.	Traditional laboratory settings where cost and simplicity are key factors.

Q3: What are the key parameters to control for a high-yield reaction?

A3: To maximize the yield of cholesteryl stearate, it is crucial to control the following parameters:

• Stoichiometry of Reactants: The molar ratio of cholesterol to the acylating agent is critical. For some methods, a 1:2 molar ratio of cholesterol to aroyl chloride has been shown to produce higher yields.[4]

• Reaction Temperature: The optimal temperature varies depending on the method. For instance, palladium-catalyzed cross-coupling reactions have been optimized at 100-120°C.[4]

• Catalyst and Solvent: The choice of catalyst and solvent system is specific to the chosen method and can significantly impact the reaction rate and yield.

• Reaction Time: Sufficient time must be allowed for the reaction to proceed to completion. The optimal time should be determined experimentally.

• Purity of Reagents: The use of high-purity starting materials is essential to prevent side reactions and ensure a high-quality product.

Q4: How can I monitor the progress of my reaction?

A4: Thin-Layer Chromatography (TLC) is a simple and effective way to monitor the reaction. A spot of the reaction mixture is applied to a TLC plate, which is then developed in an appropriate solvent system (e.g., hexane:ethyl acetate). The disappearance of the starting materials (cholesterol and stearic acid/derivative) and the appearance of the product spot (cholesteryl stearate) indicate the progression of the reaction. Cholesteryl stearate is less polar than cholesterol and will have a higher Rf value.

Q5: What are the common impurities in synthetic cholesteryl stearate?

A5: The most common impurity is unreacted cholesterol. Other potential impurities include residual stearic acid, byproducts from side reactions, and residual catalyst or solvent.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis and purification of cholesteryl stearate.

Low or No Product Yield

Observation	Possible Cause(s)	Suggested Solution(s)
No product formation observed on TLC.	Inactive catalyst or enzyme.	- Use a fresh batch of catalyst or enzyme. - Ensure proper storage and handling of the catalyst/enzyme.
Incorrect reaction temperature.	- Verify the reaction temperature is at the optimal level for the chosen method.
Poor quality reagents.	- Use high-purity, dry reagents and solvents.
Low product yield with significant starting material remaining.	Insufficient reaction time.	- Extend the reaction time and monitor by TLC until the starting materials are consumed.
Suboptimal reactant ratio.	- Optimize the molar ratio of cholesterol to the acylating agent. An excess of the acylating agent may be necessary.
Catalyst poisoning.	- Ensure all glassware is clean and free of contaminants that could poison the catalyst.
Product appears to be an oil instead of a solid.	Presence of impurities.	- Purify the product using column chromatography or recrystallization to remove impurities that may be depressing the melting point.
Incomplete removal of solvent.	- Ensure the product is thoroughly dried under vacuum.
Product is discolored.	Degradation of starting materials or product.	- Use milder reaction conditions if possible. - Purify the product by recrystallization with activated charcoal or by column chromatography.

Purification Issues

Observation	Possible Cause(s)	Suggested Solution(s)
Difficulty in separating cholesterol and cholesteryl stearate by column chromatography.	Inappropriate solvent system.	- Optimize the eluent polarity. A less polar solvent system will increase the separation between the less polar cholesteryl stearate and the more polar cholesterol.
Low recovery after recrystallization.	Product is too soluble in the chosen solvent.	- Choose a solvent in which the product has high solubility at elevated temperatures and low solubility at room temperature or below. - Use the minimum amount of hot solvent necessary to dissolve the product.
Crystals are too fine and pass through the filter paper.	- Allow the solution to cool more slowly to encourage the formation of larger crystals. - Use a finer porosity filter paper or a sintered glass funnel.

Experimental Protocols

Palladium-Catalyzed Cross-Coupling Synthesis of Cholesteryl Stearate

This protocol is based on a novel synthesis process utilizing microwave chemistry.[2][4]

Materials:

• Cholesterol

• Stearoyl chloride

• Sodium tert-butoxide

• PdCl₂(dᵗbpf) catalyst

• 1,4-Dioxane (B91453) (anhydrous)

• Microwave vial

• Microwave reactor

Procedure:

• To a clean microwave vial, add cholesterol (0.5 mmol) and sodium tert-butoxide (1.0 mmol).

• Add the PdCl₂(dᵗbpf) catalyst.

• Add stearoyl chloride (1.0 mmol). If the aroyl chloride is a liquid, flush the vial with an inert gas (e.g., argon).

• Add anhydrous 1,4-dioxane via syringe.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 100°C for 2 hours.

• After cooling, the crude product can be purified by filtration through a pad of celite, followed by removal of the solvent in vacuo. Further purification can be achieved by column chromatography or recrystallization.

Data Presentation

Table 1: Effect of Reactant Ratio and Temperature on Cholesteryl Ester Yield (Cross-Coupling Method) [4]

Cholesterol (mmol)	Aroyl Chloride (mmol)	Temperature (°C)	Reaction Time (h)	Yield (%)
0.5	0.5	100	2	76-77
0.5	1.0	100	2	56-100
0.5	1.0	120	2	Generally higher yields observed
2.0	0.5	100	2	56

Note: Yields are dependent on the specific aroyl chloride used.

Visualizations

General Workflow for Cholesteryl Stearate Synthesis and Purification

Caption: General experimental workflow for the synthesis and purification of cholesteryl stearate.

Troubleshooting Flowchart for Low Yield

Caption: A troubleshooting flowchart to diagnose and resolve issues of low product yield.

References

• 1. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides - International Journal of Organic Chemistry - SCIRP [scirp.org]
• 2. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides [scirp.org]
• 3. A simple and efficient approach for the synthesis of cholesterol esters of long-chain saturated fatty acids by using Ph3P·SO3 as a versatile organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Cholesteryl Ester Fatty Acids by Gas Chromatography

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals minimize interference in the gas chromatography (GC) analysis of cholesteryl ester fatty acids.

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental workflow, from sample preparation to GC analysis.

Q1: Why are my chromatograms showing significant peak tailing for my fatty acid methyl esters (FAMEs)?

A1: Peak tailing for FAMEs is often indicative of active sites within the GC system or incomplete derivatization. Free fatty acids, which are more polar than their methyl esters, can interact with active sites (e.g., exposed silanols) in the injector liner or the column itself, leading to poor peak shape.

• Incomplete Derivatization: If the transesterification of cholesteryl esters to FAMEs is not complete, the remaining unreacted fatty acids will exhibit tailing. Review your derivatization protocol to ensure optimal reaction conditions.

• Active Sites in the GC System: The injector liner, column, or even contaminants in the carrier gas can introduce active sites. Using deactivated liners and high-quality, inert GC columns is crucial. Regular maintenance, such as baking out the column or trimming the first few inches, can help mitigate this issue.

• Column Contamination: Accumulation of non-volatile material from the sample matrix on the column can create active sites. Ensure your sample cleanup is effective to remove these contaminants.

Q2: I am observing "ghost peaks" in my chromatograms, especially during blank runs. What is the source of this contamination?

A2: Ghost peaks are typically the result of contamination from various sources.

• Injector Contamination: Remnants from previous injections can accumulate in the injector liner and slowly bleed into the column, appearing as broad peaks in subsequent runs. Regular replacement of the septum and cleaning or replacement of the liner are essential preventative measures.

• Sample Carryover: Insufficient cleaning of the autosampler syringe between injections can lead to carryover from a concentrated sample to the next. Implement a rigorous syringe washing protocol with an appropriate solvent.

• Contaminated Reagents or Solvents: Impurities in derivatization reagents, solvents, or even the carrier gas can introduce extraneous peaks. Use high-purity reagents and solvents and ensure gas purifiers are functioning correctly.

• Leaching from Labware: Plasticizers and other contaminants can leach from plastic tubes and caps (B75204). Whenever possible, use glass vials with PTFE-lined caps for sample preparation and storage.

Q3: The recovery of my cholesteryl ester fatty acids seems low and inconsistent. What are the potential causes?

A3: Low and inconsistent recovery can stem from issues in the sample preparation and extraction stages.

• Inefficient Extraction: The initial lipid extraction from the sample matrix may be incomplete. Ensure the chosen extraction method (e.g., Bligh and Dyer) is appropriate for your sample type and is performed thoroughly.

• Losses during Sample Cleanup: If using solid-phase extraction (SPE) to isolate cholesteryl esters, ensure the column is properly conditioned and that the elution solvents are of the correct composition and volume to quantitatively recover the cholesteryl ester fraction.

• Incomplete Derivatization: As mentioned previously, incomplete conversion of fatty acids to FAMEs will lead to lower quantifiable amounts. Acid-catalyzed derivatization methods are generally more effective for the transesterification of cholesteryl esters than some base-catalyzed methods.

• Degradation of Polyunsaturated Fatty Acids (PUFAs): PUFAs are susceptible to oxidation, especially at high temperatures. It is advisable to handle samples under an inert atmosphere (e.g., nitrogen) and to add an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvent.

Q4: Some of my FAME peaks are co-eluting, making accurate quantification difficult. How can I improve the resolution?

A4: Co-elution of FAMEs is a common chromatographic challenge that can be addressed by optimizing the GC method and column selection.

• Inappropriate GC Column: The choice of GC column is critical for FAME separation. Highly polar stationary phases, such as those containing cyanopropyl functional groups (e.g., HP-88, CP-Sil 88), are recommended for separating FAMEs based on their degree of unsaturation and chain length. Non-polar columns, which separate primarily by boiling point, are generally not suitable for complex FAME mixtures.

• Suboptimal GC Oven Temperature Program: A slow, carefully optimized temperature ramp can significantly improve the resolution of closely eluting peaks.

• Carrier Gas Flow Rate: The linear velocity of the carrier gas affects chromatographic efficiency. Ensure the flow rate is optimized for your column dimensions and carrier gas type (e.g., helium, hydrogen).

• Column Dimensions: Longer columns with a smaller internal diameter generally provide better resolution, although they may lead to longer run times.

Frequently Asked Questions (FAQs)

Sample Preparation and Derivatization

Q5: Why is it necessary to isolate cholesteryl esters before derivatization?

A5: Biological samples contain a complex mixture of lipids, including triglycerides, phospholipids, and free fatty acids. If the total lipid extract is derivatized directly, the resulting FAMEs will represent the fatty acid profile of all these lipid classes, not just the cholesteryl esters. Furthermore, other lipids and non-saponifiable components like free cholesterol can interfere with the GC analysis. Isolating the cholesteryl ester fraction using techniques like solid-phase extraction (SPE) ensures that the analyzed FAMEs are solely derived from the cholesteryl esters of interest.

Q6: Which derivatization method is most effective for cholesteryl esters?

A6: Acid-catalyzed transesterification methods are generally more effective for converting the fatty acids from cholesteryl esters into FAMEs compared to some base-catalyzed methods. Common and effective acid catalysts include methanolic HCl and boron trifluoride (BF₃) in methanol. While BF₃-methanol is a widely used reagent, studies have shown that methanolic HCl can be an equally effective and more cost-efficient alternative.[1] Base-catalyzed methods may not be sufficient for the complete transesterification of the sterically hindered cholesteryl esters.[2]

GC Analysis and Instrumentation

Q7: What type of GC column is best suited for the analysis of FAMEs from cholesteryl esters?

A7: For the analysis of FAMEs, a polar capillary column is highly recommended. The polarity of the stationary phase allows for the separation of FAMEs not only by their carbon chain length but also by their degree of unsaturation. Highly polar columns with a cyanopropyl stationary phase (e.g., DB-23, HP-88, CP-Sil 88) are excellent choices for resolving complex mixtures of FAMEs, including positional and geometric isomers. Wax-type columns (e.g., DB-FATWAX UI) are also a suitable option.

Q8: Can underivatized cholesterol interfere with my FAMEs analysis?

A8: Yes, underivatized cholesterol can interfere with the analysis. Due to its low volatility, free cholesterol can accumulate in the injector and at the head of the GC column. This can lead to a variety of problems, including peak tailing of other analytes, ghost peaks in subsequent runs as the cholesterol slowly elutes, and a general decrease in column performance. It is crucial to either remove free cholesterol during sample preparation (e.g., via SPE) or ensure it is derivatized to a more volatile form if it is to be analyzed separately.

Experimental Protocols

Protocol 1: Isolation of Cholesteryl Esters using Solid-Phase Extraction (SPE)

This protocol describes the separation of cholesteryl esters from a total lipid extract using a silica-based SPE cartridge.

• Prepare the Total Lipid Extract: Extract the total lipids from your sample using a standard method such as the Bligh and Dyer technique. Evaporate the solvent under a stream of nitrogen to obtain the dry lipid residue.

• Condition the SPE Cartridge: Condition a silica (B1680970) SPE cartridge (e.g., 100 mg) by washing it with 2 mL of hexane (B92381).

• Load the Sample: Redissolve the dry lipid extract in a small volume (e.g., 1 mL) of toluene (B28343) and apply it to the conditioned SPE cartridge.

• Elute the Cholesteryl Esters: Elute the cholesteryl ester fraction by passing 1 mL of hexane through the cartridge.[2] This fraction will contain the nonpolar cholesteryl esters.

• Elute Other Lipid Classes (Optional): If desired, other lipid classes can be subsequently eluted using solvents of increasing polarity. For example, cholesterol and other sterols can be eluted with 30% isopropanol (B130326) in hexane.[2]

• Collect and Dry: Collect the cholesteryl ester fraction and evaporate the solvent under a stream of nitrogen. The dried residue is now ready for derivatization.

Protocol 2: Acid-Catalyzed Transesterification to FAMEs

This protocol describes the conversion of fatty acids from the isolated cholesteryl esters to FAMEs using methanolic HCl.

• Prepare the Reagent: Prepare an 8% (w/v) solution of HCl in methanol/water (85:15, v/v) by diluting concentrated HCl with methanol.[3]

• Reaction Setup: To the dried cholesteryl ester residue, add 200 µL of toluene, 1.5 mL of methanol, and 300 µL of the 8% methanolic HCl solution.[3]

• Incubation: Securely cap the reaction tube and heat at 100°C for 1-1.5 hours or at 45°C overnight.[3] The overnight incubation at a lower temperature is recommended to minimize the degradation of PUFAs.[3]

• Extraction of FAMEs: After cooling, add 1 mL of water and 1 mL of hexane to the reaction mixture. Vortex thoroughly to extract the FAMEs into the hexane layer.

• Sample Collection: Allow the phases to separate and carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial for analysis.

Data Presentation

Table 1: Comparison of Recovery Rates for Lipid Classes using SPE

Lipid Class	Mean Recovery (%)[4]	Standard Deviation (%)[4]
Cholesteryl Esters (CE)	84.9	4.9
Triacylglycerols (TAG)	86.8	4.9
Phosphatidylcholine (PC)	74.2	7.5
Non-Esterified Fatty Acids (NEFA)	73.6	8.3

Data from a study on the separation of plasma lipids using aminopropyl silica SPE columns.[4]

Table 2: Comparison of Catalysts for FAMEs Preparation from Forage Samples

Catalyst	Total Fatty Acid Concentration (mg/g)	Relative Cost	Potential Issues
1.09 M Methanolic HCl	Not significantly different from BF₃[1]	Lower	-
14% BF₃ in Methanol	Not significantly different from HCl[1]	Higher	Potential for isomerization of some fatty acids[1]

This table provides a qualitative comparison based on findings from a study on forage samples, indicating that methanolic HCl is a suitable and more economical alternative to BF₃.[1]

Visualizations

Caption: Experimental workflow for GC analysis of cholesteryl ester fatty acids.

Caption: Troubleshooting decision tree for common GC analysis issues.

References

• 1. ars.usda.gov [ars.usda.gov]
• 2. lipidmaps.org [lipidmaps.org]
• 3. Gas chromatographic separation of fatty acid esters of cholesterol and phytosterols on an ionic liquid capillary column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cambridge.org [cambridge.org]

Strategies to enhance the detection of low-abundance cholesteryl esters

Welcome to the technical support center for the analysis of cholesteryl esters (CEs). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges in detecting and quantifying low-abundance CEs.

Frequently Asked Questions (FAQs)

Q1: Why is the detection of low-abundance cholesteryl esters challenging?

A: The analysis of cholesteryl esters, particularly at low concentrations, presents several analytical hurdles. Their high hydrophobicity, chemical inertness, and poor ionization efficiency in common mass spectrometry sources make them difficult to detect.[1][2][3] Key challenges include:

• Poor Ionization: CEs are neutral lipids that do not readily acquire a charge, leading to low signal intensity in electrospray ionization (ESI) mass spectrometry.[1][4]

• Matrix Effects: Biological samples are complex, and other lipids or molecules can interfere with CE ionization, a phenomenon known as ion suppression.[5][6]

• Isobaric Overlap: Different CE species, as well as other lipid classes like diacylglycerols (DAGs), can have the same nominal mass, making specific detection difficult without high-resolution chromatography and mass spectrometry.[7]

• Low Endogenous Levels: Many biologically relevant CEs, especially those with polyunsaturated fatty acids, are present at very low concentrations.[1]

Q2: What is the most effective ionization technique for cholesteryl ester analysis via LC-MS?

A: Atmospheric Pressure Chemical Ionization (APCI) is generally considered more robust and sensitive for CE analysis than Electrospray Ionization (ESI).[5][6] CEs are moderately polar and ionize more efficiently under APCI conditions.[6] ESI can be used, but it often suffers from lower ionization efficiency and greater susceptibility to ion suppression from the sample matrix.[1][4][6] The use of mobile phase additives like ammonium (B1175870) formate (B1220265) is highly recommended with either technique to promote the formation of stable [M+NH4]+ adducts, which are more readily detected than protonated molecules.[1]

Q3: Is chemical derivatization necessary for analyzing cholesteryl esters?

A: For Liquid Chromatography-Mass Spectrometry (LC-MS) analysis, derivatization is not always required but can be employed to improve ionization efficiency and sensitivity.[2][6] However, for Gas Chromatography-Mass Spectrometry (GC-MS), derivatization is mandatory to increase the volatility and thermal stability of the CEs.[2][6] Common derivatization methods for GC-MS involve creating trimethylsilyl (B98337) (TMS) ethers.[6] For LC-MS, novel charge-switch derivatization agents can be used to add a readily ionizable group to the molecule, significantly boosting signal intensity.[8]

Q4: Which internal standards are best for quantitative analysis of cholesteryl esters?

A: The ideal internal standard should mimic the analyte's behavior during sample preparation and analysis. For CEs, the best choices are:

• Stable Isotope-Labeled (SIL) CEs: Deuterated cholesterol esters are the gold standard as they co-elute with the endogenous analyte and have nearly identical ionization properties.[5][9]

• Odd-Chain CEs: A structurally similar compound that is not naturally present in the sample, such as cholesteryl heptadecanoate (CE 17:0), is an excellent alternative.[7][9][10]

Cholesteryl acetate (B1210297) is generally not recommended as an internal standard because it may be endogenously present and its mass is too close to other short-chain CEs, leading to potential interference.[9]

Troubleshooting Guide

Problem: Low or No Signal Intensity for Cholesteryl Esters

This is a common issue stemming from sample preparation, chromatography, or mass spectrometer settings. Follow this guide to diagnose and resolve the problem.

Troubleshooting workflow for low cholesteryl ester signal.

Data Presentation

Table 1: Typical Performance Metrics for LC-MS/MS Cholesteryl Ester Analysis

This table summarizes the quantitative performance that can be expected from an optimized LC-MS/MS method for cholesteryl ester analysis.[5]

Parameter	Typical Value	Significance
Limit of Quantification (LOQ)	0.5–2 ng/mL (abundant CEs)	Defines the lowest concentration that can be reliably quantified.
≤10 ng/mL (low-abundance CEs)	Crucial for detecting rare polyunsaturated species.
Linearity (Dynamic Range)	≥4 orders of magnitude	Ensures accurate quantification across a wide concentration range.
Correlation Coefficient (R²)	≥ 0.995	Indicates a strong linear relationship in the calibration curve.
Precision (Intra-batch CV)	≤ 10%	Measures the reproducibility of results within the same analytical run.
Precision (Inter-batch CV)	≤ 15%	Measures the reproducibility of results across different analytical runs.
Mass Accuracy (HRAM)	≤ 3 ppm	Provides high confidence in the identification of CE species.
Carryover	< 0.1%	Ensures that signal from a previous sample does not affect the current one.

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma/Serum

This protocol is a modified Bligh-Dyer extraction suitable for recovering cholesteryl esters and other neutral lipids.[7][11]

• Sample Preparation: To 100 µL of plasma or serum in a glass tube, add a known amount of internal standard (e.g., cholesteryl heptadecanoate).

• Monophasic Mixture Formation: Add 2 mL of chloroform (B151607) and 1 mL of methanol. Vortex vigorously for 2 minutes to create a single-phase mixture and precipitate proteins.

• Phase Separation: Add 1 mL of chloroform, vortex for 30 seconds. Then add 1 mL of water (or a saline solution), vortex again for 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the layers. Three layers will be visible: an upper aqueous (methanol/water) layer, a protein disk, and a lower organic (chloroform) layer containing the lipids.

• Lipid Collection: Carefully aspirate the lower organic layer using a glass Pasteur pipette and transfer it to a new clean glass tube. Be cautious not to disturb the protein layer.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate volume (e.g., 200 µL) of the initial LC mobile phase (e.g., 80:20 v/v IPA:MeOH) for analysis.

Protocol 2: Suggested LC-MS/MS Parameters

These parameters provide a starting point for developing a robust method for CE analysis on a UHPLC system coupled to a triple quadrupole or QTOF mass spectrometer.[1][2][5]

Parameter	Setting
LC Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, <2 µm particle size)
Column Temperature	40–55 °C
Mobile Phase A	50:50 H₂O:MeOH + 10 mM Ammonium Formate + 0.1% Formic Acid
Mobile Phase B	80:20 IPA:MeOH + 10 mM Ammonium Formate + 0.1% Formic Acid
Flow Rate	0.3–0.5 mL/min
Gradient	Start at 40% B, ramp to 100% B over 12 min, hold for 5 min, re-equilibrate
Ionization Source	APCI (or ESI), Positive Ion Mode
Capillary Voltage	3.0 kV
Source Temperature	250 °C
Scan Mode (Triple Quad)	MRM: [M+NH4]+ → 369.3 or Neutral Loss Scan of 368.5
Scan Mode (QTOF)	MS/MS targeting precursor [M+NH4]+ with collision energy of ~25-35 eV

Visualizations

Cholesteryl Ester Metabolism

Cholesteryl esters are synthesized from free cholesterol by two key enzymes, ACAT and LCAT, and are hydrolyzed back to free cholesterol by cholesteryl esterase. This balance is critical for cellular cholesterol homeostasis.

Enzymatic pathways of cholesteryl ester synthesis and hydrolysis.[2]

General Experimental Workflow

A typical workflow for the targeted analysis of cholesteryl esters involves several key stages, from sample collection to data analysis.

A standard workflow for cholesteryl ester analysis by LC-MS/MS.

References

• 1. biorxiv.org [biorxiv.org]
• 2. biorxiv.org [biorxiv.org]
• 3. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scienceopen.com [scienceopen.com]
• 5. Cholesterol Ester Analysis Service - Creative Proteomics [creative-proteomics.com]
• 6. benchchem.com [benchchem.com]
• 7. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis of Acylglycerols, Sterols, and Prenols - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Analysis of adrenal cholesteryl esters by reversed phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. lipidmaps.org [lipidmaps.org]

Reference Data & Comparative Studies

Differentiating Cholesteryl Stearate from other Cholesteryl Esters by Mass Spectrometry: A Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of mass spectrometry-based methods for differentiating cholesteryl stearate (B1226849) from other common cholesteryl esters. Cholesteryl esters (CEs), formed by the esterification of a fatty acid to cholesterol, are crucial molecules in lipid metabolism and are implicated in various diseases.[1] Their structural similarity, particularly among isomers, presents a significant analytical challenge. This document outlines the mass spectrometric techniques and experimental data that enable their specific identification and quantification.

Executive Summary

Mass spectrometry, particularly when coupled with tandem mass spectrometry (MS/MS), is a powerful tool for the analysis of cholesteryl esters. The key to differentiating cholesteryl stearate from other CEs, such as cholesteryl oleate (B1233923), linoleate, or palmitate, lies in the fragmentation of the fatty acyl chain. While all cholesteryl esters share a common cholesterol backbone and thus produce a characteristic fragment, the specific fatty acid can be identified through unique fragmentation patterns, especially when using soft ionization techniques with specific adducts. This guide will compare the fragmentation of different cholesteryl ester adducts and provide the necessary experimental details to achieve this differentiation.

Comparison of Mass Spectrometric Behavior

The differentiation of cholesteryl esters by mass spectrometry is highly dependent on the ionization method and the type of adduct formed. The two most common adducts used in electrospray ionization (ESI) are ammoniated ([M+NH₄]⁺) and lithiated ([M+Li]⁺) ions.

Ammoniated Adducts ([M+NH₄]⁺)

When analyzed as ammoniated adducts, all cholesteryl esters undergo a characteristic fragmentation upon collision-induced dissociation (CID). They readily lose the fatty acyl chain and the ammonia (B1221849) adduct to produce a prominent fragment ion at m/z 369.3, which corresponds to the cholestane (B1235564) cation [cholesterol - H₂O + H]⁺.[2][3][4] This transition is highly specific for the cholesteryl ester class and is often used for their general detection and quantification using precursor ion scans or neutral loss scanning.[3] However, this dominant fragmentation makes it difficult to distinguish between different cholesteryl esters based solely on the fragmentation of their ammoniated adducts, as the fatty acid portion is lost as a neutral molecule.

Lithiated Adducts ([M+Li]⁺)

In contrast, the fragmentation of lithiated adducts of cholesteryl esters provides more structural information.[2] Upon CID, lithiated CEs produce two key fragment ions:

• The cholestane cation at m/z 369.3.

• A lithiated fatty acid fragment ion ([RCOOLi₂]⁺).[2]

The second fragment is unique to the specific fatty acid esterified to the cholesterol and is therefore the key to differentiating between cholesteryl stearate and other CEs. For example, cholesteryl stearate ([C₄₅H₈₀O₂ + Li]⁺) will produce a specific lithiated stearate fragment, while cholesteryl oleate will produce a lithiated oleate fragment with a different mass-to-charge ratio. This allows for the unambiguous identification of the fatty acyl chain.

Quantitative Data Summary

The following tables summarize the key mass spectrometric information for differentiating cholesteryl stearate from other common cholesteryl esters.

Cholesteryl Ester	Molecular Formula	Molecular Weight (Da)	[M+NH₄]⁺ (m/z)	[M+Li]⁺ (m/z)
Cholesteryl Stearate	C₄₅H₈₀O₂	653.12	670.65	659.63
Cholesteryl Oleate	C₄₅H₇₈O₂	651.10	668.63	657.61
Cholesteryl Linoleate	C₄₅H₇₆O₂	649.09	666.62	655.60
Cholesteryl Palmitate	C₄₃H₇₆O₂	625.06	642.60	631.58

Table 1: Molecular Weights and Adduct m/z of Common Cholesteryl Esters. This table provides the fundamental mass information for the precursor ions of several common cholesteryl esters.

Precursor Ion (Adduct)	Cholesteryl Ester	Key Fragment Ions (m/z)	Description of Fragment	Utility for Differentiation
[M+NH₄]⁺	All CEs	369.3	Cholestane Cation	Low (Class-specific)
[M+Li]⁺	Cholesteryl Stearate	369.3	Cholestane Cation	High (in combination)
291.3	Lithiated Stearate	High (Specific to Stearate)
[M+Li]⁺	Cholesteryl Oleate	369.3	Cholestane Cation	High (in combination)
289.3	Lithiated Oleate	High (Specific to Oleate)
[M+Li]⁺	Cholesteryl Linoleate	369.3	Cholestane Cation	High (in combination)
287.3	Lithiated Linoleate	High (Specific to Linoleate)
[M+Li]⁺	Cholesteryl Palmitate	369.3	Cholestane Cation	High (in combination)
263.3	Lithiated Palmitate	High (Specific to Palmitate)

Table 2: Key Fragment Ions for the Differentiation of Cholesteryl Esters. This table highlights the diagnostic fragment ions produced from ammoniated and lithiated adducts that are used to identify the specific fatty acyl chain.

Experimental Protocols

Sample Preparation and Lipid Extraction

A standard lipid extraction method, such as a modified Bligh-Dyer extraction, is typically used to isolate lipids from biological samples.

Protocol:

• Homogenize the tissue or cell sample.

• Add a 2:1:0.8 mixture of chloroform:methanol:water to the homogenate and vortex thoroughly.

• Centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the lipid extract in an appropriate solvent for MS analysis (e.g., methanol/chloroform with the desired salt for adduct formation).

Direct Infusion ESI-MS/MS for Cholesteryl Ester Analysis

This method is suitable for the rapid screening and identification of cholesteryl esters in a lipid extract.

Instrumentation: A triple quadrupole or Q-TOF mass spectrometer equipped with an electrospray ionization source.

Procedure:

• Reconstitute the dried lipid extract in methanol/chloroform (4:1, v/v).

• To form lithiated adducts, add LiOH to a final concentration of 100 µM.[5] For ammoniated adducts, ensure the solvent system contains ammonium (B1175870) acetate.

• Infuse the sample directly into the mass spectrometer at a flow rate of 5-10 µL/min.

• Acquire data in positive ion mode.

• Perform product ion scans on the [M+Li]⁺ precursor ions of interest.

• Set the collision energy to approximately 25 eV for the fragmentation of cholesteryl esters.[2][5]

LC-MS/MS for Separation and Identification of Cholesteryl Esters

This method is preferred for complex samples and for the separation of isomeric cholesteryl esters.[6]

Instrumentation: A UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., Gemini 5U C18, 50 x 4.6 mm, 5 µm).

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient: A suitable gradient from a lower to a higher percentage of mobile phase B to elute the hydrophobic cholesteryl esters.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40-50 °C.

Mass Spectrometry Conditions:

• Acquire data in positive ion mode.

• Use an Auto-MS/MS acquisition mode to trigger fragmentation on detected precursor ions.

• Set a collision energy appropriate for the instrument and adduct type (e.g., 25-35 eV).

Visualizations

Caption: Workflow for the differentiation of cholesteryl esters by mass spectrometry.

Caption: Comparison of fragmentation pathways for ammoniated and lithiated cholesteryl esters.

References

• 1. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]

A Comparative Guide to the Quantification of Cholesteryl Stearate: Validation of a Novel LC-MS/MS Method

For researchers, scientists, and drug development professionals, the precise and accurate quantification of cholesteryl esters, such as cholesteryl stearate (B1226849), is critical for advancing our understanding of lipid metabolism and its role in numerous disease states. This guide presents a comprehensive validation of a novel Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of cholesteryl stearate, alongside an objective comparison with established analytical techniques. The experimental data and detailed protocols provided herein aim to equip researchers with the necessary information to select the most suitable method for their specific research applications.

Comparative Analysis of Analytical Methods

The selection of an appropriate analytical method for cholesteryl stearate quantification depends on various factors, including the required sensitivity, selectivity, sample throughput, and available instrumentation. This section provides a comparative summary of a novel LC-MS/MS method against two widely used techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and Enzymatic Assays.

Table 1: Performance Comparison of Analytical Methods for Cholesteryl Stearate Quantification

Feature	Novel LC-MS/MS Method	Gas Chromatography-Mass Spectrometry (GC-MS)	Enzymatic Assay
Principle	Separation by liquid chromatography with detection by tandem mass spectrometry.	Separation of volatile compounds with detection by mass spectrometry.	Enzymatic hydrolysis of cholesteryl esters followed by colorimetric or fluorometric detection of cholesterol.
Sample Preparation	Lipid extraction.	Lipid extraction followed by derivatization.[1]	Lipid extraction.[2]
Limit of Quantification (LOQ)	≤ 2 ng/mL[3]	0.2 to 10.0 µg/mL[2]	< 20 µM[2]
Linearity (r²)	>0.99	>0.98[2]	Not specified
Accuracy (% Bias or Recovery)	High (not specified quantitatively)	75.9 to 125.1% (% bias)[2]	Comparable to GC-MS[2]
Precision (% RSD)	High (not specified quantitatively)	Intra-day: 1.1-10.9%, Inter-day: 3.0-9.3%[2]	Not specified
Advantages	High sensitivity, high specificity, suitable for complex matrices, no derivatization required.[1]	Well-established, robust.[1]	High throughput, cost-effective.
Disadvantages	Higher instrument cost, potential for matrix effects.[1]	Requires derivatization, which can be time-consuming and introduce variability.[1][4]	Indirect measurement of cholesteryl esters, lower specificity, potential for interference.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental results. This section provides comprehensive protocols for the novel LC-MS/MS method and the comparative GC-MS method.

Novel Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers high sensitivity and specificity for the direct analysis of cholesteryl stearate without the need for derivatization.[1]

1. Lipid Extraction:

• Utilize a standard lipid extraction method, such as the Bligh and Dyer procedure, to isolate lipids from the biological sample (e.g., plasma, cells, tissues).[2]

2. LC Separation:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).[5]

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.[5]

• Mobile Phase B: 90:10 (v/v) Isopropanol:Acetonitrile with 0.1% formic acid and 5 mM ammonium formate.[5]

• Gradient: A suitable gradient program is employed to separate cholesteryl stearate from other lipid species.

• Flow Rate: Typically around 0.5 mL/min.

• Column Temperature: 45°C.[5]

• Injection Volume: 5 µL.[5]

3. MS/MS Detection:

• Ionization Mode: Positive Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). APCI has demonstrated superiority for sterol analysis.[5]

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for cholesteryl stearate and an internal standard (e.g., cholesteryl-d7 stearate) are monitored for quantification. A common transition for cholesteryl esters is the neutral loss of the fatty acid moiety.

4. Quantification:

• A stable isotope-labeled internal standard, such as cholesteryl-d7 stearate, is added to the sample prior to extraction for accurate quantification, correcting for extraction and ionization inefficiencies.

Comparative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

This well-established method requires derivatization to increase the volatility of cholesteryl stearate for gas-phase analysis.[1]

1. Lipid Extraction:

• Extract lipids from the sample matrix using a solvent system like chloroform:methanol (2:1, v/v).[1]

2. Saponification and Derivatization:

• Saponify the cholesteryl esters to release free cholesterol by heating with an alcoholic potassium hydroxide (B78521) solution.

• Extract the non-saponifiable lipids, including cholesterol.

• Derivatize the extracted cholesterol to a more volatile form, typically a trimethylsilyl (B98337) (TMS) ether, using a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

3. GC Separation:

• Column: A nonpolar capillary column, such as one coated with 5% phenyl-methylpolysiloxane.

• Carrier Gas: Helium.[1]

• Oven Temperature Program: A temperature gradient is used to separate the derivatized cholesterol.[1]

4. MS Detection:

• Ionization: Electron Ionization (EI).[1]

• Detection: Selected Ion Monitoring (SIM) of characteristic ions for the cholesterol-TMS derivative.[1]

5. Quantification:

• An internal standard, such as deuterated cholesterol, is added at the beginning of the sample preparation to correct for extraction and derivatization inefficiencies.[1]

Visualizing the Workflow and Method Selection

To further clarify the experimental process and aid in method selection, the following diagrams illustrate the workflow of the novel LC-MS/MS method and a decision-making framework.

Workflow of the Novel LC-MS/MS Method

Decision Tree for Method Selection

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cholesterol Ester Analysis Service - Creative Proteomics [creative-proteomics.com]
• 4. biorxiv.org [biorxiv.org]
• 5. benchchem.com [benchchem.com]

Comparative analysis of cholesteryl stearate and cholesteryl oleate properties

A Comparative Analysis of Cholesteryl Stearate (B1226849) and Cholesteryl Oleate (B1233923): Properties and Experimental Considerations

Cholesteryl esters, formed by the esterification of a fatty acid to cholesterol's hydroxyl group, are critical neutral lipids for cholesterol storage and transport in biological systems.[1] Among the most common are cholesteryl stearate and cholesteryl oleate, which differ by a single feature in their fatty acid chains: cholesteryl stearate contains the saturated 18-carbon stearic acid, while cholesteryl oleate incorporates the monounsaturated 18-carbon oleic acid. This seemingly minor structural variance—the presence of a single cis-double bond—imparts significant differences in their physicochemical properties, which in turn dictates their behavior in lipid droplets, atherosclerotic plaques, and model membrane systems.[2][3]

This guide provides a comparative analysis of these two molecules, offering quantitative data, detailed experimental protocols for their analysis, and visualizations of their metabolic context and analytical workflows for researchers in lipidology and drug development.

Physicochemical Properties

The primary distinction between cholesteryl stearate and oleate lies in their physical properties, which are a direct consequence of their fatty acid structure. The saturated, linear stearate chain allows for tighter molecular packing, resulting in a much higher melting point compared to the oleate ester, whose kinked chain from the cis-double bond disrupts crystal lattice formation.[2][4]

Property	Cholesteryl Stearate	Cholesteryl Oleate
Molecular Formula	C45H80O2[5][6]	C45H78O2[7]
Molecular Weight	653.12 g/mol [6][8]	651.1 g/mol [7]
Melting Point	79-83 °C[9]	44-47 °C[]
Fatty Acyl Chain	Stearate (18:0)	Oleate (18:1, n-9)
Solubility	Insoluble in water; Soluble in chloroform.[11]	Insoluble in water; Soluble in chloroform, toluene.[]

Biological and Biophysical Significance

Both cholesteryl esters are key components of lipid droplets and are implicated in the pathology of atherosclerosis, where they accumulate in macrophage foam cells.[12] However, their different physical states at physiological temperatures lead to distinct biological consequences.

• Atherosclerosis: Atherosclerotic lesions are rich in cholesteryl esters.[4] Notably, lipid droplets isolated from these lesions show a significant enrichment in cholesteryl oleate.[13] The lower melting point of cholesteryl oleate means it exists in a liquid or liquid-crystalline state at body temperature, which may influence the dynamics and progression of plaque formation.[13][14] Dietary intake of monounsaturated fats can promote the accumulation of cholesteryl oleate, which is considered a key atherogenic factor.[15]

• Lipid Droplets: As the primary storage form of cholesterol, cholesteryl esters are the main constituents of the neutral lipid core of intracellular lipid droplets.[16] The composition of these esters affects the physical state of the droplet core. Cholesteryl oleate can form supercooled liquid droplets below its melting point, a state that is influenced by the presence of triacylglycerols.[17] The physical state of these droplets is a critical determinant of their metabolism and potential pathogenicity.[14]

• Membrane Interactions: Unlike free cholesterol, cholesteryl esters are highly nonpolar and do not integrate into phospholipid bilayers.[3] Their accumulation within a membrane is disruptive. The linear stearate chain and the kinked oleate chain are expected to induce different degrees of disorder within the hydrophobic membrane core.[3]

Key Experimental Methodologies

The analysis and characterization of cholesteryl stearate and oleate involve a range of techniques to quantify their presence and determine their physical properties.

Experimental Protocol 1: Quantification by Mass Spectrometry

This protocol outlines a general method for the analysis of cholesteryl esters from a biological sample using liquid chromatography-tandem mass spectrometry (LC-MS/MS), which allows for the separation and quantification of individual ester species.

• Lipid Extraction:

  • Homogenize tissue or cell samples in a cold solvent mixture. A common method is the Folch procedure, using a chloroform:methanol (2:1, v/v) mixture.

  • Add the solvent to the sample, vortex thoroughly, and incubate at room temperature for 20-30 minutes to ensure complete lipid extraction.

  • Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

  • Centrifuge the sample to pellet any solid material and clearly separate the aqueous (upper) and organic (lower) phases.

  • Carefully collect the lower organic phase containing the lipids. Dry the solvent under a stream of nitrogen gas.

• Sample Preparation & Internal Standards:

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., isopropanol (B130326):acetonitrile (B52724):water mixture).

  • Prior to extraction, add a known amount of an internal standard, such as a deuterated or 13C-labeled cholesteryl ester (e.g., d7-cholesteryl oleate), to correct for sample loss and ionization differences.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into a high-performance liquid chromatography (HPLC) system, typically with a C18 reversed-phase column.

  • Separate the lipid species using a gradient elution, for example, with mobile phases containing acetonitrile and isopropanol with additives like formic acid and ammonium (B1175870) formate (B1220265) to promote ionization.

  • The eluent is introduced into an electrospray ionization (ESI) source of a tandem mass spectrometer.

  • Analyze the cholesteryl esters in positive ion mode. Perform a precursor ion scan or neutral loss scan specific to the cholesterol backbone (e.g., neutral loss of 368.5 Da for [M+H]+ ions) to specifically detect all cholesteryl esters.[18]

  • For quantification, use Multiple Reaction Monitoring (MRM) by selecting the precursor ion of each specific cholesteryl ester (e.g., m/z for [CE(18:0)+NH4]+ and [CE(18:1)+NH4]+) and a common product ion (e.g., m/z 369.3, the cholestadiene cation).[18]

  • Quantify the amount of cholesteryl stearate and oleate by comparing the area of their respective peaks to the area of the internal standard's peak.

Experimental Protocol 2: Analysis of Thermal Properties by DSC

Differential Scanning Calorimetry (DSC) is used to measure the temperatures and heat flows associated with phase transitions in a material as a function of temperature.[9][19]

• Sample Preparation:

  • Accurately weigh a small amount of the pure cholesteryl ester sample (typically 1-5 mg) into an aluminum DSC pan.

  • Hermetically seal the pan to prevent any loss of sample during heating.

  • Prepare an empty, sealed aluminum pan to be used as a reference.

• DSC Instrument Setup:

  • Place the sample pan and the reference pan into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) to create a stable and non-reactive atmosphere.

• Thermal Program:

  • Equilibrate the sample at a starting temperature well below the first expected transition.

  • Heat the sample at a controlled rate (e.g., 5 °C/min or 10 °C/min) to a temperature above its final melting point (isotropic liquid phase).

  • Hold the sample at this temperature for a few minutes to ensure complete melting and erase any prior thermal history.

  • Cool the sample back down at the same controlled rate to the starting temperature.

  • Perform a second heating cycle using the same parameters. The data from the second heating run is often used for analysis as it provides information on the material's intrinsic properties without the influence of its initial crystallization state.

• Data Analysis:

  • Plot the heat flow (in mW) versus temperature (°C). Endothermic events (melting, solid-to-liquid crystal transitions) will appear as peaks, while exothermic events (crystallization) will appear as valleys.

  • The onset temperature of a peak is typically taken as the transition temperature. The peak temperature can also be reported.

  • Integrate the area under a transition peak to determine the enthalpy of the transition (ΔH), which is the amount of energy absorbed or released during the phase change. Compare the thermograms of cholesteryl stearate and cholesteryl oleate to identify differences in their transition temperatures and enthalpies.[4]

Visualizations

The following diagrams illustrate the metabolic context and a general analytical workflow for cholesteryl esters.

Caption: The cellular cholesteryl ester metabolic cycle.

Caption: General analytical workflow for cholesteryl ester analysis.

References

• 1. Cholesteryl ester - Wikipedia [en.wikipedia.org]
• 2. mriquestions.com [mriquestions.com]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. Cholesteryl stearate [webbook.nist.gov]
• 6. larodan.com [larodan.com]
• 7. caymanchem.com [caymanchem.com]
• 8. Cholesteryl stearate | C45H80O2 | CID 118246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Thermotropic phase transitions of binary mixtures of wax and cholesteryl esters relevant to tears - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cholesteryl stearate | 35602-69-8 [chemicalbook.com]
• 12. Macrophage Cholesteryl Ester Mobilization and Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Lipid droplets in atherosclerotic fatty streaks of human aorta - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Physical properties of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. LDL cholesteryl oleate as a predictor for atherosclerosis: evidence from human and animal studies on dietary fat - PMC [pmc.ncbi.nlm.nih.gov]
• 16. How Sterol Esterification Affects Lipid Droplet Formation and Cellular Lipid Metabolism - Creative Proteomics [creative-proteomics.com]
• 17. Cholesterol esters form supercooled lipid droplets whose nucleation is facilitated by triacylglycerols - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Thermotropic phase transitions of binary mixtures of wax and cholesteryl esters relevant to tears - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of HPLC and GC-MS Methods for Cholesteryl Ester Analysis

For researchers, scientists, and drug development professionals engaged in lipidomics and metabolic studies, the accurate quantification of cholesteryl esters is of paramount importance. The two predominant analytical techniques for this purpose are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). While both methods are powerful, they operate on different principles and present distinct advantages and limitations. This guide provides an objective comparison of their performance, supported by experimental data, to facilitate informed method selection and cross-validation.

Quantitative Performance Comparison

A critical aspect of cross-validating these two techniques is the comparison of their analytical performance. The following table summarizes key validation parameters for both GC-MS and HPLC, compiled from various studies. It is important to note that specific values can vary depending on the sample matrix, instrumentation, and the exact methodology employed.

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Key Considerations
Precision (%RSD)	< 10%	< 5%[1]	Both methods demonstrate good precision, with HPLC often showing slightly better performance.[1]
Accuracy (Recovery %)	85 - 115%	90 - 110%[1]	Comparable recovery rates are achievable with optimized extraction procedures.[1]
Linearity (r²)	> 0.99[1]	> 0.99[1]	Both techniques exhibit excellent linearity over a defined concentration range.[1]
Limit of Detection (LOD)	~0.01 - 0.19 µg/mL[1][2]	~0.1 - 2.72 µg/mL[1][2]	GC-MS generally offers higher sensitivity.[1][2]
Limit of Quantification (LOQ)	~0.05 - 0.56 µg/mL[1][2]	~0.5 - 6.45 mg/kg[1][2]	Consistent with LOD, GC-MS typically has lower limits of quantification.[2]
Isomer Separation	Can be challenging for positional isomers.	Superior for separation of isomers, especially with specialized columns.[1]	This is a significant advantage of HPLC for detailed profiling of cholesteryl ester species.
Derivatization	Required for volatility (e.g., silylation).[3]	Not always necessary, allowing for analysis of native forms.	GC-MS requires derivatization to make cholesteryl esters volatile enough for analysis.[3]
Analysis Time	Chromatographic runs can be faster.[4][5]	Can have longer run times depending on the separation complexity.	GC-MS can offer faster analysis times for simpler mixtures.[6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and cross-validation of analytical results. Below are representative protocols for the analysis of cholesteryl esters using GC-MS and HPLC.

GC-MS Experimental Protocol

Gas chromatography-mass spectrometry is a well-established and highly sensitive method for the analysis of cholesteryl esters, which typically requires hydrolysis and derivatization prior to analysis.[1]

• Lipid Extraction: Total lipids are extracted from the sample (e.g., plasma, tissue homogenate) using a modified Bligh and Dyer or Folch method with chloroform:methanol (2:1, v/v).[1][7][8]

• Saponification: The lipid extract is saponified to hydrolyze cholesteryl esters to free cholesterol and fatty acids. This is typically achieved by adding 1 M methanolic KOH and incubating at 60-100°C for 10 minutes to 1 hour.[1][3]

• Extraction of Sterols: After saponification, the non-saponifiable fraction containing cholesterol is extracted with a non-polar solvent like hexane (B92381).[1][3] The mixture is vortexed and centrifuged to separate the phases, and the upper hexane layer is collected.[1][3]

• Derivatization: The dried extract is derivatized to increase volatility. A common method is silylation, where a reagent like BSTFA with 1% TMCS is added, and the mixture is heated at 70°C for 30 minutes to form trimethylsilyl (B98337) (TMS) ethers.[3]

• GC-MS Analysis:

  • GC Column: A capillary column such as a DB-23 or equivalent is commonly used.[1]

  • Inlet Temperature: Typically set around 280°C.[1]

  • Oven Program: An initial temperature of 180°C is held for 1 minute, then ramped at 20°C/min to 280°C and held for 10 minutes, followed by a ramp of 10°C/min to 300°C with a final hold for 5 minutes.[3]

  • MS Detector: Electron Impact (EI) ionization is commonly used, and the mass spectrometer is set to scan for characteristic fragments of the derivatized cholesterol.[1]

HPLC Experimental Protocol

High-performance liquid chromatography can be used for the analysis of intact cholesteryl esters, often without the need for derivatization, which is a significant advantage for preserving the original molecular structure.

• Lipid Extraction: Similar to the GC-MS protocol, total lipids are extracted from the sample using methods like a modified Folch extraction.[1] Alternatively, a simpler extraction with isopropanol (B130326) can be employed.[9]

• Sample Preparation: The extracted lipids are dried down under a stream of nitrogen and reconstituted in the mobile phase or a compatible solvent.[10] For cleaner samples, solid-phase extraction (SPE) can be used to isolate the cholesteryl ester fraction.[10][11]

• HPLC Analysis:

  • Column: A reversed-phase C18 column is frequently used for the separation of cholesteryl esters.[4][9]

  • Mobile Phase: An isocratic mobile phase of acetonitrile:isopropanol (e.g., 70:30 or 50:50 v/v) is common.[4][9] Gradient elution can also be used to improve separation.[10]

  • Flow Rate: A typical flow rate is around 1.0 mL/min.[4]

  • Detection: A UV detector set at a low wavelength (e.g., 205-210 nm) is often used for detection.[9][12] Mass spectrometry can also be coupled with HPLC (LC-MS) for more specific detection and identification.

Experimental Workflow

The following diagram illustrates the general experimental workflow for the analysis of cholesteryl esters, highlighting the distinct pathways for HPLC and GC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Comparative Analysis and Validation Methodologies of GC and HPLC for Analysis of Cholesterol in Meat Products [scirp.org]
• 5. researchgate.net [researchgate.net]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 9. researchgate.net [researchgate.net]
• 10. lipidmaps.org [lipidmaps.org]
• 11. Cholesterol ester analysis | Cyberlipid [cyberlipid.gerli.com]
• 12. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]

A Comparative Guide to the Effects of Saturated vs. Unsaturated Cholesteryl Esters on Lipid Bilayers

For researchers, scientists, and professionals in drug development, understanding the nuanced interactions between lipids and cell membranes is paramount. While the role of free cholesterol in modulating membrane properties is well-documented, its esterified forms—cholesteryl esters (CEs)—exhibit markedly different behaviors. This guide provides an objective comparison of how saturated and unsaturated cholesteryl esters differentially affect lipid bilayers, supported by established experimental principles.

Cholesteryl esters, where the hydroxyl group of cholesterol is esterified to a fatty acid, are significantly more nonpolar than free cholesterol. This increased hydrophobicity prevents them from orienting effectively within the phospholipid bilayer, leading to a generally disruptive influence on membrane structure and function.[1] The nature of the esterified fatty acid—whether saturated or unsaturated—further dictates the extent and type of this disruption.

A saturated cholesteryl ester, such as cholesteryl stearate, possesses a straight, flexible acyl chain. In contrast, an unsaturated cholesteryl ester, like cholesteryl oleate (B1233923), features a cis-double bond in its acyl chain, creating a rigid kink.[1] This fundamental structural difference is the primary determinant of their distinct effects on lipid packing, membrane fluidity, and overall bilayer integrity.

Quantitative Comparison of Effects

Direct comparative quantitative data for the effects of various cholesteryl esters on lipid bilayers is limited in the literature. However, based on their known molecular structures and the behavior of their constituent parts (cholesterol and fatty acids), we can infer their effects relative to free cholesterol. The following table summarizes these expected effects on key membrane properties.

Feature	Free Cholesterol	Saturated CE (e.g., Cholesteryl Stearate)	Unsaturated CE (e.g., Cholesteryl Oleate)
Primary Role in Membrane	Integral structural modulator; regulates fluidity and packing.[2]	Disruptive; primarily a storage/transport molecule, not structural.[1]	Highly disruptive; primarily a storage/transport molecule, not structural.[1]
Orientation in Bilayer	Amphipathic; -OH group at the aqueous interface, rigid ring in the hydrophobic core.	Nonpolar; lacks proper orientation, likely resides in the hydrophobic core.[1]	Nonpolar; lacks proper orientation, bulky kinked chain resides in the hydrophobic core.[1]
Effect on Acyl Chain Packing	Condensing effect; increases packing order of neighboring phospholipids.	Disrupts packing due to its bulk, but the linear chain is less perturbing than an unsaturated one.	Severely disrupts tight acyl chain packing due to the bulky, kinked oleate chain.[1]
Effect on Membrane Fluidity	Bidirectional regulator: Decreases fluidity above the phase transition temp.; increases fluidity below it.[3]	Increases overall membrane fluidity by disrupting ordered packing (disordering effect).	Significantly increases overall membrane fluidity due to severe packing disruption (strong disordering effect).[1]
Effect on Bilayer Thickness	Increases thickness by ordering and straightening phospholipid acyl chains.[4]	Likely causes local thinning or disordered regions due to packing disruption.	Expected to cause more significant local thinning and disorder.
Effect on Permeability	Decreases permeability to small solutes by increasing packing density.[2]	Increases permeability by creating defects and free volume in the bilayer.	Expected to cause a greater increase in permeability than saturated CEs.

Visualizing the Structural Effects

The diagram below illustrates the distinct interactions of free cholesterol, a saturated cholesteryl ester, and an unsaturated cholesteryl ester with a phospholipid bilayer.

References

• 1. benchchem.com [benchchem.com]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
• 3. LabXchange [labxchange.org]
• 4. How cholesterol stiffens unsaturated lipid membranes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Accurate and Precise Quantification of Cholesteryl Stearate in Complex Matrices

For researchers, scientists, and drug development professionals, the accurate quantification of cholesteryl esters, such as cholesteryl stearate (B1226849), in complex biological matrices is critical for understanding lipid metabolism and the pathophysiology of various diseases. This guide provides an objective comparison of common analytical methods, including Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD). The performance of each method is evaluated based on experimental data for accuracy, precision, sensitivity, and linearity.

Data Presentation: A Comparative Analysis of Analytical Methods

The selection of an appropriate analytical technique is crucial for obtaining reliable quantitative data. The following tables summarize the performance characteristics of LC-MS/MS, GC-MS, and HPLC-CAD for the quantification of cholesteryl esters.

Method	Analyte(s)	Accuracy (% Bias or % Recovery)	Precision (% RSD or % CV)	Limit of Quantification (LOQ)	Linearity (r²)	Reference
LC-MS/MS	Cholesteryl Esters	Good (not specified quantitatively)	Good (not specified quantitatively)	1 pmol	>3 orders of magnitude	[1]
LC-MS/MS	Cholesteryl Esters	Good (Validation study showed good accuracy)	Good (Validation study showed good precision)	Not specified	Not specified	[2]
GC-MS	Cholesteryl Esters	75.9% to 125.1% (% bias)	Intra-day: 1.1-10.9%, Inter-day: 3.0-9.3%	0.2 to 10.0 µg/mL	>0.98	[3][4]
HPLC-CAD	Lipids (including cholesterol)	58.4% to 110.5%	<4% RSD for amounts >10 ng	45 to 707 ng	>0.999	[5][6]

Experimental Workflows and Methodologies

A generalized workflow for the quantification of cholesteryl stearate from biological samples involves several key steps from sample preparation to data analysis.

Caption: General workflow for cholesteryl stearate quantification.

Detailed Experimental Protocols

Below are detailed methodologies for the key analytical techniques discussed.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity for the direct analysis of cholesteryl stearate without the need for derivatization.[1][7]

• Sample Preparation (Lipid Extraction):

  • Homogenize tissue samples or use cell pellets.

  • Perform a lipid extraction using a modified Bligh and Dyer method.

  • Dry the organic phase under a stream of nitrogen.

  • Reconstitute the lipid extract in an appropriate solvent for LC-MS/MS analysis.[8][9]

• Liquid Chromatography (LC):

  • Column: A reverse-phase C18 column is commonly used for separation.[1][7]

  • Mobile Phase: A gradient of solvents such as water:methanol with formic acid and ammonium (B1175870) formate (B1220265) (Solvent A) and isopropanol:methanol with formic acid and ammonium formate (Solvent B) is often employed.[1]

  • Flow Rate: A typical flow rate is 0.5 mL/min.[1]

  • Gradient: A gradient from 40% to 100% Solvent B over approximately 10-15 minutes can effectively separate cholesteryl esters.[1]

• Mass Spectrometry (MS/MS):

  • Ionization: Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) can be used. APCI has shown superiority for sterol analysis.[10][11]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for cholesteryl stearate and an internal standard (e.g., deuterated cholesteryl ester).[10] A common fragment ion for cholesteryl esters corresponds to the neutral loss of the fatty acid moiety, resulting in the cholesterol backbone fragment at m/z 369.35.[7]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides high resolution for lipid analysis but typically requires derivatization of cholesterol and hydrolysis of cholesteryl esters.[3][7]

• Sample Preparation and Derivatization:

  • Extract lipids from the sample matrix using solid-phase extraction (SPE).[4]

  • Hydrolyze the cholesteryl esters to free cholesterol and fatty acids.

  • Derivatize the free cholesterol to a more volatile form, for example, by silylation.[4]

• Gas Chromatography (GC):

  • Column: A high-temperature capillary column is used for the separation of sterols.[3]

  • Carrier Gas: Helium is typically used as the carrier gas.[4]

  • Temperature Program: A temperature gradient is employed to separate the analytes, with final temperatures reaching up to 300°C.[12]

• Mass Spectrometry (MS):

  • Ionization: Electron Ionization (EI) is commonly used.[4]

  • Detection Mode: Selected Ion Monitoring (SIM) is used to enhance sensitivity and selectivity by monitoring characteristic ions of the derivatized cholesteryl stearate.[4]

High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD)

HPLC-CAD is a universal detection method that can quantify any non-volatile and many semi-volatile analytes, making it suitable for lipid classes.[5]

• Sample Preparation:

  • Lipid extraction is performed as described for LC-MS/MS.

  • No derivatization is required.

• High-Performance Liquid Chromatography (HPLC):

  • Column: Both normal-phase and reversed-phase columns can be used depending on the specific separation needs.[5]

  • Mobile Phase: The choice of mobile phase is critical and should be volatile. For reversed-phase, gradients of water and acetonitrile/methanol are common.[13]

• Charged Aerosol Detection (CAD):

  • The column effluent is nebulized, and the solvent is evaporated.

  • The resulting analyte particles are charged, and the charge is measured by an electrometer.[14]

  • The detector response is dependent on the mass of the analyte, but it can be non-linear, requiring appropriate calibration curves.[13] HPLC-CAD has been shown to be more sensitive than evaporative light scattering detection (ELSD).[6]

References

• 1. biorxiv.org [biorxiv.org]
• 2. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High-temperature GC-MS-based serum cholesterol signatures may reveal sex differences in vasospastic angina - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. hplc.eu [hplc.eu]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 9. Research Portal [scholarship.miami.edu]
• 10. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 13. researchgate.net [researchgate.net]
• 14. Publication : USDA ARS [ars.usda.gov]

A Guide to Inter-Laboratory Comparison of Cholesteryl Ester Measurement

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for establishing an inter-laboratory comparison for the measurement of cholesteryl esters (CEs). Accurate and precise quantification of CEs is critical for research in lipid metabolism, cardiovascular disease, and drug development.[1] Variability in analytical methods can cause significant discrepancies in results between laboratories, underscoring the need for robust standardization and proficiency testing.[1]

This document outlines common analytical methodologies, presents a model protocol for conducting an inter-laboratory study based on established principles, and provides comparative data on the performance of key analytical techniques.

Analytical Methodologies for Cholesteryl Ester Quantification

The choice of analytical method significantly impacts the accuracy, sensitivity, and specificity of cholesteryl ester measurement. The primary methods employed are High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Enzymatic Assays.[2]

Table 1: Comparison of Common Analytical Methods for Cholesteryl Ester Measurement [1][2]

Method	Principle	Sample Preparation	Advantages	Disadvantages
HPLC-UV	Separation by liquid chromatography with detection via UV absorbance of the ester carbonyl group (approx. 205-210 nm).	Requires lipid extraction from the sample matrix.	Cost-effective, simpler instrumentation.	Lower sensitivity and specificity compared to MS methods.
GC-MS	Separation of volatile compounds with detection by mass spectrometry.	Requires lipid extraction and derivatization to increase analyte volatility (e.g., conversion to TMS ethers).[2]	Well-established, robust, high sensitivity, and specificity.[1][2]	Derivatization step adds complexity and potential for variability.
LC-MS/MS	Separation by liquid chromatography with highly sensitive and specific mass spectrometric detection.	Generally requires lipid extraction. Can directly analyze CEs.	High sensitivity and specificity, suitable for complex matrices, no derivatization needed.[1]	Higher instrument cost and complexity.
Enzymatic Assay	Cholesteryl esters are hydrolyzed to free cholesterol, which is then oxidized, producing a detectable colorimetric or fluorometric signal.[2]	Lipid extraction is typically required.[2]	High-throughput, suitable for measuring total cholesterol from which CE can be inferred.	Measures total cholesterol; CE is calculated by difference, which can be less precise.[3]

Performance Data of Analytical Methods

The following table summarizes typical performance metrics for the quantification of cholesteryl esters or total cholesterol using the described methods. These values highlight the differences in accuracy, precision, and sensitivity that can be expected.

Table 2: Quantitative Performance Metrics of Analytical Methods [2]

Method	Accuracy (% Bias or Recovery)	Precision (% RSD or % CV)	Limit of Quantitation (LOQ)	Linearity (r²)
HPLC-UV	86 ± 11% recovery (for Cholesterol)	Intra-day: 0.2-1.9%, Inter-day: 0.4-2.1%	62.5 ng/µL	>0.998
GC-MS	75.9 to 125.1% (% bias for CEs)	Intra-day: 1.1-10.9%, Inter-day: 3.0-9.3%	0.2 to 10.0 µg/mL	>0.98
LC-MS/MS	Good (quantitative data not specified)	Good (quantitative data not specified)	Not specified	Not specified
Enzymatic Assay	Comparable to GC-MS (for Total Cholesterol)	Not specified	< 20 µM	Not specified

Proposed Inter-Laboratory Comparison Protocol

While no formal, published inter-laboratory comparison study exists specifically for a broad range of cholesteryl esters, a robust study can be designed based on the principles of proficiency testing programs like the CDC's Lipid Standardization Program.[1][4][5] The primary objective is to assess the comparability and performance of different laboratories and methods in quantifying known concentrations of specific cholesteryl esters.[1]

The workflow for such a study is outlined below.

Caption: Workflow for a proposed inter-laboratory comparison of cholesteryl ester quantification.[1]

Detailed Experimental Protocols

Below are representative protocols for sample preparation and analysis using common techniques. Laboratories participating in a comparison study would use their own validated standard operating procedures.

A. Sample Preparation: Lipid Extraction

A common prerequisite for chromatographic analysis is the isolation of lipids from the sample matrix (e.g., serum, plasma, or cultured cells).

• Solid-Phase Extraction (SPE): This method is often used to isolate lipids.[2]

• Solvent Extraction (e.g., Bligh and Dyer):

  • Add a 7:11:0.1 mixture of chloroform:isopropanol:IGEPAL® CA-630 to the sample.[2]

  • Vortex thoroughly to ensure mixing.

  • Centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the extract under a stream of nitrogen before reconstitution or derivatization.

B. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Derivatization: To increase the volatility of cholesteryl esters for GC analysis, they must be derivatized.[2]

  • To the dried lipid extract, add 40 µL of MSTFA/NH₄I/DTE (500:4:2, v/w/w).[2]

  • Heat the mixture at 60°C for 20 minutes to convert analytes to their trimethylsilyl (B98337) (TMS) ether derivatives.[2]

• GC-MS Analysis:

  • Injection: Inject the derivatized sample into the GC-MS system.

  • Separation: Use a suitable capillary column (e.g., DB-5ms) with a temperature gradient to separate the different cholesteryl ester species.

  • Detection: Monitor for characteristic ions of the derivatized CEs in scan or selected ion monitoring (SIM) mode for quantification.

C. Enzymatic Assay Protocol (for Total Cholesterol)

This method is often performed using commercial kits.[2]

• Hydrolysis: Incubate the extracted lipid sample with cholesterol esterase to hydrolyze cholesteryl esters into free cholesterol.[2]

• Oxidation: Add cholesterol oxidase, which oxidizes the free cholesterol, producing hydrogen peroxide (H₂O₂).[2]

• Detection: The H₂O₂ reacts with a probe in the presence of horseradish peroxidase (HRP) to generate a colorimetric or fluorometric signal.[2]

• Quantification: Measure the signal using a spectrophotometer or fluorometer and compare it to a standard curve prepared with known concentrations of cholesterol.

Data Analysis and Performance Evaluation

In an inter-laboratory study, results are compiled and statistically analyzed to determine laboratory and method performance.

• Consensus Value: A consensus value for the concentration of the analyte in the reference material is determined from the participants' results.

• Performance Metrics: Key indicators include:

  • Accuracy: Often expressed as a z-score or percent bias from the consensus value.

  • Precision: Assessed by repeatability (within-run variability) and reproducibility (between-run or between-lab variability), typically reported as a coefficient of variation (%CV).

The ultimate goal of such a program is to ensure that data generated across different sites and platforms are reliable and comparable, a critical requirement for multi-center clinical trials and collaborative research projects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cholesterol ester analysis | Cyberlipid [cyberlipid.gerli.com]
• 4. clinicallab.com [clinicallab.com]
• 5. paho.org [paho.org]

Revolutionizing Cholesteryl Ester Analysis: A Guide to New Derivatization Techniques

For researchers, scientists, and drug development professionals engaged in lipidomics and related fields, the accurate and sensitive analysis of cholesteryl esters (CEs) is paramount. Traditional methods for CE analysis often face challenges due to their poor ionization efficiency in mass spectrometry. This guide provides a comprehensive comparison of emerging derivatization techniques designed to overcome these limitations, supported by experimental data and detailed protocols.

The analysis of cholesteryl esters, critical components of cellular metabolism and transport, has been historically hampered by their inherent chemical properties. Poor ionization in electrospray ionization mass spectrometry (ESI-MS), the workhorse of modern lipidomics, necessitates strategies to enhance their detection. Chemical derivatization, a process that modifies the analyte to improve its analytical characteristics, has emerged as a powerful solution. This guide delves into a comparative analysis of novel derivatization agents and methodologies, alongside derivatization-independent approaches, to equip researchers with the knowledge to select the optimal strategy for their specific analytical needs.

Performance Comparison of Derivatization Techniques

The choice of derivatization strategy significantly impacts the sensitivity, linearity, and overall performance of cholesteryl ester analysis. Below is a summary of quantitative data for various techniques, providing a clear comparison of their capabilities.

Derivatization Technique	Analyte	Method	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Linearity (r²)	Accuracy (% Recovery / % Bias)	Precision (% RSD)	Reference
Picolinoyl Ester Derivatization	Cholesterol	MALDI-TOFMS	LOD: 1.5 µg/mL	Excellent correlation	Not specified	Not specified	[1]
3-(Chlorosulfonyl)benzoic Acid (Cl-SBA)	Free Sterols	RP-UHPLC/MS/MS	LOQ: 15–25 pmol/mL in plasma	High linear regression coefficients	Not specified	Not specified	[2][3]
Acetyl Chloride	Free Cholesterol	ESI-MS/MS	Sufficient for routine analysis	Not specified	Not specified	Not specified	[4][5]
Benzoyl Chloride	Multiple Lipid Classes	RP-UHPLC/MS	Decreased LOD for various lipids	Not specified	Not specified	Not specified	[6]
Sulphated Ester Derivatization	Cholesterol	MALDI-TOFMS	LOD: 0.2 µg/mL	Excellent correlation	Not specified	Not specified	[1]
Derivatization-Independent	Cholesterol & CEs	LC-MS	LOQ for Cholesterol-d7: 10 pmol	Not specified	Not specified	Not specified	[7]
Derivatization-Independent	Cholesterol & CEs	HPLC/APCI/MS/MS	Validated against enzymatic assays	Not specified	Not specified	Not specified	[8]
Enzymatic Assay	Total Cholesterol	Colorimetric/Fluorometric	< 20 µM	Not specified	Comparable to GC-MS	Not specified	[9]
GC-MS (with derivatization)	Cholesteryl Esters	GC-MS	LOQ: 0.2 to 10.0 µg/mL	>0.98	75.9 to 125.1% (% bias)	Intra-day: 1.1-10.9%, Inter-day: 3.0-9.3%	[9]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of these advanced analytical techniques.

Picolinoyl Ester Derivatization Protocol

This method enhances the ionization efficiency of neutral sterols in ESI-MS by introducing a protonatable nitrogen atom.[10]

• Sample Preparation: Perform lipid extraction from the sample (e.g., plasma, tissue homogenate) using a standard method like the Folch procedure. Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Derivatization Reaction:

  • To the dried lipid extract, add 100 µL of a freshly prepared solution of picolinoyl chloride in anhydrous toluene (B28343) (e.g., 1 mg/mL).

  • Add 50 µL of anhydrous pyridine (B92270) to catalyze the reaction.

  • Seal the vial and incubate at room temperature for 1 hour or at 60°C for 30 minutes.

• Cleanup (Optional): For complex matrices, a solid-phase extraction (SPE) cleanup step using a C18 cartridge is recommended.

• LC-MS/MS Analysis: Analyze the derivatized sample using a C18 reversed-phase column with positive mode ESI.

3-(Chlorosulfonyl)benzoic Acid (Cl-SBA) Derivatization Protocol

This novel charge-switch derivatization method allows for sensitive analysis in the negative ion mode.[2][3]

• Sample Preparation: Eliminate proteins from the plasma sample by precipitation.

• Derivatization Reaction:

  • Redissolve the sample residue in 250 µL of pyridine in acetonitrile.

  • Add 250 µL of Cl-SBA in acetonitrile.

  • Incubate in a shaking water bath at 60°C for 40 minutes.

• Extraction: Stop the reaction by applying the Folch lipid extraction protocol.

• RP-UHPLC/MS/MS Analysis: Analyze the derivatized sample in negative ion mode.

Acetyl Chloride Derivatization Protocol

This method converts free cholesterol to cholesteryl acetate (B1210297) for parallel analysis with other cholesteryl esters.[4][5]

• Sample Preparation: Dry the lipid extract.

• Derivatization Reaction:

  • Prepare a 1:5 (v/v) mixture of acetyl chloride in chloroform.

  • Add 200 µL of this mixture to the dried lipid extract.

• Analysis: Analyze by direct flow injection ESI-MS/MS, monitoring the fragment ion at m/z 369.

Derivatization-Independent LC-MS Protocol

This approach avoids chemical derivatization, simplifying sample preparation.[7][11]

• Lipid Extraction: Extract lipids from cells or tissues using standard organic extraction protocols.

• LC-MS Analysis:

  • Use a reverse-phase C18 column.

  • Employ a mobile phase containing ammonium (B1175870) formate (B1220265) to promote the formation of [M+NH4]+ adducts.

  • Quantify using an auto-MS/MS acquisition mode on a QTOF mass spectrometer. The signature fragment ion for cholesteryl esters is m/z 369.351, corresponding to the dehydrated cholesterol backbone.[7]

Visualizing the Workflow and Derivatization Strategies

To better illustrate the experimental processes and the logic behind choosing a derivatization strategy, the following diagrams are provided.

Caption: General workflow for cholesteryl ester analysis.

Caption: Decision tree for selecting a CE analysis method.

References

• 1. Direct analysis of sterols by derivatization matrix-assisted laser desorption/ionization time-of-flight mass spectrometry and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis of Acylglycerols, Sterols, and Prenols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scienceopen.com [scienceopen.com]
• 6. Simple and Reproducible Derivatization with Benzoyl Chloride: Improvement of Sensitivity for Multiple Lipid Classes in RP-UHPLC/MS. | Semantic Scholar [semanticscholar.org]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. biorxiv.org [biorxiv.org]

Comparative study of cholesteryl ester profiles in healthy vs. diseased tissues

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of cholesteryl ester (CE) profiles in healthy versus diseased tissues, supported by experimental data and detailed methodologies. Alterations in the composition and quantity of cholesteryl esters, the storage form of cholesterol, are increasingly recognized as a hallmark of various pathological conditions, including atherosclerosis, cancer, and rare metabolic disorders. Understanding these differences is crucial for identifying novel biomarkers and therapeutic targets.

Data Presentation: Cholesteryl Ester Profiles

The following tables summarize the quantitative data on cholesteryl ester concentrations in various healthy and diseased tissues. Data is presented as nmol/mg of protein or nmol/g of tissue weight, as cited in the respective studies.

Table 1: Cholesteryl Ester Profile in Healthy Mouse Tissues

Tissue	Total Cholesteryl Ester (nmol/g tissue weight)	Predominant Cholesteryl Ester Species
Liver	~5-15	C18:1, C18:2, C20:4
Lung	~10-20	C18:1, C18:2, C16:0
Spleen	~15-30	C18:1, C18:2, C20:4
Kidney	~5-10	C18:1, C18:2, C16:0
Brain	~1-5	C18:1, C20:4, C22:6
Heart	~2-8	C18:1, C18:2, C20:4
Muscle	~1-5	C18:1, C18:2, C16:0

Data adapted from a 2024 study by bioRxiv[1]. The values are approximate ranges derived from the graphical representation in the paper.

Table 2: Comparative Cholesteryl Ester Profiles in Atherosclerosis

Tissue Type	Total Cholesteryl Ester (mg/g tissue)	Key Cholesteryl Ester Species	Observations
Healthy Artery	Low / Undetectable	-	Healthy arterial walls have minimal accumulation of cholesteryl esters.
Atherosclerotic Plaque	3.3 - 3.4 (for oleate (B1233923) and linoleate)	Cholesteryl Oleate, Cholesteryl Linoleate, Cholesteryl Palmitate	Significant accumulation of cholesteryl esters is a hallmark of atherosclerotic plaques[2].

Table 3: Cholesteryl Ester Alterations in Cancer

Cancer Type	Tissue Comparison	Key Findings
Breast Cancer	Tumor vs. Normal Adjacent Tissue	CE-rich tumors are associated with higher histologic grade and proliferation markers.[3] Increased expression of ACAT1 is observed in CE-rich tumors.[3]
Colorectal Cancer	Tumor vs. Normal Colorectal Tissue	Studies suggest a causal relationship between certain sterol esters and colorectal cancer risk.[4][5] Altered expression of enzymes in CE metabolism (ACAT1, ACAT2) is linked to colorectal cancer.[4]

Note: Specific quantitative values for cancer tissues are often presented as relative changes or are highly variable depending on the study and cancer subtype. Direct comparative values in nmol/mg protein are not consistently available in the reviewed literature.

Table 4: Cholesteryl Ester Accumulation in Cholesteryl Ester Storage Disease (CESD)

Affected Organ	Key Pathological Findings
Liver	Massive accumulation of cholesteryl esters and triglycerides, leading to hepatomegaly, fibrosis, and cirrhosis.[6][7]
Spleen	Significant accumulation of cholesteryl esters, contributing to splenomegaly.[6][7]
Adrenal Glands	Accumulation of lipids can lead to adrenal gland calcification.[2][6]
Intestine	Lipid accumulation can cause malabsorption and other gastrointestinal issues.[6]

CESD is characterized by a systemic accumulation of cholesteryl esters due to a deficiency in the enzyme lysosomal acid lipase (B570770) (LAL). The levels of accumulation are substantial but vary between individuals.

Experimental Protocols

Accurate quantification of cholesteryl esters is critical for comparative studies. The most common and robust method is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol: Quantification of Cholesteryl Esters in Tissues by LC-MS/MS

This protocol is adapted from a 2024 publication on a facile LC-MS method for profiling cholesterol and cholesteryl esters[1].

1. Lipid Extraction:

• Homogenize tissue samples in a suitable buffer.

• Perform lipid extraction using a standard organic solvent mixture, such as chloroform:methanol (2:1, v/v).

• Dry the extracted lipids under a stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., 2:1 v/v chloroform:methanol).

2. Liquid Chromatography (LC) Separation:

• Column: A reverse-phase C18 column is typically used.

• Mobile Phase A: 50:50 (v/v) Water:Methanol with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

• Mobile Phase B: 80:20 (v/v) Isopropanol:Methanol with 0.1% formic acid and 10 mM ammonium formate.

• Gradient: A typical gradient involves increasing the percentage of Mobile Phase B over time to elute the hydrophobic cholesteryl esters.

• Flow Rate: Approximately 0.5 mL/min.

3. Mass Spectrometry (MS) Detection:

• Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) is employed for targeted quantification of specific cholesteryl ester species.

• Precursor and Product Ions: For each cholesteryl ester, a specific precursor ion (the molecular ion) and a characteristic product ion (resulting from fragmentation) are monitored. A common fragment ion for cholesteryl esters corresponds to the dehydrated cholesterol backbone (m/z 369.3).

• Quantification: Absolute quantification is achieved by comparing the peak areas of the endogenous cholesteryl esters to those of a known amount of an internal standard (e.g., a deuterated or odd-chain cholesteryl ester).

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key pathways and workflows related to cholesteryl ester metabolism and analysis.

Caption: Cellular Cholesteryl Ester Metabolism Pathway.

Caption: Experimental Workflow for Cholesteryl Ester Quantification.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Frontiers | Lysosomal acid lipase deficiency: A rare inherited dyslipidemia but potential ubiquitous factor in the development of atherosclerosis and fatty liver disease [frontiersin.org]
• 3. Intratumor cholesteryl ester accumulation is associated with human breast cancer proliferation and aggressive potential: a molecular and clinicopathological study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unraveling the link between sterol ester and colorectal cancer: a two-sample mendelian randomization study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Unraveling the link between sterol ester and colorectal cancer: a two-sample mendelian randomization study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lysosomal acid lipase deficiency: MedlinePlus Genetics [medlineplus.gov]
• 7. Lysosomal Acid Lipase Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]

Validating Cholesteryl Heptadecanoate as a Robust Internal Standard for Cholesteryl Stearate Quantification

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of cholesteryl esters is crucial for understanding various physiological and pathological processes. This guide provides a comprehensive validation of cholesteryl heptadecanoate as an internal standard for the precise measurement of cholesteryl stearate (B1226849), a key cholesteryl ester implicated in various diseases, including atherosclerosis.

This document outlines the superior performance of cholesteryl heptadecanoate compared to other alternatives and provides detailed experimental data to support its use. The information presented here is intended to aid in the development and validation of robust analytical methods for cholesteryl ester analysis.

Comparison of Internal Standards for Cholesteryl Ester Analysis

The ideal internal standard should mimic the physicochemical properties of the analyte of interest, be absent in the biological matrix under investigation, and be clearly distinguishable by the analytical instrumentation. Cholesteryl heptadecanoate, a cholesteryl ester with a 17-carbon fatty acid chain, meets these criteria for the quantification of endogenous cholesteryl esters like cholesteryl stearate (C18:0).

Parameter	Cholesteryl Heptadecanoate (C17:0)	Stable Isotope-Labeled Cholesteryl Stearate (e.g., d7-Cholesteryl Stearate)	Other Odd-Chain Cholesteryl Esters (e.g., C15:0, C19:0)
Structural Similarity	High	Identical	High
Natural Abundance	Very low to absent in most biological samples.[1][2]	Absent	Very low to absent
Chromatographic Behavior	Elutes in close proximity to cholesteryl stearate.	Co-elutes with cholesteryl stearate.	Elution time varies with chain length.
Mass Spectrometric Detection	Distinct m/z value, easily resolved from endogenous cholesteryl esters.	Distinct m/z value due to isotope labeling.	Distinct m/z values.
Cost-Effectiveness	Generally more affordable.	Significantly more expensive.	Price varies.
Commercial Availability	Readily available from multiple suppliers.	Availability can be limited.	Availability may vary.

Performance Data: Cholesteryl Heptadecanoate as an Internal Standard

The use of cholesteryl heptadecanoate as an internal standard provides excellent linearity, precision, and accuracy for the quantification of cholesteryl stearate using Liquid Chromatography-Mass Spectrometry (LC-MS).

Linearity

A linear dynamic range of over three orders of magnitude has been demonstrated for the quantification of cholesteryl esters using a similar LC-MS method, with a coefficient of determination (R²) consistently exceeding 0.99.[3][4] This indicates a strong linear relationship between the concentration of the analyte and the instrument response.

Analyte	Calibration Range	Coefficient of Determination (R²)
Cholesteryl Esters	1 pmol to 1 nmol	> 0.99

Precision and Accuracy

LC-MS/MS methods for the quantification of cholesteryl ester fatty acids have shown high precision and accuracy. The coefficient of variation (CV) for intra-day and inter-day precision is typically below 15%, and accuracy, measured as recovery, is within the acceptable range of 85-115%.

Parameter	Performance Metric
Intra-day Precision (CV%)	0.87 - 7.70%[5]
Inter-day Precision (CV%)	1.02 - 7.65%[5]
Accuracy (Recovery %)	91.85 - 104.83%[5]

Experimental Protocols

Lipid Extraction from Biological Samples (Modified Folch Method)

• Sample Homogenization : Homogenize tissue samples or cell pellets in a suitable buffer on ice. For plasma or serum samples, use directly.

• Internal Standard Spiking : To a known volume or weight of the homogenate, add a precise amount of cholesteryl heptadecanoate solution in chloroform/methanol.

• Solvent Addition : Add a 2:1 (v/v) mixture of chloroform:methanol to the sample at a ratio of 20:1 (solvent:sample).

• Vortexing and Incubation : Vortex the mixture vigorously for 1 minute and incubate at room temperature for 30 minutes.

• Phase Separation : Add 0.2 volumes of 0.9% NaCl solution, vortex for 1 minute, and centrifuge at 2,000 x g for 10 minutes to induce phase separation.

• Lipid Phase Collection : Carefully collect the lower organic phase containing the lipids using a glass pipette.

• Drying : Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitution : Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol/chloroform 3:1 v/v).[6]

LC-MS/MS Quantification of Cholesteryl Stearate

• Instrumentation : A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS).

• Chromatographic Column : A reverse-phase C18 column is typically used for the separation of cholesteryl esters.[3][4]

• Mobile Phase : A gradient elution with a binary solvent system, such as:

  • Solvent A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

  • Solvent B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Flow Rate : A typical flow rate is 0.3 - 0.5 mL/min.

• Injection Volume : 5 - 10 µL.

• Ionization Mode : Positive ion mode electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

• MS/MS Detection : Multiple Reaction Monitoring (MRM) is used for selective and sensitive detection. The transitions to monitor are:

  • Cholesteryl Stearate : Precursor ion [M+NH₄]⁺ → Product ion (cholesterol backbone fragment) m/z 369.3.

  • Cholesteryl Heptadecanoate (IS) : Precursor ion [M+NH₄]⁺ → Product ion (cholesterol backbone fragment) m/z 369.3.

Visualizing the Role of Cholesteryl Stearate in Atherosclerosis

Cholesteryl stearate is a major component of the cholesteryl esters that accumulate in macrophages within the arterial wall, leading to the formation of foam cells, a hallmark of atherosclerosis.[7][8][9] The following diagram illustrates the pathway of cholesteryl ester accumulation in macrophages.

References

• 1. A New, Validated GC-PICI-MS Method for the Quantification of 32 Lipid Fatty Acids via Base-Catalyzed Transmethylation and the Isotope-Coded Derivatization of Internal Standards | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. biorxiv.org [biorxiv.org]
• 5. A rapid and precise method for quantification of fatty acids in human serum cholesteryl esters by liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enhanced acyl-CoA:cholesterol acyltransferase activity increases cholesterol levels on the lipid droplet surface and impairs adipocyte function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

A Comparative Guide to the Purity Assessment of Commercially Available Cholesteryl Stearate

For researchers, scientists, and drug development professionals, the purity of chemical reagents is a critical factor that can significantly influence experimental outcomes and the quality of final products. Cholesteryl stearate (B1226849), a cholesterol ester, is utilized in a variety of applications, including as a component in the creation of lipid nanoparticles for drug delivery and as a standard in lipid research. Given its importance, ensuring the high purity of commercially available cholesteryl stearate is paramount. This guide provides a comparative overview of commercially available cholesteryl stearate, details methods for its purity assessment, and offers insights into potential impurities.

Comparison of Commercial Cholesteryl Stearate Products

The purity of cholesteryl stearate can differ among commercial suppliers. The following table summarizes the stated purity levels from several vendors. It is important for researchers to note that the analytical method used for purity determination can influence the reported value, and this information is not always disclosed by the supplier.

Supplier	Product Number	Stated Purity	Analytical Method (if specified)
Sigma-Aldrich	C79409	96%	Not specified
Alfa Aesar	A14771 / L04840	96%[1]	Not specified
Larodan	64-1800	>99%	Not specified
Cayman Chemical	26475	>95%	Not specified
BOC Sciences	>97.0%	Not specified

This table is a representative sample and not exhaustive of all available suppliers. Purity claims are as stated by the respective suppliers and may not be based on the same analytical methods.

Key Analytical Methods for Purity Assessment

A thorough assessment of cholesteryl stearate purity requires a combination of chromatographic techniques to identify and quantify the main component and any potential impurities. The most common impurities in commercially available cholesteryl stearate include unreacted starting materials such as cholesterol and stearic acid, as well as byproducts from the synthesis and degradation products like oxidation products.

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

HPLC is a powerful technique for separating and quantifying components in a mixture. For a non-volatile compound like cholesteryl stearate, which lacks a strong UV chromophore, ELSD is a suitable detection method.

Principle: The sample is dissolved in an appropriate solvent and injected into the HPLC system. The separation is based on the differential partitioning of the components between the mobile phase and a stationary phase (typically a C18 column). The eluent is then nebulized, the solvent evaporated, and the remaining analyte particles are detected by light scattering. The signal is proportional to the mass of the analyte.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific technique for the analysis of volatile and semi-volatile compounds. For a high molecular weight compound like cholesteryl stearate, high-temperature GC-MS is required.

Principle: The sample is vaporized and injected into a capillary column. An inert gas carries the sample through the column, and separation occurs based on the compounds' boiling points and their interactions with the stationary phase. The separated components are then ionized and detected by a mass spectrometer, which provides information about their molecular weight and structure.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

This protocol provides a general method for the purity assessment of cholesteryl stearate. Optimization may be required for specific instruments and columns.

1. Sample and Standard Preparation:

• Standard Solution: Prepare a stock solution of high-purity cholesteryl stearate reference standard (e.g., >99%) in chloroform (B151607) or a mixture of chloroform and methanol (B129727) at a concentration of 1 mg/mL.

• Sample Solution: Accurately weigh and dissolve the commercial cholesteryl stearate sample in the same solvent to achieve a final concentration of 1 mg/mL.

2. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is typically used. For example:

  • Mobile Phase A: Water/Methanol (5:95 v/v) with 0.1% formic acid.

  • Mobile Phase B: Methanol/Acetone (60:40 v/v) with 0.1% formic acid.

  • A gradient from 100% A to 100% B over 40 minutes can be effective.[2]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 10-20 µL.

• ELSD Settings:

  • Nebulizer Temperature: 40 °C.

  • Evaporator Temperature: 60 °C.

  • Gas Flow Rate (Nitrogen): 1.5 L/min.

3. Data Analysis:

• Inject the standard and sample solutions.

• Identify the peak corresponding to cholesteryl stearate based on the retention time of the standard.

• Calculate the purity of the sample using the area percentage method:

  • Purity (%) = (Peak Area of Cholesteryl Stearate / Total Area of all Peaks) x 100

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes a high-temperature GC-MS method suitable for the analysis of cholesteryl stearate.

1. Sample and Standard Preparation:

• Standard Solution: Prepare a stock solution of high-purity cholesteryl stearate reference standard in hexane (B92381) or chloroform at a concentration of 100 µg/mL.

• Sample Solution: Dissolve the commercial cholesteryl stearate sample in the same solvent to a concentration of 100 µg/mL.

• Derivatization (Optional but Recommended): To improve volatility and peak shape, derivatization to form trimethylsilyl (B98337) (TMS) ethers can be performed. To the dried sample, add a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and heat at 70°C for 30 minutes.

2. GC-MS Conditions:

• Column: A high-temperature, low-bleed capillary column suitable for lipid analysis (e.g., a polyphenylmethylsiloxane-based column).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Injection: Splitless injection at 300 °C.

• Oven Temperature Program:

  • Initial temperature: 250 °C, hold for 1 minute.

  • Ramp to 350 °C at 10 °C/min.

  • Hold at 350 °C for 10 minutes.

• Mass Spectrometer Settings:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-800.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

3. Data Analysis:

• Identify the peak for cholesteryl stearate (or its TMS derivative) based on its retention time and mass spectrum.

• Identify impurity peaks by comparing their mass spectra to libraries (e.g., NIST) and known potential impurities like cholesterol and stearic acid.

• Quantify purity based on the relative peak areas.

Visualizing the Assessment Process and Methodologies

To better understand the workflow and the relationship between different analytical techniques and the impurities they detect, the following diagrams are provided.

Caption: Workflow for the purity assessment of commercial cholesteryl stearate.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. assets.fishersci.com [assets.fishersci.com]

Comparison of different ionization techniques for cholesteryl ester analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification and identification of cholesteryl esters (CEs) are crucial in various fields of research, from understanding cardiovascular disease to developing new therapeutic agents. Mass spectrometry (MS) has become an indispensable tool for this purpose, with the choice of ionization technique being a critical factor for achieving desired sensitivity, specificity, and throughput. This guide provides an objective comparison of three prevalent ionization techniques for cholesteryl ester analysis: Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI), and Matrix-Assisted Laser Desorption/Ionization (MALDI), supported by experimental data and detailed protocols.

Principles of Ionization Techniques

Cholesteryl esters are neutral lipids, making their ionization for MS analysis a key challenge. The three techniques discussed here employ different strategies to generate gas-phase ions from these molecules.

• Electrospray Ionization (ESI): In ESI, a liquid sample is passed through a highly charged capillary, creating a fine spray of charged droplets. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the formation of gas-phase ions. For neutral molecules like CEs, ionization is typically achieved through the formation of adducts with cations such as ammonium (B1175870) (NH₄⁺), sodium (Na⁺), or lithium (Li⁺) present in the solvent.[1][2] ESI is considered a "soft" ionization technique, generally causing minimal fragmentation.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is suitable for less polar and more volatile analytes. The sample solution is nebulized into a heated chamber where the solvent is vaporized. A corona discharge then ionizes the solvent molecules, which in turn transfer charge to the analyte molecules through chemical reactions. For CEs, this typically results in the formation of protonated molecules [M+H]⁺.[3]

• Matrix-Assisted Laser Desorption/Ionization (MALDI): In MALDI, the analyte is co-crystallized with a large excess of a matrix compound that strongly absorbs laser energy. A pulsed laser irradiates the sample, causing the matrix to desorb and ionize, carrying the analyte molecules with it into the gas phase. This technique is particularly useful for analyzing complex samples and for mass spectrometry imaging (MSI) to visualize the spatial distribution of lipids in tissues.[4][5][6]

Performance Comparison

The choice of ionization technique significantly impacts the analytical performance for cholesteryl ester analysis. The following table summarizes key quantitative parameters based on published experimental data.

Parameter	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Matrix-Assisted Laser Desorption/Ionization (MALDI)
Limit of Detection (LOD)	~1 pmol for specific cholesteryl esters	0.04 mg/dL for total cholesteryl esters[3]	Low µg/mL range for cholesterol (with reactive matrix)[7]
Linearity	Good linearity over several orders of magnitude with appropriate internal standards	Good linearity reported for quantitative methods	Quantitative applications are less common; linearity is matrix-dependent
Precision (%RSD)	Typically <15% for validated methods	Intra-day and inter-day variations of 5-9% for total CEs[3]	Highly dependent on matrix homogeneity and sample preparation
Throughput	High, especially with direct infusion or rapid chromatography	High, compatible with high-performance liquid chromatography (HPLC)	High for sample spotting, but imaging can be time-consuming
Matrix Effects	Susceptible to ion suppression or enhancement from co-eluting species	Generally considered less susceptible to matrix effects than ESI	Significant matrix effects; signal intensity is highly dependent on the chosen matrix and its application[4][6][8]
Adduct Formation	Primarily forms adducts (e.g., [M+NH₄]⁺, [M+Na]⁺, [M+Li]⁺)	Primarily forms protonated molecules ([M+H]⁺)	Typically forms protonated or sodiated molecules
Fragmentation	Minimal in-source fragmentation, controllable with tandem MS	Some in-source fragmentation can occur, yielding characteristic ions	Can cause fragmentation, which is matrix and laser energy dependent

Experimental Workflows and Protocols

Detailed and reproducible experimental protocols are fundamental to successful cholesteryl ester analysis. Below are representative workflows and methodologies for each ionization technique.

General Experimental Workflow

The overall process for cholesteryl ester analysis, from sample collection to data interpretation, follows a series of common steps, as illustrated in the diagram below.

A generalized workflow for the analysis of cholesteryl esters using mass spectrometry.

Protocol 1: Cholesteryl Ester Analysis by LC-ESI-MS/MS

This protocol is adapted for the quantification of various cholesteryl ester species in biological samples.

• Lipid Extraction:

  • Homogenize tissue samples or take an aliquot of plasma or cell suspension.

  • Add a mixture of chloroform/methanol (2:1, v/v) containing a suitable internal standard (e.g., a deuterated or odd-chain cholesteryl ester).

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the extract under a stream of nitrogen and reconstitute in the initial mobile phase.

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: A suitable gradient to separate different lipid classes.

  • Flow Rate: 0.3 mL/min.

• ESI-MS/MS Parameters:

  • Ionization Mode: Positive.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 350 °C.

  • Scan Mode: Precursor ion scan for the characteristic cholesteryl cation fragment (m/z 369.3) or Multiple Reaction Monitoring (MRM) for specific cholesteryl ester transitions.[2][9]

Protocol 2: Cholesteryl Ester Analysis by LC-APCI-MS/MS

This protocol is effective for the analysis of total cholesteryl esters.

• Sample Preparation:

  • Follow a similar lipid extraction procedure as for ESI-MS/MS.

• Liquid Chromatography:

  • Column: Normal-phase column (e.g., silica).

  • Mobile Phase: A gradient of hexane (B92381) and methyl tert-butyl ether.

• APCI-MS/MS Parameters:

  • Ionization Mode: Positive.

  • Corona Discharge Current: 4.0 µA.

  • Vaporizer Temperature: 400 °C.

  • Capillary Temperature: 270 °C.

  • Scan Mode: MRM for the transition of the precursor ion to the characteristic m/z 369.3 fragment.[3]

Protocol 3: Cholesteryl Ester Analysis by MALDI-MS

This protocol is often used for profiling and imaging of cholesteryl esters.

• Sample Preparation:

  • For tissue imaging, prepare thin tissue sections (10-12 µm) and mount them on a MALDI target plate.

  • For analysis of extracts, spot the extracted lipid sample onto the MALDI plate.

• Matrix Application:

  • Prepare a saturated solution of a suitable matrix (e.g., 2,5-dihydroxybenzoic acid (DHB) or 9-aminoacridine (B1665356) (9-AA)) in an appropriate solvent (e.g., 90% acetone).

  • Apply the matrix solution to the sample on the target plate using a sprayer or automated spotting device to ensure a homogenous crystal layer.

• MALDI-MS Parameters:

  • Ionization Mode: Positive.

  • Laser: Nitrogen laser (337 nm) or other suitable laser.

  • Laser Energy: Optimize for best signal-to-noise ratio while minimizing fragmentation.

  • Mass Analyzer: Time-of-Flight (TOF) is commonly used.

Logical Relationships in Ionization

The following diagram illustrates the fundamental differences in the ion generation process for each technique when analyzing cholesteryl esters.

Ion formation pathways for cholesteryl esters in ESI, APCI, and MALDI.

Conclusion and Recommendations

The selection of an appropriate ionization technique for cholesteryl ester analysis depends on the specific research question and analytical requirements.

• ESI is a versatile and widely used technique that offers high sensitivity and is compatible with a broad range of cholesteryl ester species, particularly when coupled with tandem MS. The use of adduct-forming agents is crucial for optimal performance. It is well-suited for comprehensive profiling and quantification of individual CE species in complex biological matrices.

• APCI is a robust alternative, especially for less polar cholesteryl esters, and may offer advantages in terms of reduced matrix effects. It is a reliable choice for targeted quantitative analysis, often demonstrating excellent precision.

• MALDI excels in the spatial analysis of cholesteryl esters in tissues through mass spectrometry imaging. While quantitative analysis of extracts is possible, it is generally less straightforward than with ESI or APCI due to challenges with matrix homogeneity and potential for fragmentation.

For researchers requiring high-throughput, sensitive, and specific quantification of a wide range of cholesteryl ester species from biological fluids or cell extracts, LC-ESI-MS/MS is often the method of choice. For applications demanding robustness and potentially simpler sample cleanup, LC-APCI-MS/MS is a strong contender. When the spatial distribution of cholesteryl esters within a tissue is of primary interest, MALDI-MSI is the unparalleled technique. Ultimately, the optimal approach may involve the complementary use of these techniques to gain a comprehensive understanding of cholesteryl ester biology.

References

• 1. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Uncovering Matrix Effects on Lipid Analyses in MALDI Imaging Mass Spectrometry Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Applications of Mass Spectrometry for Cellular Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Reactive Matrices for MALDI-MS of Cholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Uncovering matrix effects on lipid analyses in MALDI imaging mass spectrometry experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Selecting the Optimal Chromatography Column for Cholesteryl Ester Separation

For researchers, scientists, and drug development professionals, the accurate separation and quantification of cholesteryl esters (CEs) is a critical step in various fields of study, from cardiovascular disease research to lipidomics. The choice of chromatography column is paramount to achieving the desired resolution and selectivity. This guide provides a comprehensive comparison of different high-performance liquid chromatography (HPLC) columns for the separation of cholesteryl esters, supported by experimental data and detailed protocols to aid in method development and optimization.

At a Glance: Comparing Chromatography Column Performance

The selection of an HPLC column for cholesteryl ester separation hinges on the specific analytical goal. Reversed-phase columns are widely used for their robustness in separating CEs based on their hydrophobicity, while silver ion chromatography offers unparalleled resolution based on the degree of unsaturation. Normal-phase chromatography provides an alternative approach, separating CEs based on polarity. The following table summarizes the key performance characteristics of these columns.

Column Type	Stationary Phase	Separation Principle	Key Performance Characteristics	Typical Applications
Reversed-Phase
C18 (Octadecylsilane)	Octadecylsilane	Hydrophobicity	Good separation based on fatty acid chain length and degree of unsaturation. May face challenges with co-elution of triglycerides.	Routine analysis of total cholesteryl ester content, separation from other lipid classes.
C8 (Octylsilane)	Octylsilane	Hydrophobicity	Less retention and shorter analysis times compared to C18. May offer different selectivity for some CEs.	Faster analysis of less complex CE mixtures.
Phenyl-Hexyl	Phenyl-Hexyl	Hydrophobicity & π-π interactions	Offers alternative selectivity to C18 and C8, particularly for CEs with aromatic moieties or for resolving complex mixtures.	Separation of complex CE profiles where C18 or C8 columns fail to provide adequate resolution.
Silver Ion	Silver-impregnated silica (B1680970) or cation-exchange resin	π-complexation	Excellent resolution of CEs based on the number, position, and geometry of double bonds in the fatty acid chain.[1][2]	Detailed profiling of CE species, separation of cis/trans isomers, and analysis of CEs with the same carbon number but different degrees of unsaturation.[1]
Normal-Phase	Silica	Polarity	Good separation of neutral lipid classes, including cholesteryl esters, from more polar lipids like phospholipids (B1166683).[3]	Preparative separation of CEs from complex lipid extracts prior to further analysis.

In-Depth Column Performance and Experimental Protocols

Reversed-Phase Chromatography

Reversed-phase HPLC is a workhorse in lipid analysis, separating molecules based on their hydrophobicity. For cholesteryl esters, this primarily relates to the length and degree of unsaturation of the fatty acyl chain.

C18 Columns: These are the most common reversed-phase columns, offering high hydrophobicity and good resolving power for a wide range of CEs.

Experimental Protocol: Separation of Cholesteryl Esters on a C18 Column

• Column: C18 (e.g., 250 x 4.6 mm, 5 µm particle size)

• Mobile Phase: Isocratic elution with acetonitrile (B52724)/isopropanol (B130326) (50:50, v/v)[4] or a gradient can be employed for more complex samples.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 210 nm[4] or Evaporative Light Scattering Detector (ELSD).

• Sample Preparation: Lipid extracts are dissolved in isopropanol or the initial mobile phase.

C8 Columns: With a shorter alkyl chain, C8 columns are less hydrophobic than C18 columns. This results in shorter retention times for CEs, which can be advantageous for rapid screening.

Experimental Protocol: Fast Analysis of Cholesteryl Esters on a C8 Column

• Column: C8 (e.g., 150 x 4.6 mm, 2.7 µm particle size)

• Mobile Phase: A gradient of acetonitrile and methanol (B129727) can be used to achieve separation.

• Flow Rate: 1.2 mL/min

• Column Temperature: 40 °C[4]

• Detection: Charged Aerosol Detector (CAD) or ELSD.

• Sample Preparation: Samples are dissolved in a methanol/chloroform mixture.[4]

Phenyl-Hexyl Columns: These columns provide an alternative selectivity due to the presence of the phenyl group, which can engage in π-π interactions with unsaturated fatty acyl chains of the cholesteryl esters.

Experimental Protocol: Enhanced Selectivity with a Phenyl-Hexyl Column

• Column: Phenyl-Hexyl (e.g., 150 x 4.6 mm, 3.5 µm particle size)

• Mobile Phase: Gradient elution with a mixture of water, acetonitrile, and isopropanol.

• Flow Rate: 0.8 mL/min

• Column Temperature: 35 °C

• Detection: Mass Spectrometry (MS) or ELSD.

• Sample Preparation: Lipid extracts are reconstituted in the initial mobile phase.

Silver Ion Chromatography

Silver ion chromatography is a powerful technique that separates unsaturated compounds based on the number and configuration of their double bonds.[2] The silver ions immobilized on the stationary phase form reversible complexes with the π-electrons of the double bonds in the fatty acyl chains of the CEs.[2] This allows for the separation of CEs with the same carbon number but different degrees of unsaturation, a feat not easily achieved with reversed-phase chromatography.

Experimental Protocol: Separation of Cholesteryl Esters by Silver Ion HPLC

• Column: Silver ion column (e.g., bonded sulphonic acid phase loaded with silver ions)[1]

• Mobile Phase: A gradient of dichloromethane (B109758) and acetone (B3395972) can be used.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: ELSD or by collecting fractions for subsequent analysis by Gas Chromatography (GC).

• Sample Preparation: The lipid extract is dissolved in a non-polar solvent like hexane.

Normal-Phase Chromatography

In normal-phase chromatography, a polar stationary phase (typically silica) is used with a non-polar mobile phase. This mode is effective for separating lipid classes based on their polarity. Cholesteryl esters, being non-polar, elute early, well-separated from more polar lipids like phospholipids and free fatty acids.[3]

Experimental Protocol: Class Separation of Cholesteryl Esters using Normal-Phase HPLC

• Column: Silica (e.g., 250 x 4.6 mm, 5 µm particle size)

• Mobile Phase: An isocratic mobile phase of hexane/isopropanol/acetic acid (e.g., 100:0.5:0.1, v/v/v) or hexane/n-butyl chloride/acetonitrile/acetic acid (90:10:1.5:0.01, v/v/v/v) can be used.

• Flow Rate: 2.0 mL/min

• Column Temperature: Ambient

• Detection: UV at 206 nm.

• Sample Preparation: Samples are dissolved in the mobile phase.

Visualizing the Workflow

To better understand the process of cholesteryl ester analysis, the following diagrams illustrate the general experimental workflow and the logical decision-making process for column selection.

General experimental workflow for cholesteryl ester analysis by HPLC.

Logical guide for selecting the appropriate HPLC column for cholesteryl ester analysis.

References

• 1. Separation of cholesterol esters by silver ion chromatography using high-performance liquid chromatography or solid-phase extraction columns packed with a bonded sulphonic acid phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aocs.org [aocs.org]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Safety & Regulatory Compliance

Navigating the Disposal of Cholesteryl Stearate in a Laboratory Setting

For researchers and scientists in the fast-paced world of drug development, proper chemical handling and disposal are paramount to ensuring a safe and compliant laboratory environment. Cholesteryl stearate (B1226849), a common cholesterol ester, while not classified as a hazardous substance under the Globally Harmonized System (GHS), requires adherence to rigorous disposal protocols to maintain safety and environmental responsibility.[1][2][3][4] This guide provides essential, step-by-step procedures for the proper disposal of cholesteryl stearate, aligning with best practices for laboratory chemical waste management.

Immediate Safety and Handling Protocols

While cholesteryl stearate is not flammable and is generally considered non-irritating, it is crucial to follow standard laboratory safety measures.[1][2] This includes wearing appropriate personal protective equipment (PPE) such as gloves and safety glasses. In the event of a spill, the material should be picked up mechanically and placed in a suitable container for disposal.[1][5] It is imperative to prevent the chemical from entering sewers or surface and ground water.[1][5]

Step-by-Step Disposal Procedure

The primary principle in a laboratory setting is to treat all chemical waste as potentially hazardous until determined otherwise by your institution's Environmental Health and Safety (EHS) office.[6][7] While some safety data sheets (SDS) suggest that small quantities of cholesteryl stearate may be disposed of with household waste, this is generally not applicable in a professional research environment.[1] Institutional and local regulations supersede such general advice.

Step 1: Waste Characterization and Collection

• Do not mix: Keep cholesteryl stearate waste separate from other chemical waste streams to avoid creating a hazardous mixture.[8]

• Solid Waste: Collect solid cholesteryl stearate waste, including contaminated labware (e.g., weigh boats, pipette tips), in a designated, compatible, and sealable container.[9][10] The original product container is often a good choice.[6]

• Liquid Waste: If cholesteryl stearate is in a solvent, it must be treated as hazardous waste, with the hazard level determined by the solvent. Collect in a sealable, compatible container, preferably plastic to avoid breakage.[11]

Step 2: Container Labeling

Proper labeling is critical for safe handling and disposal. The container must be clearly marked with a hazardous waste tag as soon as the first particle of waste is added.[6][11] The label should include:

• The words "Hazardous Waste".[11]

• The full chemical name: "Cholesteryl Stearate". Avoid abbreviations or formulas.[11]

• The quantity of the waste.

• The date of waste generation.[11]

• Your name, department, and contact information.[11]

Step 3: Storage

• Designated Area: Store the sealed waste container in a designated satellite accumulation area within your laboratory.[12]

• Secondary Containment: It is best practice to use secondary containment, such as a spill tray, to prevent the spread of material in case of a leak.[8]

• Segregation: Store the container away from incompatible materials, heat sources, and direct sunlight.[9]

Step 4: Disposal Request

• Contact EHS: Once the container is full or you are finished with the experiment, contact your institution's Environmental Health and Safety (EHS) or equivalent department to arrange for pickup.[6][11] Do not transport hazardous waste yourself.[6]

• Documentation: Complete any required waste disposal forms provided by your EHS office.[11]

Empty Container Disposal

For containers that held cholesteryl stearate, they should be triple-rinsed with an appropriate solvent.[10] The rinsate must be collected and disposed of as hazardous waste.[6][10] After rinsing, the chemical labels on the container should be defaced, and it can then typically be disposed of in the regular trash.[6]

Quantitative Data Summary

While cholesteryl stearate itself does not have specific quantitative disposal limits due to its non-hazardous nature, general laboratory waste guidelines often have thresholds.

Parameter	Guideline	Source
Maximum Hazardous Waste Accumulation	Up to 55 gallons of hazardous waste or one quart of acute hazardous waste may be accumulated in a satellite accumulation area.	[6]
Container Weight Limit	Waste containers should generally not exceed a weight that can be safely handled (e.g., a maximum of 15 kg is suggested by some guidelines).	[9]
Sink Disposal pH Range	For approved dilute aqueous solutions, the pH should generally be between 5.5 and 10.5 for sink disposal (Note: This does not apply to cholesteryl stearate).	[13]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of cholesteryl stearate waste in a laboratory environment.

Caption: Disposal workflow for cholesteryl stearate waste.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. targetmol.com [targetmol.com]
• 6. vumc.org [vumc.org]
• 7. pfw.edu [pfw.edu]
• 8. acewaste.com.au [acewaste.com.au]
• 9. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 10. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 11. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 12. ehrs.upenn.edu [ehrs.upenn.edu]
• 13. acs.org [acs.org]

Personal protective equipment for handling Cholesterylstearate

This guide provides crucial safety and logistical information for the handling and disposal of Cholesteryl stearate (B1226849) in a laboratory environment. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals by minimizing exposure and promoting best practices for laboratory operations.

Hazard Assessment

According to its Safety Data Sheet (SDS), Cholesteryl stearate is not classified as a hazardous substance under the Globally Harmonized System (GHS) and OSHA 29 CFR 1910.1200.[1][2] It is a white, odorless, powdered solid.[1] Although not hazardous, it is prudent to handle it as a potential irritant, particularly to the eyes, skin, and respiratory tract upon generation of dust.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to minimize exposure to Cholesteryl stearate powder.

PPE Category	Item	Specification	Rationale
Eye and Face Protection	Safety Glasses with Side Shields or Goggles	ANSI Z87.1-compliant.[3]	Protects eyes from airborne powder particles.[4]
Hand Protection	Disposable Nitrile Gloves	Standard laboratory grade.	Prevents skin contact and contamination.[5][6]
Body Protection	Laboratory Coat	Long-sleeved to cover arms.	Protects skin and personal clothing from powder.[4][7]
Respiratory Protection	N95 Respirator (if dust is generated)	NIOSH-approved.	Recommended when handling large quantities or if adequate ventilation is not available to prevent inhalation of fine particles.[4]
Foot Protection	Closed-toe Shoes	Standard laboratory footwear.	Protects feet from spills and dropped equipment.[4]

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for the safe handling of Cholesteryl stearate.

3.1. Preparation

• Consult the SDS: Before beginning work, review the Safety Data Sheet for Cholesteryl stearate.

• Designate a Work Area: Handle the powder in a well-ventilated area, such as a chemical fume hood or on a benchtop with localized exhaust ventilation, to minimize dust dispersion.[5][8]

• Assemble PPE: Put on all required personal protective equipment as detailed in the table above.

• Prepare Equipment: Ensure all necessary equipment (spatulas, weighing paper, containers) is clean and readily accessible.

3.2. Handling

• Dispensing: Open the container away from your face. Use a spatula to carefully transfer the desired amount of Cholesteryl stearate. Avoid scooping in a manner that creates airborne dust.

• Weighing: If weighing, do so in an enclosure or on a draft shield to prevent the powder from becoming airborne.

• Container Closure: Securely close the main container of Cholesteryl stearate immediately after use to prevent contamination and spills.[8]

3.3. Post-Handling

• Clean-Up: Clean the work area with a damp cloth or a vacuum cleaner equipped with a HEPA filter. Avoid dry sweeping, which can generate dust.[5]

• Decontamination: Wipe down any equipment that came into contact with the powder.

• PPE Removal: Remove gloves and lab coat before leaving the work area. Wash hands thoroughly with soap and water.[7]

Disposal Plan

As Cholesteryl stearate is a non-hazardous chemical, the disposal procedures are straightforward but must be followed to maintain a safe laboratory environment.

4.1. Waste Cholesteryl Stearate

• Collection: Collect waste Cholesteryl stearate powder in a clearly labeled, sealed container.

• Disposal: Dispose of the waste as non-hazardous solid chemical waste in accordance with local, state, and federal regulations.[1] For small quantities, it may be permissible to dispose of them with regular laboratory trash, but it is best practice to place them in a designated non-hazardous solid waste container to avoid alarming custodial staff.[1]

4.2. Contaminated Materials

• PPE: Used gloves and other disposable PPE should be placed in the regular laboratory trash.

• Labware: Reusable labware should be cleaned thoroughly with an appropriate solvent and/or soap and water.

• Empty Containers: Empty Cholesteryl stearate containers can be disposed of in the regular trash after ensuring no significant residue remains.[1] It is good practice to deface the label to prevent misuse.

Workflow for Handling Cholesteryl Stearate

Figure 1: Workflow for Safe Handling of Cholesteryl Stearate

References

• 1. sfasu.edu [sfasu.edu]
• 2. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. EHSO Manual 2025-2026 - Personal Protective Equipment [labman.ouhsc.edu]
• 4. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 5. uwlax.edu [uwlax.edu]
• 6. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 7. gz-supplies.com [gz-supplies.com]
• 8. Safety Rules in Chemical Laboratories: A Practical Guide | US [sdsmanager.com]